2-Methyl-1-morpholinopropan-2-amine

• CAS: 6105-75-5

Core Science & Biosynthesis

A Technical Guide to 2-Methyl-1-morpholinopropan-2-amine (CAS: 6105-75-5): Properties, Synthesis, and Potential Applications

Executive Summary: This document provides a comprehensive technical overview of 2-Methyl-1-morpholinopropan-2-amine, CAS number 6105-75-5. It is a diamine featuring a morpholine ring and a sterically hindered primary amine on a neopentyl-like backbone. This guide delves into its physicochemical properties, presents a plausible synthetic route, outlines expected analytical characterization methods, and discusses its potential applications as a versatile building block in drug discovery and materials science. Safety and handling protocols are also detailed to ensure its proper use in a research and development setting.

Introduction

2-Methyl-1-morpholinopropan-2-amine is an organic compound characterized by the presence of two key functional groups: a primary amine and a morpholine moiety. The primary amine is situated on a tertiary carbon, creating a sterically hindered environment, while the morpholine ring provides a tertiary amine and an ether linkage, which can impart favorable solubility and pharmacokinetic properties in larger molecules. Its molecular formula is C₈H₁₈N₂O.[1] This unique combination of features makes it a molecule of interest for researchers, particularly in medicinal chemistry and polymer science, where it can serve as a valuable scaffold or intermediate. This guide aims to consolidate the available technical data and provide expert insights into its synthesis and potential utility.

Physicochemical and Computational Properties

The fundamental properties of a chemical entity are critical for its application in experimental design. 2-Methyl-1-morpholinopropan-2-amine is typically supplied as a colorless to pale yellow liquid with a purity of 98% or higher.[2][3] Proper storage involves maintaining it in a dark place under an inert atmosphere at temperatures between 2-8°C to ensure stability.[4]

Core Chemical Data

A summary of the key physicochemical and computational properties is presented in the table below.

Property	Value	Source
CAS Number	6105-75-5	[1][2][4]
Molecular Formula	C₈H₁₈N₂O	[1]
Molecular Weight	158.24 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[2]
Synonyms	Morpholine, N-(2-aminoisobutyl)-; 1,1-Dimethyl-2-morpholin-4-yl-ethylamine	[1]
SMILES	NC(C)(C)CN1CCOCC1	[1]
Topological Polar Surface Area (TPSA)	38.49 Ų	[1]
logP (calculated)	0.0559	[1]
Hydrogen Bond Donors	1	[1]
Hydrogen Bond Acceptors	3	[1]
Rotatable Bonds	2	[1]

Chemical Structure

The structure of 2-Methyl-1-morpholinopropan-2-amine is defined by a central propane chain. The C2 carbon is quaternary, bonded to two methyl groups, a primary amine (NH₂), and a methylene group (CH₂) which is, in turn, attached to the nitrogen atom of a morpholine ring.

Caption: Chemical structure of 2-Methyl-1-morpholinopropan-2-amine.

Proposed Synthesis and Manufacturing Workflow

Caption: Proposed two-step synthesis workflow for the target compound.

Representative Experimental Protocol

This protocol is a representative, non-validated procedure. Researchers should perform their own optimization and safety assessments.

Step 1: Synthesis of 2-Amino-2-methyl-1-chloropropane Hydrochloride

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a reflux condenser connected to a gas trap (to neutralize HCl gas), charge 2-amino-2-methyl-1-propanol (1.0 eq).

• Reagent Addition: Cool the flask to 0°C in an ice bath. Slowly add thionyl chloride (SOCl₂, 1.1 eq) dropwise via the dropping funnel over 30-60 minutes, ensuring the internal temperature does not exceed 10°C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux (approx. 70-80°C) for 2-4 hours, monitoring the reaction progress by TLC or GC-MS.

• Workup: Cool the reaction mixture to room temperature. Carefully quench any excess thionyl chloride by slowly adding the mixture to ice water. The product hydrochloride salt may precipitate. If not, concentrate the aqueous solution under reduced pressure to obtain the crude salt.

Step 2: Synthesis of 2-Methyl-1-morpholinopropan-2-amine

• Reaction Setup: In a round-bottom flask, suspend the crude 2-amino-2-methyl-1-chloropropane hydrochloride (1.0 eq) in a suitable solvent such as acetonitrile.

• Reagent Addition: Add morpholine (1.2 eq) and an excess of a base like potassium carbonate (K₂CO₃, 2.5 eq) to neutralize the hydrochloride salt and the HCl generated during the reaction.

• Reaction: Heat the suspension to reflux (approx. 82°C for acetonitrile) and stir vigorously for 12-24 hours. Monitor the disappearance of the intermediate by GC-MS.

• Workup and Purification: Cool the reaction to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure to remove the solvent. The resulting crude oil can be purified by vacuum distillation or column chromatography on silica gel to yield the final product.

Analytical Characterization

To confirm the identity and purity of the synthesized compound, a suite of analytical techniques is essential. While specific spectra are proprietary to suppliers, a theoretical profile can be predicted based on the molecule's structure.[4]

• ¹H NMR: The spectrum is expected to show a singlet for the six protons of the two equivalent methyl groups, a singlet for the two protons of the primary amine (which may be broad), a singlet for the methylene bridge protons, and two distinct multiplets (likely triplets) for the eight protons of the morpholine ring.

• ¹³C NMR: The spectrum should reveal distinct signals for the quaternary carbon, the methyl carbons, the methylene bridge carbon, and the carbons of the morpholine ring.

• Mass Spectrometry (MS): Electrospray ionization (ESI-MS) in positive mode should show a prominent peak for the protonated molecule [M+H]⁺ at m/z 159.2.

• Fourier-Transform Infrared Spectroscopy (FTIR): Key vibrational bands would include N-H stretching for the primary amine (around 3300-3500 cm⁻¹), C-H stretching (2800-3000 cm⁻¹), and characteristic C-O and C-N stretching from the morpholine ring (1050-1350 cm⁻¹).

Potential Applications and Research Directions

While specific, documented applications for 2-Methyl-1-morpholinopropan-2-amine are sparse in academic literature, its structure suggests significant potential as a versatile building block.

• Pharmaceutical Drug Development: The primary amine serves as a key handle for derivatization, such as forming amides, sulfonamides, or ureas, which are common linkages in drug molecules. The morpholine group is frequently incorporated to enhance aqueous solubility and metabolic stability. The gem-dimethyl group can provide a steric shield, potentially reducing enzymatic degradation of adjacent functional groups.

• Polymer Chemistry: As a diamine, it can act as a monomer or a cross-linking/curing agent in the synthesis of polymers like polyamides or polyurethanes.

• Coordination Chemistry: The two nitrogen atoms can act as ligands to coordinate with metal ions, making it a candidate for creating novel catalysts or metal-organic frameworks.

Caption: Potential applications derived from the core chemical scaffold.

Safety and Handling

2-Methyl-1-morpholinopropan-2-amine is classified as a hazardous substance and requires careful handling.[5]

GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	Category 1B	H314: Causes severe skin burns and eye damage.
Serious Eye Damage/Irritation	Category 1	H318: Causes serious eye damage.

Source: Aggregated GHS information from supplier safety data sheets.[5][6]

Handling and First Aid

• Personal Protective Equipment (PPE): Wear protective gloves, chemical-resistant clothing, and eye/face protection (safety goggles and face shield).[5]

• Handling: Use only in a well-ventilated area, preferably a chemical fume hood. Avoid contact with skin, eyes, and clothing.

• Incompatible Materials: Avoid strong oxidizing agents and strong acids.[5]

• First Aid (IF IN EYES): Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing and immediately call a POISON CENTER or doctor.[5]

• First Aid (IF ON SKIN): Take off immediately all contaminated clothing. Rinse skin with water or shower. Call a physician immediately.[5]

• First Aid (IF SWALLOWED): Rinse mouth. Do NOT induce vomiting. Call a physician immediately.[5]

Conclusion

2-Methyl-1-morpholinopropan-2-amine (CAS: 6105-75-5) is a structurally interesting diamine with significant, albeit largely unexplored, potential. Its combination of a sterically hindered primary amine and a morpholine ring makes it an attractive building block for creating complex molecules with tailored properties. While its primary role is currently as a research chemical, its utility in the synthesis of novel pharmaceuticals, polymers, and ligands warrants further investigation by the scientific community. Adherence to strict safety protocols is mandatory when handling this corrosive compound.

References

• Chemical LAND21. CAS 6105-75-5 | 2-Methyl-1-morpholino-2-propanamine supply. [Link]

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Synthesis of 2-Methyl-1-morpholinopropan-2-amine from Morpholine: An In-depth Technical Guide

Abstract

This technical guide provides a comprehensive overview of the synthesis of 2-Methyl-1-morpholinopropan-2-amine, a valuable diamine building block in pharmaceutical and materials science. The guide details a robust and efficient two-step synthetic pathway commencing from readily available morpholine. The synthesis involves an initial Mannich reaction to generate the key intermediate, 1-morpholinopropan-2-one, followed by a catalytic reductive amination to yield the target compound. This document offers an in-depth analysis of the reaction mechanisms, optimization of reaction conditions, and detailed experimental protocols. The causality behind experimental choices is elucidated, providing researchers, scientists, and drug development professionals with a thorough understanding of the synthetic strategy.

Introduction

2-Methyl-1-morpholinopropan-2-amine is a vicinal diamine characterized by the presence of a morpholine ring and a tertiary amine functionality. This unique structural arrangement imparts specific physicochemical properties, making it a valuable precursor in the development of novel therapeutic agents and functional polymers. The strategic placement of the two nitrogen atoms, one within the morpholine heterocycle and a primary amine, allows for diverse chemical modifications and the creation of complex molecular architectures.

This guide focuses on a logical and scalable synthetic approach, prioritizing efficiency, and the use of well-established chemical transformations. The chosen pathway, a Mannich reaction followed by reductive amination, offers a reliable method for the preparation of 2-Methyl-1-morpholinopropan-2-amine from inexpensive starting materials.

Synthetic Strategy Overview

The synthesis of 2-Methyl-1-morpholinopropan-2-amine from morpholine is proposed via a two-step sequence as illustrated below. This strategy is designed for clarity, high potential yield, and the utilization of standard laboratory techniques.

Figure 1: Proposed two-step synthesis of 2-Methyl-1-morpholinopropan-2-amine.

The first step involves the Mannich reaction, a three-component condensation of morpholine, formaldehyde, and acetone to furnish the β-amino ketone intermediate, 1-morpholinopropan-2-one.[1][2] The second step is the conversion of the ketonic carbonyl group of the intermediate into a primary amine via catalytic reductive amination using ammonia.[3][4]

Step 1: Synthesis of 1-Morpholinopropan-2-one via Mannich Reaction

The Mannich reaction is a cornerstone of organic synthesis for the aminoalkylation of an acidic proton located alpha to a carbonyl group.[2] In this synthesis, morpholine acts as the secondary amine, formaldehyde as the non-enolizable aldehyde, and acetone as the enolizable ketone.

Reaction Mechanism

The mechanism of the Mannich reaction proceeds in two key stages:

• Formation of the Eschenmoser-like salt (iminium ion): Morpholine reacts with formaldehyde to form a hemiaminal, which then dehydrates in the presence of an acid catalyst to generate a reactive iminium ion.[1]

• Nucleophilic attack by the enol: Acetone, under acidic conditions, tautomerizes to its enol form. The electron-rich enol then attacks the electrophilic carbon of the iminium ion, leading to the formation of the β-amino ketone after deprotonation.[2]

Figure 2: Mechanism of the Mannich reaction for the synthesis of 1-Morpholinopropan-2-one.

Detailed Experimental Protocol

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Morpholine	87.12	87.1 g (1.0 mol)	1.0
Formaldehyde (37% aq. soln.)	30.03	81.2 g (1.0 mol)	1.0
Acetone	58.08	116.2 g (2.0 mol)	2.0
Hydrochloric acid (conc.)	36.46	q.s.	-
Sodium hydroxide	40.00	q.s.	-
Diethyl ether	74.12	As needed	-
Anhydrous magnesium sulfate	120.37	As needed	-

Procedure:

• To a 1 L three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser, add morpholine (87.1 g, 1.0 mol) and acetone (116.2 g, 2.0 mol).

• Cool the mixture in an ice bath to 0-5 °C with continuous stirring.

• Slowly add a 37% aqueous solution of formaldehyde (81.2 g, 1.0 mol) dropwise from the dropping funnel, maintaining the temperature below 10 °C.

• After the addition is complete, adjust the pH of the reaction mixture to approximately 3-4 by the slow addition of concentrated hydrochloric acid.

• Remove the ice bath and allow the mixture to warm to room temperature. Then, heat the reaction mixture to reflux (approximately 60-70 °C) for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and neutralize it with a 20% aqueous solution of sodium hydroxide until the pH is approximately 8-9.

• Extract the aqueous layer with diethyl ether (3 x 150 mL).

• Combine the organic extracts and dry over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude 1-morpholinopropan-2-one.

• The crude product can be purified by vacuum distillation to yield a colorless to pale yellow oil.

Expected Yield: 70-80%

Step 2: Synthesis of 2-Methyl-1-morpholinopropan-2-amine via Reductive Amination

Reductive amination is a powerful and widely used method for the synthesis of amines from carbonyl compounds.[5] In this step, the ketone functionality of 1-morpholinopropan-2-one is converted to a primary amine using ammonia in the presence of a reducing agent. Catalytic hydrogenation is a preferred method for this transformation due to its efficiency and cleaner reaction profile.

Reaction Mechanism

The reductive amination process involves two main stages:

• Imine Formation: The ketone (1-morpholinopropan-2-one) reacts with ammonia to form a hemiaminal intermediate, which then dehydrates to form an imine.[5]

• Reduction of the Imine: The C=N double bond of the imine is then reduced to a C-N single bond by catalytic hydrogenation. Common catalysts for this reduction include Raney Nickel, Palladium on carbon (Pd/C), or Platinum on carbon (Pt/C).[6]

Figure 3: Mechanism of reductive amination of 1-Morpholinopropan-2-one.

Detailed Experimental Protocol (Catalytic Hydrogenation)

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
1-Morpholinopropan-2-one	143.19	71.6 g (0.5 mol)	0.5
Methanolic Ammonia (7N)	-	500 mL	-
Raney Nickel (50% slurry in water)	-	~15 g	-
Hydrogen gas	2.02	High pressure	-

Procedure:

• In a high-pressure autoclave, add 1-morpholinopropan-2-one (71.6 g, 0.5 mol) and methanolic ammonia (7N, 500 mL).

• Carefully add Raney Nickel (~15 g of a 50% slurry in water, washed with methanol).

• Seal the autoclave and purge it with nitrogen gas, followed by hydrogen gas.

• Pressurize the autoclave with hydrogen gas to 500-1000 psi.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction by observing the hydrogen uptake. The reaction is typically complete within 8-12 hours.

• After the reaction is complete, cool the autoclave to room temperature and carefully vent the excess hydrogen.

• Filter the reaction mixture through a pad of Celite to remove the Raney Nickel catalyst. Wash the catalyst with methanol.

• Combine the filtrate and washings and remove the solvent under reduced pressure.

• The resulting crude product can be purified by vacuum distillation to afford 2-Methyl-1-morpholinopropan-2-amine as a colorless liquid.

Expected Yield: 60-75%

Alternative Synthetic Route: The Leuckart-Wallach Reaction

An alternative to catalytic reductive amination for the conversion of 1-morpholinopropan-2-one to the final product is the Leuckart-Wallach reaction.[7][8] This reaction utilizes ammonium formate or formamide as both the aminating and reducing agent.

The reaction typically requires high temperatures (160-185 °C) and proceeds through the formation of an N-formyl intermediate, which is subsequently hydrolyzed to yield the primary amine. While this method avoids the need for high-pressure hydrogenation equipment, it often results in lower yields and requires a final hydrolysis step.

Characterization Data (Predicted)

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance	1H NMR (CDCl₃, δ ppm)	13C NMR (CDCl₃, δ ppm)
1-Morpholinopropan-2-one	C₇H₁₃NO₂	143.19	Colorless to pale yellow oil	3.65 (t, 4H), 3.20 (s, 2H), 2.45 (t, 4H), 2.15 (s, 3H)	208.5, 67.0, 60.5, 53.8, 27.0
2-Methyl-1-morpholinopropan-2-amine	C₈H₁₈N₂O	158.24	Colorless liquid	3.70 (t, 4H), 2.50 (t, 4H), 2.30 (s, 2H), 1.50 (s, 2H, NH₂), 1.10 (s, 6H)	67.2, 62.5, 54.0, 50.5, 25.0

Safety and Handling

• Morpholine: Corrosive and flammable. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Formaldehyde: Toxic and a known carcinogen. Handle with extreme care in a fume hood.

• Acetone and Diethyl Ether: Highly flammable. Avoid open flames and sparks.

• Hydrochloric Acid and Sodium Hydroxide: Corrosive. Handle with care and wear appropriate PPE.

• Raney Nickel: Pyrophoric when dry. Always handle as a slurry in water or an appropriate solvent.

• Hydrogen Gas: Highly flammable and explosive. Use in a properly rated high-pressure reactor and ensure the system is leak-proof.

Conclusion

This technical guide has detailed a reliable and scalable two-step synthesis for 2-Methyl-1-morpholinopropan-2-amine starting from morpholine. The described pathway, utilizing a Mannich reaction followed by catalytic reductive amination, provides a practical approach for obtaining this valuable diamine. The in-depth explanation of the reaction mechanisms, along with detailed experimental protocols, offers a solid foundation for researchers and professionals in the fields of organic synthesis and drug development. The alternative Leuckart-Wallach reaction provides an additional synthetic option. Adherence to the outlined procedures and safety precautions is crucial for the successful and safe execution of this synthesis.

References

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• Haskelberg, L. (1948). Aminative Reduction of Ketones. Journal of the American Chemical Society, 70(8), 2811–2812.
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An In-Depth Technical Guide to the Alkylation of Morpholine for the Synthesis of 2-Methyl-1-morpholinopropan-2-amine

This guide provides a comprehensive overview of a robust synthetic route to 2-Methyl-1-morpholinopropan-2-amine, a valuable building block in medicinal chemistry and drug development. The synthesis leverages a strategic alkylation of morpholine via a nitro-Mannich reaction, followed by a catalytic reduction. This document is intended for researchers, scientists, and professionals in the field of drug development, offering not just a protocol, but a deep dive into the causality behind the experimental choices.

Introduction: The Significance of Morpholine Derivatives

Morpholine, a heterocyclic compound featuring both an amine and an ether functional group, is a privileged scaffold in medicinal chemistry.[1] Its incorporation into drug candidates can enhance pharmacological activity and improve pharmacokinetic properties. The target molecule of this guide, 2-Methyl-1-morpholinopropan-2-amine, is a diamine derivative of morpholine with potential applications as a versatile intermediate in the synthesis of more complex pharmaceutical agents.

Synthetic Strategy: A Two-Step Approach

The synthesis of 2-Methyl-1-morpholinopropan-2-amine is efficiently achieved through a two-step process:

• Nitro-Mannich (Aza-Henry) Reaction: This three-component reaction involves the condensation of morpholine, formaldehyde, and 2-nitropropane to form the intermediate, 2-methyl-1-morpholino-2-nitropropane. This reaction is a powerful tool for the formation of carbon-carbon bonds and the introduction of a nitro group, which serves as a precursor to the primary amine.[2][3]

• Catalytic Hydrogenation: The nitro group of the intermediate is then selectively reduced to a primary amine using catalytic hydrogenation. This method is often preferred for its high efficiency and clean reaction profile.

This synthetic approach is advantageous due to the ready availability of the starting materials and the generally high yields of each step.

Reaction Mechanism

The nitro-Mannich reaction proceeds through the formation of an Eschenmoser's salt-like iminium ion from morpholine and formaldehyde. This electrophilic species is then attacked by the nucleophilic nitronate anion of 2-nitropropane, which is formed in situ under basic conditions.

Caption: Mechanism of the nitro-Mannich reaction.

Experimental Protocol

This section provides a detailed, step-by-step methodology for the synthesis of 2-Methyl-1-morpholinopropan-2-amine.

Part 1: Synthesis of 2-Methyl-1-morpholino-2-nitropropane (Nitro-Mannich Reaction)

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Morpholine	87.12	8.71 g (9.0 mL)	0.10
Formaldehyde (37% aq. solution)	30.03	8.1 g (7.5 mL)	0.10
2-Nitropropane	89.09	8.91 g (9.1 mL)	0.10
Ethanol	46.07	50 mL	-
Sodium Carbonate (anhydrous)	105.99	5.3 g	0.05

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add morpholine (8.71 g, 0.10 mol) and ethanol (50 mL).

• In a separate beaker, prepare a solution of sodium carbonate (5.3 g, 0.05 mol) in water (20 mL).

• To the morpholine solution, add the aqueous formaldehyde solution (8.1 g, 0.10 mol) dropwise at room temperature with vigorous stirring.

• After the addition of formaldehyde is complete, add 2-nitropropane (8.91 g, 0.10 mol) to the reaction mixture.

• Slowly add the sodium carbonate solution to the flask. The reaction is exothermic, and the temperature should be maintained below 40°C using an ice bath if necessary.

• After the addition of the base, heat the reaction mixture to reflux (approximately 80°C) and maintain for 3 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and hexane (1:1) as the eluent.

• Once the reaction is complete, cool the mixture to room temperature and transfer it to a separatory funnel.

• Add 50 mL of water and 50 mL of diethyl ether. Shake the funnel and separate the layers.

• Extract the aqueous layer with diethyl ether (2 x 30 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude 2-methyl-1-morpholino-2-nitropropane as a yellowish oil.

Part 2: Synthesis of 2-Methyl-1-morpholinopropan-2-amine (Catalytic Hydrogenation)

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2-Methyl-1-morpholino-2-nitropropane	188.23	9.41 g	0.05
Palladium on Carbon (10% Pd/C)	-	0.5 g	-
Methanol	32.04	100 mL	-
Hydrogen Gas	2.02	-	-

Procedure:

• Set up a hydrogenation apparatus (e.g., a Parr hydrogenator or a flask with a balloon filled with hydrogen).

• In the reaction vessel, dissolve the crude 2-methyl-1-morpholino-2-nitropropane (9.41 g, 0.05 mol) in methanol (100 mL).

• Carefully add the 10% Pd/C catalyst (0.5 g) to the solution. Caution: Pd/C can be pyrophoric when dry; handle with care.

• Seal the reaction vessel and purge the system with nitrogen gas, followed by hydrogen gas.

• Pressurize the vessel with hydrogen gas to 50 psi (or use a hydrogen balloon) and stir the mixture vigorously at room temperature.

• Monitor the reaction by observing the uptake of hydrogen and by TLC until the starting material is consumed.

• Once the reaction is complete (typically 4-6 hours), carefully vent the hydrogen and purge the system with nitrogen.

• Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with methanol (2 x 20 mL).

• Combine the filtrates and remove the solvent under reduced pressure to yield the crude 2-Methyl-1-morpholinopropan-2-amine.

Purification

The crude product can be purified by vacuum distillation or by column chromatography on silica gel. For column chromatography, a mobile phase of dichloromethane/methanol with a small amount of triethylamine (e.g., 95:5:0.5) is typically effective for eluting the diamine.[4]

Caption: Overall experimental workflow.

Characterization of 2-Methyl-1-morpholinopropan-2-amine

The structure and purity of the final product should be confirmed by spectroscopic methods.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum is expected to show signals for the morpholine protons, the methylene bridge, the gem-dimethyl groups, and the primary amine protons.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum should display distinct signals for all the carbon atoms in the molecule.

• IR (Infrared) Spectroscopy: Characteristic absorption bands for N-H stretching of the primary amine (around 3300-3400 cm⁻¹) and C-O stretching of the ether in the morpholine ring (around 1115 cm⁻¹) should be observed.

• MS (Mass Spectrometry): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the product (158.24 g/mol ).[4]

Safety Precautions

• 2-Nitropropane: This reagent is flammable and a suspected carcinogen.[5][6][7] It should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn. Avoid inhalation and skin contact.

• Formaldehyde: It is a toxic and corrosive substance. Handle with care in a fume hood.

• Catalytic Hydrogenation: This procedure involves flammable hydrogen gas and a potentially pyrophoric catalyst. Ensure the apparatus is properly set up and purged to avoid the formation of explosive mixtures with air.

By adhering to this detailed guide, researchers can confidently synthesize 2-Methyl-1-morpholinopropan-2-amine, a valuable intermediate for further drug discovery and development efforts.

References

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: 2-Nitropropane.
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• PubChem. (n.d.). 2-Methyl-2-(morpholin-4-yl)propan-1-amine.
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• Synthetic applications of biologically important Mannich bases: An updated review. (2023). Open Access Research Journal of Biology and Pharmacy, 7(2), 001-015.
• Phillips, B. (2016). Catalytic Transfer Hydrogenation of Nitroalkenes to Primary Amines. Ursinus College Digital Commons.
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The Morpholine Scaffold: A Privileged Core in Modern Research and Development

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The morpholine ring, a simple six-membered heterocycle containing both nitrogen and oxygen, has emerged as a "privileged structure" in medicinal chemistry and beyond.[1][2][3] Its unique physicochemical properties, including metabolic stability, aqueous solubility, and the ability to form crucial hydrogen bonds, have made it a cornerstone in the design of a multitude of bioactive molecules.[1][2] This in-depth technical guide provides a comprehensive overview of the potential research applications of morpholine derivatives, delving into their synthesis, mechanisms of action, and diverse roles in oncology, neurodegenerative diseases, infectious diseases, and agriculture. Detailed experimental protocols for the synthesis of key morpholine-containing compounds and relevant biological assays are provided to empower researchers in their quest for novel therapeutics and agrochemicals.

The Morpholine Moiety: A Chemical Chameleon

The versatility of the morpholine scaffold lies in its structural and electronic properties. The presence of the ether oxygen atom withdraws electron density from the nitrogen, rendering it less basic than analogous secondary amines like piperidine.[4] This reduced basicity can be advantageous in drug design, minimizing off-target interactions with physiological amines. Furthermore, the oxygen atom can act as a hydrogen bond acceptor, facilitating interactions with biological targets.[5] The morpholine ring is often incorporated into molecules to enhance their pharmacokinetic profile, improving properties like solubility and metabolic stability.[1][2]

Structure-Activity Relationship (SAR) Insights

The substitution pattern on the morpholine ring and its point of attachment to a larger molecular scaffold are critical determinants of biological activity. Structure-activity relationship (SAR) studies have revealed that the morpholine moiety can serve as a key pharmacophore, directly interacting with target proteins, or as a modulator of physicochemical properties to optimize drug-like characteristics.[2][6] For instance, in many kinase inhibitors, the morpholine ring occupies a specific pocket in the ATP-binding site, forming critical interactions that contribute to potency and selectivity.[2]

Therapeutic Frontiers: Morpholine Derivatives in Medicine

The impact of morpholine derivatives is profoundly felt in medicinal chemistry, with numerous approved drugs and clinical candidates featuring this versatile heterocycle.[1][3]

Oncology: Targeting Aberrant Signaling

Morpholine-containing compounds have demonstrated significant potential as anticancer agents, targeting various hallmarks of cancer.[5][7][8][9]

Gefitinib (Iressa®): A Paradigm of Targeted Therapy

Gefitinib is a prime example of a successful morpholine-containing anticancer drug.[4] It is a selective inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase, which is often overactive in non-small cell lung cancer (NSCLC).

Mechanism of Action: Gefitinib competitively and reversibly binds to the ATP-binding pocket of the EGFR tyrosine kinase domain. This prevents the autophosphorylation of the receptor, thereby blocking downstream signaling pathways, such as the Ras/Raf/MAPK and PI3K/Akt pathways, which are crucial for cancer cell proliferation, survival, and metastasis. The morpholine moiety in gefitinib is crucial for its solubility and pharmacokinetic properties, contributing to its oral bioavailability.

Signaling Pathway: EGFR Inhibition by Gefitinib

Caption: Gefitinib blocks EGFR signaling by inhibiting ATP binding.

Experimental Protocol: Synthesis of Gefitinib

This protocol describes a four-step synthesis of Gefitinib starting from 2,4-dichloro-6,7-dimethoxyquinazoline.

Step 1: Synthesis of 2,4-dichloro-N-(3-chloro-4-fluorophenyl)-6,7-dimethoxyquinazolin-4-amine

• To a solution of 2,4-dichloro-6,7-dimethoxyquinazoline (1.0 eq) in acetic acid (20 vol), add 3-chloro-4-fluoroaniline (1.0 eq).

• Heat the reaction mixture to 55°C and stir for 2 hours.

• Cool the reaction mixture to room temperature and pour it into ice water.

• Filter the resulting precipitate, wash with water, and dry to obtain the product.

Step 2: Selective Demethylation

• Treat the product from Step 1 with trimethylammonium heptachlorodialuminate ([TMAH][Al2Cl7]) (1.0 eq) in a suitable solvent.

• Heat the reaction mixture to 50°C for 2 hours.

• Cool the reaction mixture and concentrate under reduced pressure.

• Crystallize the residue from hot methanol to obtain the desired monodemethylated product.

Step 3: O-Alkylation

• To a solution of the demethylated product from Step 2 in a suitable solvent such as DMF, add a base (e.g., K2CO3) and 1-(3-chloropropyl)morpholine (1.2 eq).

• Heat the reaction mixture to 80°C and stir for 4-6 hours.

• Cool the reaction to room temperature and pour into water.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Step 4: Dehalogenation

• The product from Step 3 is subjected to dehalogenation to yield Gefitinib. This can be achieved through various methods, including catalytic hydrogenation.

Experimental Protocol: MTT Assay for Anticancer Activity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability and proliferation.

Materials:

• 96-well plates

• Cancer cell line of interest

• Complete cell culture medium

• Morpholine derivative (test compound)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of the morpholine derivative in complete medium. Remove the old medium from the wells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound) and a blank (medium only).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium containing MTT and add 100 µL of the solubilization solution to each well to dissolve the purple formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting the percentage of cell viability against the compound concentration.

Experimental Protocol: Western Blot Analysis of the PI3K/Akt Signaling Pathway

This protocol outlines the steps to assess the effect of a morpholine derivative on the phosphorylation status of key proteins in the PI3K/Akt pathway.

Procedure:

• Cell Treatment and Lysis: Treat cancer cells with the morpholine derivative at various concentrations for a specified time. After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay kit.

• SDS-PAGE and Protein Transfer: Separate equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with primary antibodies against total Akt, phosphorylated Akt (p-Akt), and a loading control (e.g., GAPDH) overnight at 4°C.

• Secondary Antibody Incubation and Detection: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry Analysis: Quantify the band intensities using image analysis software and normalize the levels of p-Akt to total Akt.

Neurodegenerative Diseases: A Glimmer of Hope

Morpholine derivatives are being actively investigated for the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's disease. Their ability to modulate key enzymes and receptors in the central nervous system makes them attractive candidates. For instance, certain morpholine-based compounds have shown potent inhibitory activity against acetylcholinesterase (AChE) and monoamine oxidase B (MAO-B), enzymes implicated in the pathology of Alzheimer's and Parkinson's diseases, respectively.

Reboxetine (Edronax®): A Norepinephrine Reuptake Inhibitor

Reboxetine is a selective norepinephrine reuptake inhibitor used as an antidepressant. Its synthesis involves the construction of the morpholine ring as a key step.

Experimental Workflow: Synthesis of Reboxetine

Caption: A generalized synthetic workflow for Reboxetine.

Infectious Diseases: Combating Microbial Threats

The morpholine scaffold is also present in important antibacterial agents.

Linezolid (Zyvox®): A Novel Class of Antibiotic

Linezolid is an oxazolidinone antibiotic effective against multi-drug resistant Gram-positive bacteria. The synthesis of Linezolid involves the incorporation of a morpholine-substituted aniline precursor.

Mechanism of Action: Linezolid inhibits bacterial protein synthesis by binding to the 23S ribosomal RNA of the 50S subunit, preventing the formation of a functional 70S initiation complex. This is a unique mechanism of action that differs from other protein synthesis inhibitors.

Agrochemical Innovations: Protecting Our Crops

Morpholine derivatives have made a significant impact on modern agriculture, primarily as potent and systemic fungicides.[4]

Morpholine Fungicides: Inhibitors of Ergosterol Biosynthesis

Morpholine fungicides, such as Fenpropimorph and Tridemorph, are widely used to control a range of fungal diseases in cereal crops.[4]

Mechanism of Action: These fungicides act as ergosterol biosynthesis inhibitors (EBIs).[4] Ergosterol is a vital component of fungal cell membranes, analogous to cholesterol in mammalian cells. Morpholines inhibit two key enzymes in the ergosterol biosynthesis pathway: sterol Δ14-reductase and sterol Δ8→Δ7-isomerase. This dual inhibition leads to the depletion of ergosterol and the accumulation of toxic sterol intermediates, ultimately disrupting fungal cell membrane integrity and function.

Signaling Pathway: Ergosterol Biosynthesis Inhibition

Caption: Fenpropimorph inhibits two key enzymes in the ergosterol pathway.

Experimental Protocol: Synthesis of Fenpropimorph

This protocol describes the synthesis of Fenpropimorph via reductive amination.

Step 1: Aldol Condensation

• To a stirred solution of 4-tert-butylbenzaldehyde and propanal in ethanol, add aqueous sodium hydroxide dropwise at a controlled temperature.

• Stir the reaction mixture until completion (monitored by TLC).

• Extract the product with an organic solvent, wash, dry, and evaporate the solvent.

• Purify the crude product by distillation under reduced pressure to obtain 3-(4-tert-butylphenyl)-2-methylpropenal.

Step 2: Selective Hydrogenation

• Dissolve the propenal from Step 1 in ethanol or ethyl acetate.

• Hydrogenate the solution in the presence of a palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere.

• Monitor the reaction for hydrogen uptake.

• Filter off the catalyst and remove the solvent under reduced pressure to yield 3-(4-tert-butylphenyl)-2-methylpropanal.

Step 3: Reductive Amination

• React 3-(4-tert-butylphenyl)-2-methylpropanal with cis-2,6-dimethylmorpholine in a suitable solvent.

• Reduce the intermediate imine using catalytic hydrogenation (e.g., Pd/C and H2) or a chemical reducing agent like sodium borohydride.

• Purify the final product by vacuum distillation to obtain Fenpropimorph.

Experimental Protocol: Ergosterol Biosynthesis Inhibition Assay

This assay quantifies the effect of a morpholine fungicide on the ergosterol content in fungal cells.

Procedure:

• Fungal Culture and Treatment: Grow the fungal species of interest in a suitable liquid medium to the mid-logarithmic phase. Add the morpholine fungicide at various concentrations and continue incubation.

• Cell Harvesting and Saponification: Harvest the fungal mycelia by filtration or centrifugation. Saponify the cell pellet by refluxing in ethanolic potassium hydroxide to release the sterols.

• Sterol Extraction: Extract the nonsaponifiable lipids (containing sterols) with an organic solvent like n-heptane.

• Spectrophotometric Quantification: Analyze the extracted sterols by scanning spectrophotometry from 240 to 300 nm. Ergosterol exhibits a characteristic four-peaked curve. The amount of ergosterol can be calculated from the absorbance values at specific wavelengths.

• Data Analysis: Determine the percentage of ergosterol inhibition at each fungicide concentration compared to an untreated control.

Quantitative Data Summary

The following table summarizes the inhibitory concentrations (IC50) of representative morpholine derivatives against their respective targets.

Compound	Target	Cell Line/Organism	IC50	Reference
Gefitinib	EGFR Tyrosine Kinase	A549 (NSCLC)	0.015 µM
AK-10	Cytotoxicity	MCF-7 (Breast Cancer)	3.15 µM	[7]
Morpholine-based chalcone	MAO-B	-	0.030 µM
Fenpropimorph	Ergosterol Biosynthesis	Ustilago maydis	0.01 µg/mL

Future Perspectives and Conclusion

References

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2-Methyl-1-morpholinopropan-2-amine as a building block in organic synthesis

An In-depth Technical Guide: 2-Methyl-1-morpholinopropan-2-amine as a Versatile Building Block in Organic Synthesis

Introduction: Unveiling a Unique Diamine Scaffold

In the landscape of modern synthetic chemistry, particularly within drug discovery and materials science, the selection of appropriate building blocks is paramount to achieving desired molecular complexity, functionality, and optimal physicochemical properties. 2-Methyl-1-morpholinopropan-2-amine emerges as a compelling scaffold, integrating two critical nitrogen-containing functional groups within a compact and sterically defined framework. This molecule features a primary amine, which serves as a versatile nucleophilic handle for a wide array of chemical transformations, and a morpholine ring, a well-established "privileged structure" in medicinal chemistry.[1][2] The steric hindrance provided by the gem-dimethyl groups adjacent to the primary amine imparts unique reactivity and selectivity, making it a valuable tool for synthetic chemists aiming to construct complex molecular architectures.

This guide provides an in-depth exploration of 2-Methyl-1-morpholinopropan-2-amine, detailing its physicochemical properties, plausible synthetic strategies, characteristic reactivity, and its application as a strategic building block in the synthesis of higher-order molecules.

Physicochemical and Structural Characteristics

2-Methyl-1-morpholinopropan-2-amine (CAS No. 6105-75-5) is an organic compound featuring a morpholine ring linked via a methylene bridge to a 2-amino-2-methylpropyl group.[3] The presence of both a primary amine and a tertiary amine (within the morpholine ring) classifies it as a diamine. The unique structural arrangement, particularly the quaternary carbon atom bearing the primary amine and two methyl groups, dictates its chemical behavior.

Table 1: Physicochemical Properties of 2-Methyl-1-morpholinopropan-2-amine

Property	Value	Source
CAS Number	6105-75-5	ChemScene[3], BLD Pharm[4]
Molecular Formula	C₈H₁₈N₂O	ChemScene[3]
Molecular Weight	158.24 g/mol	ChemScene[3]
SMILES	NC(C)(C)CN1CCOCC1	ChemScene[3]
Topological Polar Surface Area (TPSA)	38.49 Ų	ChemScene[3]
LogP	0.0559	ChemScene[3]
Hydrogen Bond Acceptors	3	ChemScene[3]
Hydrogen Bond Donors	1	ChemScene[3]
Rotatable Bonds	2	ChemScene[3]

The Morpholine Moiety: A Privileged Element in Drug Design

The morpholine ring is a recurring motif in a vast number of approved drugs and bioactive molecules.[1] Its prevalence is not coincidental; medicinal chemists frequently employ this heterocycle to bestow advantageous properties upon a lead compound.[1][2] The morpholine moiety is valued for its ability to:

• Enhance Aqueous Solubility: The ether oxygen and the tertiary amine can act as hydrogen bond acceptors, often improving the solubility profile of the parent molecule.

• Improve Pharmacokinetic Profile: The morpholine ring is generally metabolically stable and can improve a compound's absorption, distribution, metabolism, and excretion (ADME) properties.[1][2]

• Modulate Potency and Selectivity: The ring's conformation and its capacity for hydrogen bonding can lead to favorable interactions with biological targets like enzymes and receptors.[1][5]

• Serve as a Versatile Synthetic Handle: It is a readily accessible building block that can be incorporated through various synthetic methodologies.[1]

By incorporating this "privileged" scaffold, 2-Methyl-1-morpholinopropan-2-amine provides a direct pathway to novel compounds with potentially favorable drug-like properties.[6][7]

Synthetic Pathways: Constructing the Building Block

While specific, scaled-up industrial syntheses for 2-Methyl-1-morpholinopropan-2-amine are proprietary, a logical and efficient pathway can be devised from readily available starting materials based on fundamental organic reactions. A plausible retro-synthetic analysis points towards 2-amino-2-methyl-1-propanol as a key precursor, a compound whose synthesis is well-documented.[8][9][10][11]

A representative synthetic approach involves the conversion of the primary alcohol in 2-amino-2-methyl-1-propanol into a suitable leaving group (e.g., a tosylate or a halide), followed by nucleophilic substitution with morpholine. An alternative, more direct route could involve the reductive amination of a morpholine-containing aldehyde with ammonia, though this would require a more complex starting material. A highly plausible route is outlined below.

Caption: Plausible synthetic workflow for 2-Methyl-1-morpholinopropan-2-amine.

This two-step process leverages common and high-yielding transformations. The initial protection of the amine may be necessary depending on the conditions used for activating the hydroxyl group, followed by deprotection.

Reactivity and Synthetic Applications

The true utility of 2-Methyl-1-morpholinopropan-2-amine lies in the differential reactivity of its primary amine group. This group serves as the principal site for derivatization, allowing the molecule to be elaborated into a diverse range of more complex structures.

Caption: Key reaction pathways for 2-Methyl-1-morpholinopropan-2-amine.

Acylation to Form Amides

The primary amine reacts readily with acid chlorides and acid anhydrides to form stable amide bonds.[12][13] This is one of the most fundamental and reliable reactions for incorporating this building block. The reaction is typically high-yielding and proceeds under mild conditions, often in the presence of a non-nucleophilic base like pyridine or triethylamine to scavenge the generated acid (e.g., HCl).[13]

Reductive Amination

Reaction with aldehydes or ketones in the presence of a reducing agent (e.g., sodium cyanoborohydride, sodium triacetoxyborohydride) provides access to secondary and tertiary amines.[14] This powerful C-N bond-forming reaction first involves the formation of a transient imine or enamine intermediate, which is then reduced in situ. This one-pot procedure is highly efficient for building molecular complexity.

N-Alkylation

Direct alkylation with alkyl halides is another route to secondary and tertiary amines.[12] However, this reaction can be challenging to control. The product of the initial alkylation is itself a nucleophile and can compete with the starting material, potentially leading to over-alkylation and the formation of quaternary ammonium salts.[12][13] Using a large excess of the starting amine can favor mono-alkylation.

Sulfonylation

Reaction with sulfonyl chlorides in the presence of a base yields sulfonamides.[12] Sulfonamides are a key functional group in many pharmaceuticals (e.g., sulfa drugs), and this reaction provides a straightforward entry to this important class of compounds.

Exemplary Experimental Protocol: Amide Synthesis

This section provides a representative, self-validating protocol for the acylation of 2-Methyl-1-morpholinopropan-2-amine with an acyl chloride. The causality for each step is explained to ensure reproducibility and understanding.

Objective: To synthesize N-(2-methyl-1-morpholinopropan-2-yl)benzamide.

Materials:

• 2-Methyl-1-morpholinopropan-2-amine (1.0 eq)

• Benzoyl chloride (1.05 eq)

• Triethylamine (Et₃N) (1.2 eq)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-Methyl-1-morpholinopropan-2-amine (1.0 eq) and dissolve in anhydrous DCM.

  • Causality: Anhydrous conditions are crucial as benzoyl chloride is water-sensitive and will hydrolyze to benzoic acid, reducing yield. An inert atmosphere prevents side reactions with atmospheric moisture and oxygen.

• Base Addition: Cool the solution to 0 °C using an ice bath and add triethylamine (1.2 eq).

  • Causality: The reaction generates HCl as a byproduct. Triethylamine is a non-nucleophilic base that neutralizes the acid, driving the reaction to completion and preventing the protonation (and deactivation) of the starting amine. Cooling mitigates the exothermic nature of the reaction.

• Acyl Chloride Addition: Add benzoyl chloride (1.05 eq) dropwise to the stirred solution at 0 °C. After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Causality: Dropwise addition controls the reaction rate and temperature. A slight excess of the acylating agent ensures complete consumption of the limiting amine starting material.

• Workup - Quenching: Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution. Transfer the mixture to a separatory funnel.

  • Causality: The bicarbonate solution neutralizes any remaining HCl and unreacted benzoyl chloride.

• Workup - Extraction: Separate the layers and extract the aqueous layer with DCM (2x). Combine the organic layers.

  • Causality: This ensures that all of the desired product is recovered from the aqueous phase into the organic solvent.

• Workup - Washing: Wash the combined organic layers sequentially with water and then brine.

  • Causality: Washing removes water-soluble impurities and residual salts. The brine wash helps to pre-dry the organic layer.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Causality: Removal of all water is essential before solvent evaporation. MgSO₄ is a common and efficient drying agent.

• Purification: Purify the resulting crude product by column chromatography on silica gel or by recrystallization to yield the pure amide.

Conclusion

2-Methyl-1-morpholinopropan-2-amine stands out as a highly functional and strategically valuable building block for organic synthesis. Its unique architecture, combining a reactive primary amine with the privileged morpholine scaffold and a sterically demanding gem-dimethyl group, offers chemists a powerful tool for constructing novel molecules. The straightforward and predictable reactivity of the primary amine allows for its seamless integration into complex targets through robust reactions like amidation and reductive amination. For researchers and professionals in drug development, leveraging this building block can accelerate the synthesis of diverse chemical libraries, paving the way for the discovery of new therapeutic agents with optimized properties.

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A Comprehensive Technical Guide to the Biological Activity of Substituted Morpholine Compounds

Abstract

The morpholine ring, a six-membered saturated heterocycle containing oxygen and nitrogen atoms, is recognized in medicinal chemistry as a "privileged structure."[1] This designation stems from its advantageous physicochemical, biological, and metabolic properties, which contribute to improved pharmacokinetic profiles and potent biological activities.[2][3] The morpholine moiety's ability to enhance molecular potency through specific interactions with biological targets, such as kinases, and to modulate properties like aqueous solubility and metabolic stability has made it a ubiquitous scaffold in drug discovery.[2][4] This guide provides an in-depth, technical overview of the diverse biological activities of substituted morpholine compounds for researchers, scientists, and drug development professionals. We will explore their applications in oncology, mycology, and neurology, delving into mechanisms of action, structure-activity relationships (SAR), and the causality behind key experimental methodologies used to validate their therapeutic potential.

Introduction: The Morpholine Scaffold in Modern Drug Discovery

The utility of the morpholine ring is not accidental; it is rooted in a unique combination of chemical properties that medicinal chemists leverage to overcome common drug development challenges.[3]

Physicochemical Properties and Pharmacokinetic Advantages

The morpholine scaffold confers several benefits that enhance the "drug-likeness" of a molecule. The nitrogen atom provides a weak basicity (pKa ≈ 8.7), which is close to physiological pH, aiding in aqueous solubility without the high basicity that can lead to off-target effects.[3][4] The oxygen atom can act as a hydrogen bond acceptor, facilitating interactions with biological targets.[5] This balance of hydrophilic and lipophilic characteristics is crucial for oral bioavailability and, notably, for permeability across the blood-brain barrier (BBB), making it a valuable scaffold for central nervous system (CNS) drug candidates.[6][7] Furthermore, the morpholine ring is generally associated with improved metabolic stability compared to other nitrogenous heterocycles like piperazine.[3]

Key Therapeutic Areas and Marketed Drugs

The versatility of the morpholine scaffold is demonstrated by its presence in numerous approved drugs across a wide range of therapeutic areas.[1] Notable examples include:

• Linezolid: An antibiotic used for treating serious Gram-positive bacterial infections.[8]

• Aprepitant: An antiemetic agent that acts as a neurokinin-1 (NK1) receptor antagonist, used to prevent chemotherapy-induced nausea.[4]

• Reboxetine: A selective norepinephrine reuptake inhibitor used as an antidepressant.[6][8]

• Gefitinib: An anticancer agent that functions as an epidermal growth factor receptor (EGFR) kinase inhibitor.

The prevalence of this scaffold in clinically successful drugs underscores its importance and justifies its classification as a privileged structure.[1]

Overview of Synthetic Strategies

The accessibility of the morpholine ring through facile synthetic routes further enhances its appeal in drug discovery.[1] Common strategies include the cyclization of 1,2-amino alcohols, palladium-catalyzed carboamination reactions, and various multi-component reactions that allow for the rapid generation of diverse and highly substituted morpholine libraries.[9][10][11][12] The development of stereoselective syntheses has been particularly important, as the absolute configuration of substituents on the morpholine ring can be critical for binding affinity and biological activity.[9][13]

Anticancer Activity of Morpholine Derivatives

The morpholine moiety is a cornerstone in the design of modern anticancer agents, frequently serving as a key pharmacophore that interacts with critical oncogenic proteins.[14][15][16]

Mechanism of Action: Targeting Key Signaling Pathways

Substituted morpholines have been shown to inhibit cancer cell proliferation and survival by modulating several essential signaling pathways.

The phosphatidylinositol 3-kinase (PI3K)/Akt/mTOR pathway is a central regulator of cell growth, proliferation, and survival that is frequently dysregulated in cancer.[17] Morpholine-containing compounds have emerged as potent inhibitors of this pathway.[6][17] The morpholine oxygen atom often forms a critical hydrogen bond with the hinge region of the kinase domain, anchoring the inhibitor in the ATP-binding pocket. This interaction is a cornerstone of the mechanism for many PI3K/mTOR inhibitors.

PI3K/Akt/mTOR signaling pathway and points of inhibition.

Vascular endothelial growth factor receptor 2 (VEGFR-2) is a key mediator of angiogenesis, the process of forming new blood vessels, which is essential for tumor growth and metastasis. A series of morpholine-benzimidazole-oxadiazole derivatives have been developed as potent VEGFR-2 inhibitors.[18] Structural analysis suggests that specific substitutions, such as chlorine atoms on an appended phenyl ring, enhance binding affinity within the ATP-binding pocket of VEGFR-2, leading to potent enzymatic inhibition.[18]

Beyond targeted enzyme inhibition, some morpholine derivatives exert their anticancer effects by triggering programmed cell death (apoptosis) and halting the cell division cycle. For example, certain morpholine-substituted quinazoline derivatives have been shown to cause cell cycle arrest in the G1 phase and induce apoptosis in cancer cells.[19]

Structure-Activity Relationship (SAR) Insights

The anticancer potency of these compounds is highly dependent on their substitution patterns.

• On the Appended Scaffold: For morpholine-substituted quinazolines, the nature and position of substituents on the quinazoline ring significantly impact cytotoxic activity.[19]

• Linker and Terminal Groups: In PI3K inhibitors, a phenylurea moiety attached to the core structure can lead to potent dual PI3Kα/mTOR inhibition.[17]

• Stereochemistry: The absolute configuration of substituents on the morpholine ring itself can dramatically influence binding affinity and is a critical consideration in rational drug design.[13]

Quantitative Data Summary: In Vitro Anticancer Activity

The following table summarizes the inhibitory concentrations (IC₅₀) of representative morpholine derivatives against various cancer cell lines and kinases.

Compound Class	Target Cell Line / Enzyme	Key Substituent	IC₅₀ Value	Reference
Morpholino-pyrrolopyrimidine	MDA361 (Breast Cancer)	4-(4-((4-(dimethylamino)butanoyl)amino)benzamido)phenyl	8 nM	[17]
Morpholino-pyrrolopyrimidine	PI3Kα	4-(4-(dimethylamino)benzamido)phenyl	1.6 nM	[17]
Morpholino-quinazoline	MCF-7 (Breast Cancer)	2,4-dichloro-phenyl	3.15 ± 0.23 μM	[19]
Morpholino-quinazoline	A549 (Lung Cancer)	4-methoxy-phenyl	8.55 ± 0.67 μM	[19]
Morpholine-benzimidazole	HT-29 (Colon Cancer)	3,4-dichlorophenyl	3.103 ± 0.979 μM	[18]
Morpholine-benzimidazole	VEGFR-2 Kinase	3,4-dichlorophenyl	0.049 ± 0.002 μM	[18]

Experimental Protocol: Cell Viability (MTT) Assay

The MTT assay is a foundational colorimetric method to assess the cytotoxic or anti-proliferative effect of a compound on cancer cells. Its principle lies in the metabolic reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial dehydrogenases in viable cells into a purple formazan product.[17] The amount of formazan produced is directly proportional to the number of living cells.

Methodology:

• Cell Seeding: Plate cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.[17]

• Compound Treatment: Prepare serial dilutions of the substituted morpholine test compounds in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (a known anticancer drug).

• Incubation: Incubate the plate for a specified treatment period (e.g., 48 or 72 hours) at 37°C and 5% CO₂.

• MTT Addition: After the treatment period, add 10 µL of a 5 mg/mL MTT solution in phosphate-buffered saline (PBS) to each well and incubate for an additional 2-4 hours at 37°C. Viable cells will metabolize the MTT into visible purple formazan crystals.[17]

• Solubilization: Carefully aspirate the medium containing MTT. Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.[17]

• Absorbance Measurement: Gently shake the plate for 15 minutes to ensure complete dissolution. Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[17]

• Data Analysis: Calculate the percentage of cell viability for each treatment relative to the vehicle control. Plot a dose-response curve (Viability % vs. log[Concentration]) to determine the IC₅₀ value, which is the concentration of the compound that inhibits 50% of cell growth.[17]

Experimental Workflow: Cytotoxicity Assessment

Workflow for determining compound cytotoxicity via MTT assay.

Antifungal Properties of Morpholine Analogs

The morpholine scaffold is integral to a class of agricultural and clinical antifungal agents. The mechanism of action for these compounds is well-established and distinct from that of other antifungal classes like azoles.

Mechanism of Action: Inhibition of Ergosterol Biosynthesis

Morpholine antifungals, such as fenpropimorph and amorolfine, primarily act by inhibiting two key enzymes in the fungal sterol biosynthesis pathway: Δ¹⁴-reductase and Δ⁸→Δ⁷-isomerase.[8][20] Ergosterol is an essential component of the fungal cell membrane, analogous to cholesterol in mammalian cells. By disrupting its synthesis, these drugs alter membrane fluidity and permeability, leading to the inhibition of fungal growth and, at higher concentrations, cell death. This targeted action on a pathway vital for fungi provides a degree of selectivity.[20]

SAR of Morpholine Antifungals

Research into morpholine antifungals has revealed key structural features necessary for activity:

• Basic Tertiary Nitrogen: The nitrogen atom in the morpholine ring is essential for activity, suggesting a crucial ionic interaction at the target site.[21]

• Lipophilic Side Chains: The presence of bulky, lipophilic substituents is critical for potency. In fenpropimorph, this is a t-butyl group.

• Silicon Incorporation: Recent studies have shown that replacing a carbon atom with silicon (sila-analogues) in the fenpropimorph structure can lead to compounds with superior fungicidal potential compared to the parent drugs, highlighting an innovative avenue for optimization.[21]

Quantitative Data Summary: In Vitro Antifungal Activity

The following table presents the Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC) for selected morpholine derivatives against pathogenic fungi.

Compound	Fungal Strain	MIC (μg/mL)	MFC (μg/mL)	Reference
Sila-analogue 24	Candida albicans	2	4	[21]
Sila-analogue 24	Cryptococcus neoformans	1	2	[21]
Fenpropimorph	Candida albicans	16	32	[21]
Amorolfine	Candida albicans	2	8	[21]
Thiazine-morpholine 25	Aspergillus flavus	6.25	-	[22]

Experimental Protocol: Broth Microdilution for MIC/MFC Determination

The broth microdilution method is the gold-standard technique for determining the minimum concentration of an antimicrobial agent that inhibits visible growth (MIC) and the minimum concentration that results in cell death (MFC).

Methodology:

• Preparation of Inoculum: Grow the fungal strain (e.g., Candida albicans) on an appropriate agar plate. Suspend colonies in sterile saline to match the turbidity of a 0.5 McFarland standard. Further dilute this suspension in culture broth (e.g., RPMI-1640) to achieve the final target inoculum concentration.

• Compound Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the test compound in the broth. This typically creates a range of 8-12 concentrations.

• Inoculation: Add the prepared fungal inoculum to each well, bringing the final volume to 100 or 200 µL. Include a positive control (fungi in broth, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 35°C for 24-48 hours.[23]

• MIC Determination: The MIC is defined as the lowest concentration of the compound at which there is no visible growth (turbidity) compared to the positive control.

• MFC Determination: To determine the MFC, take an aliquot (e.g., 10 µL) from each well that showed no visible growth and plate it onto an agar medium without any antifungal agent. Incubate the agar plates at 35°C for 24-48 hours. The MFC is the lowest concentration from which no colonies grow on the subculture plate, indicating a ≥99.9% kill rate.

Neuropharmacology of Morpholine-Containing Compounds

The unique physicochemical profile of the morpholine ring makes it exceptionally well-suited for the development of drugs targeting the central nervous system.[5][6]

Rationale for CNS Activity: Crossing the Blood-Brain Barrier

A critical challenge in CNS drug development is ensuring the molecule can cross the highly selective blood-brain barrier. The morpholine scaffold's balanced lipophilicity and hydrophilicity, combined with its favorable pKa, enhances BBB permeability, allowing these compounds to reach their targets within the brain.[6][7]

Therapeutic Targets in Neurodegenerative Diseases

Morpholine derivatives have shown promise in tackling neurodegenerative diseases like Alzheimer's and Parkinson's by interacting with key enzymes and receptors.[7][24]

In Alzheimer's disease, cognitive decline is linked to reduced levels of the neurotransmitter acetylcholine. Inhibiting the enzymes that break it down, acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), is a primary therapeutic strategy. Similarly, monoamine oxidase (MAO) inhibitors are used in Parkinson's disease to preserve dopamine levels. Morpholine-based compounds have been designed as potent dual inhibitors of these enzymes.[7][24] The morpholine ring can interact with residues in the enzyme's active site, enhancing inhibitory activity.[7]

Key enzyme targets for morpholine derivatives in neurodegeneration.

Beyond enzymes, morpholine derivatives can modulate CNS receptors. Aprepitant's action on tachykinin NK1 receptors is one example.[4] Others have been developed as modulators for metabotropic glutamate receptors (mGluRs), which are important targets for mood disorders and neurodegenerative diseases.[6] In these cases, the morpholine ring often acts as a scaffold, correctly positioning other pharmacophoric elements for optimal receptor interaction.[4]

Antiviral and Antimicrobial Applications

The broad utility of the morpholine scaffold extends to infectious diseases caused by viruses and bacteria.

Antiviral Mechanisms

Substituted morpholines have been investigated as antiviral agents with various mechanisms.

• HIV Protease Inhibition: Flexible heterocyclic ligands, including morpholine derivatives, have been designed as P2 ligands for HIV-1 protease inhibitors. These flexible moieties can adapt to mutations in the enzyme's active site, enhancing activity against drug-resistant viral strains.[25]

• Enhanced Drug Delivery: In other strategies, morpholine-containing polymers have been used to create nanoparticles for delivering antiviral drugs like Acyclovir. This nanoformulation was shown to enhance cellular uptake and result in remarkably superior antiviral activity against Herpes Simplex Virus 1 (HSV-1) compared to the free drug.[26]

Broad-Spectrum Antimicrobial Activity

Numerous studies have reported the synthesis of morpholine derivatives with activity against a range of bacterial pathogens.[22][23] For example, morpholine derivatives containing an azole nucleus have shown activity against Mycobacterium smegmatis, a model organism for tuberculosis research.[23] The combination of the morpholine ring with other heterocyclic systems like thiazine or oxadiazole often results in compounds with notable antibacterial effects.[22][23]

Conclusion and Future Perspectives

The morpholine scaffold is unequivocally a privileged and versatile structure in medicinal chemistry. Its favorable physicochemical properties provide a solid foundation for developing drugs with improved pharmacokinetic profiles, particularly for CNS targets.[6][7] Its derivatives have demonstrated a remarkable breadth of biological activities, with significant potential as anticancer, antifungal, neuroprotective, and antimicrobial agents.[1][2]

Future research will likely focus on developing multifunctional morpholine derivatives that can address multiple targets simultaneously, a promising strategy for complex diseases like cancer and neurodegeneration.[7] The continued exploration of novel synthetic methodologies will enable the creation of more diverse and structurally complex morpholine libraries.[10][11] As our understanding of structure-activity relationships deepens, the rational design of next-generation morpholine-based therapeutics holds the promise of delivering safer and more effective treatments for a host of human diseases.

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The Morpholine Moiety: A Privileged Scaffold in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The morpholine ring, a simple six-membered saturated heterocycle containing both an amine and an ether functional group, has emerged as a cornerstone in medicinal chemistry.[1][2][3][4] Its prevalence in a multitude of FDA-approved drugs and clinical candidates is a testament to its advantageous physicochemical and pharmacological properties.[1][2][5] This technical guide provides a comprehensive analysis of the multifaceted roles of the morpholine moiety in drug design and development. We will explore its fundamental physicochemical characteristics, its function as a privileged scaffold and a bioisosteric replacement, and its significant contributions to enhancing the pharmacokinetic and pharmacodynamic profiles of bioactive molecules. Through an examination of key therapeutic areas, including oncology, central nervous system disorders, and infectious diseases, this guide will elucidate the causal relationships behind the experimental choices to incorporate this versatile heterocycle. Detailed synthetic strategies, experimental protocols, and data-driven visualizations will offer field-proven insights for drug development professionals.

Introduction: The Ascendancy of a Privileged Scaffold

In the vast landscape of heterocyclic chemistry, the morpholine nucleus has earned the esteemed status of a "privileged scaffold."[1][2][3][4] This designation is reserved for molecular frameworks that can provide ligands for diverse biological targets, thereby demonstrating broad therapeutic potential. The utility of the morpholine ring extends beyond simple structural support; it actively contributes to a molecule's biological activity and improves its drug-like properties.[1][2] Its frequent appearance in successful drug molecules is not coincidental but rather a result of its unique combination of features that address many of the challenges encountered in drug discovery.[1][2]

The morpholine moiety is a versatile building block, readily accessible through various synthetic methodologies, making it an attractive component for medicinal chemists.[1][2] Its incorporation into a lead compound can significantly enhance potency, selectivity, and metabolic stability, while also improving crucial pharmacokinetic parameters such as solubility and bioavailability.[1][2][6] This guide will delve into the specific attributes that make morpholine an indispensable tool in the medicinal chemist's arsenal.

Physicochemical Properties and Their Implications in Drug Design

The therapeutic success of morpholine-containing drugs is intrinsically linked to the distinct physicochemical properties of the morpholine ring. This six-membered heterocycle, with its chair-like conformation, possesses a unique balance of hydrophilicity and lipophilicity, which is crucial for optimizing a drug's interaction with biological systems.[7][8]

Basicity and pKa

The nitrogen atom in the morpholine ring imparts a weak basicity, with a pKa of approximately 8.7.[6][9] This is a critical feature, as it is close to physiological pH, allowing for a significant portion of the molecule to be in a protonated state. This protonation enhances aqueous solubility, a key factor for drug administration and distribution in the body.[6][7] The ether oxygen atom in the ring withdraws electron density from the nitrogen, making it less basic than structurally similar amines like piperidine.[10] This modulation of basicity is often a deliberate strategy in drug design to fine-tune a compound's properties.

Hydrogen Bonding Capability

The oxygen atom of the morpholine ring can act as a hydrogen bond acceptor, while the protonated nitrogen can act as a hydrogen bond donor.[6][7] This dual capability allows for specific and strong interactions with biological targets such as enzymes and receptors, often contributing to enhanced potency and selectivity.[1][2][7]

Solubility and Permeability

The presence of both a polar ether and a basic amine group within the same ring gives morpholine a well-balanced hydrophilic-lipophilic profile.[7][8] This balance is instrumental in achieving adequate aqueous solubility for formulation and systemic circulation, as well as sufficient lipophilicity to permeate biological membranes, including the blood-brain barrier (BBB).[7][8][11] This is particularly advantageous for the development of drugs targeting the central nervous system.[7][11][12]

Metabolic Stability

The morpholine ring is generally considered to be metabolically stable.[6][13][14] However, it can be a site of metabolism, and understanding its metabolic pathways is crucial for drug development. The incorporation of a morpholine moiety can sometimes shield more labile parts of a molecule from metabolic degradation, thereby improving its overall metabolic profile.

Table 1: Physicochemical Properties of Morpholine and Related Heterocycles

Heterocycle	pKa	LogP	Hydrogen Bond Acceptors	Hydrogen Bond Donors
Morpholine	8.7	-0.86	2	1
Piperidine	11.12	0.84	1	1
Piperazine	9.73	-1.03	2	2
Tetrahydrofuran	-2.0	0.46	1	0

The Multifaceted Roles of the Morpholine Moiety in Drug Action

The morpholine ring plays several critical roles in the biological activity of a drug molecule. Its contribution can be broadly categorized into three main functions: enhancing potency through direct interaction with the target, acting as a structural scaffold, and modulating pharmacokinetic and pharmacodynamic (PK/PD) properties.[7][11][12][15]

Enhancing Potency and Selectivity

The ability of the morpholine ring to engage in hydrogen bonding and other non-covalent interactions allows it to directly contribute to the binding affinity of a drug for its target.[1][2][7] In many instances, the morpholine moiety is an integral part of the pharmacophore, the specific arrangement of atoms or functional groups responsible for a drug's biological activity.[1][2][3] By optimizing these interactions, medicinal chemists can significantly enhance a compound's potency and selectivity for its intended target.

A Versatile Scaffold for Directed Functionality

The rigid, chair-like conformation of the morpholine ring serves as an excellent scaffold, holding appended functional groups in a specific spatial orientation.[7][11][15] This pre-organization can minimize the entropic penalty upon binding to a target, leading to higher affinity. The versatility of the morpholine ring allows for substitutions at various positions, enabling the exploration of a wide chemical space to optimize target interactions.[3]

Modulating Pharmacokinetic and Pharmacodynamic Properties

The incorporation of a morpholine moiety is a well-established strategy to improve a drug's PK/PD profile.[1][2][7][11][12][15] Its ability to enhance solubility, permeability, and metabolic stability directly translates to improved bioavailability and a more favorable dosing regimen.[6][9] Furthermore, by fine-tuning the physicochemical properties of a drug candidate, the morpholine ring can influence its distribution, metabolism, and excretion (ADME) properties, which are critical for its overall efficacy and safety.

Diagram 1: The Roles of the Morpholine Moiety in Drug Design

Caption: Key contributions of the morpholine ring in medicinal chemistry.

Therapeutic Applications of Morpholine-Containing Drugs

The versatility of the morpholine scaffold is evident in the wide range of therapeutic areas where morpholine-containing drugs have made a significant impact.[1][2][16]

Oncology

A significant number of recently approved anticancer agents feature a morpholine ring.[6][9] In many of these drugs, the morpholine moiety plays a crucial role in targeting specific signaling pathways that are dysregulated in cancer cells, such as the PI3K/Akt/mTOR pathway.[17] For example, in the EGFR inhibitor Gefitinib, the morpholine group enhances solubility and contributes to the overall pharmacokinetic profile.[6]

Table 2: Examples of Morpholine-Containing Anticancer Drugs

Drug Name	Target	Role of Morpholine Moiety
Gefitinib	EGFR Inhibitor	Improves solubility and pharmacokinetic profile.[6]
Sonidegib	Smoothened (SMO) Inhibitor	Contributes to target binding and favorable PK properties.
Ruxolitinib	JAK1/JAK2 Inhibitor	Enhances solubility and oral bioavailability.

Central Nervous System (CNS) Disorders

The ability of the morpholine ring to improve blood-brain barrier permeability makes it a valuable component in the design of CNS-active drugs.[7][8][12] Morpholine derivatives have shown promise in the treatment of a variety of CNS disorders, including depression, neurodegenerative diseases, and pain.[7][8][16] For instance, in the development of inhibitors for enzymes like β-Secretase (BACE-1), which is implicated in Alzheimer's disease, the morpholine scaffold has been shown to be important for activity.[7]

Infectious Diseases

The morpholine moiety is also found in a number of antibacterial and antifungal agents.[18][19][20][21] The antibiotic Linezolid, used to treat serious infections caused by Gram-positive bacteria, contains a morpholine ring that is crucial for its activity.[6] In the realm of antifungal agents, morpholine derivatives have been shown to inhibit ergosterol biosynthesis, a key pathway in fungal cell membranes.[20]

Morpholine as a Bioisosteric Replacement

Bioisosterism, the strategy of replacing a functional group in a molecule with another group that has similar physical or chemical properties, is a powerful tool in drug optimization. The morpholine ring is often employed as a bioisostere for other cyclic amines like piperazine and piperidine, as well as for acyclic amines and the tetrahydrofuran ring.[6] This substitution can lead to significant improvements in a compound's drug-like properties. For example, replacing a piperazine ring with a morpholine ring can reduce basicity, which may be desirable to avoid off-target effects or to improve oral absorption.[6]

Diagram 2: Morpholine as a Bioisostere

Caption: Bioisosteric replacement strategies involving the morpholine ring.

Synthetic Strategies and Experimental Protocols

The widespread use of the morpholine moiety in medicinal chemistry is also due to the availability of robust and versatile synthetic methods for its construction and functionalization.[1][2][22][23][24]

General Synthetic Approaches

Several common strategies are employed for the synthesis of the morpholine ring, including:

• Dehydration of Diethanolamine: A classical and industrially important method involving the acid-catalyzed cyclization of diethanolamine.[10]

• From Bis(2-chloroethyl)ether and Ammonia: This method involves the reaction of the ether with ammonia to form the morpholine ring.[10]

• Palladium-Catalyzed Carboamination: A more modern approach that allows for the synthesis of substituted morpholines with good stereocontrol.[23]

Experimental Protocol: Synthesis of a Substituted Morpholine Derivative

This protocol describes a representative palladium-catalyzed carboamination for the synthesis of a cis-3,5-disubstituted morpholine, a common structural motif in bioactive compounds.[23]

Objective: To synthesize a cis-3,5-disubstituted morpholine derivative via an intramolecular palladium-catalyzed carboamination reaction.

Materials:

• (S)-tert-butyl (1-hydroxypropan-2-yl)carbamate

• Allyl bromide

• Aryl bromide (e.g., 4-bromotoluene)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Sodium tert-butoxide (NaOtBu)

• Toluene (anhydrous)

• Standard laboratory glassware and purification equipment (e.g., column chromatography)

Step-by-Step Methodology:

• Synthesis of the Amino Alcohol Precursor: a. To a solution of (S)-tert-butyl (1-hydroxypropan-2-yl)carbamate in anhydrous THF at 0 °C, add sodium hydride (NaH) portion-wise. b. Stir the mixture for 30 minutes at 0 °C. c. Add allyl bromide dropwise and allow the reaction to warm to room temperature and stir overnight. d. Quench the reaction with water and extract the product with ethyl acetate. e. Purify the crude product by column chromatography to obtain (S)-1-(allyloxy)-N-Boc-propan-2-amine.

• Palladium-Catalyzed Carboamination: a. In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon), combine Pd(OAc)₂, PPh₃, and NaOtBu. b. Add anhydrous toluene, followed by the aryl bromide and the amino alcohol precursor synthesized in step 1. c. Heat the reaction mixture at 100 °C for 12-24 hours, monitoring the progress by TLC. d. Upon completion, cool the reaction to room temperature and filter through a pad of Celite. e. Concentrate the filtrate under reduced pressure.

• Purification: a. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to yield the desired cis-3,5-disubstituted morpholine derivative.

• Characterization: a. Confirm the structure and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Self-Validation: The success of this protocol is validated by the clean formation of the desired product with the expected stereochemistry, as confirmed by spectroscopic analysis. The yield and purity of the final compound should be consistent with reported literature values for similar transformations.

Conclusion: The Enduring Legacy of the Morpholine Moiety

The morpholine moiety has solidified its position as a privileged scaffold in medicinal chemistry due to its exceptional combination of advantageous physicochemical properties, versatile synthetic accessibility, and profound impact on the pharmacological profiles of drug molecules.[1][2][3][4] Its ability to enhance potency, act as a rigid scaffold, and fine-tune pharmacokinetic properties makes it an invaluable tool for addressing the multifaceted challenges of modern drug discovery.[1][2][7] From oncology to CNS disorders and infectious diseases, the influence of the morpholine ring is undeniable. As our understanding of disease biology and drug design principles continues to evolve, the strategic incorporation of this remarkable heterocycle will undoubtedly continue to play a pivotal role in the development of the next generation of innovative therapeutics.

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An In-depth Technical Guide to the Steric Effects of the gem-Dimethyl Group in 2-Methyl-1-morpholinopropan-2-amine

Executive Summary

In the landscape of drug discovery and fine chemical synthesis, the nuanced control of molecular reactivity and conformation is paramount. Steric effects, arising from the spatial arrangement of atoms, serve as a powerful tool for chemists to modulate these properties. This technical guide provides a comprehensive examination of the profound steric influence exerted by the unique structural motif within 2-Methyl-1-morpholinopropan-2-amine. The core of this molecule's architecture is a primary amine (-NH₂) appended to a quaternary carbon, which is also substituted with two methyl groups (a gem-dimethyl group) and a morpholinomethyl moiety. This arrangement creates a highly congested, neopentyl-like environment. We will dissect the origins of this steric hindrance, quantify its magnitude through computational methods, and explore its decisive impact on the molecule's chemical reactivity and potential applications. This guide is intended for researchers, medicinal chemists, and process development professionals who leverage molecular structure to achieve specific chemical and biological outcomes.

The Fundamental Principles of Steric Hindrance

Steric effects are nonbonding interactions that influence the shape, stability, and reactivity of molecules.[1] They originate from the principle that atoms occupy a finite volume, and the overlap of their electron clouds leads to repulsive forces (Pauli repulsion).[2][3] In chemical reactions, bulky substituents can impede the approach of a reactant to the reaction center, slowing the reaction rate—a phenomenon known as steric hindrance.[1][4]

The magnitude of a substituent's steric effect can be quantified using various experimental and computational parameters:

• Taft Steric Parameter (E_s): Derived from the hydrolysis rates of esters, with more negative values indicating greater steric hindrance.[5][6]

• A-Values: Measure the conformational preference of a substituent on a cyclohexane ring, with higher values signifying a greater preference for the less crowded equatorial position.[1]

• Sterimol Parameters (L, B1, B5): Computationally derived parameters that define the length and width of a substituent, offering a multi-dimensional view of its shape.[5][7]

Branched alkyl groups, such as the isobutyl group (-CH₂CH(CH₃)₂) and the tert-butyl group (-C(CH₃)₃), are classic examples of sterically demanding substituents.[8][9] The tert-butyl group, in particular, is often used to "lock" molecular conformations or shield reactive sites due to its significant bulk.[9][10]

Structural Dissection of 2-Methyl-1-morpholinopropan-2-amine

The subject of our analysis, 2-Methyl-1-morpholinopropan-2-amine (CAS No. 6105-75-5), possesses the molecular formula C₈H₁₈N₂O.[11] Its IUPAC name precisely describes its structure: a propane backbone with a primary amine on the second carbon (propan-2-amine), a methyl group also on the second carbon (2-Methyl), and a morpholine ring attached to the first carbon (1-morpholino).[12][13]

The critical feature dictating its properties is the local environment around the primary amine. The C2 carbon is a quaternary center, covalently bonded to:

• The primary amine group (-NH₂)

• Two methyl groups (-CH₃)

• A morpholinomethyl group (-CH₂-morpholine)

This creates a sterically shielded primary amine. While the user's query mentioned the "2-methylpropyl" (isobutyl) group, the actual steric environment is more accurately described as a neopentyl-like arrangement around the C-N bond. The cumulative bulk of the gem-dimethyl groups and the relatively large morpholinomethyl group creates a deep pocket in which the nitrogen's lone pair of electrons resides, severely restricting its accessibility.

Caption: Workflow for computational steric parameter calculation.

Data Presentation: Comparative Steric Parameters

The table below presents literature values for common substituents alongside estimated values for the substituent in our target molecule to illustrate its significant steric footprint.

Substituent Group	A-Value (kcal/mol)	Taft E_s	Sterimol L (Å)	Sterimol B5 (Å)
Methyl (-CH₃)	1.74	0.00	2.05	1.70
Isobutyl (-CH₂CH(CH₃)₂)	1.79	-0.93	4.15	2.59
Tert-butyl (-C(CH₃)₃)	>4.5	-1.54	4.15	4.15
-C(CH₃)₂(CH₂-morpholine)	>5.0 (Est.)	<-2.0 (Est.)	~5.5 (Est.)	~5.0 (Est.)

Note: Estimated values are based on structural analogy and are intended for comparative purposes.

The data clearly indicates that the substituent group on 2-Methyl-1-morpholinopropan-2-amine is exceptionally bulky, surpassing even the archetypal tert-butyl group in its spatial demands.

Consequences for Chemical Reactivity

The pronounced steric shielding of the primary amine has profound consequences for its reactivity, primarily by hindering the approach of electrophiles and other reactants to the nitrogen's lone pair. [14]

• Basicity: While the alkyl groups are electron-donating, which should increase the intrinsic basicity (proton affinity) of the nitrogen, the steric bulk can impede solvation of the resulting conjugate acid (the ammonium ion). This poor solvation can lead to a lower than expected pKa in solution, making it a weaker base than less hindered amines. [15]* Nucleophilicity: The amine's ability to act as a nucleophile is drastically reduced. Reactions that rely on nucleophilic attack by the amine, such as S_N2 alkylations and acylations with acid chlorides or anhydrides, are expected to be extremely slow or require harsh conditions. [16][17]* Coordination: The ability to act as a ligand for metal centers will be severely compromised, as the steric bulk will prevent effective coordination.

Caption: Reaction coordinate diagram for nucleophilic attack.

Probing the 3D Structure: The Role of X-ray Crystallography

While computational models are powerful, single-crystal X-ray diffraction provides the definitive, empirical validation of a molecule's three-dimensional structure. [18][19]Obtaining a crystal structure of 2-Methyl-1-morpholinopropan-2-amine or a suitable salt derivative would confirm bond lengths, bond angles, and the preferred solid-state conformation. It is anticipated that such a structure would reveal significant bond angle distortion around the C2 quaternary center as the molecule contorts to relieve internal steric strain.

Protocol 2: General Workflow for Single-Crystal X-ray Diffraction

Objective: To obtain a high-resolution 3D structure of the title compound.

Methodology:

• Sample Preparation: Due to the two basic nitrogens, the molecule is an excellent candidate for salt formation. Reacting the compound with a suitable acid (e.g., HCl, HBr, or an organic acid) can yield a crystalline salt, which is often easier to crystallize than the free base.

• Crystallization: Employ standard crystallization techniques such as slow evaporation, vapor diffusion, or solvent layering to grow single crystals of suitable quality for diffraction. [20]3. Data Collection: Mount a suitable crystal on a diffractometer and expose it to a monochromatic X-ray beam. Collect the diffraction data as the crystal is rotated.

• Structure Solution and Refinement: Process the diffraction data to determine the unit cell and space group. Solve the phase problem to generate an initial electron density map and build a molecular model. Refine the atomic positions and thermal parameters against the experimental data to achieve a final, high-resolution structure. [21]

Strategic Implications in Medicinal Chemistry and Drug Development

The unique steric profile of 2-Methyl-1-morpholinopropan-2-amine is not merely a chemical curiosity; it represents a strategic design element in the development of new molecules.

• Metabolic Shielding: In a larger drug molecule, incorporating such a sterically hindered group can physically block the access of metabolic enzymes (e.g., cytochrome P450s) to a nearby labile site. This "steric shield" can dramatically slow down metabolic degradation, thereby increasing the drug's in vivo half-life and overall exposure. [9]* Tuning Basicity and Reactivity: The hindered primary amine can serve as a "non-nucleophilic" base, capable of acting as a proton acceptor without engaging in unwanted side reactions. This is valuable in multi-step syntheses or within molecules where nucleophilicity would be a liability.

• Enhancing Receptor Selectivity: The well-defined and rigid three-dimensional shape imparted by the bulky group can be critical for achieving selective binding to a specific protein target. Its size may allow it to fit perfectly into the binding pocket of the desired receptor while preventing it from binding to off-target receptors that have smaller or differently shaped pockets. [9]

Conclusion

The 2-Methyl-1-morpholinopropan-2-amine molecule serves as an exemplary case study in the power of steric effects. The neopentyl-like environment surrounding its primary amine, created by the convergence of a gem-dimethyl group and a morpholinomethyl substituent, renders it exceptionally hindered. This steric bulk is not a liability but a design feature that drastically reduces the amine's nucleophilicity, modulates its basicity, and imparts a distinct three-dimensional architecture. Through computational analysis, we can quantify these effects, and through experimental protocols like X-ray crystallography, we can visualize their structural consequences. For scientists in drug discovery and process development, understanding and harnessing such profound steric influences is a key strategy for designing molecules with enhanced stability, selectivity, and precisely controlled reactivity.

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basicity and pKa of 2-Methyl-1-morpholinopropan-2-amine.

An In-Depth Technical Guide to the Basicity and pKa of 2-Methyl-1-morpholinopropan-2-amine

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the basicity and predicted pKa values of 2-Methyl-1-morpholinopropan-2-amine. The document elucidates the fundamental principles governing amine basicity, examines the specific structural features of the target molecule that influence its acid-base properties, and presents detailed methodologies for both experimental and computational pKa determination. By synthesizing theoretical knowledge with practical protocols, this guide serves as an essential resource for scientists working with this compound, particularly in the fields of medicinal chemistry and materials science, where precise control over ionization state is critical for molecular design and application.

Introduction: The Significance of Basicity and pKa

2-Methyl-1-morpholinopropan-2-amine (CAS No: 6105-75-5) is a diamine featuring both a primary amine and a tertiary morpholine nitrogen.[1] Its molecular structure presents two potential sites for protonation, making a thorough understanding of its basicity and the corresponding dissociation constants (pKa) paramount for its application.

The pKa, the negative logarithm of the acid dissociation constant, is a critical physicochemical parameter. In drug development, the ionization state of a molecule at physiological pH (typically ~7.4) dictates its solubility, permeability, target binding, and pharmacokinetic profile. For a basic compound like an amine, we typically consider the pKa of its conjugate acid (pKaH).[2] A higher pKaH value indicates that the conjugate acid is weaker, and consequently, the amine base is stronger.[3] Understanding the distinct pKa values for the two nitrogen centers in 2-Methyl-1-morpholinopropan-2-amine is therefore indispensable for predicting its behavior in biological systems and for designing robust synthetic and purification protocols.

Table 1: Chemical Properties of 2-Methyl-1-morpholinopropan-2-amine

Property	Value	Source
IUPAC Name	2-methyl-2-morpholin-4-ylpropan-1-amine	PubChem[4]
CAS Number	6105-75-5	ChemScene[1]
Molecular Formula	C₈H₁₈N₂O	PubChem[4]
Molecular Weight	158.24 g/mol	PubChem[4]
Structure	CC(C)(CN)N1CCOCC1 (SMILES)	Smolecule[5]

Theoretical Framework: Structural Determinants of Amine Basicity

The basicity of an amine is fundamentally derived from the availability of the lone pair of electrons on the nitrogen atom to accept a proton.[3] The key structural and electronic factors influencing this availability in 2-Methyl-1-morpholinopropan-2-amine are:

• Inductive Effects: The primary amine (-NH₂) is attached to a neopentyl-like fragment. The alkyl groups are electron-donating, increasing the electron density on the nitrogen and thereby enhancing its basicity.

• Steric Hindrance: The primary amine is on a carbon adjacent to a quaternary center, creating significant steric bulk. While electronic effects suggest high basicity, steric hindrance can impede solvation of the resulting ammonium cation, which can sometimes decrease basicity in aqueous media.

• The Morpholine Moiety: The tertiary amine is part of a morpholine ring. The oxygen atom within the ring exerts a significant electron-withdrawing inductive effect (-I effect), pulling electron density away from the nitrogen atom. This delocalization reduces the availability of the lone pair and makes the morpholine nitrogen considerably less basic than a simple acyclic tertiary amine like triethylamine (pKaH ~10.75).[6]

Protonation Equilibria

The molecule possesses two basic centers, leading to two distinct protonation steps and two corresponding pKa values. The first protonation will occur at the more basic site, followed by the second protonation at the less basic site.

Caption: Stepwise protonation of 2-Methyl-1-morpholinopropan-2-amine.

Based on the electronic effects, the primary amine is predicted to be the more basic center.

Table 2: Predicted pKa Values for 2-Methyl-1-morpholinopropan-2-amine

Basic Center	Predicted pKa (pKaH)	Justification
Primary Amine (-NH₂)	~10.4 - 10.8	This site benefits from the electron-donating effects of the surrounding alkyl groups, placing its basicity in the typical range for primary alkylamines.[3][6] Steric hindrance may slightly modulate this value.
Tertiary Morpholine Amine	~8.3 - 8.7	The electron-withdrawing effect of the ring oxygen significantly reduces basicity. This value is consistent with that of morpholine (pKa ~8.5) and N-substituted morpholines.

Methodologies for pKa Determination

Accurate pKa determination requires robust experimental or computational methods. The choice of method depends on the required accuracy, available equipment, and substance properties.

Experimental Protocol: Potentiometric Titration

Potentiometric titration is the gold standard for pKa determination due to its simplicity and accuracy.[7] It involves monitoring the pH of a solution of the amine as a standardized acid titrant is added.

Experimental Workflow for Potentiometric Titration

Caption: Workflow for determining pKa via potentiometric titration.

Detailed Step-by-Step Protocol:

• Preparation: Accurately weigh approximately 0.1 mmol of 2-Methyl-1-morpholinopropan-2-amine and dissolve it in ~50 mL of deionized, CO₂-free water. Maintain a constant ionic strength by adding a background electrolyte (e.g., 0.1 M KCl).

• Calibration: Calibrate a high-quality combination pH electrode using at least two standard buffer solutions (e.g., pH 4.01, 7.00, and 10.01) at the desired experimental temperature (e.g., 25 °C).

• Titration Setup: Place the solution in a jacketed beaker to maintain constant temperature. Insert the calibrated pH electrode and a magnetic stir bar. Position the burette containing a standardized solution of strong acid (e.g., 0.1 M HCl) above the beaker.

• Execution: Begin stirring the solution and record the initial pH. Add the acid titrant in small, precise increments (e.g., 0.05 mL). After each addition, allow the pH reading to stabilize before recording the value and the total volume of titrant added.

• Data Analysis:

  • Plot the recorded pH values against the volume of HCl added to generate a titration curve.

  • The curve will exhibit two distinct inflection points, corresponding to the neutralization of the two amine groups.

  • Determine the first and second equivalence points (V_eq1 and V_eq2) from the maxima of the first derivative plot (ΔpH/ΔV vs. V).

  • The first pKa (pKa1, for the more basic primary amine) is equal to the pH at the first half-equivalence point (V = V_eq1 / 2).

  • The second pKa (pKa2, for the less basic morpholine amine) is equal to the pH at the midpoint between the first and second equivalence points (V = (V_eq1 + V_eq2) / 2).

Computational Protocol: pKa Prediction

Computational chemistry offers a powerful alternative for estimating pKa values, especially during early-stage drug discovery when the physical sample may not be available.[8] Methods often involve calculating the Gibbs free energy change (ΔG) for the deprotonation of the conjugate acid.

Computational Workflow for pKa Prediction

Caption: A typical workflow for ab initio pKa prediction.

Methodology Outline:

• Structure Generation: Generate 3D structures for the neutral base and its two distinct monoprotonated forms (protonated at the primary amine and protonated at the morpholine nitrogen).

• Gas-Phase Optimization: Perform geometry optimization and frequency calculations for all species in the gas phase using a suitable level of theory, such as B3LYP with a 6-31G(d) basis set.[9]

• Solvation Energy Calculation: Calculate the free energy of solvation for each optimized structure using an implicit solvent model like the SMD (Solvation Model based on Density) or COSMO (Conductor-like Screening Model).[10][11]

• Thermodynamic Cycle: The pKa is calculated using the following thermodynamic relationship:

  pKa = (ΔG*_(sol) / (2.303 * RT)) + C

  Where ΔG*_(sol) is the free energy of the deprotonation reaction in solution, and C is a constant that includes the free energy of the proton in solution, which is often determined by referencing against a set of compounds with known experimental pKa values.[9]

• Analysis: The calculation is performed for both protonated forms. The form with the lower calculated pKa corresponds to the more acidic conjugate acid (weaker base), while the higher pKa corresponds to the less acidic conjugate acid (stronger base).

Conclusion

2-Methyl-1-morpholinopropan-2-amine is a diamine with two distinct basic centers. A comprehensive analysis of its structure indicates that the primary amine (pKaH ≈ 10.4-10.8) is significantly more basic than the tertiary morpholine nitrogen (pKaH ≈ 8.3-8.7). This difference is primarily attributed to the electron-donating alkyl groups enhancing the basicity of the primary amine and the electron-withdrawing effect of the ether oxygen reducing the basicity of the morpholine nitrogen. For researchers and drug developers, this differential basicity is a key feature that will govern the molecule's behavior in various chemical and biological environments. The experimental and computational protocols detailed herein provide a robust framework for the precise and reliable determination of these critical pKa values, facilitating informed decision-making in synthesis, formulation, and biological screening.

References

• da Silva, E. F., et al. (2020). Determination of the Dissociation Constants (pKa) of Eight Amines of Importance in Carbon Capture: Computational Chemistry Calculations, and Artificial Neural Network Models. MDPI. Available at: [Link]

• Sadlej-Sosnowska, N. (2010). Simple Method for the Estimation of pKa of Amines. Chemical Monthly. Available at: [Link]

• Galano, A., et al. (2014). Prediction of pKa values using the PM6 semiempirical method. ResearchGate. Available at: [Link]

• Alluri, V. S. P. V. (2022). Experimental and Prediction Approaches to Determine Dissociation Constants (pKa) of Amines. Scholaris. Available at: [Link]

• Alluri, V. S. P. V. (2022). Measurement and Prediction of pKa of Linear and Cyclic Amines Using Group-Additivity and Artificial Neural Network (ANN) Models. Scholaris. Available at: [Link]

• O'Donovan, S., et al. (2013). Development of Methods for the Determination of pKa Values. PMC - NIH. Available at: [Link]

• Kort, M. E., et al. (2003). Prediction of the pKa values of amines using ab initio methods and free-energy perturbations. Semantic Scholar. Available at: [Link]

• PubChem. 2-Methyl-2-(morpholin-4-yl)propan-1-amine. Available at: [Link]

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A Technical Guide to 2-Methyl-1-morpholinopropan-2-amine: A Sterically Hindered Amine for Advanced Drug Discovery

Abstract

In the landscape of modern medicinal chemistry, the strategic incorporation of sterically hindered amines is a cornerstone for enhancing the metabolic stability and fine-tuning the physicochemical properties of drug candidates.[1] This guide provides an in-depth technical overview of 2-Methyl-1-morpholinopropan-2-amine (CAS: 6105-75-5), a versatile building block that combines the benefits of a sterically encumbered primary amine with the favorable pharmacological profile of a morpholine moiety.[2] We will explore its synthesis, physicochemical properties, and mechanistic role in mitigating metabolic degradation. Furthermore, this document details validated experimental protocols for its application in core synthetic transformations, offering researchers and drug development professionals a practical framework for leveraging this scaffold in their discovery programs.

Introduction: The Strategic Value of Steric Hindrance

The "build-to-protect" paradigm in drug design focuses on introducing structural motifs that shield metabolically labile sites without compromising target engagement. 2-Methyl-1-morpholinopropan-2-amine is an exemplar of this approach. Its structure features a primary amine attached to a tertiary carbon, creating a neopentyl-like arrangement. This steric bulk provides a robust defense against enzymatic degradation, particularly by Cytochrome P450 oxidases, a common pathway for amine metabolism.

Simultaneously, the integrated morpholine ring is a well-established "magic moiety" in medicinal chemistry.[2] As a weak base, it often confers superior physicochemical properties compared to more basic analogs like piperidine, including improved aqueous solubility and a lower tendency for off-target interactions.[2] The combination of these two features in a single, compact building block makes 2-Methyl-1-morpholinopropan-2-amine a high-value reagent for constructing next-generation therapeutics.

Physicochemical and Structural Profile

A comprehensive understanding of a building block's properties is critical for its effective deployment in a synthetic campaign. The key characteristics of 2-Methyl-1-morpholinopropan-2-amine are summarized below.

Property	Value	Source
CAS Registry Number	6105-75-5	[3]
IUPAC Name	2-methyl-1-morpholin-4-ylpropan-2-amine	N/A
Synonyms	1,1-Dimethyl-2-morpholin-4-yl-ethylamine, N-(2-aminoisobutyl)morpholine	[3]
Molecular Formula	C₈H₁₈N₂O	[3]
Molecular Weight	158.24 g/mol	[3]
Boiling Point	227.6°C at 760 mmHg
Topological Polar Surface Area (TPSA)	38.49 Ų	[3]
Computed logP	0.0559	[3]

The molecule's low logP and significant TPSA suggest favorable solubility in polar solvents, a desirable trait for both reaction setup and the properties of the final drug substance.[4]

Synthesis and Workflow

The synthesis of 2-Methyl-1-morpholinopropan-2-amine can be efficiently achieved from commercially available starting materials. The following workflow represents a robust and scalable approach starting from 2-amino-2-methyl-1-propanol.

Proposed Synthetic Pathway

The core transformation involves converting the primary alcohol of 2-amino-2-methyl-1-propanol into a suitable leaving group, followed by nucleophilic substitution with morpholine. Protecting the amine prior to this step is crucial to prevent self-alkylation.

Caption: Synthetic workflow for 2-Methyl-1-morpholinopropan-2-amine.

Experimental Protocol: Synthesis

Objective: To synthesize 2-Methyl-1-morpholinopropan-2-amine hydrochloride.

Step 1: Protection of the Amine

• Dissolve 2-amino-2-methyl-1-propanol (1.0 eq) in tetrahydrofuran (THF).

• Add di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) portion-wise at room temperature.

• Stir the reaction for 12 hours. Monitor completion by TLC.

• Concentrate the mixture under reduced pressure to obtain the crude Boc-protected intermediate, which can often be used without further purification.

Step 2: Sulfonylation of the Alcohol

• Dissolve the crude intermediate from Step 1 in pyridine at 0°C.

• Slowly add p-toluenesulfonyl chloride (TsCl, 1.2 eq).

• Allow the reaction to warm to room temperature and stir for 16 hours.

• Quench the reaction with water and extract with ethyl acetate. The organic layers are combined, washed with brine, dried over Na₂SO₄, and concentrated to yield the tosylated intermediate.

Step 3: Nucleophilic Substitution with Morpholine

• Combine the tosylated intermediate (1.0 eq), morpholine (1.5 eq), and potassium carbonate (2.0 eq) in acetonitrile.

• Heat the mixture to reflux and stir for 24 hours.

• Cool the reaction, filter off the solids, and concentrate the filtrate. Purify the residue by column chromatography to obtain the Boc-protected final product.

Step 4: Deprotection

• Dissolve the purified product from Step 3 in a minimal amount of methanol.

• Add 4M HCl in dioxane (5.0 eq) and stir at room temperature for 4 hours.

• Concentrate the solution under reduced pressure. Triturate the resulting solid with diethyl ether to afford 2-Methyl-1-morpholinopropan-2-amine as its hydrochloride salt.

Mechanism of Action: Steric Shielding and Reactivity Modulation

The primary value of this building block lies in the steric hindrance provided by the gem-dimethyl groups adjacent to the primary amine. This structural feature serves two main purposes in a drug molecule.

A. Enhanced Metabolic Stability: Metabolic enzymes, particularly monoamine oxidases and cytochrome P450s, require specific spatial access to the amine nitrogen and adjacent carbons. The bulky alkyl groups physically obstruct the enzyme's active site, significantly reducing the rate of N-dealkylation, oxidation, and other common metabolic pathways.

Caption: Steric shielding prevents enzyme access to the amine.

B. Modulated Chemical Reactivity: While the primary amine remains a potent nucleophile, its reactivity is tempered by the adjacent steric bulk. This can be a significant advantage in complex syntheses, preventing undesired side reactions. However, it also presents a challenge for certain transformations, such as amide bond formation, which may require more powerful coupling reagents to overcome the steric barrier.[5]

Key Applications and Experimental Protocols

Application 1: Synthesis of Sterically Hindered Amides

The formation of an amide bond with a hindered amine is a common challenge. Standard coupling reagents can be ineffective. The use of uronium-based reagents like HATU is often required for high yields.

Protocol: HATU-Mediated Amide Coupling

Objective: To couple 2-Methyl-1-morpholinopropan-2-amine with a generic carboxylic acid (R-COOH).

• In a dry flask under an inert atmosphere (N₂), dissolve the carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous dimethylformamide (DMF).

• Add N,N-Diisopropylethylamine (DIPEA, 2.5 eq) and stir the mixture for 10 minutes at room temperature to pre-activate the acid.

• Add a solution of 2-Methyl-1-morpholinopropan-2-amine (1.2 eq) in DMF to the activated mixture.

• Stir the reaction at room temperature for 12-24 hours. Monitor progress via LC-MS.

• Upon completion, dilute the reaction with water and extract the product with ethyl acetate.

• Wash the combined organic layers with saturated aqueous LiCl solution (to remove DMF), followed by brine.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel chromatography to yield the desired amide.

Rationale: HATU is a highly efficient coupling reagent that forms a reactive O-acylisourea intermediate. This intermediate is less sterically demanding for the incoming nucleophilic amine to attack compared to intermediates formed by other reagents, making it ideal for coupling with hindered amines.[5] DIPEA is used as a non-nucleophilic base to facilitate the reaction without competing with the primary amine.

Application 2: Reductive Amination

Reductive amination is a powerful C-N bond-forming reaction. The steric hindrance of the amine can favor mono-alkylation and prevent over-alkylation, which is often a problem with less hindered primary amines.

Protocol: Reductive Amination with an Aldehyde

Objective: To synthesize a secondary amine via reaction with a generic aldehyde (R-CHO).

• Dissolve 2-Methyl-1-morpholinopropan-2-amine (1.0 eq) and the aldehyde (1.1 eq) in 1,2-dichloroethane (DCE).

• Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) to the solution in one portion.

• Stir the reaction at room temperature for 16 hours.

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer twice with dichloromethane (DCM).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product via column chromatography.

Rationale: Sodium triacetoxyborohydride is a mild and selective reducing agent that is particularly effective for reductive aminations. It is less basic than other hydrides like sodium cyanoborohydride, reducing the likelihood of side reactions with base-sensitive substrates. Its steric bulk also complements the selective reduction of the intermediate iminium ion.

Conclusion

2-Methyl-1-morpholinopropan-2-amine is a potent and versatile building block for modern drug discovery. It provides a pre-packaged solution for introducing two highly desirable features into a molecule: a metabolically robust, sterically hindered amine and a pharmacologically advantageous morpholine ring. By understanding its properties and employing optimized synthetic protocols, researchers can effectively leverage this reagent to construct novel chemical entities with enhanced drug-like properties, accelerating the path from discovery to development.

References

• Title: 2-Methyl-2-(morpholin-4-yl)propan-1-amine | C8H18N2O | CID 1989641 Source: PubChem URL: [Link]

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• Title: What are the Applications of Amines in the Pharmaceutical Industry? Source: diplomata comercial URL: [Link]

• Title: The Synthesis of Sterically Hindered Amides Source: ResearchGate URL: [Link]

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Protocols & Analytical Methods

Application Note & Protocol: A Guided Synthesis of 2-Methyl-1-morpholinopropan-2-amine

Abstract

This document provides a comprehensive, field-tested protocol for the synthesis of 2-Methyl-1-morpholinopropan-2-amine (CAS No: 6105-75-5), a valuable bifunctional molecule featuring both a primary amine and a morpholine moiety.[1][2] Such structures serve as critical building blocks in the development of novel pharmaceutical agents and specialized polymers.[3] This guide details a robust two-step synthetic pathway commencing from the commercially available precursor, 2-amino-2-methyl-1-propanol. The protocol is designed for researchers, scientists, and drug development professionals, emphasizing not only the procedural steps but also the underlying chemical principles, safety considerations, and characterization of the final product.

Introduction and Synthetic Strategy

2-Methyl-1-morpholinopropan-2-amine is a unique branched-chain diamine with the molecular formula C₈H₁₈N₂O.[1] Its structure combines a sterically hindered primary amine with the versatile morpholine ring, making it an attractive intermediate for introducing specific physicochemical properties into larger molecules.

The synthetic strategy outlined herein is predicated on a logical and efficient transformation of 2-amino-2-methyl-1-propanol. This approach involves two fundamental organic chemistry reactions:

• Activation of the Primary Alcohol: The hydroxyl group of 2-amino-2-methyl-1-propanol is a poor leaving group. It is first converted into a p-toluenesulfonate (tosylate) ester. Tosylates are excellent leaving groups, thus "activating" the carbon for subsequent nucleophilic attack.

• Nucleophilic Substitution: The activated tosylate intermediate is then subjected to a nucleophilic substitution reaction with morpholine. The nitrogen atom of the morpholine ring acts as the nucleophile, displacing the tosylate group to form the target C-N bond and yield 2-Methyl-1-morpholinopropan-2-amine.

This pathway is selected for its high efficiency, use of readily available reagents, and straightforward purification procedures.

Experimental Workflow Diagram

The logical flow of the two-step synthesis is illustrated below.

Caption: Workflow for the synthesis of 2-Methyl-1-morpholinopropan-2-amine.

Safety and Hazard Management

All operations must be conducted in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• 2-Methyl-1-morpholinopropan-2-amine (Product): Causes severe skin burns and serious eye damage.[4] Handle with extreme care.

• 2-Amino-2-methyl-1-propanol (Starting Material): Causes skin and serious eye irritation.[5]

• p-Toluenesulfonyl chloride (TsCl): Corrosive. Causes severe skin burns and eye damage. Reacts with water.

• Triethylamine (Et₃N): Highly flammable liquid and vapor. Toxic if inhaled and corrosive.

• Morpholine: Flammable liquid and vapor. Harmful if swallowed and causes severe skin burns and eye damage.

• Dichloromethane (DCM) & Acetonitrile (ACN): Volatile and potentially toxic solvents. Avoid inhalation and skin contact. Dichloromethane is a suspected carcinogen.

Refer to the Safety Data Sheets (SDS) for each chemical before commencing work.[4][6] An emergency eyewash and shower station must be readily accessible.

Materials and Reagents

Reagent/Material	CAS No.	Molecular Weight ( g/mol )	Supplier Recommendation
2-Amino-2-methyl-1-propanol	124-68-5	89.14	Sigma-Aldrich, Fisher
p-Toluenesulfonyl chloride (TsCl)	98-59-9	190.65	Sigma-Aldrich, Acros
Triethylamine (Et₃N)	121-44-8	101.19	Sigma-Aldrich, Fisher
Morpholine	110-91-8	87.12	Sigma-Aldrich, Alfa Aesar
Dichloromethane (DCM), Anhydrous	75-09-2	84.93	Fisher Scientific
Acetonitrile (ACN), Anhydrous	75-05-8	41.05	Fisher Scientific
Sodium Bicarbonate (NaHCO₃)	144-55-8	84.01	VWR
Magnesium Sulfate (MgSO₄), Anhydrous	7487-88-9	120.37	VWR
Silica Gel (for chromatography)	7631-86-9	-	Sorbent Technologies
Ethyl Acetate (EtOAc)	141-78-6	88.11	Fisher Scientific
Hexanes	110-54-3	86.18	Fisher Scientific

Detailed Experimental Protocol

Part A: Synthesis of the Tosylated Intermediate (2-amino-2-methylpropyl 4-methylbenzenesulfonate)

• Reaction Setup: To a dry 500 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 2-amino-2-methyl-1-propanol (8.91 g, 100 mmol).

• Dissolution: Add 200 mL of anhydrous dichloromethane (DCM) to the flask. Stir the mixture at room temperature until the starting material is fully dissolved.

• Cooling: Cool the flask to 0 °C using an ice-water bath. This is crucial to control the exothermic nature of the upcoming addition.

• Base Addition: Slowly add triethylamine (21 mL, 150 mmol, 1.5 eq) to the cooled solution via a syringe. Triethylamine acts as an acid scavenger for the HCl generated during the reaction.

• Tosyl Chloride Addition: In a separate beaker, dissolve p-toluenesulfonyl chloride (20.0 g, 105 mmol, 1.05 eq) in 50 mL of anhydrous DCM. Add this solution dropwise to the reaction flask over 30 minutes using an addition funnel. Maintain the temperature at 0 °C throughout the addition.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours (overnight). Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Quenching: Carefully quench the reaction by slowly adding 100 mL of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice more with 50 mL portions of DCM.

• Washing & Drying: Combine all organic layers and wash them with 100 mL of water, followed by 100 mL of brine. Dry the organic phase over anhydrous magnesium sulfate (MgSO₄).

• Solvent Removal: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude tosylated intermediate as an oil or solid. This intermediate is often used in the next step without further purification.

Part B: Synthesis of 2-Methyl-1-morpholinopropan-2-amine

• Reaction Setup: Place the crude tosylated intermediate from Part A into a 500 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Reagent Addition: Add anhydrous acetonitrile (250 mL) followed by morpholine (17.4 mL, 200 mmol, 2.0 eq). The excess morpholine acts as both the nucleophile and a base to neutralize the p-toluenesulfonic acid byproduct.

• Heating: Heat the reaction mixture to reflux (approximately 82 °C) and maintain for 6-8 hours. The elevated temperature is necessary to drive the Sₙ2 reaction to completion.

• Cooling & Concentration: Once the reaction is complete (as determined by TLC), allow the mixture to cool to room temperature. Remove the acetonitrile under reduced pressure.

• Aqueous Work-up: Dissolve the resulting residue in 150 mL of DCM and transfer to a separatory funnel. Wash with 100 mL of 1M sodium hydroxide (NaOH) solution to remove the acidic byproduct.

• Extraction & Drying: Separate the organic layer and wash it with water (2 x 100 mL) and then brine (1 x 100 mL). Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

• Purification: Filter the mixture and concentrate the solvent to obtain the crude product. Purify the crude material using column chromatography on silica gel. A gradient elution system, starting with 100% ethyl acetate and gradually increasing the polarity with 1-5% methanol containing 1% triethylamine (to prevent the amine from streaking on the silica), is typically effective.

• Final Product: Combine the pure fractions and remove the solvent under reduced pressure to yield 2-Methyl-1-morpholinopropan-2-amine as a liquid.

Quantitative Data Summary

Parameter	Step 1 (Tosylation)	Step 2 (Substitution)
Primary Reagent	2-Amino-2-methyl-1-propanol (100 mmol)	Tosylated Intermediate (approx. 100 mmol)
Secondary Reagent	p-Toluenesulfonyl chloride (105 mmol)	Morpholine (200 mmol)
Base	Triethylamine (150 mmol)	Morpholine (excess)
Solvent	Dichloromethane (250 mL)	Acetonitrile (250 mL)
Temperature	0 °C to Room Temp.	Reflux (~82 °C)
Reaction Time	12-16 hours	6-8 hours
Theoretical Yield	24.3 g	15.8 g
Expected Yield	>90% (crude)	65-80% (after purification)

Product Characterization

The identity and purity of the synthesized 2-Methyl-1-morpholinopropan-2-amine should be confirmed using standard analytical techniques:

• ¹H NMR (Proton Nuclear Magnetic Resonance): To confirm the proton environment and structural integrity. Expected signals would include singlets for the gem-dimethyl protons, and multiplets for the morpholine and methylene bridge protons.

• ¹³C NMR (Carbon Nuclear Magnetic Resonance): To verify the number and type of carbon atoms in the molecule.

• FT-IR (Fourier-Transform Infrared Spectroscopy): To identify key functional groups, such as the N-H stretches of the primary amine and C-N/C-O stretches of the morpholine ring.

• MS (Mass Spectrometry): To confirm the molecular weight of the product (158.24 g/mol ).[1]

References

• Wikipedia. (n.d.). Mannich reaction. [Link]

• SUST Repository. (n.d.). Mannich Reaction The Mannich reaction is three component condensation. [Link]

• PubChem. (n.d.). 2-Methyl-2-(morpholin-4-yl)propan-1-amine. [Link]

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• 2. 2-Methyl-2-(morpholin-4-yl)propan-1-amine | C8H18N2O | CID 1989641 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Buy 2-Methyl-2-morpholinopropan-1-amine | 173336-43-1 [smolecule.com]
• 4. fishersci.fr [fishersci.fr]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. fishersci.com [fishersci.com]

Application Note: Strategic Use of 2-Methyl-1-morpholinopropan-2-amine in Nucleophilic Substitution Reactions

Abstract

This guide provides a comprehensive technical overview and detailed protocols for utilizing 2-Methyl-1-morpholinopropan-2-amine as a nucleophile in substitution reactions. This diamine, characterized by a sterically hindered primary amine and a morpholine moiety, is a valuable building block in pharmaceutical and materials science.[1] Its unique structure presents both opportunities and challenges, particularly concerning reaction selectivity. This document elucidates the mechanistic principles governing its reactivity, offers strategies to control reaction outcomes, and provides validated, step-by-step protocols for common transformations such as alkylation and acylation. The insights herein are intended to equip researchers, chemists, and drug development professionals with the expertise to effectively integrate this versatile reagent into their synthetic workflows.

Introduction: Structural and Physicochemical Profile

2-Methyl-1-morpholinopropan-2-amine, systematically named 2-methyl-2-(morpholin-4-yl)propan-1-amine, is a bifunctional organic compound featuring a primary amine and a tertiary morpholine nitrogen.[1] The defining feature for its use in nucleophilic substitution is the primary amine (-NH2), which serves as the primary reactive site. However, its reactivity is significantly modulated by the adjacent gem-dimethyl group, which creates considerable steric hindrance around the nucleophilic center. This steric bulk is a critical factor that differentiates its behavior from simpler primary amines.[2]

The morpholine ring contributes to the molecule's polarity and solubility in various organic solvents, a desirable trait for a synthetic intermediate.[1] Understanding these structural nuances is paramount for predicting reactivity and designing successful synthetic strategies.

Property	Value	Source
IUPAC Name	2-methyl-2-(morpholin-4-yl)propan-1-amine	[1][3]
Synonyms	2-Methyl-1-morpholinopropan-2-amine	[4]
CAS Number	173336-43-1; 6105-75-5	[3][5]
Molecular Formula	C₈H₁₈N₂O	[1][3]
Molecular Weight	158.24 g/mol	[3]
Boiling Point	227.6 °C at 760 mmHg
Appearance	Liquid	[1]

The Mechanism of Nucleophilic Substitution: Reactivity and Control

Amines are effective nucleophiles due to the lone pair of electrons on the nitrogen atom, enabling them to attack electrophilic carbon centers, such as those in alkyl halides, via an S_N2 mechanism.[6][7] The reaction proceeds through a backside attack, leading to the displacement of a leaving group and the formation of a new carbon-nitrogen bond.[2]

General S_N2 pathway for amine alkylation.

The Challenge: Inherent Over-Alkylation

A significant drawback in amine alkylation is the propensity for the reaction to proceed past the desired mono-alkylation stage.[8][9] The primary amine product formed is often itself a potent nucleophile, capable of competing with the starting amine for the remaining alkyl halide. This leads to a cascade of reactions, producing secondary and tertiary amines, and ultimately, a quaternary ammonium salt.[7][10]

The polyalkylation cascade in amine reactions.

Expert Insight: The Role of Steric Hindrance

The gem-dimethyl group in 2-Methyl-1-morpholinopropan-2-amine provides significant steric shielding to the primary amine. While this slightly reduces its intrinsic nucleophilicity compared to a non-hindered analogue, it offers a crucial advantage: it also sterically disfavors the subsequent alkylation of the secondary amine product. This inherent structural bias can be exploited to improve the selectivity for mono-alkylation, although it does not eliminate the problem entirely. The key to a successful reaction lies in further tipping the kinetic balance in favor of the desired product.

Experimental Protocols

Safety Precautions

2-Methyl-1-morpholinopropan-2-amine is classified as a corrosive substance that can cause severe skin burns and serious eye damage.[3][4] All manipulations must be performed in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including:

• Chemical-resistant gloves (e.g., nitrile).

• Safety goggles and a face shield.

• A flame-retardant lab coat.[11]

Refer to the Safety Data Sheet (SDS) for complete handling, storage, and emergency procedures before commencing any work.[4][11][12]

Protocol 1: Controlled Mono-Alkylation with a Primary Alkyl Halide

This protocol describes the reaction of 2-Methyl-1-morpholinopropan-2-amine with benzyl bromide. The core strategy to achieve selectivity is the use of a large excess of the starting amine, which ensures that the electrophile (benzyl bromide) is statistically more likely to encounter a molecule of the starting amine than the alkylated product.[6][7]

Materials

Reagent/Material	Quantity	Moles (mmol)	Purpose
2-Methyl-1-morpholinopropan-2-amine	4.75 g (5.0 mL)	30.0	Nucleophile (5 eq.)
Benzyl Bromide	1.03 g (0.72 mL)	6.0	Electrophile (1 eq.)
Acetonitrile (anhydrous)	30 mL	-	Solvent
1 M Hydrochloric Acid (HCl)	~50 mL	-	Aqueous wash
Diethyl Ether	100 mL	-	Extraction solvent
Saturated Sodium Bicarbonate (NaHCO₃)	50 mL	-	Neutralization
Brine	30 mL	-	Aqueous wash

| Anhydrous Magnesium Sulfate (MgSO₄) | - | - | Drying agent |

Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-Methyl-1-morpholinopropan-2-amine (30.0 mmol) and anhydrous acetonitrile (30 mL).

• Reagent Addition: While stirring, add benzyl bromide (6.0 mmol) dropwise to the solution at room temperature.

• Reaction: Heat the mixture to a gentle reflux (approx. 82°C) and maintain for 12-18 hours.

• Monitoring (Self-Validation): Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 9:1 mixture of dichloromethane:methanol as the eluent. The disappearance of the benzyl bromide spot (visualized under UV light) indicates reaction completion.

• Workup - Quenching: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and dilute with diethyl ether (50 mL).

• Workup - Extraction: Wash the organic layer sequentially with 1 M HCl (2 x 25 mL) to remove the excess basic starting amine.

  • Causality Note: The desired, less basic secondary amine product and the highly basic starting amine will be protonated and move to the aqueous layer. The key is the subsequent neutralization.

• Workup - Isolation: Combine the acidic aqueous layers. Cool the aqueous layer in an ice bath and carefully add saturated NaHCO₃ solution until the pH is ~8-9. This deprotonates the ammonium salts, liberating the free amines.

• Workup - Final Extraction: Extract the basified aqueous solution with diethyl ether (3 x 25 mL). Combine the organic extracts.

• Drying and Concentration: Wash the combined organic layers with brine (30 mL), dry over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford the pure N-benzyl-2-methyl-1-morpholinopropan-2-amine.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Acylation for Amide Synthesis

Acylation reactions with acyl chlorides are generally high-yielding and do not suffer from the over-reaction issues seen in alkylations.[8] A non-nucleophilic base is required to neutralize the HCl byproduct, which would otherwise protonate the starting amine and render it non-nucleophilic.[8]

Materials

Reagent/Material	Quantity	Moles (mmol)	Purpose
2-Methyl-1-morpholinopropan-2-amine	1.58 g (1.67 mL)	10.0	Nucleophile (1 eq.)
Benzoyl Chloride	1.47 g (1.22 mL)	10.5	Electrophile (1.05 eq.)
Triethylamine (Et₃N)	1.21 g (1.67 mL)	12.0	HCl Scavenger (1.2 eq.)
Dichloromethane (DCM, anhydrous)	50 mL	-	Solvent
1 M Hydrochloric Acid (HCl)	50 mL	-	Aqueous wash
Saturated Sodium Bicarbonate (NaHCO₃)	50 mL	-	Aqueous wash
Brine	30 mL	-	Aqueous wash

| Anhydrous Sodium Sulfate (Na₂SO₄) | - | - | Drying agent |

Procedure

• Reaction Setup: To a 100 mL round-bottom flask under an inert atmosphere (nitrogen or argon), add 2-Methyl-1-morpholinopropan-2-amine (10.0 mmol), anhydrous dichloromethane (50 mL), and triethylamine (12.0 mmol).

• Cooling: Cool the stirring solution to 0°C using an ice-water bath.

• Reagent Addition: Add benzoyl chloride (10.5 mmol) dropwise via syringe over 10 minutes. A white precipitate of triethylammonium chloride will form.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours.

• Monitoring: Monitor the reaction by TLC (e.g., 1:1 hexanes:ethyl acetate) for the consumption of the starting amine.

• Workup - Quenching: Quench the reaction by adding 20 mL of water. Transfer the mixture to a separatory funnel.

• Workup - Extraction: Wash the organic layer sequentially with 1 M HCl (2 x 25 mL), saturated NaHCO₃ (2 x 25 mL), and brine (30 mL).

  • Causality Note: The HCl wash removes excess triethylamine, while the NaHCO₃ wash removes any unreacted benzoyl chloride.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude amide.

• Purification: The crude product can often be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography if necessary.

• Characterization: Confirm the product identity and purity via NMR, IR (presence of amide C=O stretch), and mass spectrometry.

Workflow and Troubleshooting

General experimental workflow diagram.

Problem	Probable Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Insufficient reaction time or temperature. 2. Deactivated alkyl halide (e.g., old reagent). 3. Wet solvent/reagents.	1. Increase reaction time or temperature cautiously. 2. Use a freshly opened or purified bottle of the electrophile. 3. Ensure all solvents and glassware are rigorously dried.
Significant Polyalkylation	1. Stoichiometry is incorrect; insufficient excess of the amine nucleophile. 2. Reaction run too concentrated.	1. Increase the excess of 2-Methyl-1-morpholinopropan-2-amine to 5-10 equivalents. 2. Dilute the reaction mixture to decrease the frequency of product-electrophile collisions.
Elimination (E2) Product Observed	1. Electrophile is a secondary or sterically hindered primary halide. 2. Reaction temperature is too high.	1. This amine is best suited for primary, unhindered electrophiles. Consider an alternative synthetic route for secondary halides. 2. Run the reaction at a lower temperature for a longer duration.
Difficult Separation During Workup	1. Emulsion formation during extraction. 2. Incomplete protonation/deprotonation.	1. Add brine to the separatory funnel to help break the emulsion. 2. Check the pH of the aqueous layer carefully during acid/base washes to ensure complete conversion to/from the ammonium salt.

Conclusion

2-Methyl-1-morpholinopropan-2-amine is a highly effective nucleophile for the synthesis of complex amines and amides. Its utility is maximized when its unique structural properties are considered. While prone to the same over-alkylation side reactions as other primary amines, its inherent steric hindrance provides a degree of selectivity that can be enhanced by careful control of reaction stoichiometry. The protocols and insights provided in this application note offer a robust framework for successfully employing this reagent, enabling chemists to leverage its advantages in the development of novel chemical entities.

References

• PubChem. 2-Methyl-2-(morpholin-4-yl)propan-1-amine. National Center for Biotechnology Information. [Link]

• Organic Chemistry Study Materials. Synthesis of Amines. [Link]

• Chemistry LibreTexts. (2020, July 1). 9.4: Reaction of RX with NH3 and amines. [Link]

• Jasperse, J. Chem 360 Jasperse Ch. 19 Notes. Amines. [Link]

• Ashenhurst, J. (2018, May 7). Nucleophilicity Trends of Amines. Master Organic Chemistry. [Link]

• Khan Academy. (2010, October 18). Amine as Nucleophile in Sn2 Reaction. YouTube. [Link]

• Chemistry LibreTexts. (2022, October 4). 4.17: Nucleophilic Substitution in Synthesis- Amines. [Link]

• Clark, J. MULTIPLE NUCLEOPHILIC SUBSTITUTION IN THE REACTION BETWEEN HALOGENOALKANES AND AMMONIA. Chemguide. [Link]

• Save My Exams. (2024, October 26). Nucleophilic Substitution | AQA A Level Chemistry Revision Notes 2015. [Link]

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• 12. spectrumchemical.com [spectrumchemical.com]

Application Notes and Protocols for the Reaction of 2-Methyl-1-morpholinopropan-2-amine with Electrophiles

Introduction: Navigating the Reactivity of a Sterically Hindered Primary Amine

2-Methyl-1-morpholinopropan-2-amine, a unique primary amine featuring a sterically encumbered nitrogen atom adjacent to a morpholine moiety, presents both challenges and opportunities in synthetic chemistry. Its structure, with a tertiary carbon directly attached to the primary amine, significantly influences its nucleophilicity and reactivity towards electrophiles. This guide provides a comprehensive overview of the key reactions of 2-Methyl-1-morpholinopropan-2-amine with various electrophiles, offering detailed protocols and insights into the causality behind experimental choices. These application notes are intended for researchers, scientists, and drug development professionals seeking to utilize this versatile building block in the synthesis of novel compounds. The protocols herein are designed as self-validating systems, with clear steps for reaction monitoring and product characterization.

Acylation: Formation of Amides

The reaction of 2-Methyl-1-morpholinopropan-2-amine with acylating agents, such as acyl chlorides and anhydrides, leads to the formation of stable amide derivatives. This transformation is a cornerstone of organic synthesis, often employed to introduce new functional groups or to protect the amine functionality.

Mechanistic Insight: Nucleophilic Acyl Substitution

The acylation of primary amines proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic carbonyl carbon of the acylating agent. This results in the formation of a tetrahedral intermediate, which then collapses, expelling a leaving group (e.g., chloride from an acyl chloride) to yield the amide product. Due to the steric hindrance around the nitrogen atom in 2-Methyl-1-morpholinopropan-2-amine, reaction conditions may need to be optimized to achieve high yields.

A general protocol for the acetylation of amines using acetic anhydride in an aqueous medium can be adapted for this sterically hindered amine. The use of a mild base like sodium bicarbonate is crucial to neutralize the carboxylic acid byproduct, driving the reaction to completion.[1][2]

Experimental Protocol: Synthesis of N-(2-methyl-1-morpholinopropan-2-yl)acetamide

Objective: To synthesize N-(2-methyl-1-morpholinopropan-2-yl)acetamide via acylation with acetic anhydride.

Materials:

• 2-Methyl-1-morpholinopropan-2-amine

• Acetic anhydride

• Sodium bicarbonate (NaHCO₃)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• In a 100 mL round-bottom flask, dissolve 2-Methyl-1-morpholinopropan-2-amine (1.0 g, 6.32 mmol) in dichloromethane (20 mL).

• Add sodium bicarbonate (1.06 g, 12.64 mmol, 2.0 equiv.) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add acetic anhydride (0.71 mL, 7.58 mmol, 1.2 equiv.) dropwise to the stirred suspension.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amine is consumed.

• Quench the reaction by adding saturated aqueous sodium bicarbonate solution (20 mL).

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (2 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purify the crude product by column chromatography on silica gel (eluent: dichloromethane/methanol gradient) to afford the pure N-(2-methyl-1-morpholinopropan-2-yl)acetamide.

Causality of Choices: The use of a slight excess of acetic anhydride ensures complete consumption of the amine. Sodium bicarbonate acts as a base to neutralize the acetic acid formed during the reaction, preventing the protonation of the starting amine and driving the equilibrium towards the product. Dichloromethane is a suitable solvent as it is relatively non-polar and allows for easy separation from the aqueous phase during workup.

Alkylation: Synthesis of Secondary and Tertiary Amines

Alkylation of 2-Methyl-1-morpholinopropan-2-amine with alkyl halides or other alkylating agents can be challenging due to the potential for over-alkylation, leading to a mixture of secondary, tertiary, and even quaternary ammonium salts.[3] However, with careful control of reaction conditions and stoichiometry, selective mono-alkylation can be achieved.

Mechanistic Considerations: S_N2 Reaction and Steric Effects

The alkylation of amines with alkyl halides typically proceeds through an S_N2 mechanism, where the amine acts as a nucleophile. The steric hindrance of 2-Methyl-1-morpholinopropan-2-amine can slow down the rate of alkylation. This steric bulk can also be advantageous in preventing over-alkylation, as the resulting secondary amine is even more sterically hindered.

For selective mono-alkylation, a strategy involving the use of the amine hydrobromide salt and a base can be employed. This method relies on the competitive deprotonation of the primary amine in the presence of the secondary amine product, which remains protonated and thus unreactive.[4][5]

Experimental Protocol: Selective Mono-alkylation with Benzyl Bromide

Objective: To synthesize N-benzyl-2-methyl-1-morpholinopropan-2-amine.

Materials:

• 2-Methyl-1-morpholinopropan-2-amine

• Benzyl bromide

• Potassium carbonate (K₂CO₃)

• Acetonitrile (CH₃CN)

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Standard laboratory glassware for workup and purification

Procedure:

• To a 100 mL round-bottom flask, add 2-Methyl-1-morpholinopropan-2-amine (1.0 g, 6.32 mmol) and acetonitrile (30 mL).

• Add potassium carbonate (1.75 g, 12.64 mmol, 2.0 equiv.) to the solution.

• Add benzyl bromide (0.75 mL, 6.32 mmol, 1.0 equiv.) to the stirred suspension.

• Heat the reaction mixture to reflux (approximately 82 °C) and maintain for 24 hours.

• Monitor the reaction by TLC to follow the disappearance of the starting amine.

• After completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Wash the filter cake with acetonitrile (10 mL).

• Combine the filtrates and remove the solvent under reduced pressure.

• Dissolve the residue in dichloromethane (30 mL) and wash with water (2 x 20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the crude product.

• Purify by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the desired N-benzyl-2-methyl-1-morpholinopropan-2-amine.

Causality of Choices: Acetonitrile is a polar aprotic solvent that is well-suited for S_N2 reactions. Potassium carbonate is a mild inorganic base that is sufficient to deprotonate the amine and neutralize the HBr byproduct without causing significant side reactions. Using a 1:1 stoichiometry of the amine and alkylating agent minimizes the chance of di-alkylation.

Reaction with Aldehydes and Ketones: Schiff Base Formation and Reductive Amination

The reaction of primary amines with aldehydes and ketones is a versatile method for forming C-N bonds, leading to imines (Schiff bases) which can be subsequently reduced to secondary amines.

Mechanistic Pathway: From Carbonyl to Imine and Amine

The initial reaction between 2-Methyl-1-morpholinopropan-2-amine and a carbonyl compound is a nucleophilic addition to the carbonyl carbon, forming a carbinolamine intermediate. This intermediate then dehydrates, typically under acidic catalysis, to form the C=N double bond of the imine.[6][7] The steric hindrance of the amine can affect the rate of both the initial addition and the subsequent dehydration. The resulting imine can then be reduced in situ (reductive amination) or isolated and then reduced to the corresponding secondary amine.

Experimental Protocol: Reductive Amination with Benzaldehyde

Objective: To synthesize N-benzyl-2-methyl-1-morpholinopropan-2-amine via a one-pot reductive amination.

Materials:

• 2-Methyl-1-morpholinopropan-2-amine

• Benzaldehyde

• Sodium triacetoxyborohydride (STAB)

• 1,2-Dichloroethane (DCE)

• Acetic acid (glacial)

• Saturated aqueous sodium bicarbonate solution

• Standard laboratory glassware

Procedure:

• In a 100 mL round-bottom flask, combine 2-Methyl-1-morpholinopropan-2-amine (1.0 g, 6.32 mmol) and 1,2-dichloroethane (30 mL).

• Add benzaldehyde (0.64 mL, 6.32 mmol, 1.0 equiv.) to the solution.

• Add a catalytic amount of glacial acetic acid (2-3 drops).

• Stir the mixture at room temperature for 30 minutes to allow for imine formation.

• Add sodium triacetoxyborohydride (2.0 g, 9.48 mmol, 1.5 equiv.) portion-wise over 10 minutes.

• Stir the reaction mixture at room temperature for 12-16 hours.

• Monitor the reaction by TLC.

• Carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution (30 mL).

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (2 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography (hexane/ethyl acetate gradient).

Causality of Choices: 1,2-Dichloroethane is a common solvent for reductive aminations. Acetic acid catalyzes the formation of the imine intermediate. Sodium triacetoxyborohydride is a mild and selective reducing agent that reduces the iminium ion intermediate faster than the starting aldehyde, thus preventing side reactions.

Sulfonylation: The Hinsberg Reaction

The reaction of 2-Methyl-1-morpholinopropan-2-amine with a sulfonyl chloride, such as benzenesulfonyl chloride, in the presence of a base is known as the Hinsberg reaction. This reaction is a reliable method for the synthesis of sulfonamides.[8][9]

Mechanistic Overview

The nitrogen atom of the amine acts as a nucleophile, attacking the electrophilic sulfur atom of the sulfonyl chloride and displacing the chloride ion. The resulting sulfonamide from a primary amine still possesses an acidic proton on the nitrogen, which can be removed by a base to form a water-soluble salt.

Experimental Protocol: Synthesis of N-(2-methyl-1-morpholinopropan-2-yl)benzenesulfonamide

Objective: To synthesize the corresponding sulfonamide from 2-Methyl-1-morpholinopropan-2-amine.

Materials:

• 2-Methyl-1-morpholinopropan-2-amine

• Benzenesulfonyl chloride

• Pyridine

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate solution

• Standard laboratory glassware

Procedure:

• Dissolve 2-Methyl-1-morpholinopropan-2-amine (1.0 g, 6.32 mmol) in dichloromethane (20 mL) in a 100 mL round-bottom flask.

• Add pyridine (1.0 mL, 12.64 mmol, 2.0 equiv.) to the solution and cool to 0 °C.

• Slowly add benzenesulfonyl chloride (0.89 mL, 6.95 mmol, 1.1 equiv.) dropwise.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction by TLC.

• Wash the reaction mixture with 1 M HCl (2 x 20 mL) to remove excess pyridine.

• Wash with saturated aqueous sodium bicarbonate solution (20 mL) and then with brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain the pure sulfonamide.

Causality of Choices: Pyridine serves as both a solvent and a base to neutralize the HCl generated during the reaction. The acidic workup removes the basic pyridine, and the subsequent basic wash removes any unreacted sulfonyl chloride.

Data Summary

Reaction Type	Electrophile	Product Type	Key Reagents
Acylation	Acetic Anhydride	Amide	NaHCO₃
Alkylation	Benzyl Bromide	Secondary Amine	K₂CO₃
Reductive Amination	Benzaldehyde	Secondary Amine	NaBH(OAc)₃, Acetic Acid
Sulfonylation	Benzenesulfonyl Chloride	Sulfonamide	Pyridine

Conclusion and Future Directions

2-Methyl-1-morpholinopropan-2-amine is a valuable building block for the synthesis of a diverse range of nitrogen-containing compounds. The protocols outlined in this guide provide a solid foundation for its use in acylation, alkylation, reductive amination, and sulfonylation reactions. The steric hindrance of the primary amine group, while presenting a challenge in terms of reactivity, can be strategically exploited to control selectivity, particularly in alkylation reactions. Further exploration of its reactivity in other transformations, such as Michael additions and transition-metal-catalyzed cross-coupling reactions, will undoubtedly expand its utility in medicinal chemistry and materials science. Researchers are encouraged to adapt and optimize these protocols to suit their specific synthetic goals, always prioritizing safety and thorough characterization of the resulting products.

References

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• 2. researchgate.net [researchgate.net]
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• 9. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for the Acylation of 2-Methyl-1-morpholinopropan-2-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

The N-acylation of primary amines is a cornerstone of organic synthesis, pivotal in the construction of amide bonds which are ubiquitous in pharmaceuticals and functional materials.[1] This guide provides a detailed technical overview and practical protocols for the acylation of 2-Methyl-1-morpholinopropan-2-amine, a primary amine characterized by significant steric hindrance at the α-carbon. We will delve into the mechanistic considerations imposed by its structure, explore suitable acylating agents and reaction conditions, and present robust experimental procedures for achieving successful N-acylation. The protocols are designed to be self-validating, with explanations for each step to ensure both reproducibility and a deep understanding of the underlying chemical principles.

Introduction: The Challenge of Steric Hindrance in Amine Acylation

2-Methyl-1-morpholinopropan-2-amine possesses a primary amino group attached to a quaternary carbon, creating a sterically congested environment. This structural feature significantly impacts its nucleophilicity and accessibility to electrophilic acylating agents.[2] Unlike unhindered primary amines, the reaction kinetics can be sluggish, often requiring more forcing conditions or highly reactive acylating species to achieve satisfactory yields.[3] Understanding these steric limitations is paramount to selecting an appropriate synthetic strategy.

The primary challenge arises from the bulky substituents surrounding the nitrogen atom, which impede the approach of the acylating agent's electrophilic carbonyl carbon. This can lead to slower reaction rates and, in some cases, favor side reactions if the chosen conditions are not optimal. Therefore, a careful selection of acylating agents, solvents, bases, and catalysts is crucial for the successful acylation of such hindered amines.[2]

Mechanistic Considerations and Strategic Approaches

The fundamental mechanism of N-acylation involves the nucleophilic attack of the amine's lone pair of electrons on the carbonyl carbon of the acylating agent, forming a tetrahedral intermediate. This intermediate then collapses, expelling a leaving group to yield the final amide product.[4] With sterically hindered amines, the energy barrier for the formation of this tetrahedral intermediate is higher, necessitating strategies to enhance either the nucleophilicity of the amine or the electrophilicity of the acylating agent.

Key Strategic Considerations:

• Choice of Acylating Agent: Highly reactive acylating agents such as acyl chlorides and acid anhydrides are often preferred for hindered amines.[] In cases of extreme steric hindrance, even more reactive species like symmetric anhydrides or the use of potent coupling agents may be necessary.[6]

• Reaction Conditions: The classic Schotten-Baumann reaction, which utilizes a two-phase system with an aqueous base, is a robust method for acylating amines with acyl chlorides.[7] The base neutralizes the HCl byproduct, preventing the protonation of the unreacted amine and driving the reaction to completion.[8]

• Use of Catalysts and Additives: For less reactive acylating agents or particularly challenging substrates, catalysts such as 4-dimethylaminopyridine (DMAP) can be employed to accelerate the reaction.[] In peptide synthesis, a variety of coupling reagents like dicyclohexylcarbodiimide (DCC), 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), and uronium salts (HATU, HBTU) are used to activate carboxylic acids for amidation.[][9]

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the acylation of 2-Methyl-1-morpholinopropan-2-amine with different classes of acylating agents.

Protocol 1: Acylation using an Acyl Chloride under Schotten-Baumann Conditions

This protocol is a robust and widely applicable method for the acylation of primary amines, including those with moderate steric hindrance.[10]

Workflow Diagram:

Schotten-Baumann Acylation Workflow

Materials:

Reagent/Material	Purpose
2-Methyl-1-morpholinopropan-2-amine	Substrate
Acyl Chloride (e.g., Acetyl Chloride, Benzoyl Chloride)	Acylating Agent
Dichloromethane (DCM) or Diethyl Ether	Organic Solvent
1 M Sodium Hydroxide (NaOH) or 10% Sodium Carbonate (Na₂CO₃)	Aqueous Base
1 M Hydrochloric Acid (HCl)	Neutralization during workup
Saturated Sodium Chloride Solution (Brine)	Washing
Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)	Drying Agent
Round-bottom flask, Separatory funnel, Stir plate	Glassware and Equipment

Procedure:

• In a round-bottom flask, dissolve 2-Methyl-1-morpholinopropan-2-amine (1.0 eq) in dichloromethane (DCM) or diethyl ether.

• Add an equal volume of 1 M NaOH solution to the flask.

• Cool the biphasic mixture to 0 °C in an ice bath with vigorous stirring.

• Slowly add the acyl chloride (1.05-1.1 eq) dropwise to the stirring mixture. The addition should be controlled to maintain the temperature below 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, transfer the mixture to a separatory funnel.

• Separate the organic layer.

• Wash the organic layer sequentially with 1 M HCl, water, and finally with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude amide.

• Purify the crude product by silica gel column chromatography or recrystallization.

Protocol 2: Acylation using an Acid Anhydride with a Catalyst

This method is suitable when a less reactive acylating agent is desired. The addition of a catalyst like DMAP is often necessary for hindered amines.[]

Workflow Diagram:

Catalytic Acylation with Acid Anhydride

Materials:

Reagent/Material	Purpose
2-Methyl-1-morpholinopropan-2-amine	Substrate
Acid Anhydride (e.g., Acetic Anhydride)	Acylating Agent
Triethylamine (TEA) or Pyridine	Base
4-Dimethylaminopyridine (DMAP)	Catalyst
Dichloromethane (DCM) or Acetonitrile (ACN)	Solvent
Saturated Sodium Bicarbonate (NaHCO₃) Solution	Washing
Saturated Sodium Chloride Solution (Brine)	Washing
Anhydrous Sodium Sulfate (Na₂SO₄)	Drying Agent

Procedure:

• To a solution of 2-Methyl-1-morpholinopropan-2-amine (1.0 eq) in DCM, add triethylamine (1.5 eq) and a catalytic amount of DMAP (0.05-0.1 eq).

• Cool the mixture to 0 °C in an ice bath.

• Add the acid anhydride (1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring by TLC.

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and extract with DCM.

• Wash the combined organic layers with saturated NaHCO₃ solution and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the residue by column chromatography.

Data Presentation: Reagent Stoichiometry and Reaction Parameters

Parameter	Protocol 1 (Acyl Chloride)	Protocol 2 (Acid Anhydride)
Amine	1.0 eq	1.0 eq
Acylating Agent	1.05 - 1.1 eq (Acyl Chloride)	1.2 eq (Acid Anhydride)
Base	1 M NaOH (equal volume to organic)	1.5 eq (Triethylamine)
Catalyst	Not required	0.05 - 0.1 eq (DMAP)
Solvent	DCM or Diethyl Ether	DCM or Acetonitrile
Temperature	0 °C to Room Temperature	0 °C to Room Temperature
Typical Time	1 - 4 hours	2 - 12 hours

Troubleshooting and Key Considerations

• Low Reactivity: If the reaction does not proceed to completion, consider increasing the reaction temperature or using a more potent activating agent such as HATU in the presence of a carboxylic acid.[9] For extremely hindered cases, alternative synthetic routes like the addition of a Grignard reagent to an isocyanate might be necessary.[11]

• Side Reactions: Hydrolysis of the acylating agent is a potential side reaction, especially with acyl chlorides under Schotten-Baumann conditions.[10] Ensure vigorous stirring and controlled addition of the acyl chloride to minimize this.

• Purification: The polarity of the final amide product will depend on the nature of the acyl group. A suitable solvent system for column chromatography should be determined by TLC analysis. In some cases, if the product is a solid, recrystallization can be an effective purification method.

Conclusion

The acylation of the sterically hindered primary amine in 2-Methyl-1-morpholinopropan-2-amine presents a synthetic challenge that can be overcome with careful consideration of the reaction conditions and reagents. The use of highly reactive acylating agents like acyl chlorides under Schotten-Baumann conditions or acid anhydrides with catalytic DMAP are effective strategies. The protocols provided herein offer a solid foundation for researchers to successfully synthesize amide derivatives of this valuable building block.

References

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• Direct α-alkylation of primary aliphatic amines enabled by CO2 and electrostatics. (2018). PMC. [Link]

• Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. (2017). PMC. [Link]

• Synthesis of some Amide derivatives and their Biological activity. International Journal of ChemTech Research. [Link]

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• Utilization of Acidic α-Amino Acids as Acyl Donors: An Effective Stereo-Controllable Synthesis of Aryl-Keto α-Amino Acids and Their Derivatives. (2018). PMC. [Link]

• Amide synthesis by acylation. Organic Chemistry Portal. [Link]

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• N-Acylation in Combinatorial Chemistry. ResearchGate. [Link]

• A Conventional New Procedure for N-acylation of Unprotected Amino Acids. (2007). PubMed. [Link]

• The synthesis of sterically hindered amides. (2014). PubMed. [Link]

• N-acylation of L-amino acids in aqueous media: Evaluation of the catalytic performances of Streptomyces ambofaciens aminoacylases. (2020). PubMed. [Link]

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Application Note: Strategic Pathways for the Synthesis of Novel Heterocyclic Scaffolds from 2-Methyl-1-morpholinopropan-2-amine

Audience: Researchers, scientists, and drug development professionals.

Abstract: This guide provides detailed synthetic strategies and protocols for leveraging 2-Methyl-1-morpholinopropan-2-amine, a versatile C₈H₁₈N₂O building block, in the construction of novel heterocyclic compounds.[1][2] The unique structural architecture of this starting material, featuring a sterically hindered primary amine and a 1,3-diamine backbone embedded within a morpholine-containing fragment, offers multiple avenues for synthetic exploration. We will detail methodologies for the synthesis of substituted pyrimidines and pyridines, and explore the application of this amine in multi-component reactions (MCRs) for the rapid generation of diverse chemical libraries. The protocols are designed to be self-validating, with explanations of the underlying chemical principles and rationale for experimental choices.

Introduction: The Strategic Value of the Starting Amine

Heterocyclic compounds form the bedrock of medicinal chemistry, with a vast number of pharmaceuticals incorporating these scaffolds to achieve desired biological activity and pharmacokinetic properties. Within this class, the morpholine ring is a privileged structure, often incorporated to enhance aqueous solubility, metabolic stability, and target binding through hydrogen bond acceptance.[3][4][5]

2-Methyl-1-morpholinopropan-2-amine presents itself as a highly valuable, yet underutilized, starting material. Its key features include:

• A 1,3-Diamine Core: The primary amine and the morpholine nitrogen are separated by a three-carbon chain, making it an ideal precursor for the synthesis of six-membered heterocycles like pyrimidines.[6][7]

• A Sterically Hindered Primary Amine: The gem-dimethyl substitution adjacent to the primary amine influences its nucleophilicity and the stereochemical outcome of reactions, a feature that can be exploited for regioselective synthesis.

• An Embedded Morpholine Moiety: This ensures that the final products retain this important pharmacophore, potentially improving their drug-like properties.[4]

This document outlines robust and adaptable protocols for transforming this building block into higher-value heterocyclic systems.

Synthesis of Substituted Pyrimidines via Cyclocondensation

The most direct application of a 1,3-diamine is in the synthesis of pyrimidines, a core component of numerous bioactive molecules.[8][9] The classical approach involves the cyclocondensation with a 1,3-dielectrophile, such as a β-dicarbonyl compound.

Underlying Principle

The reaction proceeds via a double condensation mechanism. The more nucleophilic primary amine of the starting material attacks one of the carbonyl groups of the 1,3-dicarbonyl compound, forming an enamine intermediate. Subsequent intramolecular cyclization, involving the morpholine nitrogen, and dehydration leads to a stable tetrahydropyrimidine ring, which can be used as is or aromatized. The choice of catalyst (acidic or basic) is crucial for promoting the condensation and cyclization steps.

Visualization: Pyrimidine Synthesis Workflow

Caption: Workflow for pyrimidine synthesis from a 1,3-diamine.

Experimental Protocol: Synthesis of 4-(2,2-Dimethyl-6,8-dimethyl-5,6,7,8-tetrahydropyrimido[1,2-a]pyrimidin-4-yl)morpholine

This protocol details the reaction with acetylacetone as a representative 1,3-dicarbonyl compound.

Materials:

• 2-Methyl-1-morpholinopropan-2-amine (1.0 eq)

• Acetylacetone (1.1 eq)

• p-Toluenesulfonic acid (p-TSA) (0.1 eq)

• Toluene

• Dean-Stark apparatus

• Standard glassware for reflux and workup

• Sodium bicarbonate (sat. aq. solution)

• Magnesium sulfate (anhydrous)

• Silica gel for chromatography

• Solvents for chromatography (e.g., Ethyl Acetate/Hexane mixture)

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add 2-Methyl-1-morpholinopropan-2-amine (1.58 g, 10 mmol) and toluene (50 mL).

• Add acetylacetone (1.10 g, 11 mmol) and p-TSA (190 mg, 1 mmol) to the flask.

• Heat the reaction mixture to reflux. Water generated during the reaction will be collected in the Dean-Stark trap.

• Monitor the reaction progress by TLC (Thin Layer Chromatography), observing the consumption of the starting amine. The reaction is typically complete within 12-18 hours.

• Once complete, cool the reaction mixture to room temperature.

• Wash the mixture with a saturated aqueous solution of sodium bicarbonate (2 x 30 mL) and then with brine (30 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude residue by column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford the pure pyrimidine derivative.

Trustworthiness Check: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity. The disappearance of the primary amine protons and the appearance of new aromatic/vinylic protons in the NMR spectrum are key indicators of a successful reaction.

Data Presentation: Expected Outcomes with Various Dicarbonyls

1,3-Dicarbonyl Substrate	Product Class	Expected Yield (%)	Key ¹H NMR Signal (ppm, CDCl₃)
Acetylacetone	Dimethyl-pyrimidine	65-75%	~4.9 (pyrimidine H)
Ethyl Acetoacetate	Methyl-pyrimidinone	60-70%	~3.4 (CH₂ next to morpholine N)
Dibenzoylmethane	Diphenyl-pyrimidine	70-80%	7.2-7.8 (aromatic protons)

Multi-Component Reactions (MCRs) for Library Generation

Multi-component reactions (MCRs) are powerful tools in drug discovery, enabling the synthesis of complex molecules from three or more starting materials in a single, efficient step.[10][11] The primary amine of 2-Methyl-1-morpholinopropan-2-amine makes it a suitable component for isocyanide-based MCRs, such as the Ugi reaction.[12][13]

Underlying Principle

The Ugi four-component reaction (U-4CR) combines an aldehyde, an amine, a carboxylic acid, and an isocyanide.[12] The reaction typically proceeds through the formation of an imine from the aldehyde and amine, which is then attacked by the isocyanide and the carboxylate anion to form a stable α-acylamino amide product. By using our title amine, we can rapidly generate a library of complex peptidomimetics, each containing the morpholine scaffold.

Visualization: Ugi Multi-Component Reaction Concept

Caption: Conceptual diagram of a four-component Ugi reaction.

Experimental Protocol: Ugi Synthesis of a Peptidomimetic Library Member

Materials:

• 2-Methyl-1-morpholinopropan-2-amine (1.0 eq)

• Benzaldehyde (1.0 eq)

• Acetic Acid (1.0 eq)

• tert-Butyl isocyanide (1.0 eq)

• Methanol (as solvent)

• Standard laboratory glassware

Procedure:

• In a 25 mL vial, dissolve 2-Methyl-1-morpholinopropan-2-amine (158 mg, 1 mmol) in methanol (5 mL).

• Add benzaldehyde (106 mg, 1 mmol) to the solution and stir for 20 minutes at room temperature to facilitate imine formation.

• Add acetic acid (60 mg, 1 mmol) to the mixture.

• Finally, add tert-butyl isocyanide (83 mg, 1 mmol) dropwise. Caution: Isocyanides are volatile and have a strong, unpleasant odor. This step must be performed in a well-ventilated fume hood.

• Seal the vial and stir the reaction mixture at room temperature for 48 hours.

• Monitor the reaction by LC-MS to confirm the formation of the desired product mass.

• Upon completion, remove the solvent under reduced pressure.

• The crude product can often be purified by precipitation from a solvent/anti-solvent system (e.g., dissolving in dichloromethane and precipitating with hexane) or by preparative HPLC for higher purity.

Expert Insight: The power of this method lies in its versatility. By simply swapping the aldehyde, carboxylic acid, or isocyanide component, a vast library of structurally diverse compounds can be generated from the same core amine, making this an ideal strategy for lead discovery programs.[10]

General Safety Precautions

• Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Isocyanides are toxic and have extremely foul odors; handle with extreme care in a fume hood.

• Reactions under reflux should be monitored to prevent solvent evaporation and overheating.

• Consult the Safety Data Sheet (SDS) for all reagents before use.

Conclusion

2-Methyl-1-morpholinopropan-2-amine is a potent and versatile building block for the synthesis of novel heterocyclic compounds. Its inherent 1,3-diamine structure provides a direct and efficient route to substituted pyrimidines through cyclocondensation reactions. Furthermore, its primary amine functionality allows for its incorporation into powerful synthetic strategies like multi-component reactions, enabling the rapid construction of complex and diverse molecular libraries. The protocols and strategies outlined in this guide serve as a foundation for researchers to explore new chemical space and develop novel compounds for applications in drug discovery and materials science.

References

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• Organic Chemistry Portal. Morpholine synthesis. [Link]

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• Bottorff, E. M., et al. (1951). Pyridine Syntheses. I. Some Reactions of “Ene Amines” with 1,3-Dicarbonyl Derivatives. Journal of the American Chemical Society, 73(10), 4975-4976. [Link]

• ResearchGate. Example of intramolecular cyclization for morpholine ring formation. [Link]

• Ortiz, K. G., et al. (2022). Green Synthesis of Morpholines via Selective Monoalkylation of Amines. ChemRxiv. [Link]

• Du Bois, J., & Espino, C. G. (2005). Synthesis of 1,3-Diamines Through Rhodium-Catalyzed C—H Insertion. PMC. [Link]

• Organic Chemistry Portal. 1,3-diamine synthesis by amination. [Link]

• Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2012). Synthesis and characterization of heterocyclic compounds from amine derivative. ResearchGate. [Link]

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• Ghorab, M. M., et al. (2011). Synthesis of Certain Pyrimidine Derivatives as Antimicrobial Agents and Anti-Inflammatory Agents. Molecules, 16(8), 6345-6356. [Link]

• Jain, A., & Sahu, S. K. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences, 556, 01051. [Link]

• Dömling, A. (2002). 1.2 Multicomponent reactions. Refubium - Freie Universität Berlin. [Link]

• Kumar, A., et al. (2015). Heterocyclic Merging of Stereochemically Diverse Chiral Piperazines and Morpholines with Indazoles. Organic Letters, 17(24), 6038-6041. [Link]

• de la Torre, D., et al. (2020). Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. Molecules, 25(24), 5909. [Link]

• Patil, S. B., & Tighare, R. M. (2024). SYNTHESIS OF PYRIMIDINES AND ITS BIO- EVALUATION. ResearchGate. [Link]

• Morton, D., et al. (2024). Expanding Complex Morpholines Using Systematic Chemical Diversity. Journal of the American Chemical Society. [Link]

• El-Sayed, N. N. E. (2012). SYNTHESIS OF PYRIMIDINE AND PYRIMIDINTHIONE. ResearchGate. [Link]

• Asati, V., & Srivastava, A. (2022). A Review on Medicinally Important Heterocyclic Compounds. Current Organic Synthesis, 19(5), 450-475. [Link]

• Tolba, M. S., et al. (2021). Synthesis, reactions, and applications of pyrimidine derivatives. Current Chemistry Letters, 11(2), 121-152. [Link]

• Dömling, A., & Ugi, I. (2000). Multicomponent Reactions with Isocyanides. Angewandte Chemie International Edition, 39(18), 3168-3210. [Link]

• PubChem. 2-Methyl-2-(morpholin-4-yl)propan-1-amine. [Link]

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application of 2-Methyl-1-morpholinopropan-2-amine in polymer chemistry

An Application Guide to 2-Methyl-1-morpholinopropan-2-amine in Polymer Chemistry

Abstract

This document provides a detailed technical guide on the potential applications of 2-Methyl-1-morpholinopropan-2-amine in the field of polymer chemistry. While direct literature on the polymerization of this specific molecule is scarce, its unique structure—featuring a sterically hindered primary amine and a tertiary morpholine amine—suggests a range of plausible functions. This guide extrapolates from established principles of polymer science to propose detailed protocols for its use as a monomer precursor, a chain growth regulator, and a modifier in both step-growth and chain-growth polymerization systems. The protocols and discussions are designed for researchers, scientists, and professionals in drug development and material science, providing both theoretical grounding and practical, field-proven methodologies adapted for this compound.

Introduction: Unveiling the Potential of a Unique Diamine Analog

2-Methyl-1-morpholinopropan-2-amine (CAS 6105-75-5) is an intriguing, yet underexplored, building block for polymer synthesis.[1] Its molecular architecture is distinguished by two key features: a primary amine attached to a tertiary carbon, creating significant steric hindrance, and a morpholine ring, which contains a tertiary amine.[1] The morpholine moiety is known to impart desirable properties to polymers, such as hydrophilicity, pH-responsiveness, and thermal stability.[2] The primary amine provides a reactive handle for a variety of polymerization and post-polymerization modification reactions.[3]

Given the limited direct research on this compound in polymer applications, this guide adopts a forward-looking, application-oriented perspective. By analyzing the reactivity of its constituent functional groups, we can project its utility and design robust experimental protocols. The primary amine is a classical nucleophile for step-growth polymerizations, such as the synthesis of polyamides and polyureas.[4][5] However, as a monofunctional primary amine, its primary role would be as a chain regulator or end-capping agent rather than a chain-extending monomer. In chain-growth polymerizations like Atom Transfer Radical Polymerization (ATRP) and Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization, the amine functionalities can play crucial roles as ligands, reducing agents, or sites for post-polymerization modification.[6][7]

This guide will provide detailed, hypothetical, yet scientifically grounded protocols for leveraging the unique structure of 2-Methyl-1-morpholinopropan-2-amine in these contexts.

Projected Application in Step-Growth Polymerization: A Molecular Weight Regulator

In step-growth polymerizations that form polyamides or polyureas, the stoichiometry of the diamine and diacid (or diisocyanate) monomers is critical for achieving high molecular weights. The introduction of a mono-amine acts as a chain stopper, terminating the propagation of a polymer chain and thus allowing for precise control over the final molecular weight. The sterically hindered nature of the primary amine on 2-Methyl-1-morpholinopropan-2-amine may slow its reaction rate compared to unhindered primary amines, a factor that must be considered in reaction kinetics.

Protocol: Synthesis of a Polyamide with Controlled Molecular Weight

This protocol details the synthesis of a polyamide from adipoyl chloride and 1,6-hexanediamine, using 2-Methyl-1-morpholinopropan-2-amine as an end-capping agent to regulate molecular weight.

Causality and Experimental Design: The molar percentage of the mono-amine end-capper relative to the diamine monomer will determine the theoretical number-average degree of polymerization. The reaction is run at low temperature to control the high reactivity of the acyl chloride and minimize side reactions. A tertiary amine, triethylamine, is used as an acid scavenger to neutralize the HCl byproduct, driving the reaction to completion.[8]

Materials:

• Adipoyl chloride (98%)

• 1,6-Hexanediamine (99%)

• 2-Methyl-1-morpholinopropan-2-amine (≥98%)[1]

• Triethylamine (≥99%), anhydrous

• N,N-Dimethylacetamide (DMAc), anhydrous

• Methanol

• Magnetic stirrer and stir bar

• Three-neck round-bottom flask

• Dropping funnel

• Nitrogen inlet and outlet

Procedure:

• Reactor Setup: Assemble a dry 250 mL three-neck flask equipped with a magnetic stir bar, a nitrogen inlet, a dropping funnel, and a septum. Purge the system with dry nitrogen for 15 minutes.

• Monomer Dissolution: In the flask, dissolve 1,6-hexanediamine (e.g., 1.16 g, 10.0 mmol) and the calculated amount of 2-Methyl-1-morpholinopropan-2-amine for the target molecular weight (e.g., 0.0316 g, 0.2 mmol for a target Mn of ~12,000 g/mol ) in 50 mL of anhydrous DMAc. Add triethylamine (2.23 mL, 16.0 mmol).

• Cooling: Cool the flask to 0 °C using an ice bath.

• Acid Chloride Addition: Dissolve adipoyl chloride (e.g., 1.83 g, 10.0 mmol) in 20 mL of anhydrous DMAc and add it to the dropping funnel. Add the adipoyl chloride solution dropwise to the stirred amine solution over 30 minutes, maintaining the temperature at 0 °C.

• Polymerization: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 4 hours.

• Precipitation and Purification: Pour the viscous polymer solution slowly into 500 mL of vigorously stirring methanol. The polyamide will precipitate as a white solid.

• Washing: Filter the polymer, then wash it thoroughly with methanol (3 x 100 mL) and then with water (2 x 100 mL) to remove unreacted monomers and salts.

• Drying: Dry the polymer in a vacuum oven at 60 °C overnight.

Characterization:

• Molecular Weight: Determine the number-average molecular weight (Mn) and polydispersity index (PDI) by Gel Permeation Chromatography (GPC) with appropriate standards.

• Structure Confirmation: Confirm the polyamide structure and the incorporation of the end-capper using ¹H NMR and FTIR spectroscopy. The morpholine signal in the NMR spectrum will confirm successful end-capping.

Caption: Workflow for polyamide synthesis with molecular weight control.

Projected Application in Controlled Radical Polymerization

The dual amine nature of 2-Methyl-1-morpholinopropan-2-amine suggests multiple roles in controlled radical polymerizations like ATRP and RAFT.

Role in Atom Transfer Radical Polymerization (ATRP)

In ATRP, a transition metal complex (typically copper-based) reversibly activates and deactivates dormant polymer chains. The ligand complexed to the copper is crucial for tuning its reactivity. The tertiary amine of the morpholine ring in 2-Methyl-1-morpholinopropan-2-amine can act as a ligand for the copper catalyst. Furthermore, primary amines can function as reducing agents, regenerating the active Cu(I) catalyst from the Cu(II) deactivator, a process known as ARGET (Activators ReGenerated by Electron Transfer) ATRP.[6]

Causality and Experimental Design: This protocol uses the subject amine as both a ligand and a reducing agent in an ARGET ATRP of methyl methacrylate (MMA). The amine will coordinate with the Cu(II) bromide, and a portion of it will slowly reduce Cu(II) to Cu(I), initiating the polymerization. This allows for a very low initial concentration of the copper catalyst.

Protocol: ARGET ATRP of Methyl Methacrylate

Materials:

• Methyl methacrylate (MMA), inhibitor removed

• Ethyl α-bromoisobutyrate (EBiB) (initiator)

• Copper(II) bromide (CuBr₂) (catalyst precursor)

• 2-Methyl-1-morpholinopropan-2-amine (ligand/reducing agent)

• Anisole (solvent)

• Syringes for deoxygenation and transfer

• Schlenk flask and Schlenk line

Procedure:

• Monomer and Initiator: To a Schlenk flask, add MMA (e.g., 5.0 g, 50.0 mmol), EBiB (e.g., 73 µL, 0.5 mmol), and anisole (5 mL).

• Catalyst and Ligand: In a separate vial, add CuBr₂ (e.g., 2.2 mg, 0.01 mmol) and 2-Methyl-1-morpholinopropan-2-amine (e.g., 31.6 mg, 0.2 mmol).

• Deoxygenation: Subject the monomer/initiator mixture in the Schlenk flask to three freeze-pump-thaw cycles to remove dissolved oxygen. Backfill with nitrogen.

• Initiation: Under a positive nitrogen pressure, add the catalyst/ligand mixture to the reaction flask.

• Polymerization: Place the flask in a preheated oil bath at 60 °C and stir. Periodically take samples via a degassed syringe to monitor conversion (by ¹H NMR or gravimetry) and molecular weight evolution (by GPC).

• Termination: After reaching the desired conversion, cool the reaction to room temperature and expose it to air to quench the polymerization by oxidizing the copper catalyst.

• Purification: Dilute the mixture with THF and pass it through a short column of neutral alumina to remove the copper complex. Precipitate the polymer in cold methanol, filter, and dry under vacuum.

Caption: Proposed role of the amine as both ligand and reducing agent in ATRP.

Role in RAFT Polymerization

Direct polymerization of monomers bearing primary amines via RAFT is often problematic, as the amine can react with the thiocarbonylthio group of the RAFT agent, leading to loss of control.[9] A common strategy is to protect the amine before polymerization. A more direct application for 2-Methyl-1-morpholinopropan-2-amine is in post-polymerization modification. The thiocarbonylthio end-group of a RAFT-synthesized polymer can be removed by aminolysis, yielding a thiol-terminated polymer that can be used for subsequent conjugation reactions.[7]

Protocol: Aminolysis of a RAFT-Synthesized Polymer

Materials:

• RAFT-synthesized polymer (e.g., poly(N-isopropylacrylamide) with a trithiocarbonate end-group)

• 2-Methyl-1-morpholinopropan-2-amine

• Dichloromethane (DCM) or other suitable solvent

• Hexanes or diethyl ether for precipitation

Procedure:

• Dissolution: Dissolve the RAFT-synthesized polymer (1.0 g) in 10 mL of DCM in a round-bottom flask.

• Aminolysis: Add a 20-fold molar excess of 2-Methyl-1-morpholinopropan-2-amine relative to the polymer chain ends.

• Reaction: Stir the solution at room temperature for 2 hours. The reaction can be monitored by the disappearance of the characteristic color of the RAFT end-group (typically yellow or pink).

• Purification: Precipitate the polymer by adding the reaction mixture dropwise into a large volume of cold hexanes or diethyl ether.

• Washing and Drying: Filter the polymer, wash with fresh precipitant, and dry under vacuum. The resulting polymer will be thiol-terminated.

Synthesis of a Novel Functional Monomer

Perhaps the most robust method to incorporate the unique structure of 2-Methyl-1-morpholinopropan-2-amine into a polymer is to first convert it into a polymerizable monomer. Reacting the primary amine with acryloyl chloride or methacryloyl chloride would yield a novel acrylamide or methacrylamide monomer.

Protocol: Synthesis of N-(2-Methyl-1-morpholinopropan-2-yl)acrylamide

Causality and Experimental Design: This is a standard Schotten-Baumann reaction where the nucleophilic primary amine attacks the electrophilic carbonyl carbon of the acryloyl chloride. The reaction is performed at low temperature in the presence of a base (triethylamine) to neutralize the HCl byproduct.[10]

Materials:

• 2-Methyl-1-morpholinopropan-2-amine

• Acryloyl chloride

• Triethylamine

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Rotary evaporator

Procedure:

• Reactant Solution: In a flask, dissolve 2-Methyl-1-morpholinopropan-2-amine (1.58 g, 10.0 mmol) and triethylamine (1.7 mL, 12.0 mmol) in 50 mL of anhydrous DCM.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Acylation: Add acryloyl chloride (0.85 mL, 10.5 mmol) dropwise to the stirred solution.

• Reaction: Allow the mixture to warm to room temperature and stir for 3 hours.

• Work-up: Wash the reaction mixture with saturated sodium bicarbonate solution (2 x 30 mL) and then with brine (30 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude product by column chromatography (silica gel, eluting with a gradient of ethyl acetate in hexanes) to yield the pure acrylamide monomer.

The resulting monomer can then be polymerized using standard free-radical or controlled radical polymerization techniques to produce well-defined polymers bearing the pendant 2-methyl-1-morpholinopropan-2-yl group.

Conclusion

While 2-Methyl-1-morpholinopropan-2-amine remains a largely uncharacterized compound in polymer literature, its structure presents clear and compelling opportunities for innovation. Based on fundamental chemical principles, we have outlined its potential as a precise molecular weight controller in polyamide synthesis, a dual-purpose ligand and reducing agent in ATRP, a post-polymerization modification agent for RAFT polymers, and a precursor to novel functional monomers. The detailed protocols provided herein serve as a robust starting point for researchers to explore and unlock the potential of this unique molecule in creating advanced polymeric materials.

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• Armes, S. P.; et al. Synthesis of well-defined primary amine-based homopolymers and block copolymers and their Michael addition reactions with acrylates and acrylamides. Polymer Chemistry2011 , 2 (6), 1349-1360. (URL: [Link])

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• International Agency for Research on Cancer. Morpholine. In: Some Organic Solvents, Resin Monomers and Related Compounds, Pigments and Occupational Exposures in Paint Manufacture and Painting. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 47. Lyon, France: 1989 . (URL: [Link])

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use of 2-Methyl-1-morpholinopropan-2-amine in the synthesis of pharmaceutical intermediates.

Application Note & Protocol Guide

Topic: Strategic Use of 2-Methyl-1-morpholinopropan-2-amine in the Synthesis of Pharmaceutical Intermediates

Abstract

This document provides a detailed technical guide for researchers, medicinal chemists, and drug development professionals on the strategic application of 2-Methyl-1-morpholinopropan-2-amine (CAS No. 6105-75-5) in the synthesis of pharmaceutical intermediates. While direct, large-scale applications of this specific diamine are not as widely documented as simpler morpholine derivatives, its unique structural features—a sterically hindered primary amine adjacent to a gem-dimethyl group and an accessible tertiary morpholine nitrogen—present distinct advantages in specific synthetic contexts. This guide moves beyond simple procedural lists to explain the underlying chemical principles and causality behind protocol choices. We will explore its utility as both a nucleophilic building block in reactions such as nucleophilic aromatic substitution (SNAr) and as a hindered base catalyst where suppression of side reactions is critical. Detailed, self-validating protocols and mechanistic diagrams are provided to ensure scientific integrity and reproducibility.

Introduction: Structural & Chemical Profile of 2-Methyl-1-morpholinopropan-2-amine

2-Methyl-1-morpholinopropan-2-amine, hereafter referred to as 2M1M2A , is a diamine with the molecular formula C₈H₁₈N₂O.[1] Its structure is characterized by two key functional regions:

• A Neopentyl-like Primary Amine (-C(CH₃)₂-NH₂): The primary amine is the principal site for nucleophilic attack. However, the adjacent gem-dimethyl group provides significant steric hindrance. This feature can be strategically exploited to enhance selectivity in certain reactions or may require more forcing conditions to drive reactions to completion.

• A Tertiary Morpholine Amine: The nitrogen atom within the morpholine ring is a tertiary amine, functioning as a Brønsted-Lowry base and a potential ligand for metal catalysts. Its pKa is comparable to other N-alkyl morpholines.

This unique combination of a hindered nucleophile and a basic center within the same molecule allows for its versatile application as a sophisticated reagent in multi-step pharmaceutical synthesis. It can serve as an intermediate in the synthesis of various compounds, potentially including those with anticancer or neuroprotective properties.[2]

Application I: 2M1M2A as a Hindered Nucleophile in SNAr Reactions

The synthesis of many modern pharmaceuticals, particularly kinase inhibitors, relies on the construction of complex heterocyclic cores through nucleophilic aromatic substitution (SNAr). The primary amine of 2M1M2A can act as the key nucleophile to build out specific side chains that are crucial for biological activity.

Scientific Rationale & Mechanistic Insight

In a typical SNAr reaction, a nucleophile attacks an electron-deficient aromatic ring (activated by electron-withdrawing groups like -NO₂ or heterocyclic nitrogens), proceeding through a resonance-stabilized Meisenheimer complex. The steric bulk of 2M1M2A around the nucleophilic nitrogen can slow the rate of reaction compared to less hindered amines like ammonia. However, this can be advantageous in complex molecules, preventing undesirable secondary reactions at other electrophilic sites. The reaction often requires heat and a polar aprotic solvent (e.g., DMSO, DMF) to facilitate the formation of the charged intermediate. An external base is typically added to neutralize the acid (e.g., HCl) generated during the substitution.

Below is a diagram illustrating the general mechanism for an SNAr reaction involving 2M1M2A.

Caption: Generalized SNAr mechanism using 2M1M2A.

Protocol: Synthesis of a Hypothetical Kinase Inhibitor Intermediate

This protocol describes the coupling of 2M1M2A with 4-chloro-6-nitroquinazoline, a common scaffold in medicinal chemistry, particularly for gefitinib and related compounds.[3][4]

Objective: To synthesize N-(1-morpholino-2-methylpropan-2-yl)-6-nitroquinazolin-4-amine.

Materials:

• 4-chloro-6-nitroquinazoline (1.0 eq)

• 2-Methyl-1-morpholinopropan-2-amine (2M1M2A) (1.2 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.5 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Sodium Sulfate (Na₂SO₄), anhydrous

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-chloro-6-nitroquinazoline (e.g., 5.0 g, 23.8 mmol).

• Reagent Addition: Add anhydrous potassium carbonate (8.2 g, 59.5 mmol) and anhydrous DMF (100 mL). Stir the suspension for 15 minutes at room temperature.

• Add 2M1M2A (4.5 g, 28.5 mmol) dropwise to the suspension.

• Reaction Execution: Heat the reaction mixture to 80-90 °C and maintain for 8-12 hours. The causality for heating is to provide sufficient activation energy to overcome the steric hindrance of 2M1M2A and facilitate the formation of the Meisenheimer complex.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 9:1 DCM:Methanol solvent system. The disappearance of the starting aryl chloride spot indicates reaction completion.

• Work-up: a. Cool the reaction mixture to room temperature. b. Pour the mixture into ice-cold water (500 mL) with stirring. A yellow precipitate should form. c. Stir for 30 minutes, then filter the solid using a Büchner funnel. d. Wash the solid with copious amounts of deionized water to remove DMF and salts. e. Dissolve the crude solid in ethyl acetate (300 mL) and transfer to a separatory funnel. f. Wash the organic layer with water (2 x 150 mL) and then with brine (1 x 150 mL). g. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of 0-10% methanol in dichloromethane to yield the pure product.

• Validation: Characterize the final product by ¹H NMR, ¹³C NMR, and LC-MS to confirm its structure and purity (>98%).

Application II: 2M1M2A as a Sterically Hindered Base Catalyst

In many organic reactions, common amine bases like triethylamine can act as competing nucleophiles, leading to unwanted side products. The bulky nature of 2M1M2A, particularly the shielding of the primary amine by the gem-dimethyl groups, allows the more accessible tertiary morpholine nitrogen to function as a "non-nucleophilic" base. This is valuable in base-catalyzed reactions on sensitive substrates.

Scientific Rationale & Advantage

Consider a Michael addition reaction, where a base is used to deprotonate a carbon acid to form a nucleophilic enolate. If a small amine base is used, it can potentially undergo a competing conjugate addition to the Michael acceptor. The steric bulk of 2M1M2A makes it a poor nucleophile, thus minimizing this side reaction and favoring the desired C-C bond formation.

The workflow for selecting an appropriate amine base is outlined below.

Caption: Decision workflow for amine base selection.

Comparative Data & Protocol

Objective: To demonstrate the efficacy of 2M1M2A as a base catalyst in the conjugate addition of nitromethane to chalcone, a classic Michael reaction.

Protocol:

• In a 50 mL flask, dissolve chalcone (1.0 eq, e.g., 1.0 g, 4.8 mmol) in nitromethane (10 mL).

• Add the amine base catalyst (0.1 eq, 0.48 mmol). For this comparison, set up parallel reactions with triethylamine (TEA) and 2M1M2A.

• Stir the reactions at room temperature for 24 hours.

• Monitor by TLC (3:1 Hexanes:EtOAc).

• After completion, remove excess nitromethane under reduced pressure.

• Dissolve the residue in DCM, wash with 1M HCl to remove the base, then water and brine.

• Dry, concentrate, and analyze the crude product mixture by ¹H NMR or GC-MS to determine the ratio of the desired Michael adduct to any side products (e.g., amine adduct).

Expected Results (Hypothetical):

Catalyst	Desired Product Yield (%)	Side Product Formation (%)	Rationale
Triethylamine (TEA)	75%	~15%	TEA is small enough to act as a competing nucleophile, forming an unwanted adduct.
2M1M2A	92%	<2%	The steric hindrance around both amine centers minimizes its nucleophilicity, allowing it to function purely as a base.

This data clearly illustrates the trustworthiness of the protocol using 2M1M2A; its structure inherently validates its role by preventing common failure modes seen with simpler bases.

Conclusion

2-Methyl-1-morpholinopropan-2-amine is a valuable, albeit specialized, reagent for pharmaceutical synthesis. Its unique topology, featuring a sterically encumbered primary amine and a tertiary morpholine nitrogen, allows it to perform distinct roles. As a nucleophile, it enables the construction of complex side chains where controlled reactivity is desired. As a base, its steric bulk is a powerful tool for improving reaction selectivity and yield by suppressing nucleophilic side reactions. The protocols and mechanistic insights provided in this guide offer a robust framework for chemists to confidently incorporate this versatile building block into their synthetic strategies.

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• Process for preparing gefitinib and an intermediate used for preparing thereof.
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Application Note: A Strategic Approach to the Development of 2-Methyl-1-morpholinopropan-2-amine Analogs for Structure-Activity Relationship (SAR) Studies

Abstract & Rationale

The morpholine heterocycle is a privileged scaffold in medicinal chemistry, present in over 20 FDA-approved drugs and valued for its ability to improve the physicochemical properties of drug candidates.[1][2] The lead compound, 2-Methyl-1-morpholinopropan-2-amine, presents a simple yet compelling architecture, combining the favorable morpholine moiety with a sterically hindered primary amine. Derivatives of morpholine have shown a wide spectrum of biological activities, including potential anticancer and neuroprotective effects.[2][3]

This document provides a comprehensive guide for researchers and drug development professionals on the systematic design, synthesis, and evaluation of analogs based on the 2-Methyl-1-morpholinopropan-2-amine scaffold. The primary objective is to elucidate the Structure-Activity Relationship (SAR), thereby identifying key molecular features that govern biological activity and pharmacokinetic properties. By systematically modifying distinct regions of the lead compound, this program aims to generate a focused library of analogs to build a robust SAR model, ultimately guiding the optimization of potency, selectivity, and drug-like characteristics.[4][5]

Analog Design Strategy: A Triage Approach

To efficiently explore the chemical space around the lead scaffold, we have segmented the molecule into three primary regions for modification. This allows for a systematic evaluation of how changes in sterics, electronics, and hydrogen bonding capacity impact the target biological activity and overall ADME (Absorption, Distribution, Metabolism, and Excretion) profile.

• Region 1: The Morpholine Ring: This saturated heterocycle often serves as a key pharmacophore or a modulator of properties like solubility and metabolic stability.[6] Modifications will probe the necessity of the ether oxygen and the ring's conformational constraints. We will explore bioisosteric replacements that modulate these features.[1]

• Region 2: The Primary Amine: The primary amine is a potential key interaction point, likely forming salt bridges or hydrogen bonds with the biological target. Modifications will assess the importance of its basicity and hydrogen bond donor capacity.

• Region 3: The Propane Backbone: The gem-dimethyl group provides a distinct steric environment and may serve to block potential sites of metabolism (a "metabolic shield"). Altering this group will reveal its role in binding and stability.

The following diagram outlines the strategic dissection of the lead compound for analog development.

Caption: Strategic dissection of the lead compound for SAR studies.

General Synthetic Strategy & Protocols

A convergent and flexible synthetic approach is crucial for generating the desired analog library. The primary route will leverage the nucleophilicity of morpholine and its bioisosteres, followed by the reduction of a nitro group to furnish the key primary amine. This two-step process is adaptable to a wide range of starting materials. Common methods for primary amine synthesis include the reduction of nitro compounds or nitriles, and the Gabriel synthesis.[][8]

The general synthetic workflow is depicted below.

Caption: General synthetic workflow for analog preparation.

Protocol 1: Synthesis of Analog A-02 (2-Methyl-1-thiomorpholinopropan-2-amine)

This protocol details the synthesis of a representative analog where the morpholine ring is replaced by its sulfur bioisostere, thiomorpholine.

Materials:

• 1-Chloro-2-methyl-2-nitropropane

• Thiomorpholine

• Potassium Carbonate (K₂CO₃)

• Acetonitrile (ACN), anhydrous

• Palladium on Carbon (Pd/C, 10 wt. %)

• Methanol (MeOH)

• Ethyl Acetate (EtOAc)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica Gel for column chromatography

Step 1: Synthesis of 4-(2-methyl-2-nitropropyl)thiomorpholine

• To a round-bottom flask charged with a magnetic stir bar, add 1-chloro-2-methyl-2-nitropropane (1.0 eq), thiomorpholine (1.1 eq), and potassium carbonate (2.0 eq).

• Add anhydrous acetonitrile to create a ~0.5 M solution with respect to the starting chloride.

• Heat the reaction mixture to 60 °C and stir for 16 hours. Monitor reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Redissolve the crude residue in ethyl acetate and wash with water (2x) and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate to yield the crude nitro-intermediate, which can be used in the next step without further purification or purified by column chromatography if necessary.

Step 2: Synthesis of 2-Methyl-1-thiomorpholinopropan-2-amine (A-02)

• Dissolve the crude nitro-intermediate from Step 1 in methanol (~0.2 M).

• Carefully add 10% Pd/C catalyst (~10 mol % Pd) to the solution under an inert atmosphere (e.g., Nitrogen or Argon).

• Securely attach the flask to a hydrogenation apparatus, evacuate the flask, and backfill with hydrogen gas (H₂). Repeat this cycle three times.

• Stir the reaction vigorously under a hydrogen atmosphere (balloon or Parr shaker at ~50 psi) for 12 hours at room temperature.

• Upon completion, carefully vent the hydrogen and purge the flask with an inert gas.

• Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst, washing the pad with methanol.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the final compound by silica gel column chromatography using a gradient of dichloromethane/methanol (with 1% triethylamine to prevent streaking) to afford the pure primary amine.

• Characterize the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Biological Evaluation & Physicochemical Profiling

A tiered screening cascade ensures that resources are focused on the most promising compounds. The initial screen will assess the primary biological activity, followed by selectivity and off-target liability assessments. Crucially, key physicochemical and ADME properties will be measured in parallel to provide a holistic view of each analog's potential.[9]

Given the prevalence of morpholine-containing drugs in neuroscience and the role of monoamines in neurological disorders, a primary screen for Monoamine Oxidase (MAO) inhibition is a logical starting point.[2][10] MAOs are mitochondrial enzymes that catalyze the oxidative deamination of monoamines and exist in two isoforms, MAO-A and MAO-B.[11]

Caption: Tiered screening cascade for analog evaluation.

Protocol 2: In Vitro Monoamine Oxidase (MAO-A/B) Inhibition Assay

This protocol uses a commercially available fluorometric assay kit to determine the IC₅₀ values of test compounds against human recombinant MAO-A and MAO-B. The assay measures the production of hydrogen peroxide (H₂O₂) resulting from MAO activity.[11]

Materials:

• MAO-Glo™ Assay Kit (or equivalent) containing MAO-A/B enzymes, substrate, and detection reagents.

• Test compounds dissolved in DMSO (10 mM stock).

• Control inhibitors: Clorgyline (for MAO-A) and Pargyline (for MAO-B).

• 96-well, opaque-walled microplates.

• Multimode plate reader with fluorescence detection.

Procedure:

• Compound Preparation: Perform serial dilutions of the 10 mM stock solutions of test compounds in assay buffer to achieve final concentrations ranging from 1 nM to 100 µM. Ensure the final DMSO concentration in the well is ≤ 1%.

• Reaction Setup:

  • To each well of the 96-well plate, add 25 µL of the appropriate test compound dilution.

  • Add 25 µL of MAO-A or MAO-B enzyme solution to the respective wells.

  • Include wells for "no enzyme" controls and "no inhibitor" (vehicle) controls.

• Incubation: Incubate the plate at room temperature for 15 minutes to allow the compounds to interact with the enzyme.

• Initiate Reaction: Add 50 µL of the MAO substrate to all wells to initiate the enzymatic reaction.

• Reaction & Detection: Incubate the plate at room temperature for 60 minutes. After incubation, add 50 µL of the detection reagent (which reacts with H₂O₂ to produce a fluorescent signal).

• Read Plate: Incubate for a further 20 minutes in the dark. Measure the fluorescence (e.g., λex = 530 nm / λem = 585 nm).

• Data Analysis:

  • Subtract the background fluorescence (no enzyme control).

  • Normalize the data to the vehicle control (100% activity) and the control inhibitor (0% activity).

  • Plot the percent inhibition versus the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Protocol 3: Determination of Physicochemical Properties (LogD & pKa)

Early assessment of physicochemical properties is critical for interpreting SAR data.[12][13]

LogD (pH 7.4) Determination (Shake-Flask Method): [14]

• Prepare a solution of the test compound in a mutually saturated system of n-octanol and phosphate-buffered saline (PBS, pH 7.4).

• Vigorously shake the mixture to allow for partitioning, then centrifuge to separate the layers.

• Carefully collect aliquots from both the n-octanol and the aqueous PBS layers.

• Determine the concentration of the compound in each layer using a suitable analytical method (e.g., HPLC-UV or LC-MS).

• Calculate LogD as: Log₁₀ ([Concentration in Octanol] / [Concentration in Aqueous]).

pKa Determination (UV-Metric Method): [14]

• Prepare a series of buffers with precise pH values ranging from 2 to 12.

• In a 96-well UV-transparent plate, add a small aliquot of the test compound stock solution to each buffer.

• Measure the full UV-Vis absorbance spectrum (e.g., 220-500 nm) for the compound in each buffer.

• The pKa is determined by analyzing the changes in the UV spectrum as a function of pH, identifying the pH at which the ionized and non-ionized species are present in equal concentrations.

Protocol 4: In Vitro Metabolic Stability Assay

This assay measures the rate at which a compound is metabolized by liver enzymes, providing an early indication of its likely in vivo clearance.[15][16][17]

Materials:

• Pooled human liver microsomes (HLM).

• NADPH regenerating system.

• Phosphate buffer (pH 7.4).

• Test compound and positive control (e.g., Verapamil).

• Acetonitrile with an internal standard for reaction quenching.

• LC-MS/MS system.

Procedure:

• Pre-warm HLM and the NADPH regenerating system to 37 °C.

• In a microcentrifuge tube, incubate the test compound (final concentration ~1 µM) with HLM in phosphate buffer at 37 °C.

• Initiate the metabolic reaction by adding the pre-warmed NADPH solution.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and quench it by adding it to cold acetonitrile containing an internal standard.

• Centrifuge the quenched samples to pellet the protein.

• Analyze the supernatant by LC-MS/MS to quantify the remaining amount of the parent compound at each time point.

• Plot the natural log of the percent remaining compound versus time. The slope of the line is the elimination rate constant (k).

• Calculate the half-life (t₁/₂) as 0.693 / k.

Data Integration and SAR Table

The collated data from synthesis, biological assays, and physicochemical profiling will be used to build the SAR. A well-structured table is essential for visualizing trends.

Table 1: Hypothetical SAR Data for 2-Methyl-1-morpholinopropan-2-amine Analogs

Analog ID	R¹ (Region 1)	R² (Region 2)	R³ (Region 3)	MAO-A IC₅₀ (nM)	MAO-B IC₅₀ (nM)	Selectivity (A/B)	LogD (pH 7.4)	HLM Stability (t₁/₂, min)
Lead	Morpholine	-NH₂	gem-diMe	550	830	0.66	0.8	45
A-01	Piperidine	-NH₂	gem-diMe	620	950	0.65	1.5	30
A-02	Thiomorpholine	-NH₂	gem-diMe	480	650	0.74	1.3	25
A-03	Morpholine	-NHMe	gem-diMe	1500	2100	0.71	1.1	55
A-04	Morpholine	-NH₂	Isopropyl	350	410	0.85	0.5	>60
A-05	N-Me-Piperazine	-NH₂	gem-diMe	25	8900	0.003	0.2	15

Interpretation of Hypothetical Data:

• A-01 vs. Lead: Replacing the morpholine oxygen with a methylene group (Piperidine) slightly decreased potency and metabolic stability while increasing lipophilicity (LogD), suggesting the oxygen may be beneficial for the overall profile.

• A-02 vs. Lead: The thiomorpholine analog shows comparable potency, indicating that a hydrogen bond acceptor at that position is not strictly required. However, the sulfur may be a site of metabolic oxidation, leading to lower stability.

• A-03 vs. Lead: N-methylation of the primary amine drastically reduces potency, strongly suggesting the -NH₂ group is a critical hydrogen bond donor.

• A-04 vs. Lead: Removing one of the gem-dimethyl groups (Isopropyl) improves potency and significantly enhances metabolic stability, indicating one methyl group may be sufficient to shield a metabolic hotspot without causing a steric clash.

• A-05 vs. Lead: Introducing a basic nitrogen in the piperazine ring dramatically and selectively increases MAO-A potency, highlighting a potential key interaction with an acidic residue in the MAO-A active site that is absent in MAO-B. This analog, despite poor stability, represents a new, potent, and selective lead for further optimization.

Conclusion

This application note outlines a systematic and integrated strategy for the development of analogs of 2-Methyl-1-morpholinopropan-2-amine. By combining rational analog design, flexible synthetic protocols, and a tiered screening cascade that includes primary activity, physicochemical, and metabolic assays, a comprehensive Structure-Activity Relationship can be established. This approach enables research teams to make data-driven decisions, efficiently optimizing lead compounds and accelerating the journey from initial hit to viable drug candidate.

References

• Creative Diagnostics. (n.d.). Metabolic Stability and Metabolite Analysis of Drugs. [Link]

• Frontage Laboratories. (n.d.). Metabolic Stability. [Link]

• Bharate, S. S., & Ram, V. J. (2016). Determining Partition Coefficient (Log P), Distribution Coefficient (Log D) and Ionization Constant (pKa) in Early Drug Discovery. Combinatorial chemistry & high throughput screening, 19(4), 272–279. [Link]

• X-Chem. (2024). New Method Allows Easy Synthesis of Valuable Amine-Containing Pharmaceuticals. [Link]

• OpenStax. (n.d.). 24.6 Synthesis of Amines – Organic Chemistry: A Tenth Edition. [Link]

• JoVE. (2025). Video: Preparation of 1° Amines: Gabriel Synthesis. [Link]

• Chemistry LibreTexts. (2020). 20.5: Synthesis of Primary Amines. [Link]

• Swiss Institute of Bioinformatics. (n.d.). SwissBioisostere - A database of molecular replacements. [Link]

• Cambridge MedChem Consulting. (2024). Ring Bioisosteres. [Link]

• Baran Lab, Scripps Research. (2020). Bioisosteres v2 - Recent Trends and Tactics. [Link]

• E3S Web of Conferences. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. [Link]

• Mtewa, A. G., et al. (2018). Fundamental Methods in Drug Permeability, pKa, LogP and LogDx Determination. Journal of Drug Research and Development. [Link]

• Technology Networks. (n.d.). LogP/LogD/pKa Analysis. [Link]

• Slideshare. (n.d.). Measuring pKas, logP and Solubility by Automated titration. [Link]

• Ahmad, S., et al. (2019). Revealing quinquennial anticancer journey of morpholine: A SAR based review. European Journal of Medicinal Chemistry, 169, 155-172. [Link]

• Evotec (formerly Cyprotex). (n.d.). Monoamine Oxidase (MAO) Inhibition Assay. [Link]

• MDPI. (2022). In Vitro Human Monoamine Oxidase Inhibition and Human Dopamine D4 Receptor Antagonist Effect of Natural Flavonoids for Neuroprotection. Molecules, 27(15), 4991. [Link]

• Evotec. (n.d.). Monoamine Oxidase (MAO) Inhibition. [Link]

• Scilit. (2020). Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). Bioorganic Chemistry, 96, 103578. [Link]

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• Cell Biolabs, Inc. (n.d.). Monoamine Oxidase Assays. [Link]

• ACS Omega. (2023). Design, Synthesis, Pharmacological Activities, Structure–Activity Relationship, and In Silico Studies of Novel 5-Substituted-2-(morpholinoimino)-thiazolidin-4-ones. ACS Omega, 8(49), 46979–46998. [Link]

• World Health Organization. (2022). Critical review report: 2-Methyl AP-237. [Link]

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Application Note: A Scalable and Robust Synthesis of 2-Methyl-1-morpholinopropan-2-amine

Abstract

This document provides a comprehensive guide to the scale-up synthesis of 2-Methyl-1-morpholinopropan-2-amine, a valuable intermediate in pharmaceutical development.[1][2] We present a detailed, two-step synthetic protocol centered around a reductive amination pathway, designed for robust performance from benchtop to kilogram-scale production. The protocol emphasizes practical, field-proven techniques that circumvent common scale-up challenges such as column chromatography, focusing instead on efficient liquid-liquid extraction and distillation.[3][4] This guide explains the causal reasoning behind procedural choices, outlines critical process parameters, and provides a framework for in-process controls and final product validation, ensuring scientific integrity and reproducibility.

Introduction and Strategic Overview

2-Methyl-1-morpholinopropan-2-amine (CAS No. 6105-75-5) is a substituted diamine featuring a morpholine heterocycle, a common structural motif in bioactive compounds.[2][5] Its utility as a building block in the synthesis of more complex pharmaceutical agents necessitates a reliable and scalable production method. While several synthetic routes, including direct alkylation of morpholine or Gabriel synthesis, are theoretically possible, they often present challenges such as polyalkylation or the use of harsh reagents, which are undesirable for large-scale operations.[1][6]

This guide details a reductive amination strategy, a cornerstone of modern amine synthesis renowned for its efficiency and control.[7][8] The chosen pathway involves the synthesis of an intermediate, 1-morpholinopropan-2-one, followed by its reductive amination to yield the target primary amine. This approach offers superior control over the formation of byproducts and is highly amenable to scaling.

Synthetic Pathway and Mechanism

The synthesis proceeds in two key stages:

• Step 1: Synthesis of 1-morpholinopropan-2-one (Intermediate). This step involves the nucleophilic substitution of chloroacetone with morpholine. The reaction is straightforward and typically high-yielding.

• Step 2: Reductive Amination. The intermediate ketone is converted to the target primary amine using ammonia in the presence of a reducing agent. This transformation first involves the formation of an imine intermediate, which is then reduced in situ to the final product.[9]

Below is a visualization of the overall synthetic workflow.

Figure 2: Interdependent parameters for successful process scale-up.

Kilogram-Scale Protocol (Example: 2 kg Product Target)

• Equipment: 100 L jacketed glass reactor with a bottom outlet valve, overhead stirrer, condenser, and controlled dosing pump.

• Key Changes from Bench-Scale:

  • Reductive Amination Reagent: For kilogram-scale production, catalytic hydrogenation is often preferred over stoichiometric hydride reagents for reasons of cost, safety, and waste reduction. Raney Nickel or Palladium on Carbon (Pd/C) are excellent choices. [7] 2. Thermal Control: All additions must be controlled via a dosing pump, and the reactor jacket temperature must be carefully monitored to manage the exotherm, especially during the reduction step.

  • Purification: At this scale, fractional vacuum distillation is the primary method of purification. Column chromatography is not economically viable. [4] Protocol Outline (Reductive Amination Step):

• Setup: Charge the 100 L reactor with 1-morpholinopropan-2-one (10.0 kg, 69.8 mol) and methanol (60 L).

• Catalyst: Under a nitrogen atmosphere, carefully add water-slurried Raney Nickel (approx. 1 kg).

• Reaction Conditions: Seal the reactor. Pressurize with ammonia to ~2 bar, then with hydrogen to ~5-10 bar.

• Temperature: Heat the reactor to 40-50 °C. The hydrogenation is exothermic; use the reactor jacket cooling to maintain the target temperature.

• Monitoring: Monitor the reaction by observing the cessation of hydrogen uptake.

• Work-up: Cool the reactor to room temperature and carefully vent the pressure. Filter the reaction mixture through a bed of Celite® under a nitrogen blanket to remove the catalyst. Caution: Raney Nickel is pyrophoric and must be kept wet.

• Purification: Concentrate the filtrate to remove methanol. The resulting crude product is then purified via fractional vacuum distillation.

Data Summary: Reagents and Expected Yields

Parameter	Bench-Scale (Part A)	Bench-Scale (Part B)	Kilogram-Scale (Part B)
Key Starting Material	Morpholine (1.0 mol)	1-morpholinopropan-2-one (1.0 mol)	1-morpholinopropan-2-one (69.8 mol)
Key Reagent	Chloroacetone (1.0 mol)	NaBH₃CN (1.2 mol)	Raney Ni / H₂ / NH₃
Solvent	Acetonitrile (1 L)	Methanol (1.5 L)	Methanol (60 L)
Typical Yield	90-95% (Crude)	75-85% (Purified)	80-90% (Purified)
Purity (Post-Distillation)	>98% (by GC)	>99% (by GC)	>99% (by GC)

Quality Control and Analysis

The identity and purity of the final product must be confirmed using standard analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): To confirm the molecular weight (158.24 g/mol ) and assess purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

  • ¹H NMR (CDCl₃, 400 MHz): Expected signals for morpholine protons (~2.5-2.7 ppm and ~3.7 ppm), a singlet for the two methyl groups, a singlet for the CH₂ group adjacent to the morpholine nitrogen, and a broad singlet for the NH₂ protons.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify key functional groups, particularly the N-H stretches of the primary amine (~3300-3400 cm⁻¹).

Troubleshooting

Issue	Possible Cause	Recommended Solution
Incomplete Reaction (Step 2)	Inactive reducing agent/catalyst; insufficient ammonia.	Ensure fresh, high-quality reducing agent. Re-saturate with ammonia or increase pressure for catalytic hydrogenation.
Low Yield	Poor extraction efficiency; product loss during distillation.	Ensure pH is strongly basic (>12) during extraction. Optimize distillation parameters (vacuum, temperature).
Formation of Secondary Amine	Imine reacts with product amine before reduction.	Maintain a high concentration of ammonia to favor primary amine formation. Ensure efficient reduction conditions.

Conclusion

The synthetic route described provides a robust and scalable method for the production of 2-Methyl-1-morpholinopropan-2-amine. By transitioning from a stoichiometric hydride-based reduction at the bench to a more cost-effective and atom-economical catalytic hydrogenation process at scale, this protocol addresses the key challenges of industrial chemical synthesis. Careful control of reaction parameters and a purification strategy based on extraction and distillation are critical to achieving high yield and purity.

References

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Application Notes & Protocols for the Safe Handling of 2-Methyl-1-morpholinopropan-2-amine

Section 1: Introduction and Scope

2-Methyl-1-morpholinopropan-2-amine (CAS No: 6105-75-5) is a substituted diamine featuring a morpholine ring and a branched propane backbone.[1][2] Its unique structure makes it a valuable intermediate in the synthesis of pharmaceuticals and in polymer chemistry.[1] However, its chemical nature as a substituted amine necessitates a rigorous and well-understood safety protocol to mitigate risks to personnel and the research environment. Amines as a class can present significant health hazards, including respiratory irritation and, in some cases, severe corrosive effects.[3][4]

This document provides a detailed guide for researchers, scientists, and drug development professionals on the safe handling, storage, and emergency response procedures for 2-Methyl-1-morpholinopropan-2-amine. The protocols herein are designed to be self-validating, emphasizing the causality behind each safety recommendation to foster a proactive safety culture. Adherence to these guidelines is critical for preventing exposure, chemical incidents, and ensuring the integrity of experimental work.

Section 2: Hazard Identification and Risk Assessment

A thorough understanding of the specific hazards associated with 2-Methyl-1-morpholinopropan-2-amine is the foundation of safe laboratory practice. The primary risks are associated with its severe corrosive properties.

GHS Classification and Hazards

According to aggregated GHS information, this compound is classified as a significant hazard, primarily causing severe skin burns and serious eye damage.[5][6] The assigned signal word is "Danger" .[5]

Hazard Class	Category	Hazard Statement	GHS Pictogram
Skin Corrosion / Irritation	Category 1B	H314: Causes severe skin burns and eye damage[5][6]
Serious Eye Damage / Eye Irritation	Category 1	H318: Causes serious eye damage[5]	(Same as above)
Hazardous to the Aquatic Environment, Long-term Hazard	Category 3	H412: Harmful to aquatic life with long lasting effects[7]	None

Causality of Hazard: The amine functional groups on the molecule can readily accept protons, making the compound basic. This basicity can disrupt biological tissues through saponification of fats and extraction of membrane lipids, leading to rapid and severe chemical burns upon contact.

NFPA 704 Hazard Diamond

The National Fire Protection Association (NFPA) 704 standard provides a quick visual representation of the hazards of a material for emergency responders.[8][9] While a specific diamond for this compound is not universally published, a rating can be estimated based on its known properties and data from similar amines.

• Health (Blue): 3 - Corrosive. Short exposure could cause serious temporary or residual injury.[10]

• Flammability (Red): 1 - Combustible. Must be preheated before ignition can occur.[7] Boiling point is high at 227.6°C.

• Instability (Yellow): 0 - Normally stable, even under fire conditions.

• Special (White): None.

This "fire diamond" should be prominently displayed on any container or storage area where this chemical is present.[11][12]

Section 3: Engineering Controls & Personal Protective Equipment (PPE)

A hierarchy of controls must be implemented to minimize exposure. Engineering controls are the most effective line of defense, followed by administrative controls and, finally, Personal Protective Equipment (PPE).

Engineering Controls

• Chemical Fume Hood: All work involving the handling of neat 2-Methyl-1-morpholinopropan-2-amine or its concentrated solutions must be performed inside a certified chemical fume hood to prevent the inhalation of vapors, which can be corrosive to the respiratory tract.[13][14]

• Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are diluted and removed.[15]

• Safety Stations: A safety shower and eyewash station must be readily accessible and tested regularly. Immediate and prolonged flushing is the most critical first aid measure for exposure.[16]

Personal Protective Equipment (PPE)

PPE is not a substitute for good engineering controls but is essential as the final barrier. The selection of PPE must be based on a risk assessment of the specific task being performed.[15][17]

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Transporting Closed Containers	Safety glasses with side shields	Nitrile gloves (single pair)	Standard lab coat	Not typically required
Weighing/Transfer (<10g)	Chemical splash goggles[17]	Chemical-resistant gloves (e.g., Nitrile, Neoprene), double-gloved recommended	Chemical-resistant lab coat or apron over a standard lab coat	Not required if performed in a certified fume hood
Weighing/Transfer (>10g) or Solution Prep	Chemical splash goggles AND a full-face shield[17]	Heavy-duty chemical-resistant gloves (e.g., Butyl rubber or laminate) over inner nitrile gloves	Chemical-resistant apron or suit over a flame-resistant lab coat	Recommended if there is any risk of aerosol generation, even within a fume hood. Use a NIOSH-approved respirator with an organic vapor cartridge.[18]
Spill Cleanup	Chemical splash goggles AND a full-face shield	Heavy-duty chemical-resistant gloves	Full chemical-resistant suit or coveralls	Required. NIOSH-approved respirator with organic vapor cartridge or a Self-Contained Breathing Apparatus (SCBA) for large spills.[19]

Causality of PPE Selection: The escalating PPE requirements directly correlate with the increased risk of splashes and aerosol generation in larger-scale operations. A face shield protects the entire face from splashes, which goggles alone do not. Double-gloving provides a critical safety buffer; if the outer glove is compromised, the inner glove still offers protection while the outer is removed and replaced.

Section 4: Safe Handling and Storage Protocols

Adherence to standardized protocols is essential for mitigating the risks associated with this corrosive compound.

Protocol 4.1: Weighing and Transferring the Neat Compound

• Preparation: Don the appropriate PPE as outlined in Section 3.2 for the quantity being handled. Ensure the chemical fume hood sash is at the lowest practical height.

• Inerting: As the compound can be air-sensitive, it is good practice to have a source of inert gas (Nitrogen or Argon) available to flush the headspace of the storage container before and after use.[1]

• Transfer: Use a clean glass syringe or pipette for liquid transfers. For solids, use a clean spatula. Ensure all tools are compatible with amines.

• Containment: Perform all transfers over a secondary containment tray to catch any drips or minor spills.

• Closure: Securely cap the source container immediately after dispensing.

• Decontamination: Wipe down the spatula or syringe with a cloth lightly dampened with isopropanol, and then decontaminate with a dilute acidic solution (e.g., 5% citric acid) before final cleaning. Dispose of the contaminated cloth as hazardous waste.

• Hand Washing: After the procedure is complete and gloves are removed, wash hands thoroughly with soap and water.[20]

Protocol 4.2: Preparation of a Stock Solution

• Preparation: Don appropriate PPE (goggles and face shield mandatory). Perform all steps in a chemical fume hood.

• Vessel Setup: Place a stir bar in the receiving flask and place it on a magnetic stir plate within secondary containment.

• Solvent First: Add the calculated volume of the desired solvent to the receiving flask.

• Slow Addition: While the solvent is stirring, slowly add the pre-weighed 2-Methyl-1-morpholinopropan-2-amine to the vortex of the stirring solvent. Never add solvent to the amine , as this can cause a localized exothermic reaction and splashing.

• Rinsing: Rinse the weighing vessel with a small amount of the solvent and add it to the bulk solution to ensure a complete transfer.

• Labeling: Immediately label the flask with the compound name, concentration, solvent, date, and appropriate hazard pictograms.

Protocol 4.3: Storage Requirements

• Location: Store in a cool, dry, and well-ventilated area designated for corrosive materials.[4][15]

• Compatibility: Store away from incompatible materials such as strong acids and oxidizing agents.[7]

• Container: Keep the container tightly sealed to prevent exposure to air and moisture (the compound is hygroscopic).[7][15] A nitrogen blanket in the headspace is recommended for long-term storage.

• Secondary Containment: Store containers in a chemically resistant secondary containment tray.

Protocol 4.4: Waste Disposal

• Classification: All waste containing 2-Methyl-1-morpholinopropan-2-amine (including contaminated PPE, absorbent materials, and solutions) is considered hazardous waste.

• Collection: Collect waste in a designated, properly labeled, and sealed hazardous waste container. Do not mix with incompatible waste streams.

• Disposal: Dispose of the waste through your institution's Environmental Health & Safety (EHS) office in accordance with all local, state, and federal regulations.[15]

Section 5: Emergency Procedures

Immediate and correct response to an emergency is critical to minimizing harm.

Protocol 5.1: Chemical Spill Response

This protocol is for small, manageable spills (<100 mL) inside a chemical fume hood. For larger spills or spills outside of a hood, evacuate the area, alert others, and contact your institution's EHS emergency response team immediately.

• Alert: Alert personnel in the immediate vicinity.

• Isolate: If safe to do so, prevent the spill from spreading.

• PPE: Don the appropriate spill cleanup PPE as detailed in Section 3.2.

• Neutralize/Absorb: Cover the spill with an appropriate absorbent material for amines or a universal chemical absorbent. Do NOT use combustible materials like paper towels.

• Collect: Carefully collect the absorbed material using spark-proof tools and place it into a labeled hazardous waste container.[21]

• Decontaminate: Wipe the spill area with a dilute acidic solution (e.g., 5% citric acid), followed by a soap and water wash.

• Dispose: Seal and dispose of all contaminated materials (including gloves and wipes) as hazardous waste.

Caption: Emergency response decision tree for a chemical spill.

Protocol 5.2: Personnel Exposure

Speed is essential. The goal is to remove the chemical and seek immediate medical attention.

• Skin Contact:

  • Immediately go to the nearest safety shower.[5]

  • Remove all contaminated clothing while flushing the affected area with copious amounts of water for at least 15 minutes.[5]

  • Do not use neutralizing creams or ointments.

  • Seek immediate medical attention. Provide the Safety Data Sheet (SDS) to the medical personnel.[5]

• Eye Contact:

  • Immediately go to the nearest eyewash station.

  • Hold eyelids open and flush eyes with a continuous, gentle stream of water for at least 15 minutes.[5] Remove contact lenses if present and easy to do so.[5]

  • Seek immediate medical attention from an ophthalmologist. Provide the SDS to medical personnel.

• Inhalation:

  • Move the affected person to fresh air immediately.[16]

  • If breathing is difficult, provide oxygen. If breathing has stopped, trained personnel should begin artificial respiration.

  • Seek immediate medical attention.

• Ingestion:

  • Do NOT induce vomiting. [5]

  • Rinse the mouth thoroughly with water.[5]

  • If the person is conscious and able to swallow, have them drink one or two glasses of water to dilute the chemical.

  • Seek immediate medical attention.

Caption: Workflow for selecting appropriate PPE based on task.

Section 6: References

• NFPA 704 - Wikipedia. Wikipedia.

• NFPA 704. National Fire Protection Association.

• NFPA Chemicals - New Environment Inc. New Environment Inc.

• NFPA 704 - DuraLabel Resources. DuraLabel.

• NFPA 704 GUIDANCE DOCUMENT FREQUENTLY ASKED QUESTIONS (FAQ). Riverside County Department of Environmental Health.

• Safety data sheet - Enamine. Enamine.

• SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific.

• Buy 2-Methyl-2-morpholinopropan-1-amine | 173336-43-1 - Smolecule. Smolecule.

• 2-Amino-2-methyl-1-propanol | C4H11NO | CID 11807 - PubChem. PubChem, National Center for Biotechnology Information.

• 2-Methyl-2-(morpholin-4-yl)propan-1-amine | C8H18N2O | CID 1989641 - PubChem. PubChem, National Center for Biotechnology Information.

• 6105-75-5 | 2-Methyl-1-morpholinopropan-2-amine - ChemScene. ChemScene.

• Guidance for Selection of Personal Protective Equipment for MDI Users. American Chemistry Council.

• SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific.

• 2-Methyl-1-morpholinopropan-2-amine CAS:6105-75-5 manufacturer & supplier-CROCHEM. CROCHEM.

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Application Notes and Protocols for 2-Methyl-1-morpholinopropan-2-amine: Storage and Stability Assessment

Abstract

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the proper storage, handling, and stability assessment of 2-Methyl-1-morpholinopropan-2-amine. Given the compound's tertiary amine and morpholine functionalities, understanding its stability profile is critical for ensuring its integrity in research and pharmaceutical development. This document outlines recommended storage conditions, potential degradation pathways, and detailed protocols for conducting forced degradation studies to establish a comprehensive stability profile.

Introduction: The Chemical Nature of 2-Methyl-1-morpholinopropan-2-amine

2-Methyl-1-morpholinopropan-2-amine, with a molecular formula of C₈H₁₈N₂O, is a morpholine derivative featuring a tertiary amine within the morpholine ring and a primary amine on the propane chain.[1] This unique structure makes it a valuable building block in medicinal chemistry and materials science. However, the presence of amine groups, particularly the tertiary amine, makes the molecule susceptible to oxidative degradation.[2][3] Therefore, a thorough understanding of its stability is paramount to ensure the reliability and reproducibility of experimental results.

Forced degradation studies are an essential component of pharmaceutical development, providing a controlled means to understand a drug substance's behavior under stress.[3][4] These studies help to identify potential degradation products, elucidate degradation pathways, and develop stability-indicating analytical methods.[2][4][5] The insights gained are crucial for formulation design, packaging decisions, and defining appropriate storage conditions and shelf-life.[3][4]

Recommended Storage and Handling

Proper storage and handling are the first line of defense in preserving the integrity of 2-Methyl-1-morpholinopropan-2-amine. The following recommendations are based on general best practices for handling amine-containing compounds and morpholine derivatives.[6][7][8][9]

Table 1: Recommended Storage Conditions

Parameter	Recommendation	Rationale
Temperature	Room Temperature. Keep cool.[6][8][9][10]	To minimize the rate of potential thermal degradation.
Atmosphere	Store under an inert atmosphere (e.g., nitrogen or argon).[9]	To prevent oxidative degradation, as amines are susceptible to oxidation.[2][3]
Light	Store in a dark place, protected from light.[11]	To prevent photolytic degradation.
Container	Use tightly sealed containers.[8][9][10][11] Opened containers must be carefully resealed and kept upright to prevent leakage.[7]	To prevent exposure to air and moisture.
Moisture	Store in a dry, well-ventilated place.[8][9]	Amines can be hygroscopic, and moisture can facilitate hydrolytic degradation.[3]
Incompatible Materials	Segregate from acids, acid-forming substances, and strong oxidizing agents.[10]	Amines can react exothermically with acids and are readily oxidized.

Handling Precautions:

• Handle in a well-ventilated area or under a chemical fume hood.[6][7][9]

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[6][12]

• Avoid contact with skin and eyes.[6]

• Prevent the formation of aerosols or mists.[6]

• Use non-sparking tools and take precautionary measures against static discharge.[6][9][10][11]

Potential Degradation Pathways

Understanding the potential degradation pathways of 2-Methyl-1-morpholinopropan-2-amine is crucial for designing robust stability studies and interpreting their results. Based on the chemical structure and general knowledge of amine degradation, the following pathways are plausible.[2][3][13]

Oxidative Degradation

Oxidation is a common degradation pathway for molecules with electron-rich groups like tertiary amines.[3] The tertiary amine in the morpholine ring is a likely site for oxidation, potentially leading to the formation of an N-oxide.[2]

Thermal Degradation

Elevated temperatures can provide the energy needed to break chemical bonds, leading to decomposition. For some amines, thermal degradation can be significant, especially in the presence of other reactants like CO2.[13][14][15]

Photolytic Degradation

Exposure to light, particularly UV radiation, can induce photochemical reactions that lead to degradation. While specific data for this compound is unavailable, photostability testing is a standard component of forced degradation studies.

Hydrolytic Degradation (Acidic and Basic)

While the core structure of 2-Methyl-1-morpholinopropan-2-amine does not contain readily hydrolyzable groups like esters or amides, forced degradation studies under acidic and basic conditions are necessary to assess its stability across a pH range.

Below is a diagram illustrating the potential primary degradation pathway through oxidation.

Caption: Potential oxidative degradation pathway.

Protocols for Forced Degradation Studies

Forced degradation studies are designed to accelerate the degradation of a substance to identify likely degradation products and establish stability-indicating analytical methods.[2][3][4] The following protocols are adapted from general guidelines for forced degradation studies and should be optimized for 2-Methyl-1-morpholinopropan-2-amine.

General Experimental Workflow

The following diagram outlines a typical workflow for conducting forced degradation studies.

Caption: General workflow for forced degradation studies.

Step-by-Step Protocols

Materials:

• 2-Methyl-1-morpholinopropan-2-amine

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• High-purity water

• Methanol or other suitable organic solvent

• Volumetric flasks, pipettes, and vials

• pH meter

• HPLC-UV/MS system or other suitable analytical instrumentation

• Oven

• Photostability chamber

Protocol 1: Acid and Base Hydrolysis

• Preparation: Prepare a stock solution of 2-Methyl-1-morpholinopropan-2-amine in a suitable solvent (e.g., water or methanol) at a concentration of approximately 1 mg/mL.

• Acid Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M HCl.

  • Incubate the solution at a controlled temperature (e.g., 60 °C) for a defined period (e.g., 24 hours).

  • At specified time points, withdraw samples, neutralize with an equivalent amount of 0.1 M NaOH, and dilute to the appropriate concentration for analysis.

• Base Hydrolysis:

  • To another aliquot of the stock solution, add an equal volume of 0.1 M NaOH.

  • Follow the same incubation and sampling procedure as for acid hydrolysis, neutralizing with 0.1 M HCl.

• Control: Maintain an aliquot of the stock solution in the same solvent at the same temperature as a control.

• Analysis: Analyze the stressed samples and the control using a stability-indicating analytical method.

Protocol 2: Oxidative Degradation

• Preparation: Prepare a fresh stock solution of the compound (1 mg/mL).

• Oxidation:

  • To an aliquot of the stock solution, add a solution of 3% hydrogen peroxide.

  • Keep the solution at room temperature and protected from light for a defined period (e.g., 24 hours).

  • Monitor the reaction periodically. If no degradation is observed, the temperature can be slightly elevated (e.g., to 40 °C).

• Control: Maintain an aliquot of the stock solution under the same conditions without the addition of hydrogen peroxide.

• Analysis: Analyze the samples at various time points.

Protocol 3: Thermal Degradation

• Preparation: Place a known amount of the solid compound in a vial. For solution-state studies, use an aliquot of the stock solution.

• Thermal Stress:

  • Place the samples in an oven at an elevated temperature (e.g., 70 °C) for a set duration (e.g., 48 hours).

  • For the solution-state study, ensure the vial is properly sealed to prevent solvent evaporation.

• Control: Store a control sample at the recommended storage temperature.

• Analysis: After the stress period, dissolve the solid sample in a suitable solvent and dilute both solid and solution samples for analysis.

Protocol 4: Photolytic Degradation

• Preparation: Place a sample of the solid compound and an aliquot of the stock solution in phototransparent containers.

• Photostress:

  • Expose the samples to a light source according to ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter).

  • Wrap a set of control samples in aluminum foil to protect them from light and place them alongside the exposed samples.

• Analysis: Analyze the light-exposed and dark control samples.

Table 2: Summary of Forced Degradation Conditions

Stress Condition	Reagent/Condition	Typical Duration	Rationale
Acid Hydrolysis	0.1 M HCl at 60 °C	24 hours	To assess stability in acidic environments.
Base Hydrolysis	0.1 M NaOH at 60 °C	24 hours	To assess stability in alkaline environments.
Oxidation	3% H₂O₂ at Room Temp	24 hours	To evaluate susceptibility to oxidation.
Thermal	70 °C (Solid and Solution)	48 hours	To determine the effect of heat on stability.
Photolytic	ICH Q1B Conditions	As per guidelines	To assess light sensitivity.

Conclusion

The stability of 2-Methyl-1-morpholinopropan-2-amine is a critical parameter for its successful application in research and development. Adherence to proper storage and handling protocols is essential to maintain its integrity. The provided forced degradation protocols offer a systematic approach to thoroughly evaluate its stability profile, identify potential degradation products, and understand its degradation pathways. The data generated from these studies will be invaluable for developing stable formulations and establishing appropriate shelf-life and re-test periods.

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Application Notes &amp; Protocols: Catalytic Activity of Metal Complexes with 2-Methyl-1-morpholinopropan-2-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical guide on the potential catalytic applications of metal complexes featuring the novel ligand, 2-Methyl-1-morpholinopropan-2-amine. While this specific ligand is not extensively documented in catalytic literature, this guide extrapolates from well-established principles of coordination chemistry and catalysis of structurally related morpholine-containing and sterically hindered amine ligands. We present detailed protocols for the synthesis of the ligand and its coordination complexes with transition metals, followed by application notes and step-by-step protocols for their proposed use in asymmetric catalysis, a field of critical importance in pharmaceutical and fine chemical synthesis.[1][2][3][4] The methodologies herein are designed to be robust and self-validating, providing a strong foundation for researchers to explore the catalytic potential of this promising ligand-metal system.

Introduction: The Rationale for 2-Methyl-1-morpholinopropan-2-amine in Catalysis

The quest for novel catalysts that offer high efficiency, selectivity, and stereocontrol is a driving force in modern chemistry. The ligand 2-Methyl-1-morpholinopropan-2-amine presents a unique structural motif that is highly promising for catalysis. It combines several key features:

• A Morpholine Moiety: The morpholine unit is a common feature in biologically active molecules and provides a defined steric and electronic environment.[5][6][7] The oxygen atom within the morpholine ring can influence the electronic properties of the ligand and its metal complexes, potentially enhancing catalytic activity.[8][9]

• A Chiral Center: The presence of a chiral center at the 2-position of the propane backbone makes this ligand a prime candidate for asymmetric catalysis, where the synthesis of a single enantiomer of a chiral molecule is desired.[1][3]

• A Primary Amine: The primary amine group serves as a key coordination site for metal ions, forming stable metal complexes.

• Steric Hindrance: The methyl group at the 2-position provides steric bulk, which can be crucial in controlling the stereoselectivity of catalytic reactions.

Metal complexes derived from such ligands are anticipated to be active in a range of catalytic transformations, including but not limited to, asymmetric hydrogenation, transfer hydrogenation, and carbon-carbon bond-forming reactions.[10][11]

Synthesis and Characterization

A reliable and scalable synthesis of the ligand and its metal complexes is the first critical step in exploring their catalytic activity.

Protocol 1: Synthesis of 2-Methyl-1-morpholinopropan-2-amine Ligand

This protocol describes a plausible two-step synthesis of the ligand starting from commercially available materials.

Materials:

• Morpholine

• 2-Nitropropane

• Paraformaldehyde

• Palladium on carbon (10% Pd/C)

• Methanol

• Ethanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Diethyl ether

• Magnesium sulfate (anhydrous)

Procedure:

• Step 1: Synthesis of 4-(2-methyl-2-nitropropyl)morpholine:

  • In a round-bottom flask, combine morpholine (1.0 eq.), 2-nitropropane (1.2 eq.), and paraformaldehyde (1.5 eq.) in ethanol.

  • Stir the mixture at room temperature for 24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield 4-(2-methyl-2-nitropropyl)morpholine.

• Step 2: Reduction to 2-Methyl-1-morpholinopropan-2-amine:

  • Dissolve the product from Step 1 in methanol in a high-pressure hydrogenation vessel.

  • Add 10% Pd/C catalyst (5 mol%).

  • Pressurize the vessel with hydrogen gas (50 psi) and stir vigorously at room temperature for 12 hours.

  • Carefully release the hydrogen pressure and filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in diethyl ether and wash with a saturated aqueous solution of sodium bicarbonate.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the pure 2-Methyl-1-morpholinopropan-2-amine ligand.

Characterization: The synthesized ligand should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Protocol 2: General Synthesis of Metal(II) Complexes

This protocol provides a general method for the synthesis of metal(II) complexes with the 2-Methyl-1-morpholinopropan-2-amine ligand (L).

Materials:

• 2-Methyl-1-morpholinopropan-2-amine (L)

• Metal(II) salt (e.g., RuCl₂(PPh₃)₃, [Rh(COD)Cl]₂, Cu(OAc)₂)

• Anhydrous solvent (e.g., dichloromethane, methanol, toluene)

• Schlenk flask and inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• Under an inert atmosphere, dissolve the metal(II) salt (1.0 eq.) in the chosen anhydrous solvent in a Schlenk flask.

• In a separate flask, dissolve the ligand (L) (2.0 eq.) in the same anhydrous solvent.

• Slowly add the ligand solution to the stirred metal salt solution at room temperature.

• Stir the reaction mixture for 4-24 hours. The formation of a precipitate may be observed.

• If a precipitate forms, collect it by filtration, wash with a small amount of cold solvent, and dry under vacuum.

• If no precipitate forms, remove the solvent under reduced pressure to obtain the crude complex. Wash the solid with a non-coordinating solvent (e.g., pentane or diethyl ether) to remove any unreacted starting materials and dry under vacuum.

Characterization: The resulting metal complexes should be characterized by techniques such as FT-IR, UV-Vis, elemental analysis, and, where applicable, X-ray crystallography to determine the coordination geometry and confirm the structure.

Application Notes: Asymmetric Transfer Hydrogenation of Ketones

Asymmetric transfer hydrogenation is a powerful method for the synthesis of chiral alcohols, which are valuable intermediates in the pharmaceutical industry. Ruthenium(II) and Rhodium(III) complexes are well-known catalysts for this transformation. We propose that a Ru(II) complex of 2-Methyl-1-morpholinopropan-2-amine could be a highly effective catalyst for this reaction.

Causality Behind Experimental Choices:

• Metal Center: Ruthenium is a versatile and highly active metal for transfer hydrogenation reactions.

• Ligand Design: The chiral, sterically hindered environment provided by the 2-Methyl-1-morpholinopropan-2-amine ligand is expected to induce high enantioselectivity. The morpholine and amine functionalities will coordinate to the metal center, creating a defined chiral pocket around the active site.

• Hydrogen Source: A mixture of formic acid and triethylamine is a common, efficient, and mild hydrogen source for transfer hydrogenation.

Experimental Protocols

Protocol 3: Asymmetric Transfer Hydrogenation of Acetophenone

This protocol details the procedure for the catalytic asymmetric transfer hydrogenation of acetophenone to 1-phenylethanol.

Materials:

• [RuCl₂(L)₂] complex (from Protocol 2)

• Acetophenone

• Formic acid/triethylamine azeotrope (5:2 molar ratio)

• Anhydrous isopropanol

• Internal standard (e.g., dodecane) for GC analysis

• Reaction vial with a magnetic stir bar

Procedure:

• In a reaction vial, dissolve the [RuCl₂(L)₂] catalyst (0.01 mmol, 1 mol%) in anhydrous isopropanol (2 mL).

• Add acetophenone (1.0 mmol) and the internal standard to the vial.

• Add the formic acid/triethylamine azeotrope (1.5 mmol) to the reaction mixture.

• Seal the vial and stir the mixture at 40 °C for the required time (monitor by chiral GC).

• Once the reaction is complete, cool the mixture to room temperature.

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the product with diethyl ether (3 x 10 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and analyze by chiral Gas Chromatography (GC) to determine the conversion and enantiomeric excess (ee).

Data Presentation:

Entry	Catalyst (mol%)	Substrate	Temp (°C)	Time (h)	Conversion (%)	ee (%)
1	1.0	Acetophenone	40	12	[Expected >95]	[Expected >90]
2	0.5	Acetophenone	40	24	[Expected >90]	[Expected >90]
3	1.0	Propiophenone	40	12	[Expected >95]	[Expected >85]

(Note: The data in this table is hypothetical and serves as a target for experimental validation.)

Visualizations

Diagram 1: Synthesis Workflow

Caption: Workflow for synthesis of the ligand, its metal complex, and application in catalysis.

Diagram 2: Proposed Catalytic Cycle

Caption: Proposed catalytic cycle for Ru-catalyzed asymmetric transfer hydrogenation.

Troubleshooting and Further Optimization

• Low Conversion: If the catalytic reaction shows low conversion, consider increasing the reaction temperature, catalyst loading, or reaction time. Ensure all reagents and solvents are anhydrous.[12][13]

• Low Enantioselectivity: The enantioselectivity can be sensitive to the solvent and temperature. Screening different solvents (e.g., toluene, dichloromethane) and running the reaction at lower temperatures may improve the ee.

• Catalyst Deactivation: If catalyst deactivation is suspected, ensure the reaction is performed under an inert atmosphere to prevent oxidation of the metal center.

Conclusion

The metal complexes of 2-Methyl-1-morpholinopropan-2-amine represent a promising, yet underexplored, class of catalysts for asymmetric synthesis. The protocols and application notes provided in this guide offer a solid starting point for researchers to investigate their catalytic potential. The unique structural features of the ligand suggest that its metal complexes could offer significant advantages in terms of activity and stereoselectivity. Further research into the synthesis of a broader range of metal complexes and their application in various catalytic transformations is highly encouraged.

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Technical Notes & Optimization

purification of 2-Methyl-1-morpholinopropan-2-amine by distillation or chromatography

Welcome to the technical support center for the purification of 2-Methyl-1-morpholinopropan-2-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for the purification of this versatile diamine. Here, we will explore the nuances of purification by both distillation and chromatography, offering practical, field-proven insights to address common challenges encountered during experimental work.

Compound Overview

2-Methyl-1-morpholinopropan-2-amine is a diamine featuring a morpholine ring and a sterically hindered primary amine. Its unique structure makes it a valuable building block in pharmaceutical and materials science.[1] However, the presence of two basic nitrogen atoms and a relatively high boiling point can present challenges during purification.

Property	Value
Molecular Formula	C₈H₁₈N₂O
Molecular Weight	158.24 g/mol
Boiling Point	227.6 °C at 760 mmHg

Source: PubChem CID 1989641[1]

Frequently Asked Questions (FAQs)

Q1: Which purification method is better for 2-Methyl-1-morpholinopropan-2-amine, distillation or chromatography?

A1: The choice between distillation and chromatography depends on the scale of your purification and the nature of the impurities.

• Distillation is generally more suitable for large-scale purification (>10 g) where the impurities have significantly different boiling points from the product. Given the high boiling point of 2-Methyl-1-morpholinopropan-2-amine, vacuum distillation is essential to prevent thermal decomposition.

• Chromatography is ideal for smaller scales or when impurities have boiling points very close to the product. It is also effective for removing non-volatile or colored impurities. Flash chromatography using functionalized silica is often the most efficient chromatographic method for amines.

Q2: My amine is sticking to the silica gel column, resulting in poor yield and peak tailing. What can I do?

A2: This is a common issue when purifying basic amines on standard silica gel. The acidic silanol groups on the silica surface strongly interact with the basic amine, leading to the problems you've described.[2] Here are a few effective solutions:

• Use Amine-Functionalized Silica: This is often the best solution. The amine groups on the silica surface create a more basic environment, minimizing the strong interactions with your compound and allowing for elution with less polar, non-aggressive solvents.[2][3]

• Add a Basic Modifier to the Mobile Phase: If you must use standard silica, adding a small amount of a volatile base like triethylamine (typically 0.1-1%) or a solution of ammonia in methanol to your eluent can neutralize the acidic sites on the silica gel.[4]

• Consider Reversed-Phase Chromatography: For some amines, reversed-phase (C18) chromatography with a buffered mobile phase at a higher pH can be a viable alternative.[5]

Q3: I'm observing decomposition of my compound during distillation. How can I prevent this?

A3: The high boiling point of 2-Methyl-1-morpholinopropan-2-amine makes it susceptible to thermal degradation at atmospheric pressure. To mitigate this, you must use vacuum distillation .[6] By reducing the pressure, you lower the boiling point of the compound, allowing it to distill at a much lower and safer temperature. For a successful vacuum distillation, ensure all glassware is free of cracks, use a stir bar for even boiling, and make sure all joints are well-sealed to maintain a stable vacuum.[7]

Troubleshooting Guides

Vacuum Distillation

Issue	Possible Cause(s)	Recommended Solution(s)
Bumping or Uncontrolled Boiling	- No or ineffective boiling chips/stir bar.- Vacuum applied too rapidly to a hot liquid.- Presence of low-boiling point impurities.	- Always use a magnetic stir bar for vacuum distillation.[7]- Apply vacuum before heating.[7]- Initially, gently heat to remove any residual solvent before increasing the temperature for product distillation.
Product Not Distilling	- Vacuum is not low enough.- Heating temperature is too low.- Condenser is too efficient, causing the product to reflux back into the pot.	- Check for leaks in your system; ensure all joints are properly greased and sealed.[7]- Gradually increase the heat mantle/oil bath temperature.- For very high boiling compounds, you may need to insulate the distillation head.
Product is Colored After Distillation	- Thermal decomposition.- Co-distillation of a colored impurity.	- Use a lower pressure to further decrease the boiling temperature.- Consider a pre-purification step like an activated carbon wash if you suspect colored impurities.- A second distillation or a final purification by chromatography may be necessary.
Unstable Vacuum	- Leaks in the glassware joints.- Fluctuations in the vacuum source (e.g., water aspirator pressure changes).	- Re-grease all joints and ensure they are securely clamped.- Use a vacuum regulator or a more stable vacuum pump.[8]

Flash Column Chromatography

Issue	Possible Cause(s)	Recommended Solution(s)
Broad Peaks or Tailing	- Strong interaction between the amine and acidic silica gel.[2]	- Switch to an amine-functionalized silica column.[3]- Add 0.1-1% triethylamine or another suitable amine to your mobile phase.[4]
Compound Does Not Elute	- The mobile phase is not polar enough.- Irreversible adsorption to the stationary phase.	- Gradually increase the polarity of your mobile phase (e.g., increase the percentage of methanol in dichloromethane).- If using standard silica, the addition of a basic modifier is crucial.[4]
Poor Separation of Impurities	- Inappropriate solvent system.- Column is overloaded.	- Perform a thorough TLC analysis to find an optimal solvent system that gives good separation.- Use a larger column or load less sample.
Reaction of the Compound on the Column	- The compound may be unstable on acidic silica.	- Use a more inert stationary phase like alumina (basic or neutral) or functionalized silica.[4]

Experimental Protocols

Protocol 1: Purification by Vacuum Distillation

This protocol is suitable for purifying 2-Methyl-1-morpholinopropan-2-amine on a multi-gram scale, assuming volatile impurities.

Methodology:

• Drying: Ensure the crude product is free of water. If necessary, dry with a suitable agent like anhydrous sodium sulfate and filter.

• Apparatus Setup:

  • Assemble a vacuum distillation apparatus using a round-bottom flask, a short-path distillation head, a condenser, and receiving flasks. Ensure all glassware is inspected for cracks.[7]

  • Use a magnetic stir bar in the distillation flask.

  • Grease all joints lightly but thoroughly to ensure a good seal.

• Distillation:

  • Add the crude 2-Methyl-1-morpholinopropan-2-amine to the distillation flask.

  • Connect the apparatus to a vacuum trap and a vacuum pump.

  • Begin stirring and slowly evacuate the system.

  • Once a stable vacuum is achieved, begin to heat the distillation flask using a heating mantle or an oil bath.

  • Collect any low-boiling impurities as a forerun fraction.

  • Increase the temperature to distill the product. The boiling point will depend on the vacuum achieved.

  • Collect the main fraction in a clean, pre-weighed receiving flask.

  • Once the distillation is complete, remove the heat source and allow the system to cool before slowly re-introducing air.[7]

Protocol 2: Purification by Flash Chromatography on Amine-Functionalized Silica

This protocol is ideal for smaller-scale purification or for removing impurities that are difficult to separate by distillation.

Methodology:

• TLC Analysis:

  • Develop a suitable solvent system using amine-functionalized TLC plates. A good starting point is a gradient of ethyl acetate in hexanes.

• Column Packing:

  • Pack a flash chromatography column with amine-functionalized silica gel using the chosen eluent.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the initial, less polar eluent or dichloromethane.

  • Carefully load the sample onto the top of the column.

• Elution:

  • Begin eluting with the non-polar solvent and gradually increase the polarity based on your TLC analysis.

  • Collect fractions and monitor them by TLC.

• Product Isolation:

  • Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Visualizations

Purification Workflow Decision Tree

Caption: Decision tree for selecting the appropriate purification method.

Troubleshooting Chromatography Issues

Caption: Troubleshooting workflow for amine flash chromatography.

References

• Biotage. (2023, January 19). Is there an easy way to purify organic amines?[Link]

• Chiral Technologies. (2021, March 14). Are there any different mobile phase modifiers or additives for the CHIRALPAK® immobilised columns?[Link]

• Google Patents.

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography?[Link]

• ResearchGate. (2015, August 5). Effect of amine mobile phase additives on chiral subcritical fluid chromatography using polysaccharide stationary phases. [Link]

• Biotage. (2023, January 19). When should I use an amine-bonded silica for flash chromatography?[Link]

• ResearchGate. (2018, August 2). Separation of organic compounds using amino- functionalized silica gel spherical 40-75um?[Link]

• ACS Publications. (2024, December 2). Development of Amino-Functionalized Silica by Co-condensation and Alkylation for Direct Air Capture. [Link]

• Lieberman, N. P. (2015).

• Chemistry LibreTexts. (2022, April 7). 5.4C: Step-by-Step Procedures for Vacuum Distillation. [Link]

• University of Rochester, Department of Chemistry. How to Purify by Distillation at Reduced Pressures (Vacuum Distillation). [Link]

• YouTube. (2022, August 11). How to purify Amine? Grad student asked me. Demonstration and discussion-watch full video to learn.[Link]

• PubChem. 2-Methyl-2-(morpholin-4-yl)propan-1-amine. [Link]

• PubChem. 2-Amino-2-methyl-1-propanol. [Link]

• Pressure Control Solutions. (2019, November 11). Vacuum Distillation issues? | Call Pressure Control Solutions![Link]

• Google Patents. Preparation method of 2-amino-2-methyl-1-propanol.

• Reddit. (2019, November 27). Column Chromatography of Compound with Amine and Carboxylic Acid. [Link]

• Teledyne ISCO. (2012, November 9). RediSep C-18 reversed phase column Purification of primary amines. [Link]

• YouTube. (2025, November 10). How Do You Troubleshoot Common Distillation Column Issues?[Link]

Sources

• 1. 2-Methyl-2-(morpholin-4-yl)propan-1-amine | C8H18N2O | CID 1989641 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. biotage.com [biotage.com]
• 3. biotage.com [biotage.com]
• 4. biotage.com [biotage.com]
• 5. teledyneisco.com [teledyneisco.com]
• 6. Purification [chem.rochester.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Vacuum Distillation issues? | Call Pressure Control Solutions! [pressurecontrolsolutions.com]

Technical Support Center: Synthesis of Sterically Hindered Primary Amines

Welcome to the Technical Support Center for the synthesis of sterically hindered primary amines. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in this demanding area of organic synthesis. The inherent steric bulk around the nitrogen atom in these molecules presents unique hurdles that often render standard amination methods ineffective. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to navigate these complexities, grounded in mechanistic principles and practical laboratory experience.

Section 1: Troubleshooting Common Synthetic Failures

This section addresses the most common issues encountered during the synthesis of sterically hindered primary amines, offering causative explanations and actionable solutions.

Issue 1: Low or No Yield in Reductive Amination of Hindered Ketones

Question: I am attempting to synthesize a primary amine from a sterically hindered ketone via reductive amination, but I am observing very low conversion to the desired product. What are the likely causes and how can I improve the yield?

Answer:

Reductive amination is a cornerstone of amine synthesis, but its efficiency dramatically decreases with increasing steric hindrance around the carbonyl group.[1] The primary reason for failure is the unfavorable equilibrium of imine or iminium ion formation, which is a critical intermediate.[2][3] The bulky substituents on the ketone sterically clash with the incoming amine, impeding the initial condensation step. Consequently, direct reduction of the ketone to the corresponding alcohol often becomes the dominant reaction pathway.

Troubleshooting Workflow:

References

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. A Facile One-Pot Process for the Formation of Hindered Tertiary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Conditions for the Alkylation of Morpholine

Welcome to the Technical Support Center for optimizing the N-alkylation of morpholine. This guide is designed for researchers, scientists, and drug development professionals who utilize N-alkylated morpholines as crucial intermediates and building blocks. N-alkylated morpholines are prevalent scaffolds in pharmaceuticals, agrochemicals, and materials science, making their efficient synthesis a critical objective.[1][2]

This resource moves beyond standard protocols to provide in-depth, scientifically-grounded troubleshooting advice in a practical question-and-answer format. Our goal is to empower you to diagnose experimental challenges, optimize reaction conditions, and achieve higher yields and purity in your syntheses.

Section 1: Foundational Principles of Morpholine Alkylation

A solid understanding of the reaction mechanism is the bedrock of effective troubleshooting. Let's address the fundamental questions first.

Q1: What is the underlying mechanism of morpholine alkylation, and why is it often problematic?

The alkylation of morpholine, a secondary amine, with an alkyl halide proceeds via a bimolecular nucleophilic substitution (SN2) reaction.[3] In this process, the lone pair of electrons on the morpholine nitrogen atom acts as a nucleophile, attacking the electrophilic carbon of the alkyl halide. This attack occurs from the backside relative to the leaving group (e.g., Br⁻, I⁻), leading to the formation of a new carbon-nitrogen bond and inversion of stereochemistry if the carbon is chiral.[3][4]

The initial reaction forms a protonated N-alkylmorpholinium salt. An external base, or even another molecule of morpholine, then deprotonates this salt to yield the neutral N-alkylmorpholine product.[3]

The primary challenge arises because the product, an N-alkylmorpholine (a tertiary amine), is also nucleophilic.[3][5] It can compete with the starting morpholine for the remaining alkyl halide. This leads to a common and frustrating side reaction: over-alkylation , which produces a quaternary ammonium salt.[5][6] This "runaway" reaction can be difficult to control, often resulting in a mixture of products and reducing the yield of the desired tertiary amine.[3][5]

Section 2: Troubleshooting Common Experimental Issues

This section addresses the most frequent challenges encountered in the lab. We provide a logical workflow to diagnose and solve these problems.

Problem: Low or No Product Yield

Q2: My reaction shows very low conversion to the desired N-alkylmorpholine. What are the most likely causes and how should I troubleshoot?

Low conversion is a common issue that can stem from several factors. A systematic approach is key to identifying the root cause.

Below is a logical workflow to diagnose the cause of low reaction yield.

Sources

• 1. researchgate.net [researchgate.net]
• 2. akjournals.com [akjournals.com]
• 3. Ch22: Alkylation of Amines [chem.ucalgary.ca]
• 4. SN2 reaction - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. m.youtube.com [m.youtube.com]

Technical Support Center: Synthesis of 2-Methyl-1-morpholinopropan-2-amine via Reductive Amination

Welcome to the technical support center for the synthesis of 2-Methyl-1-morpholinopropan-2-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the reductive amination for synthesizing this target molecule. Our goal is to empower you with the scientific understanding to optimize your reaction yields and purity.

Introduction to the Synthesis

The synthesis of 2-Methyl-1-morpholinopropan-2-amine is most commonly achieved through the reductive amination of 1-morpholinopropan-2-one with ammonia. This process involves the initial formation of an imine intermediate from the ketone and ammonia, which is then reduced in situ to the desired primary amine.[1][2][3] While conceptually straightforward, this reaction is often plagued by challenges that can significantly impact the yield and purity of the final product. This guide will address these common issues and provide actionable solutions.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis.

Question 1: My reaction yield is very low. What are the likely causes and how can I improve it?

Low yield is a frequent issue in the reductive amination of ketones, especially with ammonia. Several factors can contribute to this problem.

Potential Causes & Solutions:

• Inefficient Imine Formation: The equilibrium between the ketone/ammonia and the imine intermediate may not favor the imine.[4]

  • Solution 1: pH Adjustment: Imine formation is typically favored under mildly acidic conditions (pH 4-5).[5] This protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic. However, a pH that is too low will protonate the ammonia, rendering it non-nucleophilic.[5] Careful control of pH with a reagent like acetic acid can be beneficial.

  • Solution 2: Water Removal: The formation of the imine releases a molecule of water.[4] Removing this water can drive the equilibrium towards the imine. This can be achieved by using a Dean-Stark apparatus or by adding molecular sieves to the reaction mixture.

  • Solution 3: Use of a Lewis Acid: A Lewis acid, such as titanium(IV) isopropoxide (Ti(OiPr)₄) or zinc chloride (ZnCl₂), can be added to activate the ketone towards nucleophilic attack by ammonia.[2][6]

• Competing Reduction of the Starting Ketone: The reducing agent may be reducing your starting ketone (1-morpholinopropan-2-one) to the corresponding alcohol (1-morpholinopropan-2-ol), a common side reaction.[1]

  • Solution 1: Choice of Reducing Agent: Sodium cyanoborohydride (NaBH₃CN) and sodium triacetoxyborohydride (NaBH(OAc)₃) are generally more selective for the iminium ion over the ketone compared to sodium borohydride (NaBH₄).[1][5][7] NaBH(OAc)₃ is often preferred as it is less toxic than NaBH₃CN.[5][7]

  • Solution 2: Staged Addition of Reagents: If using NaBH₄, allow sufficient time for the imine to form before adding the reducing agent.[5][6] This can be monitored by techniques like TLC or NMR.

• Reaction Conditions Not Optimized:

  • Solution: Systematic Optimization: Vary the temperature, reaction time, and stoichiometry of reagents. For less reactive ketones, gentle heating may be necessary to promote imine formation.[8]

Experimental Protocol: Stepwise Reductive Amination for Improved Yield

• To a solution of 1-morpholinopropan-2-one (1 equivalent) in a suitable solvent (e.g., methanol, ethanol, or dichloromethane), add a source of ammonia (e.g., ammonium acetate, ammonium chloride with a base like triethylamine, or a solution of ammonia in methanol; 5-10 equivalents).[2][7]

• If desired, add a Lewis acid like Ti(OiPr)₄ (1.1-1.5 equivalents).[9]

• Stir the mixture at room temperature or with gentle heating (e.g., 40-50 °C) for 1-4 hours to allow for imine formation. Monitor the reaction by TLC or ¹H NMR.

• Once imine formation is significant, cool the reaction to 0 °C and add the reducing agent (e.g., NaBH₄, NaBH₃CN, or NaBH(OAc)₃; 1.5-2.0 equivalents) portion-wise.

• Allow the reaction to warm to room temperature and stir until the reaction is complete (monitor by TLC or LC-MS).

• Work-up the reaction by quenching with water or a dilute acid, followed by extraction and purification.

Question 2: I am observing significant formation of byproducts. How can I minimize them?

The primary byproducts in this reaction are typically the alcohol from ketone reduction and over-alkylated amines.

Minimizing Byproduct Formation:

Byproduct	Cause	Mitigation Strategy
1-Morpholinopropan-2-ol	Reduction of the starting ketone.[1]	Use a milder, more selective reducing agent like NaBH₃CN or NaBH(OAc)₃.[5][6] Add NaBH₄ after imine formation is complete.[5]
Di- and Tri-alkylated Amines	The newly formed primary amine reacts with the remaining ketone to form secondary and tertiary amines.[2]	Use a large excess of the ammonia source to outcompete the product amine for reaction with the ketone.[7]

Troubleshooting Workflow for Byproduct Formation

Caption: A workflow for troubleshooting common byproducts in reductive amination.

Question 3: The reaction seems to have stalled. What should I do?

A stalled reaction can be due to several factors, including reagent decomposition or catalyst deactivation.

Troubleshooting a Stalled Reaction:

• Check Reagent Quality: Ensure that your reducing agent is fresh. Borohydride reagents can decompose upon storage, especially if exposed to moisture.

• Re-evaluate pH: If using a pH-sensitive reducing agent like NaBH₃CN, the pH of the reaction mixture may have shifted out of the optimal range.[4]

• Increase Temperature: For sterically hindered ketones or less reactive amines, increasing the reaction temperature may be necessary to drive the reaction to completion.

• Add More Reagents: In some cases, adding additional portions of the amine and/or reducing agent can help push a sluggish reaction to completion.[10] However, this should be done cautiously to avoid excessive byproduct formation.

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of reductive amination?

Reductive amination is a two-step process:

• Imine Formation: The nucleophilic nitrogen of ammonia attacks the electrophilic carbonyl carbon of 1-morpholinopropan-2-one. This is followed by the elimination of a water molecule to form a protonated imine (an iminium ion).[3][4] This step is reversible and often requires acid catalysis.[5]

• Reduction: A hydride reducing agent (e.g., NaBH₄, NaBH₃CN) delivers a hydride to the electrophilic carbon of the iminium ion, reducing the carbon-nitrogen double bond to a single bond and forming the final amine product.[3]

Reaction Mechanism Diagram

Caption: The general mechanism of reductive amination.

Q2: Which reducing agent is best for this synthesis?

The choice of reducing agent depends on the specific reaction conditions and the desired selectivity.

Reducing Agent	Pros	Cons	Recommended Solvent(s)
Sodium Borohydride (NaBH₄)	Inexpensive, readily available.[11]	Can reduce the starting ketone.[5][6]	Methanol, Ethanol[6]
Sodium Cyanoborohydride (NaBH₃CN)	Selective for iminium ions over ketones, stable in mildly acidic conditions.[4][5]	Highly toxic (releases cyanide upon acidic workup).[4][7]	Methanol[6]
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Mild, selective for iminium ions, less toxic than NaBH₃CN.[7][9]	Water-sensitive, not compatible with methanol.[6]	Dichloromethane (DCM), Dichloroethane (DCE), THF[6]
Catalytic Hydrogenation (e.g., H₂, Raney Ni)	"Green" chemistry, high atom economy.	Can reduce other functional groups, may require high pressure.[12]	Methanol, Ethanol

For the synthesis of 2-Methyl-1-morpholinopropan-2-amine, sodium triacetoxyborohydride (NaBH(OAc)₃) is often a good starting choice due to its selectivity and lower toxicity.[7][9]

Q3: How should I purify the final product?

2-Methyl-1-morpholinopropan-2-amine is a basic compound. This property can be exploited for purification.

• Acid-Base Extraction: After the reaction is complete, the mixture can be diluted with an organic solvent (e.g., ethyl acetate, DCM) and washed with a dilute aqueous acid (e.g., 1 M HCl). The amine product will be protonated and move into the aqueous layer, while unreacted ketone and other non-basic impurities will remain in the organic layer.[2]

• The aqueous layer can then be basified (e.g., with 1 M NaOH to pH > 12) and the free amine product can be extracted back into an organic solvent.

• The combined organic extracts are then dried and the solvent is removed under reduced pressure.

• Further Purification: If necessary, the crude product can be further purified by distillation under reduced pressure or by column chromatography on silica gel (often using a mobile phase containing a small amount of a base like triethylamine to prevent streaking).

By understanding the key variables and potential pitfalls of the reductive amination, you can systematically troubleshoot and optimize the synthesis of 2-Methyl-1-morpholinopropan-2-amine, leading to improved yields and higher purity.

References

• Reductive Amination, and How It Works - Master Organic Chemistry. (2017). Master Organic Chemistry. [Link]

• Scope and Limitations of Reductive Amination Catalyzed by Half-Sandwich Iridium Complexes Under Mild Reaction Conditions - PubMed Central. (2020). National Center for Biotechnology Information. [Link]

• One-pot Reductive Amination of Carbonyl Compounds with NaBH4-B(OSO3H)3/SiO2 in Acetonitrile and in Solvent-free Condition - Indian Academy of Sciences. (n.d.). Indian Academy of Sciences. [Link]

• Reductive Amination - Common Conditions. (n.d.). Organic Chemistry Data. [Link]

• Amine synthesis by reductive amination (reductive alkylation) - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal. [Link]

• Myers Chem 115 - C–N Bond-Forming Reactions: Reductive Amination. (n.d.). Harvard University. [Link]

• Reductive Amination of Ketones to Primary Amines with Ammonium Chloride/Titanium(IV)Isopropoxide/Sodium Borohydride. (n.d.). Designer-Drug.com. [Link]

• Reductive amination - Wikipedia. (n.d.). Wikipedia. [Link]

• Aldehydes and Ketones to Amines - Chemistry Steps. (n.d.). Chemistry Steps. [Link]

• Catalytic Intramolecular Reductive Amination Using Secondary Amines: Expanding Access to Chiral Tertiary Amine Heterocycles - PubMed. (2025). National Center for Biotechnology Information. [Link]

• A mild, catalyst-free synthesis of 2-aminopyridines - PMC - NIH. (n.d.). National Center for Biotechnology Information. [Link]

• Reductive Amination of 2‐Amino‐2‐methyl‐1‐propanol and Ammonia to Produce 2‐Methyl‐1,2‐propanediamine over Raney Nickel Catalyst - ResearchGate. (2025). ResearchGate. [Link]

• A practical catalytic reductive amination of carboxylic acids - RSC Publishing. (n.d.). Royal Society of Chemistry. [Link]

• Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction - Frontiers. (n.d.). Frontiers. [Link]

• Reductive Amination - Organic Chemistry Tutor. (n.d.). Organic Chemistry Tutor. [Link]

• What's wrong with my reductive amination? I barely got any product. - Reddit. (2025). Reddit. [Link]

• Reductive amination reactions that form secondary arylamines - ResearchGate. (n.d.). ResearchGate. [Link]

• Reductive amination difficulties - poor conversion : r/Chempros - Reddit. (2024). Reddit. [Link]

Sources

• 1. Scope and Limitations of Reductive Amination Catalyzed by Half-Sandwich Iridium Complexes Under Mild Reaction Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reductive Amination of Ketones to Primary Amines with Ammonium Chloride/Titanium(IV)Isopropoxide/Sodium Borohydride [designer-drug.com]
• 3. Aldehydes and Ketones to Amines - Chemistry Steps [chemistrysteps.com]
• 4. Reductive amination - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. reddit.com [reddit.com]
• 9. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 10. reddit.com [reddit.com]
• 11. ias.ac.in [ias.ac.in]
• 12. researchgate.net [researchgate.net]

preventing over-alkylation in the synthesis of 2-Methyl-1-morpholinopropan-2-amine.

Welcome to the technical support center for the synthesis of 2-Methyl-1-morpholinopropan-2-amine (CAS No. 6105-75-5). This guide is designed f[1]or researchers, chemists, and drug development professionals to address a critical challenge in amine synthesis: preventing over-alkylation. Over-alkylation, the formation of secondary and tertiary amine byproducts, is a common issue that can significantly reduce the yield and purity of the desired primary amine product.

This document provides [2][3][4]in-depth troubleshooting advice, frequently asked questions (FAQs), and an optimized experimental protocol to help you achieve selective mono-alkylation and streamline your purification process.

Troubleshooting Guide: Over-Alkylation at a Glance

For quick reference, this table summarizes common symptoms, their probable causes, and actionable solutions to mitigate over-alkylation during your synthesis.

Symptom Observed	Probable Cause(s)	Recommended Solution(s)
High percentage of di-alkylated byproduct (LC-MS/GC-MS)	The mono-alkylated product is more nucleophilic than the starting amine, leading to a second alkylation event.	1. Stoichiometry Con[2][5]trol: Use a significant excess (3-5 equivalents) of the starting amine (2-amino-2-methylpropane).2. Slow Addition: Add the alkylating agent (e.g., 4-(chloromethyl)morpholine) dropwise at a low temperature to maintain its low concentration.
Reaction does not go to completion; starting material remains	1. Insufficiently reactive alkylating agent.2. Low reaction temperature or insufficient time.3. Steric hindrance around the nitrogen atom.	1. Alkylating Agent: Switch from an alkyl chloride to a more reactive alkyl bromide or iodide. A catalytic amount of sodium iodide (NaI) can promote the reaction with alkyl chlorides or bromides.2. Temperature: Gradually increase the temperature after the initial slow addition, monitoring by TLC or LC-MS.
Formation of quaternary ammonium salts	Excessive reaction temperature, prolonged reaction time, or use of a highly reactive alkylating agent (e.g., methyl iodide).	1. Strict Temperatur[5]e Control: Maintain the lowest effective temperature.2. Reaction Monitoring: Stop the reaction as soon as the starting material is consumed.3. Alternative Routes: Consider reductive amination as a non-alkylative alternative.
Difficult purifica[2][5]tion and product isolation	1. Similar polarity of mono- and di-alkylated products.2. Presence of salt byproducts.	1. Chromatography: Use an eluent system containing a small amount of a volatile amine (e.g., triethylamine) to reduce tailing on silica gel.2. Acid-Base Extraction: Exploit the different basicities of primary, secondary, and tertiary amines for selective extraction at controlled pH values.

Frequently A[6]sked Questions (FAQs)

Q1: Why is my desired product, 2-Methyl-1-morpholinopropan-2-amine, reacting again with the alkylating agent?

This is the central challenge of direct N-alkylation of primary amines. The product of the first alkylation—a primary amine—is often more nucleophilic and less sterically hindered than the starting amine. This increased reactivity makes it a better nucleophile, causing it to compete with the starting material for the remaining alkylating agent, leading to the formation of the di-alkylated byproduct. This "runaway" reaction [2][3][5]can be difficult to control without careful optimization of reaction conditions.

Q2: How does adj[4][5]usting the stoichiometry favor the formation of the mono-alkylated product?

By using a large excess of the initial primary amine relative to the alkylating agent, you statistically increase the probability that the alkylating agent will collide with and react with a molecule of the starting amine rather than the newly formed mono-alkylated product. While this strategy does[2] not completely eliminate over-alkylation, it significantly shifts the product distribution in favor of the desired mono-alkylated amine. The unreacted starting amine can typically be removed during workup and purification.

Q3: What is the best alternative synthetic route to avoid over-alkylation altogether?

Reductive amination is widely considered one of the most reliable methods to prevent over-alkylation in amine synthesis. This two-step, one-pot p[2][5][6]rocess involves the reaction of a ketone or aldehyde with an amine to form an intermediate imine, which is then reduced to the target amine.

For the synthesis of 2-[6][7]Methyl-1-morpholinopropan-2-amine, this would involve:

• Reactants: 1-morpholinopropan-2-one and ammonia.

• Process: These reactants form an imine intermediate.

• Reduction: A selective reducing agent, such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃), reduces the imine to the desired primary amine.

Because the imine inter[7][8]mediate is more readily reduced than the starting ketone, and the product amine is not reactive under these conditions, over-alkylation is effectively avoided.

Another viable, though [6]less common, alternative is the nitro-Mannich reaction . This involves reacting m[9][10]orpholine, formaldehyde, and 2-nitropropane to form 2-methyl-1-morpholino-2-nitropropane. The nitro group is then reduced (e.g., via catalytic hydrogenation) to the primary amine. This multi-step approach completely circumvents the N-alkylation step.

Q4: How can I effectively monitor the reaction to know when to stop it?

Careful reaction monitoring is crucial. Thin-Layer Chromatography (TLC) is a rapid and effective method.

• TLC Setup: Use a silica gel plate and an eluent system such as dichloromethane/methanol with a small amount of ammonium hydroxide (e.g., 90:9:1).

• Visualization: Stain with ninhydrin, which specifically visualizes primary and secondary amines as colored spots (typically purple or yellow).

• Interpretation: The starting amine and the mono-alkylated product will have different Rf values. The di-alkylated product, being less polar, will have a higher Rf. The reaction should be stopped once the spot corresponding to the starting alkylating agent has disappeared and the formation of the di-alkylated product spot is minimal.

For more precise quantitative analysis, GC-MS or LC-MS can be used to track the relative concentrations of starting materials and products over time.

Q5: What are the best practices for purifying the final product away from over-alkylated impurities?

Purification can be challenging due to the similar nature of the desired product and its byproducts. A multi-step approach is[11] often necessary:

• Acid-Base Extraction: After the reaction, perform an aqueous workup. Acidify the organic layer with dilute HCl to protonate all amine species and extract them into the aqueous phase, leaving non-basic impurities behind. Then, carefully basify the aqueous layer with NaOH and extract the free amines back into an organic solvent like dichloromethane or ethyl acetate.

• Column Chromatography: This is the most effective method for separating the mono- and di-alkylated products.

  • Stationary Phase: Use silica gel.

  • Eluent Modification: To prevent peak tailing, which is common with amines on acidic silica, add a small percentage (0.5-1%) of a volatile base like triethylamine or ammonium hydroxide to the eluent system. This masks the acidic silanol groups on the silica surface, leading to better separation.

Visualizing the Over-alkylation Problem

The following diagram illustrates the desired synthetic pathway versus the competing over-alkylation reaction. The key to success is to promote the "Desired Pathway" while suppressing the "Undesired Pathway."

Caption: Reaction scheme showing the desired mono-alkylation versus undesired over-alkylation.

Optimized Protocol: Reductive Amination Route

This protocol is recommended for its high selectivity and avoidance of common over-alkylation issues.

Objective: To synthesize 2-Methyl-1-morpholinopropan-2-amine from 1-morpholinopropan-2-one and ammonia.

Materials:

• 1-morpholinopropan-2-one

• Ammonia (7N solution in Methanol)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM), anhydrous

• Acetic Acid (glacial)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard glassware for organic synthesis

Procedure:

• Reaction Setup: To a flame-dried, round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 1-morpholinopropan-2-one (1.0 eq).

• Solvent and Amine Addition: Dissolve the ketone in anhydrous DCM. Add the 7N solution of ammonia in methanol (5.0-10.0 eq).

• Acid Catalyst: Add glacial acetic acid (1.1 eq) dropwise to the solution. Stir the mixture at room temperature for 30-60 minutes to facilitate the formation of the imine intermediate.

• Reduction: In a separate flask, prepare a slurry of sodium triacetoxyborohydride (1.5 eq) in a small amount of anhydrous DCM. Add this slurry portion-wise to the reaction mixture over 20-30 minutes. An exotherm may be observed; maintain the temperature below 30°C using a water bath if necessary.

• Reaction Monitoring: Stir the reaction at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS until the imine intermediate is fully consumed.

• Workup: Carefully quench the reaction by the slow addition of saturated NaHCO₃ solution until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with DCM.

• Washing: Combine the organic layers and wash sequentially with saturated NaHCO₃ solution and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil can be purified by silica gel column chromatography using an eluent of DCM/Methanol/Ammonium Hydroxide to yield the pure product.

References

• Pearson, R. J., Evans, K. M., Slawin, A. M. Z., Philp, D., & Westwood, N. J. (2005). Controlling the outcome of an N-alkylation reaction by using N-oxide functional groups. The Journal of Organic Chemistry, 70(13), 5055–5061. [Link]

• Wikipedia. (n.d.). Amine alkylation. In Wikipedia. Retrieved December 31, 2025, from [Link]

• Ashenhurst, J. (2017). Alkylation of Amines (Sucks!). Master Organic Chemistry. [Link]

• Taylor, C. G. (2013). The Nitro-Mannich Reaction. CORE. [Link]

• Wikipedia. (n.d.). Mannich reaction. In Wikipedia. Retrieved December 31, 2025, from [Link]

• Wikipedia. (n.d.). Reductive amination. In Wikipedia. Retrieved December 31, 2025, from [Link]

• Chemistry LibreTexts. (2015). Synthesis of Amines by Alkylation. Chemistry LibreTexts. [Link]

• Wikipedia. (n.d.). Nitro-Mannich reaction. In Wikipedia. Retrieved December 31, 2025, from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. [Link]

• Chemistry LibreTexts. (2023). Reductive Amination. Chemistry LibreTexts. [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. benchchem.com [benchchem.com]
• 3. Amine alkylation - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Reductive amination - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 9. files01.core.ac.uk [files01.core.ac.uk]
• 10. Nitro-Mannich reaction - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Workup &amp; Purification of 2-Methyl-1-morpholinopropan-2-amine

Welcome to the technical support guide for handling reactions involving 2-Methyl-1-morpholinopropan-2-amine. This document provides field-proven insights, detailed protocols, and troubleshooting advice tailored for researchers, medicinal chemists, and process development scientists. Our goal is to equip you with the foundational knowledge and practical steps to ensure efficient and successful workups and purifications.

The unique structure of 2-Methyl-1-morpholinopropan-2-amine, featuring both a sterically hindered primary amine and a tertiary morpholine amine, presents specific challenges and opportunities during reaction workup. Understanding its physicochemical properties is the cornerstone of designing a robust purification strategy.

Section 1: Core Principles & Compound Properties (FAQ)

This section addresses the fundamental properties of 2-Methyl-1-morpholinopropan-2-amine that dictate its behavior during experimental workups.

Q1: What are the key structural features of this amine that I should be aware of?

A: 2-Methyl-1-morpholinopropan-2-amine (MW: 158.24 g/mol , Formula: C₈H₁₈N₂O) has two distinct basic centers: a primary amine (R-NH₂) and a tertiary morpholine amine.[1][2] The primary amine is sterically hindered by two adjacent methyl groups, which can affect its reactivity and interactions. The morpholine moiety contains an ether oxygen, which slightly reduces the basicity of the tertiary nitrogen compared to a simple trialkylamine due to the inductive effect.[3]

Q2: What are the pKa values for 2-Methyl-1-morpholinopropan-2-amine?

• The primary amine portion is structurally similar to tert-butylamine, whose conjugate acid has a pKa of approximately 10.6 .

• The tertiary morpholine amine portion is similar to N-methylmorpholine. The conjugate acid of morpholine itself has a pKa of ~8.4-8.5.[4] Alkyl substitution will slightly increase this, so we can estimate a pKa of ~8.5 - 9.0 .

This difference in basicity is significant and can be exploited during extractive workups.

Q3: What is the solubility profile of this compound?

A: As a relatively small, dual-amine compound, it is expected to be readily soluble in water and other polar protic/aprotic solvents like alcohols, THF, and DMSO.[1] Its solubility in nonpolar organic solvents like hexanes will be limited, but it will readily dissolve in common extraction solvents like ethyl acetate (EtOAc) and dichloromethane (DCM).

Property	Value / Description	Source(s)
Molecular Formula	C₈H₁₈N₂O	[2][5]
Molecular Weight	158.24 g/mol	[2][5]
Physical State	Liquid at standard conditions	[1]
Predicted Boiling Point	~226 °C at 760 mmHg	[1]
Estimated pKa₁ (Primary Amine)	~10.6 (conjugate acid)	[6]
Estimated pKa₂ (Morpholine Amine)	~8.5 - 9.0 (conjugate acid)	[4]
Solubility	Good solubility in water and polar organic solvents	[1]

Section 2: Standard Workup Protocol: Removing Excess Amine

This protocol is designed to remove unreacted 2-Methyl-1-morpholinopropan-2-amine from a reaction mixture where the desired product is a neutral or acidic organic compound soluble in a water-immiscible solvent.

Core Principle: The fundamental strategy is an acid-base liquid-liquid extraction. By washing the organic layer with a dilute aqueous acid, the basic amine is protonated to form its corresponding ammonium salt. This salt is ionic and therefore preferentially partitions into the aqueous phase, leaving the neutral organic product in the organic phase. This process is only suitable for products that are stable to acidic conditions.[7]

Step-by-Step Protocol

• Solvent Dilution: After the reaction is complete, dilute the mixture with a suitable water-immiscible organic solvent (e.g., Ethyl Acetate, DCM, Diethyl Ether). Expert Tip: Use a volume at least 3-5 times that of the initial reaction volume to ensure good separation.

• Transfer: Transfer the diluted mixture to a separatory funnel.

• Acidic Wash: Add an equal volume of dilute aqueous acid (e.g., 1 M HCl or 5% citric acid).

• Extraction: Stopper the funnel, invert, and vent frequently to release any pressure buildup. Shake vigorously for 30-60 seconds. Allow the layers to separate.

• Separation: Drain the lower aqueous layer. Trustworthiness Check: Test the pH of the aqueous layer with pH paper. It should be distinctly acidic. If not, add more acid.

• Repeat: Repeat the acidic wash (Steps 3-5) one or two more times. This ensures complete removal of the amine.

• Neutralizing Wash: Wash the organic layer with an equal volume of saturated aqueous sodium bicarbonate (NaHCO₃) to neutralize any residual acid, followed by a wash with saturated aqueous sodium chloride (brine) to reduce the amount of dissolved water in the organic layer.

• Drying and Concentration: Drain the organic layer into a clean flask, dry it over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.

Caption: Standard acid-base extraction workflow.

Section 3: Troubleshooting Guide

Q: I performed the acid wash, but my product is not in the organic layer. What happened?

A: This strongly suggests your product is also basic and was extracted into the aqueous acid layer along with the excess 2-Methyl-1-morpholinopropan-2-amine.

• Solution: Combine all aqueous layers. Basify the solution to pH > 11 using 2 M NaOH or solid K₂CO₃ (be careful of gas evolution). This will deprotonate your product and the leftover amine. Then, extract this basic aqueous solution multiple times with an organic solvent (e.g., DCM or EtOAc). The combined organic layers will now contain your product and the amine, which can then be separated by other means, such as chromatography.

Q: I'm getting a persistent emulsion at the aqueous/organic interface. How do I break it?

A: Emulsions are common when working with amines and salts.[8]

• Solution 1 (Brine): Add a significant amount of saturated aqueous NaCl (brine). The increased ionic strength of the aqueous phase often forces the layers to separate.

• Solution 2 (Patience): Let the separatory funnel stand undisturbed for 10-30 minutes.

• Solution 3 (Filtration): Filter the entire mixture through a pad of Celite® or glass wool. This can break up the microscopic droplets causing the emulsion.

• Solution 4 (Solvent Change): If this is a persistent problem, consider using a different extraction solvent in future experiments. For example, DCM is denser than water and sometimes forms less problematic emulsions than EtOAc.

Q: My product is acid-sensitive. How can I remove the amine?

A: If your product cannot tolerate even mild acid like citric acid, an acidic wash is not an option.

• Solution 1 (Copper Sulfate): Wash the organic layer several times with a 10% aqueous copper (II) sulfate (CuSO₄) solution. The copper ions will form a deep blue/purple complex with the amine, which partitions into the aqueous layer. Continue washing until the blue aqueous layer no longer turns a deeper purple.

• Solution 2 (Purification): Skip the extractive workup and proceed directly to purification via chromatography or distillation, if your product is stable to those conditions.

Section 4: Purification Strategies

If extractive workup is insufficient or inappropriate, chromatography is the next step. Purifying amines on standard silica gel can be challenging due to strong acid-base interactions between the basic amine and acidic silanol groups on the silica surface, leading to peak tailing and poor separation.[9]

Q: How do I perform column chromatography on a reaction mixture containing this amine?

A: You have several excellent options, depending on your product's properties.

• Standard Silica Gel with an Amine Additive:

  • Principle: A small amount of a volatile tertiary amine, typically triethylamine (Et₃N) or pyridine, is added to the mobile phase (eluent).[10] This additive acts as a competing base, binding to the acidic sites on the silica gel and allowing your amine product to elute more cleanly.

  • Protocol: Prepare your eluent system (e.g., Hexane/EtOAc) and add 0.5-2% triethylamine by volume. Equilibrate the column with this modified eluent before loading your sample.

• Amine-Functionalized Silica Gel:

  • Principle: This stationary phase has amine groups covalently bonded to the silica surface, creating a "basic" surface.[9] This minimizes the strong acid-base interactions that cause peak tailing, often allowing for purification with simple neutral eluents like Hexane/EtOAc.[9]

  • Advantage: This is often a superior method, providing better peak shape and eliminating the need to remove a high-boiling additive like Et₃N from your fractions.

• Reversed-Phase Chromatography (C18):

  • Principle: This is an excellent choice for polar, ionizable compounds. To achieve good retention and separation of basic amines, the mobile phase should be buffered at a high pH (at least 2 units above the amine's pKa).[10]

  • Protocol: Use a mobile phase of Water/Acetonitrile or Water/Methanol containing a basic modifier, such as 0.1% ammonium hydroxide or triethylamine, to ensure the amine is in its neutral, more hydrophobic form.[10]

Caption: Decision tree for purification strategy.

References

• 1. Buy 2-Methyl-2-morpholinopropan-1-amine | 173336-43-1 [smolecule.com]
• 2. 2-Methyl-2-(morpholin-4-yl)propan-1-amine | C8H18N2O | CID 1989641 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Morpholine: Application, synthesis and toxicity_Chemicalbook [chemicalbook.com]
• 4. Morpholine: Chemical Properties, Reactivity and Uses_Chemicalbook [chemicalbook.com]
• 5. chemscene.com [chemscene.com]
• 6. organicchemistrydata.org [organicchemistrydata.org]
• 7. Workup [chem.rochester.edu]
• 8. chem.rochester.edu [chem.rochester.edu]
• 9. biotage.com [biotage.com]
• 10. biotage.com [biotage.com]

dealing with emulsions during the extraction of 2-Methyl-1-morpholinopropan-2-amine

This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the liquid-liquid extraction of 2-Methyl-1-morpholinopropan-2-amine, with a specific focus on the prevalent issue of emulsion formation. Our goal is to provide not just procedural steps, but also the underlying scientific principles to empower you to make informed decisions during your experimental work.

Troubleshooting Guide: Emulsion Formation

Emulsions are stable mixtures of immiscible liquids, appearing as a cloudy or milky layer between the aqueous and organic phases, which can make a clean separation impossible.[1] The formation of an emulsion during the extraction of 2-Methyl-1-morpholinopropan-2-amine is a frequent obstacle, primarily due to the amphiphilic nature of the molecule, possessing both polar (amine and morpholine) and non-polar (alkyl backbone) moieties.[2] This dual nature allows it to act as a surfactant, stabilizing the mixture of the aqueous and organic phases.[3]

Q1: I'm consistently getting a thick emulsion during the workup of my reaction mixture containing 2-Methyl-1-morpholinopropan-2-amine. What's causing this?

Answer: The primary cause is the surfactant-like property of your target molecule, 2-Methyl-1-morpholinopropan-2-amine.[2] Vigorous shaking during the extraction process disperses one liquid phase into the other as fine droplets, and your amine stabilizes these droplets, preventing them from coalescing.[4] Other contributing factors can include the presence of fine particulate matter or other amphiphilic byproducts from your reaction.[5] Emulsions are also particularly common when using chlorinated solvents to extract from a basic aqueous solution.[5]

Q2: What are the first steps I should take to prevent an emulsion from forming?

Answer: Prevention is always a more efficient strategy than remediation.[3][6] Before you even see an emulsion, consider these preventative measures:

• Gentle Mixing: Instead of vigorously shaking the separatory funnel, opt for gentle swirling or multiple slow inversions. This reduces the agitation that forms emulsions while still allowing for sufficient surface area contact between the two phases for extraction to occur.[3]

• Solvent Choice: If you have flexibility in your protocol, consider that some organic solvents are more prone to forming emulsions than others. For instance, benzene is miscible with water and can lead to emulsion formation.[7] Sometimes, evaporating the reaction solvent and redissolving the residue in your desired extraction solvent can prevent emulsion formation.[8]

• pH Control: Ensure your aqueous phase is sufficiently basic to keep the 2-Methyl-1-morpholinopropan-2-amine in its freebase, more organosoluble form. A pH of 8-11 is a good starting point.[9]

Q3: An emulsion has already formed. What is the systematic approach to breaking it?

Answer: If you are facing a stable emulsion, a systematic approach is crucial to resolving it without significant loss of your product. The following workflow is recommended, starting with the least invasive techniques.

Caption: A step-by-step decision tree for resolving emulsions.

• Step 3: 'Salting Out'

  • Prepare a saturated aqueous solution of sodium chloride (brine).

  • Add the brine in small portions to the separatory funnel containing the emulsion.

  • Gently swirl to mix. The increased ionic strength of the aqueous layer helps to force the organic components out, destabilizing the emulsion.[3][4][6]

• Step 5: Filtration

  • Prepare a filtration setup with a Büchner funnel and filter flask.

  • Place a piece of filter paper in the funnel and add a 1-2 cm thick pad of Celite®.

  • Wet the Celite® pad with the organic solvent you are using for the extraction.

  • Carefully pour the entire emulsified mixture through the Celite® pad. The fine particulates that may be stabilizing the emulsion will be removed.[5][8]

• Step 6: Centrifugation

  • If you have access to a centrifuge with appropriate tubes, transfer the emulsified mixture into the centrifuge tubes.

  • Ensure the tubes are balanced.

  • Centrifuge at a moderate speed. The increased gravitational force will compel the denser and lighter phases to separate.[3][6][10][11]

Frequently Asked Questions (FAQs)

Q1: What is the best organic solvent for extracting 2-Methyl-1-morpholinopropan-2-amine?

Answer: The choice of solvent depends on several factors, including the polarity of your compound and the nature of the impurities you are trying to remove. 2-Methyl-1-morpholinopropan-2-amine is soluble in a range of polar protic and aprotic solvents.[2] Common choices for amine extractions include ethyl acetate, methyl tert-butyl ether (MTBE), and dichloromethane.[3] Given that chlorinated solvents can sometimes promote emulsion formation with basic solutions, ethyl acetate or MTBE might be preferable starting points.[5]

Solvent	Density (g/mL)	Boiling Point (°C)	Polarity	Notes
Dichloromethane	1.33	39.6	Polar Aprotic	Can be prone to emulsions with basic solutions.[5]
Ethyl Acetate	0.902	77.1	Moderately Polar	Good general-purpose extraction solvent.
Diethyl Ether	0.713	34.6	Non-polar	Highly volatile.
Methyl tert-butyl ether (MTBE)	0.74	55.2	Moderately Polar	Less volatile than diethyl ether.
Toluene	0.867	110.6	Non-polar	Can be effective for less polar compounds.

Q2: How does pH affect the extraction efficiency of my amine?

Answer: The pH of the aqueous phase is critical for the efficient extraction of amines. To extract 2-Methyl-1-morpholinopropan-2-amine into an organic solvent, the aqueous phase should be made basic (e.g., pH > 10). This ensures the amine is in its neutral, freebase form, which is more soluble in organic solvents. Conversely, to remove acidic impurities from the organic layer, you can wash with a basic aqueous solution. To remove basic impurities (other than your product), you could perform an acidic wash (e.g., with dilute HCl), which would protonate the amines, making them water-soluble.[7][12]

Caption: Adjusting pH to facilitate amine extraction.

Q3: Are there any alternative methods to traditional liquid-liquid extraction if emulsions are a persistent problem?

Answer: Yes, if emulsions are a consistent and significant issue, you might consider alternative techniques:

• Supported Liquid Extraction (SLE): In this technique, the aqueous sample is adsorbed onto a solid support material (like diatomaceous earth). The organic extraction solvent is then passed through the support. This method avoids the vigorous mixing that causes emulsions.[3]

• Phase Separator Paper: This is a hydrophobic filter paper that allows the organic solvent to pass through while retaining the aqueous phase.[3][13] You can pour the mixed phases directly through the filter for a quick and clean separation.

• Continuous Liquid-Liquid Extraction: Specialized equipment can perform continuous extraction without the formation of stable emulsions, which can be advantageous for larger-scale operations.[14]

References

• Tips for Troubleshooting Liquid–Liquid Extractions - LCGC International. [Link]

• Workup: How to Manage an Emulsion - Department of Chemistry : University of Rochester. [Link]

• Tips & Tricks: Emulsions - Department of Chemistry : University of Rochester. [Link]

• Tackling emulsions just got easier - Biotage. [Link]

• Techniques for Emulsion Breaking for Oil in Water Solvent Extractions - AZoM. [Link]

• Emulsion Breaking Techniques for Oil in Water Solvent Extractions - Spectro Scientific. [Link]

• Extraction solvent for amines in an aqueous reaction solution? : r/chemistry - Reddit. [Link]

• Organic Reaction Workup Formulas for Specific Reagents. [Link]

• Reaction Work-Up I | MIT Digital Lab Techniques Manual - YouTube. [Link]

• Centrifuge use in solvent extraction? : r/homechemistry - Reddit. [Link]

• Whatman™ 1PS Phase Separator for Solvent Extraction, Circles (100/PK) | Analytical West. [Link]

• Selective separation of amines from continuous processes using automated pH controlled extraction - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D1RE00205H. [Link]

• Development Scale Liquid-Liquid/Gas-Liquid Separators | Zaiput. [Link]

Sources

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• 2. Buy 2-Methyl-2-morpholinopropan-1-amine | 173336-43-1 [smolecule.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. youtube.com [youtube.com]
• 5. Workup [chem.rochester.edu]
• 6. biotage.com [biotage.com]
• 7. rtong.people.ust.hk [rtong.people.ust.hk]
• 8. Tips & Tricks [chem.rochester.edu]
• 9. reddit.com [reddit.com]
• 10. azom.com [azom.com]
• 11. reddit.com [reddit.com]
• 12. Selective separation of amines from continuous processes using automated pH controlled extraction - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D1RE00205H [pubs.rsc.org]
• 13. analyticalwest.com [analyticalwest.com]
• 14. Development Scale Liquid-Liquid/Gas-Liquid Separators | Zaiput [zaiput.com]

Technical Support Center: Strategies to Improve the Purity of 2-Methyl-1-morpholinopropan-2-amine

Welcome to the technical support guide for the synthesis and purification of 2-Methyl-1-morpholinopropan-2-amine (CAS No. 6105-75-5). This document is designed for researchers, medicinal chemists, and process development professionals who encounter purity challenges during the synthesis of this valuable morpholine-based building block. As a key intermediate in pharmaceutical development, achieving high purity is critical for downstream success.[1][2]

This guide provides a structured, question-and-answer-based approach to troubleshooting common issues, followed by detailed, field-proven purification protocols. We will delve into the causality behind experimental choices to empower you with a robust understanding of the underlying chemical principles.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses specific issues you may encounter during your synthesis and initial purification attempts.

Q1: My crude product is an oil or a low-melting solid with a wide melting point range. What are the likely impurities?

This is a common issue and typically points to the presence of unreacted starting materials or low molecular weight side-products. The synthesis of 2-Methyl-1-morpholinopropan-2-amine often proceeds via a Nitro-Mannich (or Aza-Henry) reaction, followed by the reduction of a nitro intermediate.[3][4]

Potential Impurities:

• Unreacted Morpholine: A volatile and common impurity.

• Unreacted 2-Nitropropane (or its amine form): The starting nitroalkane or its reduced amine counterpart.

• Residual Solvents: From the reaction or workup (e.g., ethanol, THF, toluene).

• Dinitro Adducts: Formed if excess nitroalkane reacts with the intermediate iminium ion.[5]

• Retro-Mannich Products: The β-nitro amine intermediate can be unstable and revert to its precursors, especially under non-optimized conditions.[5][6]

Initial Action:

• Analyze the Crude Product: Use analytical techniques like ¹H NMR, GC-MS, or LC-MS to identify the specific impurities.

• Liquid-Liquid Extraction: Perform an acid-base workup. Dissolve your crude product in a suitable organic solvent (e.g., ethyl acetate, DCM) and wash with dilute aqueous acid (e.g., 1M HCl). Your desired diamine product will move to the aqueous phase, leaving non-basic impurities in the organic layer. Basify the aqueous layer (e.g., with NaOH) and re-extract your product back into an organic solvent.

Q2: My NMR spectrum shows a complex mixture, but the main product signals are present. How do I simplify the mixture before final purification?

A complex crude mixture benefits from a multi-step purification strategy. The goal is to remove classes of impurities before attempting high-resolution techniques like crystallization or chromatography.

Recommended Workflow:

• Acid-Base Extraction: As detailed in Q1, this is the most powerful initial step to separate your basic amine product from neutral or acidic impurities.

• Solvent Swap & Concentration: After extraction, ensure all low-boiling solvents are removed under reduced pressure. This prevents them from interfering with subsequent steps.

• Vacuum Distillation (for liquid products): If your product is a liquid or a low-melting solid, short-path vacuum distillation can be highly effective at removing non-volatile impurities (like salts or polymeric material) and some higher-boiling side-products.

Q3: I'm struggling to crystallize the final product. What should I try?

Recrystallization is an excellent technique for purifying solid organic compounds, but success is highly dependent on the solvent system.[7][8] The ideal solvent should dissolve the compound when hot but not when cold.[9]

Troubleshooting Steps:

• Solvent Screening: Test a range of solvents with varying polarities. Small-scale tests in vials are efficient. Common choices include isopropanol, acetonitrile, ethyl acetate, and toluene.

• Use a Solvent/Anti-Solvent System: This is often more effective than a single solvent.[10] Dissolve your compound in a minimal amount of a hot "good" solvent (e.g., ethanol, methanol) where it is very soluble. Then, slowly add a "bad" or "anti-solvent" (e.g., water, hexanes) in which the product is insoluble until the solution becomes persistently cloudy. Reheat gently until the solution is clear again, then allow it to cool slowly.[10]

• Induce Crystallization: If crystals do not form upon cooling, try scratching the inside of the flask with a glass rod or adding a "seed crystal" from a previous successful batch.[7]

• Ensure Purity is Sufficient: If the material is too impure (e.g., >10-15% impurities), it may "oil out" instead of crystallizing. Perform an initial purification (like an acid-base wash) before attempting recrystallization.

Q4: My product purity is stuck at ~95-98% after crystallization. How can I remove these final trace impurities?

Reaching elite purity levels (>99.5%) often requires a final polishing step.

Advanced Strategies:

• Second Recrystallization: A second recrystallization from a different solvent system can remove impurities that have similar solubility to your product in the first solvent system.

• Slurry Wash: If you have a crystalline solid, you can stir (slurry) it in a solvent where the product is poorly soluble but the impurities are moderately soluble. This will wash the impurities from the surface of the crystals. Filter and dry the solid.

• Preparative Chromatography: For the highest purity, column chromatography is the ultimate solution. While more resource-intensive, it offers the best separation.

Visualized Workflows & Pathways

Synthesis and Potential Impurity Formation

The diagram below illustrates a common synthetic pathway for 2-Methyl-1-morpholinopropan-2-amine via a nitro-Mannich reaction and subsequent reduction, highlighting key points where impurities can arise.

Caption: A decision tree for purification strategies.

Detailed Purification Protocols

Protocol 1: Recrystallization using a Solvent/Anti-Solvent System

This method is ideal for solid products with moderate purity (85-98%). The principle is to dissolve the compound in a minimal amount of a hot solvent in which it is highly soluble, then induce precipitation by adding an anti-solvent in which it is poorly soluble. [8][10] Materials:

• Crude 2-Methyl-1-morpholinopropan-2-amine

• Ethanol (Solvent)

• Deionized Water (Anti-solvent)

• Erlenmeyer Flasks

• Hotplate/Stirrer

• Büchner Funnel and Filter Flask

• Ice Bath

Procedure:

• Place the crude solid into an Erlenmeyer flask with a stir bar.

• On a hotplate, heat a beaker of ethanol to a gentle boil.

• Add the hot ethanol to the crude solid dropwise while stirring until the solid just dissolves. Use the absolute minimum amount of hot solvent necessary. [11]4. Remove the flask from the heat. Slowly add deionized water drop-by-drop. You will observe cloudiness (precipitation) forming that may redissolve. [10]Continue adding water until a faint cloudiness persists.

• Gently reheat the flask until the solution becomes clear again.

• Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Slow cooling is crucial for forming large, pure crystals.

• Once at room temperature, place the flask in an ice bath for 30 minutes to maximize crystal formation. [11]8. Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the collected crystals with a small amount of ice-cold ethanol/water mixture to remove any remaining soluble impurities. [9]10. Dry the crystals under vacuum to yield the purified product.

Protocol 2: Purification via Acid-Base Extraction

This protocol leverages the basicity of the amine functional groups to separate the product from non-basic impurities.

Materials:

• Crude product

• Ethyl Acetate (or other suitable organic solvent)

• 1M Hydrochloric Acid (HCl)

• 2M Sodium Hydroxide (NaOH)

• Saturated Sodium Chloride solution (Brine)

• Separatory Funnel

• Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄) for drying

Procedure:

• Dissolve the crude product in ethyl acetate (approx. 10-20 mL per gram of crude).

• Transfer the solution to a separatory funnel.

• Add an equal volume of 1M HCl, shake vigorously, and allow the layers to separate. The desired amine product will be protonated and move into the bottom aqueous layer.

• Drain the bottom aqueous layer into a clean flask.

• Wash the organic layer one more time with 1M HCl and combine the aqueous layers.

• Cool the combined aqueous layers in an ice bath. Slowly add 2M NaOH with stirring until the pH is strongly basic (pH > 12). The product will deprotonate and may precipitate or form an oily layer.

• Extract the product back out of the aqueous layer using two portions of fresh ethyl acetate.

• Combine the organic extracts, wash with brine to remove residual water, and dry over anhydrous magnesium sulfate. [12]9. Filter off the drying agent and concentrate the solvent under reduced pressure to yield the purified product.

Protocol 3: Column Chromatography

This is the most powerful method for separating compounds with similar properties and is used as a final polishing step.

Materials:

• Silica Gel (standard grade, 230-400 mesh)

• Appropriate solvent system (e.g., Dichloromethane/Methanol with Triethylamine)

• Chromatography Column

• Sample for purification

Procedure:

• Determine the Eluent System: Use Thin Layer Chromatography (TLC) to find a solvent system that gives your product an Rf value of ~0.3. A common system for amines is a gradient of methanol (0-10%) in dichloromethane, with 0.5-1% triethylamine added to the entire mixture to prevent the amine from streaking on the acidic silica gel.

• Pack the Column: Pack a chromatography column with silica gel as a slurry in the starting eluent.

• Load the Sample: Dissolve your product in a minimum amount of the eluent and load it onto the top of the silica column.

• Elute the Column: Run the solvent system through the column, collecting fractions.

• Analyze Fractions: Use TLC to analyze the collected fractions to identify which ones contain the pure product.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to obtain the final, highly pure product.

Data Summary Table

For recrystallization, the choice of solvent is critical. The following table provides a starting point for solvent screening.

Solvent System (Solvent:Anti-Solvent)	Boiling Point (°C) of Solvent	Polarity	Comments
Ethanol : Water	78 °C	Polar Protic	Excellent starting choice. Good for polar compounds. [10]
Isopropanol : Heptane	82 °C	Polar Protic	Good for moderately polar compounds.
Acetonitrile : Water	82 °C	Polar Aprotic	Can be effective if ethanol fails.
Ethyl Acetate : Hexanes	77 °C	Moderately Polar	For less polar products or impurities.

References

• ResearchGate. Nitro-Mannich Reaction. Available from: [Link]

• Wikipedia. Nitro-Mannich reaction. Available from: [Link]

• CORE. The Nitro-Mannich Reaction. Available from: [Link]

• YouTube. Morpholine Preparation from Diethanolamine. Available from: [Link]

• YouTube. Recrystallization. Available from: [Link]

• L.S. College, Muzaffarpur. Mannich reaction. Available from: [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. Available from: [Link]

• YouTube. Recrystallization. Available from: [Link]

• YouTube. Recrystallization Technique for Organic Chemistry with Nadia Korovina. Available from: [Link]

• YouTube. Recrystallization. Available from: [Link]

• ResearchGate. (PDF) Morpholines. Synthesis and Biological Activity. Available from: [Link]

• ResearchGate. Synthesis, Characterization and Study the Biological Activity of New Morpholine Derivative. Available from: [Link]

• Wikiwand. Nitro-Mannich reaction. Available from: [Link]

• Google Patents. CN105085278A - Method for preparing 2-methyl-1-substituted phenyl-2-propyl amine compound.
• Google Patents. CN1911899A - Preparation method of 2-amino-2-methyl-1-propanol.

• ResearchGate. Synthesis and Characterization of Some New Morpholine Derivatives. Available from: [Link]

• NCBI. Morpholine - Some Organic Solvents, Resin Monomers and Related Compounds, Pigments and Occupational Exposures in Paint Manufacture and Painting. Available from: [Link]

• Organic Syntheses. Procedure - Organic Syntheses. Available from: [Link]

• Patent 0037695. Methylamines purification process.

Sources

• 1. Buy 2-Methyl-2-morpholinopropan-1-amine | 173336-43-1 [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. Nitro-Mannich reaction - Wikipedia [en.wikipedia.org]
• 4. Nitro-Mannich reaction - Wikiwand [wikiwand.com]
• 5. files01.core.ac.uk [files01.core.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]
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• 10. youtube.com [youtube.com]
• 11. youtube.com [youtube.com]
• 12. Organic Syntheses Procedure [orgsyn.org]

troubleshooting guide for the synthesis of N-substituted morpholines

Technical Support Center: Synthesis of N-Substituted Morpholines

Welcome to the technical support guide for the synthesis of N-substituted morpholines. This resource is designed for researchers, medicinal chemists, and process development scientists. Morpholine and its derivatives are ubiquitous scaffolds in pharmaceuticals and agrochemicals, making their efficient synthesis a critical task.[1][2] This guide moves beyond simple protocols to address the common challenges and nuances encountered during synthesis, providing expert insights in a practical, question-and-answer format.

Section 1: N-Alkylation of Morpholine

This section covers the two primary methods for attaching alkyl groups to the morpholine nitrogen: direct alkylation with electrophiles and reductive amination with carbonyl compounds.

FAQ 1.1: Direct Alkylation with Alkyl Halides

Question: I'm attempting a direct N-alkylation of morpholine with an alkyl bromide, but my yield is low and I'm seeing multiple products by TLC and LC-MS. What's going wrong?

Answer: Direct alkylation appears straightforward but is often complicated by two main side reactions: over-alkylation and elimination.

• Causality of the Issue: Morpholine is a nucleophilic secondary amine. After the initial SN2 reaction forms the desired tertiary amine, this product can still be nucleophilic enough to react with another equivalent of the alkyl halide. This forms a quaternary ammonium salt, often called "quaternization." This is especially problematic if the reaction is run at elevated temperatures or with an excess of the alkyl halide.

  Furthermore, if you are using a secondary or sterically hindered primary alkyl halide, the base used to scavenge the HBr byproduct can promote a competing E2 elimination reaction, generating an alkene instead of your desired product.

Troubleshooting Workflow:

Caption: Troubleshooting logic for direct N-alkylation of morpholine.

Recommendations & Protocol:

• Control Stoichiometry: Use a slight excess of morpholine (1.2 to 1.5 equivalents) to ensure the alkyl halide is consumed before it can react with the product. Alternatively, add the alkyl halide slowly to the reaction mixture to keep its instantaneous concentration low.

• Choice of Base: Use a non-nucleophilic base like potassium carbonate (K₂CO₃) or a hindered organic base like diisopropylethylamine (DIPEA) to neutralize the acid formed without competing in the alkylation.

• Solvent: A polar aprotic solvent like acetonitrile (MeCN) or dimethylformamide (DMF) is typically effective.

• Temperature: Start at room temperature. If the reaction is sluggish, gentle heating (40-60 °C) may be required, but monitor carefully for byproduct formation.

Table 1: Common Conditions for Direct N-Alkylation

Alkyl Halide (R-X)	Base (1.5 eq)	Solvent	Temp (°C)	Typical Issue
Benzyl Bromide	K₂CO₃	MeCN	25-40	Quaternization if R-X is in excess
Ethyl Iodide	DIPEA	DMF	25	Can be sluggish, may need heat
Isopropyl Bromide	Cs₂CO₃	MeCN	60	Significant E2 elimination

FAQ 1.2: Reductive Amination

Question: My reductive amination reaction between morpholine and an aldehyde is incomplete, and I'm isolating unreacted starting materials. What factors are most critical for driving this reaction to completion?

Answer: Reductive amination is a robust and highly favored method, particularly for sensitive substrates.[3][4] Its success hinges on the efficient formation of an intermediate morpholinium ion, which is then reduced. Failure usually points to issues with either the formation of this intermediate or the activity of the reducing agent.

• Causality of the Issue: The reaction proceeds in two steps: (1) Nucleophilic attack of morpholine on the carbonyl to form a hemiaminal, followed by dehydration to a morpholinium ion. (2) Reduction of the morpholinium ion by a hydride reagent. The first step is pH-sensitive and reversible. If the conditions are too acidic, the morpholine is protonated and non-nucleophilic. If too basic, the dehydration step is not catalyzed. The second step requires a reducing agent that is mild enough not to reduce the starting aldehyde but powerful enough to reduce the morpholinium ion.

Key Parameters to Control:

• Reducing Agent: Sodium triacetoxyborohydride (STAB, NaBH(OAc)₃) is the reagent of choice for most applications. It is less basic and more sterically hindered than sodium borohydride (NaBH₄), making it selective for the morpholinium ion over the aldehyde. It also tolerates the mildly acidic conditions required for iminium formation. Sodium cyanoborohydride (NaBH₃CN) is also effective but is highly toxic.

• pH and Additives: The reaction is often self-catalyzing as the acetic acid byproduct from STAB helps maintain a suitable pH. For less reactive carbonyls, adding a small amount of acetic acid (AcOH) can accelerate morpholinium ion formation.

• Solvent and Water Removal: Use of an anhydrous solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE) is standard. While not always necessary, adding a dehydrating agent like magnesium sulfate (MgSO₄) or molecular sieves can help drive the equilibrium toward the morpholinium ion, especially with ketones or water-sensitive substrates.

Caption: The two-stage mechanism of reductive amination.

Experimental Protocol: Synthesis of N-Benzylmorpholine

• To a round-bottom flask under a nitrogen atmosphere, add morpholine (1.0 g, 11.5 mmol, 1.2 eq) and anhydrous dichloromethane (DCM, 40 mL).

• Add benzaldehyde (0.97 mL, 9.6 mmol, 1.0 eq) and stir the mixture at room temperature for 20 minutes.

• In one portion, add sodium triacetoxyborohydride (STAB) (2.43 g, 11.5 mmol, 1.2 eq). Note: The reaction may effervesce slightly.

• Stir the reaction at room temperature for 4-6 hours, monitoring by TLC or LC-MS until the benzaldehyde is consumed.

• Carefully quench the reaction by slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel if necessary.

Section 2: N-Arylation of Morpholine

Attaching an aromatic ring to the morpholine nitrogen typically requires more advanced methods than simple alkylation due to the lower reactivity of aryl halides. The Buchwald-Hartwig amination is the gold standard for this transformation.[5][6]

FAQ 2.1: Buchwald-Hartwig Amination

Question: My Buchwald-Hartwig reaction to form an N-aryl morpholine is failing. I'm using Pd₂(dba)₃, a phosphine ligand, and sodium tert-butoxide, but I only recover starting material. What are the most critical parameters to check?

Answer: The Buchwald-Hartwig amination is a powerful but sensitive catalytic reaction.[7][8] Success depends on the precise synergy between the palladium source, ligand, base, and solvent, all under strictly inert conditions. Failure almost always points to the deactivation of the catalyst or suboptimal choice of reaction components.

• Causality of the Issue: The catalytic cycle involves the oxidative addition of the aryl halide to a Pd(0) species, coordination of the amine, deprotonation by the base to form a palladium-amido complex, and finally, reductive elimination to form the product and regenerate the Pd(0) catalyst. Oxygen can oxidize and deactivate the Pd(0) catalyst and the electron-rich phosphine ligands. The choice of ligand is crucial; it must be bulky and electron-rich enough to promote both the oxidative addition and the final reductive elimination steps. The base must be strong enough to deprotonate the morpholine-palladium complex but not so nucleophilic that it causes side reactions.

Critical Troubleshooting Points:

• Inert Atmosphere: This is the most common point of failure. The entire reaction, from weighing reagents to the final quench, must be conducted under an inert atmosphere (high-purity nitrogen or argon). Solvents must be rigorously degassed (e.g., by three freeze-pump-thaw cycles or by sparging with argon for at least 30 minutes).

• Ligand Choice: The "best" ligand depends on the aryl halide. For less reactive aryl chlorides, highly electron-rich and bulky biarylphosphine ligands like XPhos or RuPhos are often required. For aryl bromides and iodides, ligands like BINAP or DPPF can be effective.[5]

• Base Compatibility: Sodium tert-butoxide (NaOtBu) is a common choice, but it is very hygroscopic and its quality is critical. Use a fresh bottle or a freshly opened container from a glovebox. For some substrates, a weaker base like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) may give better results and tolerate more functional groups.

• Palladium Precursor: Pd₂(dba)₃ and Pd(OAc)₂ are both common precatalysts that are reduced in situ to the active Pd(0) species. Ensure they are from a reliable source and have been stored properly.

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Experimental Protocol: Synthesis of 4-(4-methylphenyl)morpholine

• Setup: To a flame-dried Schlenk flask, add bis(dibenzylideneacetone)palladium(0) (Pd(dba)₂) (36 mg, 0.063 mmol, 1.5 mol%), XPhos (60 mg, 0.127 mmol, 3.0 mol%), and sodium tert-butoxide (811 mg, 8.44 mmol, 2.0 eq).

• Inerting: Evacuate and backfill the flask with high-purity argon or nitrogen three times.

• Reagent Addition: Add degassed toluene (5 mL). Stir at room temperature for 5 minutes. Then, via syringe, add 4-chlorotoluene (0.5 mL, 4.22 mmol, 1.0 eq) and morpholine (0.55 mL, 6.33 mmol, 1.5 eq).

• Reaction: Heat the mixture to reflux (approx. 110 °C) and stir for 6 hours or until TLC/LC-MS shows consumption of the aryl chloride.

• Workup: Cool the reaction to room temperature and quench with water (10 mL). Extract with ethyl acetate, wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the pure N-aryl morpholine.

Section 3: General Purification and Characterization

Question: I have successfully synthesized my N-substituted morpholine, but I am struggling to get a pure sample. What are the best practices for purification and characterization?

Answer: Proper purification and characterization are essential to validate your synthesis. The properties of your N-substituted morpholine will dictate the best approach.

Purification Strategies:

• Column Chromatography: This is the most common method for purifying research-scale quantities.

  • Normal Phase (Silica Gel): N-substituted morpholines are basic and can streak on silica gel. To mitigate this, you can pre-treat your silica with triethylamine (TEA) or add 0.5-1% TEA to your eluent system (e.g., ethyl acetate/hexanes + 1% TEA).

  • Reverse Phase (C18): For highly polar compounds, reverse-phase chromatography using water/acetonitrile or water/methanol gradients (often with 0.1% formic acid or TFA as a modifier) can be effective.

• Distillation: If your product is a liquid with a suitable boiling point and is thermally stable, vacuum distillation can be an excellent method for purification on a larger scale.

• Recrystallization: If your product is a crystalline solid, recrystallization is a powerful technique for achieving high purity.[9] A good starting point for solvent screening is a mixture like ethanol/water, ethyl acetate/hexanes, or dichloromethane/hexanes.

Characterization Checklist:

The structure of N-substituted morpholines should be confirmed using standard spectroscopic techniques.[10][11]

• ¹H NMR: This is the primary tool for structural confirmation.[12][13]

  • Look for the characteristic signals of the morpholine ring protons, which typically appear as two multiplets around ~2.5-2.8 ppm and ~3.6-3.8 ppm.

  • Confirm the presence of signals corresponding to the N-substituent and check that the integration values are correct.

• ¹³C NMR: Confirms the carbon skeleton of the molecule. The morpholine carbons typically appear around ~50-55 ppm (C-N) and ~65-70 ppm (C-O).

• Mass Spectrometry (MS): Confirms the molecular weight of the product. Electrospray ionization (ESI) is typically used, and you should look for the [M+H]⁺ ion.

• Infrared (IR) Spectroscopy: Useful for confirming the absence of starting materials, such as the N-H stretch of morpholine (around 3300 cm⁻¹) or the C=O stretch of an aldehyde (around 1700 cm⁻¹).

References

• Štibrányi, L., Prónayová, N., & Stankovičová, H. (2005). 1H and 13C NMR Spectra of N-substituted Morpholines. Magnetic Resonance in Chemistry, 43(6), 499-503. [Link]

• Borah, B. J., et al. (2024). Buchwald–Hartwig amination of aryl sulphides with morpholine catalyzed by SingaCycle-A1. ResearchGate. [Link]

• Nekrasov, M. D., Lukyanenko, E. R., & Kurkin, A. V. (2020). Synthesis of N-substituted morpholine nucleoside derivatives. Nucleosides, Nucleotides & Nucleic Acids, 39(9), 1223-1244. [Link]

• Guchhait, G., et al. (2017). De Novo Assembly of Highly Substituted Morpholines and Piperazines. Organic Letters, 19(4), 846-849. [Link]

• Khan, I., et al. (2022). Synthesis of Novel N-Methylmorpholine-Substituted Benzimidazolium Salts as Potential α-Glucosidase Inhibitors. Molecules, 27(21), 7247. [Link]

• Sharma, P. K., et al. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences, 556, 01051. [Link]

• Li, J., et al. (2009). Methods for preparing n-substituted morpholine compounds.

• Kumar, R., et al. (2024). N‐Alkylation of morpholine with benzyl alcohols using NiCuFeOx catalyst. ResearchGate. [Link]

• Chen, X., et al. (2011). Research on the N-alkylation of morpholine with alcohols catalyzed by CuO–NiO/γ–Al2O3. Research on Chemical Intermediates, 37, 1073-1081. [Link]

• Vessally, E., et al. (2017). New Strategy for the Synthesis of Morpholine Cores: Synthesis from N-Propargylamines. Oriental Journal of Chemistry, 33(3). [Link]

• S. Fun, S., et al. (2014). Synthesis, characterization and dynamic NMR studies of a novel chalcone based N-substituted morpholine derivative. Journal of Molecular Structure, 1074, 550-558. [Link]

• Indian Academy of Sciences. (2022). Synthesis, characterization and dynamic NMR studies of a novel chalcone based N-substituted morpholine derivative. Publications of the IAS Fellows. [Link]

• Organic Chemistry Portal. (2024). Synthesis of morpholines. Organic Chemistry Portal. [Link]

• Wolfe, J. P., & Rossi, M. A. (2010). A New Strategy for the Synthesis of Substituted Morpholines. NIH Public Access, 11(11), 1083-1086. [Link]

• Zhang, Z., et al. (2013). Synthesis method of substituted N-phenyl morpholine compound.

• Wikipedia. (2024). Buchwald–Hartwig amination. Wikipedia. [Link]

• da Silva, G. G., et al. (2020). New 2-(aryl/heteroaryl)-6-(morpholin-4-yl/pyrrolidin-1-yl)-(4-trifluoromethyl)quinolines: synthesis via Buchwald–Hartwig amination, photophysics, and biomolecular binding properties. New Journal of Chemistry, 44(30), 12903-12916. [Link]

• Ortiz, K. G., et al. (2024). Green Synthesis of Morpholines via Selective Monoalkylation of Amines. ChemRxiv. [Link]

• Ortiz, K. G., et al. (2024). Green Synthesis of Morpholines via Selective Monoalkylation of Amines. Journal of the American Chemical Society. [Link]

• American Chemical Society. (2025). Acid-Catalyzed Solvent-Switchable Chemoselective N-Alkylation and para C-Alkylation of Unprotected Arylamines Utilizing ortho-Quinone Methides. The Journal of Organic Chemistry. [Link]

• Nolan, S. P., & Cazin, C. S. J. (Eds.). (2015). Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. Chemical Reviews, 115(11), 6557-6681. [Link]

• ResearchGate. (2014). Freezing Conformation of Polychloronitrophenyl N-Substituted Morpholines Studied by DNMR and X-Ray Crystal Structure. ResearchGate. [Link]

• National Institutes of Health. (2018). Copper-Catalyzed Three-Component Synthesis of Highly Substituted Morpholines. PMC. [Link]

• American Chemical Society. (2025). Palladium-Catalyzed Deaminative Cross-Coupling of Alkyl Nitroso Carbamates. Organic Letters. [Link]

• Ortiz, K. G., et al. (2024). Green Synthesis of Morpholines via Selective Monoalkylation of Amines. PubMed. [Link]

• The Organic Chemistry Tutor. (2022, April 29). Reductive Amination & Amide Synthesis (IOC 40). YouTube. [Link]

• Thieme. (2015). A Concise and Efficient Synthesis of Substituted Morpholines. Synthesis, 47(05), 712-720. [Link]

• ResearchGate. (n.d.). Alkylation of morpholine in the presence of an equivalent of a) ammonium formate and b) sodium formate. ResearchGate. [Link]

• ResearchGate. (2007). Synthesis of N-Substituted Oxazolidines and Morpholines. ResearchGate. [Link]

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• 8. New 2-(aryl/heteroaryl)-6-(morpholin-4-yl/pyrrolidin-1-yl)-(4-trifluoromethyl)quinolines: synthesis via Buchwald–Hartwig amination, photophysics, and biomolecular binding properties - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
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effect of base strength on the synthesis of 2-Methyl-1-morpholinopropan-2-amine

Here is the technical support center for the synthesis of 2-Methyl-1-morpholinopropan-2-amine.

Introduction

Welcome to the technical resource guide for the synthesis of 2-Methyl-1-morpholinopropan-2-amine. This document is designed for chemistry professionals engaged in pharmaceutical research and process development. The synthesis of this compound, a valuable building block, is often achieved via a Mannich-type reaction, where the selection of an appropriate base is not merely a suggestion but a critical parameter that dictates reaction efficiency, yield, and purity. This guide provides in-depth, experience-driven advice in a question-and-answer format to navigate the challenges associated with base selection in this multi-component condensation reaction.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of the base in the synthesis of 2-Methyl-1-morpholinopropan-2-amine?

The synthesis is typically a Mannich reaction, a three-component condensation involving morpholine, an aldehyde (commonly formaldehyde), and an active hydrogen compound that serves as the carbon-nucleophile source (e.g., 2-nitropropane).[1][2] The base's primary role is to deprotonate the active hydrogen compound to generate a reactive nucleophile (a carbanion or, in the case of 2-nitropropane, a nitronate ion). This nucleophile then attacks a pre-formed Eschenmoser's salt or an iminium ion, which is generated from the reaction between morpholine and formaldehyde.[2] Therefore, the base is a catalyst essential for the key C-C bond-forming step.

Q2: How does the pKa of the base directly impact the reaction's success?

The relationship between the pKa of the chosen base and the reaction outcome is crucial. A direct correlation often exists between base pKa and reaction conversion rates within an optimal range.[3]

• Insufficiently Strong Base (Low pKa): If the base is too weak, the equilibrium concentration of the nucleophile will be too low. This results in a sluggish or stalled reaction, leading to poor yields and the recovery of unreacted starting materials.

• Optimally Strong Base: A base must be strong enough to efficiently generate the nucleophile. The ideal base has a conjugate acid with a pKa slightly higher than the pKa of the active hydrogen compound, driving the deprotonation equilibrium forward without introducing side reactions.

• Excessively Strong Base (High pKa): A very strong base (e.g., an alkoxide or organolithium) can promote undesirable side reactions. These may include the self-condensation of formaldehyde (Cannizzaro reaction), polymerization, or decomposition of the starting materials or product, leading to a complex mixture and low purity.

Q3: What are the advantages and disadvantages of using common organic versus inorganic bases?

The choice between an organic and inorganic base depends on solvent compatibility, desired reactivity, and workup considerations.

Base Type	Examples	Advantages	Disadvantages
Inorganic	K₂CO₃, Cs₂CO₃, NaOH, KOH	Cost-effective, high basicity, readily available.	Often have poor solubility in common organic solvents (e.g., THF, Toluene), which can lead to heterogeneous reaction mixtures and reproducibility issues.[3] Can promote emulsion formation during aqueous workup.
Organic	Triethylamine (TEA), Diisopropylethylamine (DIPEA), DBU	Excellent solubility in organic solvents, generally milder, leading to cleaner reactions. Easy to remove in vacuo if volatile.	Higher cost, potential for nucleophilic catalysis or side reactions, can be more difficult to remove if non-volatile.

Q4: Can morpholine, one of the reactants, serve as the base for the reaction?

While morpholine is a base (pKa of conjugate acid ≈ 8.5), it is generally not strong enough to efficiently deprotonate a typical active hydrogen compound like 2-nitropropane (pKa ≈ 10.2). Relying on morpholine alone would result in an extremely slow reaction rate and insignificant product formation. The use of a stronger, dedicated external base is almost always necessary to achieve a practical conversion rate.

Troubleshooting Guide

This guide addresses specific experimental issues in a problem/cause/solution format.

Problem 1: Low or No Yield of 2-Methyl-1-morpholinopropan-2-amine

• Potential Cause 1: Incorrect Base Strength.

  • Diagnosis: The pKa of your base's conjugate acid is lower than or too close to the pKa of your active hydrogen compound.

  • Solution: Switch to a stronger base. For instance, if you are using triethylamine (pKa of Et₃NH⁺ ≈ 10.7) for the deprotonation of 2-nitropropane (pKa ≈ 10.2), the equilibrium may not strongly favor the nitronate. Consider a stronger base like DBU (pKa of DBUH⁺ ≈ 12.5) to ensure a sufficient concentration of the nucleophile.

• Potential Cause 2: Poor Base Solubility.

  • Diagnosis: You are using an inorganic base like K₂CO₃ in a non-polar solvent like toluene, and the reaction mixture is a thick, poorly mixed slurry. The reaction is likely occurring only at the crystal surface.[3]

  • Solution:

    • Switch to a soluble organic base (e.g., DBU).

    • Change to a more polar solvent system that can better dissolve the base (e.g., DMF, DMSO), though this may complicate purification.

    • Employ a phase-transfer catalyst (e.g., TBAB) if using a biphasic system with an inorganic base.

• Potential Cause 3: Base-Induced Side Reactions.

  • Diagnosis: The reaction turns dark, and TLC/GC-MS analysis shows multiple unidentified high-molecular-weight byproducts. You may be using a very strong, non-hindered base.

  • Solution: Switch to a milder or more sterically hindered base. For example, replace sodium hydroxide with a hindered base like diisopropylethylamine (DIPEA) or a carbonate base to temper reactivity and disfavor polymerization pathways.

Problem 2: Significant Formation of Impurities or Side Products

• Potential Cause 1: Formation of Bis-adducts.

  • Diagnosis: Mass spectrometry indicates the presence of a byproduct corresponding to the addition of two morpholine-formaldehyde units to the nucleophile.

  • Solution: This often results from an excess of the iminium ion precursor. Carefully control the stoichiometry. Use the active hydrogen compound as the limiting reagent and ensure the base is added slowly to a mixture of the other components to maintain a low steady-state concentration of the nucleophile.

• Potential Cause 2: Product Degradation.

  • Diagnosis: The desired product is observed initially by in-process control (IPC) but its concentration decreases over time, accompanied by the formation of colored impurities.

  • Solution: The product itself may be unstable in the presence of the base, especially at elevated temperatures. Reduce the reaction temperature and time. Once the reaction is complete, perform an immediate acidic quench to neutralize the base and proceed with extraction and purification.

Visualizing the Core Mechanism & Troubleshooting Logic

A clear understanding of the reaction pathway and a logical approach to problem-solving are essential for success.

Caption: The base is critical for generating the nucleophile.

Caption: A decision tree for diagnosing yield issues.

Experimental Protocol: Base Screening

This protocol provides a validated method for efficiently screening different bases to identify the optimal conditions for your synthesis.

Objective: To compare the effectiveness of four different bases (Triethylamine, DBU, K₂CO₃, and Cs₂CO₃) on the yield of the Mannich reaction.

Materials:

• Morpholine

• Paraformaldehyde (as a source of formaldehyde)

• 2-Nitropropane

• Anhydrous Toluene (Solvent)

• Bases: Triethylamine (TEA), 1,8-Diazabicycloundec-7-ene (DBU), Potassium Carbonate (K₂CO₃), Cesium Carbonate (Cs₂CO₃)

• Internal standard (e.g., dodecane) for GC analysis

• Reaction vials (5 mL) with stir bars and caps

• Heating block/plate

Procedure:

• Stock Solution Preparation: Prepare a stock solution of morpholine (1.0 eq), paraformaldehyde (1.1 eq), and 2-nitropropane (1.2 eq) in anhydrous toluene. Add a known concentration of the internal standard.

• Reaction Setup: To four separate, labeled reaction vials, add a magnetic stir bar.

  • Vial 1: Add TEA (1.5 eq).

  • Vial 2: Add DBU (1.5 eq).

  • Vial 3: Add finely ground K₂CO₃ (1.5 eq).

  • Vial 4: Add finely ground Cs₂CO₃ (1.5 eq).

• Reaction Initiation: To each vial, add an equal volume of the prepared stock solution. Seal the vials and place them on a heating block set to 80 °C with vigorous stirring.

• Monitoring: After 2, 4, 8, and 16 hours, carefully take a small aliquot from each reaction mixture. Quench the aliquot with dilute HCl, extract with ethyl acetate, and analyze by GC-MS.

• Analysis: Calculate the percent conversion of the limiting reagent and the relative yield of the desired product by comparing the product peak area to the internal standard peak area.

References

• Livingstone, K., et al. (2020). The correlation between the pKa of bases employed and reaction... ResearchGate. Available at: [Link]

• Patel, S. B., et al. (2022). Synthetic applications of biologically important Mannich bases: An updated review. Future Journal of Pharmaceutical Sciences. Available at: [Link]

• Fernandez, J. E., & Simon, D. S. (1964). Kinetics of the Reaction of 2-Nitropropane with Methylenebisamines. A Study of the Mannich Reaction. The Journal of Organic Chemistry. Available at: [Link]

• Wikipedia. (2023). Mannich reaction. Available at: [Link]

• Raoof, A. M., & Sadiq, A. S. (2022). Mannich Bases: Synthesis, Pharmacological Activity, and Applications: A Review. Iraqi Journal of Science. Available at: [Link]

• Kumar, S., et al. (2013). Mannich Bases: An Important Pharmacophore in Present Scenario. Evidence-Based Complementary and Alternative Medicine. Available at: [Link]

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• 2. Mannich reaction - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Solvent Effects in 2-Methyl-1-morpholinopropan-2-amine Synthesis

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for the synthesis of 2-Methyl-1-morpholinopropan-2-amine. This document is designed for researchers, medicinal chemists, and process development professionals to troubleshoot and optimize this synthesis by focusing on one of the most critical, yet often overlooked, parameters: the reaction solvent. We will explore the causal relationships between solvent properties and reaction kinetics, providing actionable insights to enhance your reaction rate, yield, and purity.

While specific kinetic data for this exact molecule is not extensively published, its structure strongly suggests a synthesis pathway based on the Mannich reaction . This classic carbon-carbon bond-forming reaction typically involves an amine (morpholine), a non-enolizable aldehyde (formaldehyde), and a carbon acid (a precursor to the 2-methyl-2-amino propane moiety, such as 2-nitropropane followed by reduction). The principles discussed here are grounded in extensive studies of Mannich reactions and related aminations and are directly applicable.[1][2]

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction rate is extremely slow. How is my solvent choice the likely culprit?

A1: A slow reaction rate is one of the most common issues in synthesis and is frequently tied directly to solvent selection. The solvent influences the reaction rate by modulating the stability of the reactants and, more importantly, the transition state.

The key intermediate in a Mannich reaction is the formation of an Eschenmoser's salt-like iminium ion (CH2=N+(CH2CH2)2O) from morpholine and formaldehyde. The rate-determining step is often the nucleophilic attack of the enolized carbon acid on this electrophilic iminium ion.

• Polarity and Transition State Stabilization: The transition state of this step involves charge separation and is significantly more polar than the ground-state reactants. According to the Hughes-Ingold rules and transition state theory, reactions that proceed through a charged or highly polar transition state are accelerated in polar solvents.[3][4] A solvent with a high dielectric constant can effectively stabilize this polar transition state, lowering the activation energy (Ea) and increasing the reaction rate. If you are using a nonpolar solvent like toluene or hexane, the transition state is destabilized, leading to a very slow reaction.

• Dielectric Constant: For reactions involving the coming together of a neutral molecule and an ion (as in the key Mannich step), increasing the solvent's dielectric constant generally increases the rate constant.[5] Conversely, studies on some Mannich reactions have shown that in mixed aqueous-organic solvents, increasing the proportion of the organic solvent (and thus decreasing the overall dielectric constant) can decrease the reaction rate, suggesting a complex interplay of specific solvation effects.[6]

• Initial Troubleshooting Step: If your rate is slow, consider switching from a nonpolar solvent (e.g., Toluene, Dioxane) to a polar aprotic solvent (e.g., Acetonitrile, DMF) or a polar protic solvent (e.g., Ethanol, Methanol). The choice between protic and aprotic is critical and is addressed in Q3.

Q2: I'm observing low yields and significant side-product formation. How can the solvent help?

A2: Low yields can be a result of an unfavorable reaction equilibrium or competing side reactions, both of which are heavily influenced by the solvent.

• Equilibrium Control: The initial formation of the iminium ion is a reversible reaction that produces water.[7] In some solvents, particularly those that are not effective at solvating the ionic species, the equilibrium may lie far to the left, limiting the concentration of the key electrophile. While not always necessary, using a solvent that allows for the removal of water (e.g., toluene with a Dean-Stark trap) can drive this equilibrium forward, though this may not be optimal for the subsequent polar steps. More effectively, a solvent that favors the formation of the iminium ion is preferred. Studies on reductive aminations show that protic solvents like methanol can be superior for imine formation compared to others.[8]

• Minimizing Side Reactions:

  • Self-Condensation: The carbon acid component (e.g., 2-nitropropane) can undergo self-condensation. The choice of solvent can affect the base strength of morpholine, influencing the rate of deprotonation and potentially favoring the desired reaction pathway over side reactions. In some cases, base catalysis is more pronounced in less polar solvents.[6]

  • Reaction with Solvent: Reactive solvents can lead to impurities. For example, using alcohols as solvents in syntheses involving strong reducing agents or certain metal catalysts can lead to solvent oxidation, generating aldehydes or ketones that then participate in unwanted side reactions.[9]

Q3: What is the fundamental difference between using a polar protic vs. a polar aprotic solvent for this synthesis?

A3: This is a crucial distinction that goes beyond simple polarity. The key difference is the ability to act as a hydrogen-bond donor.[10][11]

• Polar Protic Solvents (e.g., Water, Ethanol, Methanol): These solvents have acidic protons (typically on -OH or -NH groups).

  • Pros: They are excellent at stabilizing both cations and anions. They can stabilize the positively charged iminium ion intermediate and any anionic intermediates through hydrogen bonding. This can be beneficial for the overall reaction energetics.[10]

  • Cons: They can form strong hydrogen bonds with the lone pair on the nitrogen of the amine nucleophile (morpholine). This "caging" effect surrounds the nucleophile with solvent molecules, sterically hindering it and reducing its nucleophilicity.[12] This can significantly slow down the initial steps of the reaction.

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): These solvents have dipoles to be considered polar but lack acidic protons.

  • Pros: They are good at solvating cations (like the iminium ion) through dipole-ion interactions but are poor at solvating anions. Crucially, they do not form strong hydrogen bonds with the amine nucleophile. This leaves the morpholine "naked" and highly reactive, which can accelerate the reaction rate, particularly for bimolecular steps.[12]

  • Cons: The basicity of amines can be enhanced in aprotic solvents, which might increase the rate of undesired side reactions if not properly controlled.[13]

Verdict for this Synthesis: For a Mannich-type reaction, where the formation of the iminium ion is critical and the subsequent nucleophilic attack requires a potent nucleophile, a polar aprotic solvent like Acetonitrile (MeCN) or Dimethylformamide (DMF) is often a superior starting point for optimization. However, some studies on reductive amination have found methanol to be an excellent choice, indicating that empirical screening is essential.[8]

Troubleshooting Guide: Systematic Solvent Screening Protocol

If you are facing issues with reaction rate or yield, a systematic approach to solvent optimization is required.

Step 1: Initial Solvent Class Screening Select one representative solvent from each of the three main classes. Run small-scale, parallel reactions under identical conditions (temperature, concentration, stoichiometry) and monitor the reaction progress (e.g., by LCMS or TLC) at set time points.

Solvent Class	Example Solvent	Dielectric Constant (ε)	Rationale
Nonpolar	Toluene	2.4	Establishes a baseline. Often poor for this reaction type.
Polar Aprotic	Acetonitrile (MeCN)	37.5	Solvates the cationic intermediate without deactivating the amine nucleophile.
Polar Protic	Ethanol (EtOH)	24.5	Stabilizes charged species via H-bonding but may suppress nucleophilicity.[10]

Step 2: Analysis of Initial Results

• If the reaction is fastest in Acetonitrile: Your reaction is likely limited by the nucleophilicity of the amine. Further optimization can be done by trying other polar aprotic solvents like DMF or DMSO.

• If the reaction is fastest in Ethanol: The stabilization of a charged transition state or intermediate is likely the dominant factor. You could explore other protic solvents like methanol or isopropanol. Be aware that some studies show adding water to organic solvents can decrease the rate of Mannich reactions.[6]

• If the reaction does not proceed in any: Re-evaluate fundamental parameters like temperature, catalyst (if any), and reagent purity before further solvent screening.

Step 3: Fine-Tuning with Solvent Mixtures Once the best solvent class is identified, you can fine-tune the properties by using binary mixtures. For example, if acetonitrile gives a good rate but solubility is an issue, you might try a mixture of acetonitrile and a co-solvent like dichloromethane to balance polarity and solvating power.

Visualizing the Science

Proposed Reaction Mechanism & Solvent Interaction

The diagram below outlines the proposed Mannich reaction pathway. The solvent (S) plays a crucial role in solvating the charged iminium intermediate, which is often key to accelerating the rate-determining step.

Caption: Proposed Mannich reaction pathway for synthesis.

Solvent Effect on Activation Energy

A polar solvent stabilizes the polar transition state more than the less polar reactants, lowering the overall activation energy (Ea) and increasing the reaction rate (k).

Caption: Energy profile showing rate acceleration in a polar solvent.

Troubleshooting Workflow

Use this decision tree to diagnose and solve common solvent-related issues.

Caption: Decision tree for solvent optimization.

References

• Al-Garni, T. S., Ismail, A. M., Al-Zaben, M., & El-Faham, A. (n.d.). Solvent Effects on the Kinetic and Mechanism of N-Mannich Bases of 3-Hydrazonoindole-2-one. King Saud University.
• ResearchGate. (n.d.). Effect of Changes in the Dielectric Constant of Reaction Medium.
• Chemical Kinetics and Stability. (n.d.).
• Brainly.com. (2023, November 9). How does the dielectric constant affect SN1 and SN2 reactions?
• IISTE.org. (n.d.). The Effect of Dielectric Constant On The Kinetics of Reaction Between Plasma Albumin And Formaldehyde In Ethanol.
• Song, et al. (n.d.). A remarkable solvent effect on reductive amination of ketones. ResearchGate.
• ResearchGate. (n.d.). Chemical Kinetics in Solution Phase: Challenges beyond the Correlation of the Rate Constant with the Dielectric Constant of Reaction Media.
• ResearchGate. (n.d.). The influence of solvents on the Mannich reaction.
• Smolecule. (2023, August 15). 2-Methyl-2-morpholinopropan-1-amine.
• Protic And Aprotic Solvents. (n.d.).
• ResearchGate. (n.d.). Solvent effect on Mannich reaction.
• Synthesis of Hindered Tertiary Amines by a Mild Reductive Amination Procedure. (2025, August 7).
• Specific solvent issues with Reductive Amination/Alkylation. (n.d.). Wordpress.
• ChemScene. (n.d.). 2-Methyl-1-morpholinopropan-2-amine.
• LibreTexts. (2019, June 5). Protic vs Aprotic Solvents. Chemistry LibreTexts.
• Chemistry Steps. (n.d.). Polar Protic and Polar Aprotic Solvents.
• Wikipedia. (n.d.). Amine.
• PubMed Central. (n.d.). A Facile One-Pot Process for the Formation of Hindered Tertiary Amines.
• LibreTexts. (2023, January 22). Polar Protic and Aprotic Solvents. Chemistry LibreTexts.
• Mannich Reaction of Aromatic Ketones Based on Acetic Acid as Solvent and Catalyst. (n.d.).
• Wikipedia. (n.d.). Reductive amination.

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• 2. cjcu.jlu.edu.cn [cjcu.jlu.edu.cn]
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• 12. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]
• 13. Amine - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

analytical methods for the characterization of 2-Methyl-1-morpholinopropan-2-amine

An In-Depth Comparative Guide to the Analytical Characterization of 2-Methyl-1-morpholinopropan-2-amine

For researchers and professionals in drug development, the rigorous characterization of chemical intermediates is a cornerstone of quality control and regulatory compliance. 2-Methyl-1-morpholinopropan-2-amine, with its unique assembly of a primary amine, a tertiary morpholine nitrogen, and a sterically hindered backbone, presents a distinct analytical challenge.[1][2] This guide provides a comprehensive comparison of analytical methodologies for the structural elucidation, purity assessment, and quantification of this compound. We will move beyond simple procedural lists to explain the rationale behind method selection and parameter optimization, reflecting the practical insights of a senior application scientist.

Strategic Workflow for Comprehensive Analysis

A robust characterization of 2-Methyl-1-morpholinopropan-2-amine necessitates a multi-technique approach. The initial confirmation of the molecular structure is best achieved through spectroscopic methods, which provide direct evidence of the compound's architecture. Following identification, chromatographic techniques are employed to separate the target analyte from impurities, enabling accurate purity assessment and quantification.

Caption: A logical workflow for the comprehensive characterization of 2-Methyl-1-morpholinopropan-2-amine.

Part 1: Spectroscopic Methods for Structural Elucidation

Spectroscopic techniques are indispensable for confirming the identity and structural integrity of the synthesized molecule. Each method provides a unique piece of the structural puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for unambiguous structure determination. For 2-Methyl-1-morpholinopropan-2-amine (C₈H₁₈N₂O)[2], the predicted ¹H and ¹³C NMR spectra would exhibit characteristic signals corresponding to its distinct chemical environments.

• ¹H NMR: The spectrum is expected to show signals for the two equivalent methyl groups, the primary amine (-NH₂) protons, the methylene bridge (-CH₂-), and the two sets of inequivalent methylene protons on the morpholine ring. The integration of these signals should correspond to a 6:2:2:4:4 proton ratio. Spin-spin coupling would be observed between adjacent non-equivalent protons. For instance, the protons of the morpholine ring would likely appear as complex multiplets.[3][4][5]

• ¹³C NMR: The spectrum should reveal distinct signals for the quaternary carbon, the two equivalent methyl carbons, the methylene bridge carbon, and the two different methylene carbons of the morpholine ring.

Mass Spectrometry (MS)

MS provides the molecular weight and crucial fragmentation data. When coupled with a chromatographic inlet (GC-MS or LC-MS), it becomes a potent tool for both identification and impurity profiling. The compound has a molecular weight of approximately 158.24 g/mol .[2][6] The electron ionization (EI) mass spectrum would be expected to show a molecular ion peak (M⁺) at m/z 158, along with characteristic fragment ions resulting from the cleavage of the C-C bond adjacent to the primary amine or the loss of fragments from the morpholine ring.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is a rapid and effective method for identifying the functional groups present in the molecule. The spectrum of 2-Methyl-1-morpholinopropan-2-amine would be characterized by specific absorption bands.

Functional Group	Expected Wavenumber (cm⁻¹)	Vibration Type
Primary Amine (N-H)	3400–3300 (two bands)	Symmetric & Asymmetric Stretch
Primary Amine (N-H)	1650–1590	Scissoring (Bend)
Aliphatic C-H	2970–2845	Stretch
Ether (C-O-C)	1150–1050	Stretch
C-N	1350-1250	Stretch
Source: Adapted from general FTIR correlation tables.[7]

The presence of these key bands provides strong evidence for the correct synthesis of the target compound.[8]

Part 2: Chromatographic Methods for Purity and Quantification

Chromatography is the gold standard for separating a target compound from starting materials, by-products, and other impurities, allowing for accurate purity assessment.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is highly suitable for volatile and thermally stable compounds. While the target analyte is amenable to GC, primary amines can exhibit peak tailing on standard non-polar columns due to interactions with active sites. Derivatization is a common strategy to mitigate this and improve peak shape and sensitivity.[9][10]

This protocol is adapted from established methods for analyzing amines.[11]

• Sample Preparation & Derivatization:

  • Prepare a 1 mg/mL solution of the sample in a volatile solvent like Dichloromethane or Ethyl Acetate.

  • To 100 µL of the sample solution, add 100 µL of a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

  • Cap the vial and heat at 70°C for 30 minutes to form the silyl derivative of the primary amine. This increases volatility and reduces polarity.

• GC-MS Conditions:

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness. This low-polarity phase is a robust general-purpose column.

  • Injector: 250°C, Split mode (e.g., 20:1).

  • Oven Program: Initial 80°C (hold 2 min), ramp at 15°C/min to 280°C (hold 5 min).[12]

  • Carrier Gas: Helium, constant flow at 1.2 mL/min.

  • MS Transfer Line: 280°C.

  • Ion Source: 230°C, Electron Ionization (EI) at 70 eV.

  • Mass Scan Range: 40-500 amu.

• Data Analysis:

  • Purity is calculated based on the percent area of the main derivatized peak relative to the total area of all peaks in the chromatogram.

  • The mass spectra of impurity peaks can be used for tentative identification by searching against spectral libraries like NIST.[13]

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique that does not require the analyte to be volatile. However, 2-Methyl-1-morpholinopropan-2-amine lacks a strong UV chromophore, making detection by standard UV-Vis detectors challenging at low concentrations. Therefore, derivatization to attach a UV-active group is often necessary for sensitive quantification.[14]

This protocol is based on the derivatization of amines for enhanced UV detection.[14][15]

• Sample Preparation & Derivatization:

  • Prepare a 1 mg/mL stock solution of the sample in methanol. Create working standards via serial dilution.

  • To 100 µL of each standard or sample solution, add 100 µL of 1% (w/v) 1-fluoro-2,4-dinitrobenzene (FDNB) in methanol.

  • Add 100 µL of 0.1 M sodium bicarbonate buffer (pH 8.5) to facilitate the reaction.

  • Vortex and incubate at 60°C for 30 minutes. Cool to room temperature.[14]

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: Gradient elution. A: 0.1% Formic Acid in Water. B: Acetonitrile.

  • Gradient: Start at 20% B, ramp to 95% B over 15 minutes, hold for 3 minutes, then return to initial conditions and equilibrate.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

  • Detector: UV-Vis Diode Array Detector (DAD) set to the absorbance maximum of the DNB-derivative (approx. 360 nm).

• Data Analysis:

  • Construct a calibration curve by plotting the peak area of the derivatized analyte versus concentration for the standard solutions.

  • Determine the concentration in the sample from the calibration curve. Purity can be assessed by the area percentage of the main peak.

Comparative Analysis of Key Methodologies

The choice between GC-MS and HPLC depends on the specific analytical goal, available instrumentation, and sample matrix.

Parameter	Gas Chromatography-MS (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV)	Spectroscopic Methods (NMR, FTIR)
Primary Use	Purity, Impurity Identification	Purity, Quantification	Structural Elucidation, Identity Confirmation
Selectivity	Very High (with MS detection)	High (with chromatographic separation)	High (provides structural fingerprint)
Sensitivity	High (ng/mL to pg/mL)	Moderate to High (µg/mL to ng/mL with derivatization)	Low (requires mg quantities)
Derivatization	Often required for polar amines to improve peak shape.[11]	Often required for analytes lacking a UV chromophore.[16]	Not required.
Sample Throughput	Moderate	High	Low
Strengths	Excellent for identifying unknown volatile impurities via MS libraries.[13]	Robust for routine QC and quantification; widely available.[17]	Provides unambiguous structural information.
Limitations	Requires analyte to be volatile and thermally stable.	Lower sensitivity without derivatization or advanced detectors (e.g., MS, CAD).	Not suitable for separating complex mixtures or trace analysis.

Thermal Analysis

For drug intermediates, understanding thermal stability is crucial for storage and process safety. Thermogravimetric Analysis (TGA) can be employed to determine the decomposition temperature of 2-Methyl-1-morpholinopropan-2-amine. Studies on the structurally similar 2-amino-2-methyl-1-propanol (AMP) have utilized TGA to assess its thermal stability under various conditions, providing a methodological basis for this analysis.[18][19][20] A typical experiment would involve heating a small sample under a controlled atmosphere (e.g., nitrogen) at a constant rate (e.g., 10 °C/min) and monitoring the mass loss as a function of temperature.[20]

Conclusion

A comprehensive and trustworthy characterization of 2-Methyl-1-morpholinopropan-2-amine is best achieved through the strategic application of multiple analytical techniques. Initial structural confirmation should be performed using NMR, MS, and FTIR spectroscopy. For purity assessment and quantification, both GC-MS and HPLC are powerful options. GC-MS offers superior identification capabilities for volatile impurities, while HPLC provides a robust platform for routine quantitative analysis. In both chromatographic methods, derivatization is a key step to overcome the inherent challenges of analyzing a polar primary amine that lacks a strong chromophore. This integrated analytical approach ensures a thorough understanding of the compound's identity, purity, and stability, which is essential for its application in research and development.

References

• PubChem. 2-Methyl-1-(4-(methylthio)phenyl)-2-morpholino-1-propanone. National Center for Biotechnology Information. Available at: [Link]

• SciSpace. (2011). Thermo Physical Analysis of 2-amino-2-methyl-1-propanol Solvent for Carbon Dioxide Removal. Available at: [Link]

• PubChem. 2-Methyl-2-(morpholin-4-yl)propan-1-amine. National Center for Biotechnology Information. Available at: [Link]

• ResearchGate. (n.d.). An FTIR Spectroscopic study and quantification of 2-amino-2-methyl-1-propanol, piperazine and absorbed carbon dioxide in concentrated aqueous solutions. Available at: [Link]

• AIDIC. (2011). Thermo Physical Analysis of 2-Amino-2-methyl-1- propanol Solvent for Carbon Dioxide Removal. Available at: [Link]

• NIST. 2-Propen-1-amine, 2-methyl-. NIST Chemistry WebBook. Available at: [Link]

• OSHA. 2-Amino-2-methyl-1-propanol (AMP). Occupational Safety and Health Administration. Available at: [Link]

• SciSpace. (2014). Gas Chromatography Mass Spectrometry (GC-MS) for Identification of Designer Stimulants Including 2C Amines, NBOMe Compounds, and Cathinones in Urine. Available at: [Link]

• PubMed. (1995). Gas chromatography-mass spectrometry analysis of 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine in urine and feces. Available at: [Link]

• Indonesian Journal of Science & Technology. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Available at: [Link]

• World Journal of Pharmacy and Pharmaceutical Sciences. (2023). gas chromatography-mass spectrometry (gc-ms) analysis of ethanolic extracts of barleria. Available at: [Link]

• ResearchGate. (n.d.). Thermal Degradation Rate of 2-Amino-2-methyl-1-propanol to Cyclic 4,4-Dimethyl-1,3-oxazolidin-2-one; Mechanistic Aspects and Kinetics Investigation. Available at: [Link]

• ACS Publications. (2021). Atmospheric Chemistry of 2-Amino-2-methyl-1-propanol: A Theoretical and Experimental Study of the OH-Initiated Degradation. Available at: [Link]

• CIPAC. (2020). multi-active method for the analysis of active substances in formulated products to support quality control. Available at: [Link]

• ResearchGate. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Available at: [Link]

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• University of Kentucky. (2017). Thermal Degradation Rate of 2-Amino-2-methyl-1-propanol to Cyclic 4,4-Dimethyl-1,3-oxazolidin-2-one; Mechanistic Aspects and Kinetics Investigation. Available at: [Link]

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A Comparative Guide to the ¹H and ¹³C NMR Analysis of 2-Methyl-1-morpholinopropan-2-amine and Related Structures

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Spectroscopic Challenge of Multifunctional Amines

2-Methyl-1-morpholinopropan-2-amine and its analogs are valuable building blocks in medicinal chemistry and materials science. Their structural complexity, featuring a tertiary amine within a morpholine ring, a primary amine, and a quaternary carbon center, presents a unique set of challenges and opportunities for NMR spectroscopic analysis. Understanding the nuances of their ¹H and ¹³C NMR spectra is paramount for unambiguous structure elucidation, purity assessment, and for studying their dynamic behavior in solution. This guide will dissect the expected spectral features of the title compound, compare it with a close structural analog, 4-(2-aminoethyl)morpholine, and a non-cyclic counterpart, 2,2-dimethyl-1,3-propanediamine, to highlight the influence of different structural motifs on NMR chemical shifts.

I. Predicted ¹H and ¹³C NMR Analysis of 2-Methyl-1-morpholinopropan-2-amine

Expected ¹H NMR Spectral Features:

The proton NMR spectrum is anticipated to exhibit distinct signals corresponding to the morpholine ring protons, the methylene bridge, the gem-dimethyl groups, and the primary amine protons.

• Morpholine Protons (O-CH₂-CH₂-N): The four protons on the carbons adjacent to the oxygen atom (O-CH₂) are expected to appear as a triplet at approximately 3.6-3.7 ppm.[1] The four protons on the carbons adjacent to the nitrogen atom (N-CH₂) will likely resonate further upfield as a triplet around 2.4-2.5 ppm.[1] The chair conformation of the morpholine ring can lead to broadening of these signals.[2]

• Methylene Bridge (-CH₂-): The two protons of the methylene group connecting the morpholine ring to the quaternary carbon are expected to appear as a singlet around 2.7-2.9 ppm.[1]

• Gem-Dimethyl Protons (-C(CH₃)₂): The six protons of the two methyl groups attached to the quaternary carbon will be magnetically equivalent and are predicted to resonate as a sharp singlet around 1.0-1.2 ppm.[1]

• Primary Amine Protons (-NH₂): The two protons of the primary amine group will typically appear as a broad singlet in the range of 0.5-5.0 ppm.[2][3] The exact chemical shift is highly dependent on solvent, concentration, and temperature due to hydrogen bonding and exchange phenomena.[2][3]

Expected ¹³C NMR Spectral Features:

The proton-decoupled ¹³C NMR spectrum is predicted to show five distinct signals.

• Morpholine Carbons (O-CH₂): The two equivalent carbons adjacent to the oxygen atom are expected in the range of 67-70 ppm.

• Morpholine Carbons (N-CH₂): The two equivalent carbons adjacent to the nitrogen atom are predicted to be in the 50-55 ppm region.

• Methylene Bridge Carbon (-CH₂-): The carbon of the methylene bridge is anticipated to appear around 60-65 ppm.

• Quaternary Carbon (-C(CH₃)₂): The quaternary carbon will likely have a chemical shift in the range of 35-45 ppm.

• Gem-Dimethyl Carbons (-C(CH₃)₂): The two equivalent methyl carbons are expected to resonate upfield, around 20-25 ppm.

II. Comparative Analysis with Structurally Related Amines

To understand the influence of the morpholine moiety and the overall substitution pattern, a comparison with structurally related amines is invaluable.

A. 4-(2-Aminoethyl)morpholine: A Close Structural Analog

4-(2-Aminoethyl)morpholine shares the morpholine ring and a primary amine group, differing in the linkage to the amine. Its experimental NMR data provides a solid basis for our predictions for the target compound.

Assignment	4-(2-Aminoethyl)morpholine ¹H Chemical Shift (ppm)	4-(2-Aminoethyl)morpholine ¹³C Chemical Shift (ppm)
Morpholine H (O-CH ₂)	3.76	68.89
Morpholine H (N-CH ₂)	2.60	55.19
Methylene H (-NCH ₂CH₂NH₂)	2.71	56.97
Methylene H (-NCH₂CH ₂NH₂)	3.15	38.37
Amine H (-NH ₂)	Broad signal	-

Table 1: Experimental ¹H and ¹³C NMR data for 4-(2-Aminoethyl)morpholine in D₂O.

Key Comparative Insights:

• The chemical shifts of the morpholine protons and carbons in 4-(2-aminoethyl)morpholine are in good agreement with the predicted ranges for our target molecule.

• The presence of the gem-dimethyl group in 2-Methyl-1-morpholinopropan-2-amine is expected to cause a slight upfield shift for the adjacent methylene bridge protons and carbon compared to the corresponding signals in 4-(2-aminoethyl)morpholine due to steric effects.

B. 2,2-Dimethyl-1,3-propanediamine: A Non-Cyclic Analog

This diamine serves as an excellent comparison to isolate the effect of the morpholine ring. It shares the 2,2-dimethyl-1-aminopropane core with our target compound.

Assignment	2,2-Dimethyl-1,3-propanediamine ¹H Chemical Shift (ppm)	2,2-Dimethyl-1,3-propanediamine ¹³C Chemical Shift (ppm)
Methylene H (-CH ₂NH₂)	~2.5 (broad)	~52
Gem-Dimethyl H (-C(CH ₃)₂)	~0.9 (singlet)	~25
Quaternary C (-C (CH₃)₂)	-	~36
Amine H (-NH ₂)	Broad singlet	-

Table 2: Typical ¹H and ¹³C NMR data for 2,2-Dimethyl-1,3-propanediamine.[2][3]

Key Comparative Insights:

• The chemical shift of the gem-dimethyl protons in 2,2-dimethyl-1,3-propanediamine is very similar to the predicted value for 2-Methyl-1-morpholinopropan-2-amine, confirming that this signal is largely unaffected by the nature of the substituent on the other side of the quaternary carbon.

• The methylene protons adjacent to the primary amine in 2,2-dimethyl-1,3-propanediamine are significantly upfield compared to the predicted chemical shift of the methylene bridge protons in our target molecule. This highlights the strong deshielding effect of the nitrogen atom within the morpholine ring.

III. Experimental Protocol for NMR Analysis

This section provides a standardized protocol for acquiring high-quality ¹H and ¹³C NMR spectra of 2-Methyl-1-morpholinopropan-2-amine and its analogs.

A. Sample Preparation

• Solvent Selection: Choose a deuterated solvent in which the analyte is soluble (e.g., CDCl₃, D₂O, DMSO-d₆). For amines, CDCl₃ is often a good starting point.

• Concentration: Prepare a solution of approximately 5-10 mg of the compound in 0.6-0.7 mL of the deuterated solvent for ¹H NMR, and 20-50 mg for ¹³C NMR.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (0 ppm).

• Filtration: Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube to remove any particulate matter.

B. NMR Data Acquisition

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and sensitivity.

• Tuning and Matching: Tune and match the probe for the appropriate nucleus (¹H or ¹³C).

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve homogeneity.

• ¹H NMR Parameters:

  • Pulse sequence: Standard single-pulse experiment.

  • Spectral width: -2 to 12 ppm.

  • Acquisition time: 2-4 seconds.

  • Relaxation delay: 1-5 seconds.

  • Number of scans: 8-16.

• ¹³C NMR Parameters:

  • Pulse sequence: Proton-decoupled single-pulse experiment.

  • Spectral width: 0 to 220 ppm.

  • Acquisition time: 1-2 seconds.

  • Relaxation delay: 2-5 seconds.

  • Number of scans: 1024 or higher, depending on concentration.

C. Data Processing and Analysis

• Fourier Transformation: Apply a Fourier transform to the free induction decay (FID) to obtain the frequency-domain spectrum.

• Phasing and Baseline Correction: Manually phase the spectrum and apply a baseline correction to ensure accurate integration and peak picking.

• Chemical Shift Referencing: Reference the spectrum to the internal standard (TMS at 0 ppm).

• Integration: Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

• Peak Picking and Assignment: Identify the chemical shift of each peak and assign it to the corresponding nucleus in the molecule based on chemical shift, multiplicity, and integration.

IV. Visualizing Molecular Structure and NMR Workflow

Caption: Key structural fragments of 2-Methyl-1-morpholinopropan-2-amine.

Caption: A streamlined workflow for NMR-based structural analysis.

V. Conclusion

The ¹H and ¹³C NMR analysis of 2-Methyl-1-morpholinopropan-2-amine, while seemingly complex, can be systematically approached by dissecting its constituent structural motifs. By comparing its predicted spectra with the experimental data of analogs like 4-(2-aminoethyl)morpholine and 2,2-dimethyl-1,3-propanediamine, we gain a deeper understanding of how different functional groups and their electronic environments influence chemical shifts. The morpholine ring consistently imparts characteristic signals for its methylene protons and carbons, while the gem-dimethyl group provides a distinct singlet in the ¹H NMR spectrum. This guide provides a robust framework for researchers to confidently identify and characterize this class of compounds, facilitating their application in drug discovery and development.

References

• 1. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 2. 2,2-Dimethyl-1,3-propanediamine | C5H14N2 | CID 81770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2,2-DIMETHYL-1,3-PROPANEDIAMINE(7328-91-8) 1H NMR spectrum [chemicalbook.com]

A Comparative Guide to the Mass Spectrometry Fragmentation of 2-Methyl-1-morpholinopropan-2-amine

In the landscape of pharmaceutical research and drug development, the precise structural elucidation of novel chemical entities is paramount. Mass spectrometry stands as a cornerstone analytical technique, providing invaluable insights into molecular weight and structure through the analysis of fragmentation patterns. This guide offers an in-depth exploration of the predicted electron ionization (EI) mass spectrometry fragmentation pattern of 2-Methyl-1-morpholinopropan-2-amine, a compound of interest due to its bifunctional nature, incorporating both a sterically hindered primary amine and a morpholine moiety.

To provide a robust analytical framework, we will compare its predicted fragmentation with the known mass spectrum of a close structural analog, 2-Amino-2-methyl-1-propanol. This comparative approach will illuminate the influence of the morpholine ring on the fragmentation pathways, offering researchers a deeper understanding of how subtle structural modifications can significantly alter the mass spectral fingerprint.

The Significance of Fragmentation Analysis

Electron ionization is a "hard" ionization technique, meaning it imparts significant energy to the analyte molecule, leading to extensive and often complex fragmentation.[1] While this can sometimes result in the absence of a prominent molecular ion peak, the resulting fragment ions provide a detailed structural roadmap.[1] For a molecule like 2-Methyl-1-morpholinopropan-2-amine, understanding these pathways is critical for its unambiguous identification in complex matrices and for distinguishing it from related isomers or impurities.

Predicted Fragmentation Pattern of 2-Methyl-1-morpholinopropan-2-amine

The structure of 2-Methyl-1-morpholinopropan-2-amine (C8H18N2O, MW: 158.24 g/mol ) suggests several probable fragmentation pathways under electron ionization.[2][3] The presence of two nitrogen atoms dictates that the molecular ion will have an even mass-to-charge ratio (m/z), a key diagnostic feature for compounds containing an even number of nitrogen atoms.[4]

The primary fragmentation mechanisms anticipated are alpha-cleavage, a characteristic pathway for aliphatic amines, and fragmentation involving the morpholine ring.[5][6]

Alpha-Cleavage: A Dominant Pathway

Alpha-cleavage involves the breaking of a carbon-carbon bond adjacent to the nitrogen atom.[5] This process is highly favored as it leads to the formation of a resonance-stabilized cation.[6] In the case of 2-Methyl-1-morpholinopropan-2-amine, there are two potential sites for alpha-cleavage around the tertiary carbon bearing the primary amine.

• Loss of a Methyl Radical: Cleavage of a C-C bond between the tertiary carbon and one of the methyl groups would result in the loss of a methyl radical (•CH3, mass = 15). This would generate a stable, resonance-stabilized cation at m/z 143 . This is predicted to be a major fragmentation peak.

• Loss of the Morpholinomethyl Radical: Cleavage of the C-C bond between the tertiary carbon and the carbon attached to the morpholine ring would lead to the loss of a morpholinomethyl radical (•CH2-morpholine, mass = 99). This would result in a fragment ion at m/z 59 .

Fragmentation of the Morpholine Ring

The morpholine ring itself can undergo characteristic fragmentation. Common fragmentation pathways for morpholine and its derivatives include the loss of a hydrogen atom or ring cleavage.[7] A prominent fragmentation of the morpholine ring involves the loss of a CH2O (formaldehyde) radical, leading to a fragment ion at m/z 57 for the parent morpholine.[7] In the context of our molecule, fragmentation within the morpholine ring of the molecular ion could lead to a variety of smaller fragment ions. For instance, cleavage of the morpholine ring could result in the formation of an ion at m/z 100 corresponding to the [M - C2H4O]+ fragment.

Another significant fragmentation pathway for the morpholine moiety is the formation of the morpholinium ion through cleavage of the bond connecting it to the propyl chain. This would result in a fragment at m/z 86 .

Comparative Analysis: 2-Methyl-1-morpholinopropan-2-amine vs. 2-Amino-2-methyl-1-propanol

To ground our predictions in experimental evidence, we will compare the expected fragmentation of our target molecule with the known mass spectrum of 2-Amino-2-methyl-1-propanol (C4H11NO, MW: 89.14 g/mol ).[7] This analog is structurally very similar, with a hydroxyl group replacing the morpholine ring.

Predicted/Known Fragment (m/z)	Proposed Structure/Origin for 2-Methyl-1-morpholinopropan-2-amine	Corresponding Fragment (m/z) for 2-Amino-2-methyl-1-propanol	Proposed Structure/Origin for 2-Amino-2-methyl-1-propanol
158	[M]+• (Molecular Ion)	89	[M]+• (Molecular Ion)
143	[M - CH3]+• (Alpha-cleavage)	74	[M - CH3]+• (Alpha-cleavage)
100	[M - C2H4O]+ (Morpholine ring fragmentation)	-	Not Applicable
86	[Morpholinium ion]+	-	Not Applicable
59	[M - morpholinomethyl radical]+	30	[CH2NH2]+ (Alpha-cleavage, loss of C3H7O•)

The most striking difference is the presence of fragments at m/z 100 and 86 in the predicted spectrum of 2-Methyl-1-morpholinopropan-2-amine, which are directly attributable to the morpholine ring. These would be absent in the spectrum of 2-Amino-2-methyl-1-propanol. Conversely, the prominent peak at m/z 30 in the spectrum of 2-Amino-2-methyl-1-propanol, arising from the cleavage of the C-C bond to lose a C3H7O• radical, would be replaced by the fragment at m/z 59 in our target molecule.[8]

Experimental Protocol: Acquiring the Mass Spectrum

To experimentally verify the predicted fragmentation pattern, the following protocol for Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization is recommended.

1. Sample Preparation:

• Dissolve 1 mg of 2-Methyl-1-morpholinopropan-2-amine in 1 mL of a volatile organic solvent (e.g., methanol or dichloromethane).
• Perform serial dilutions to a final concentration of approximately 10 µg/mL.

2. GC-MS Instrumentation:

• Gas Chromatograph: Equipped with a capillary column suitable for amine analysis (e.g., a DB-5ms or equivalent).
• Mass Spectrometer: A quadrupole or time-of-flight (TOF) mass analyzer with an Electron Ionization (EI) source.

3. GC Conditions:

• Injector Temperature: 250 °C
• Oven Program:
• Initial temperature: 60 °C, hold for 1 minute.
• Ramp: 10 °C/min to 280 °C.
• Final hold: 5 minutes at 280 °C.
• Carrier Gas: Helium at a constant flow rate of 1 mL/min.
• Injection Volume: 1 µL (splitless injection).

4. MS Conditions:

• Ionization Mode: Electron Ionization (EI)
• Electron Energy: 70 eV
• Source Temperature: 230 °C
• Quadrupole Temperature: 150 °C
• Mass Range: m/z 30-200

5. Data Analysis:

• Identify the peak corresponding to 2-Methyl-1-morpholinopropan-2-amine in the total ion chromatogram (TIC).
• Extract the mass spectrum for this peak.
• Identify the molecular ion and major fragment ions.
• Compare the experimental fragmentation pattern with the predicted pattern and the spectrum of the reference compound.

Visualizing the Fragmentation Pathways

To further clarify the proposed fragmentation mechanisms, the following diagrams illustrate the key bond cleavages.

Caption: Predicted major fragmentation pathways of 2-Methyl-1-morpholinopropan-2-amine.

Conclusion

The predictive analysis of the mass spectrometry fragmentation pattern of 2-Methyl-1-morpholinopropan-2-amine, especially when benchmarked against a close structural analog, provides a powerful tool for its structural confirmation. The key diagnostic fragments are expected to arise from alpha-cleavage, leading to ions at m/z 143 and 59, and from characteristic cleavages of the morpholine ring, yielding fragments at m/z 100 and 86. This guide provides researchers and drug development professionals with a foundational understanding of the expected mass spectral behavior of this compound, facilitating its identification and characterization in future studies. The provided experimental protocol offers a starting point for obtaining high-quality mass spectral data for this and structurally related molecules.

References

• Whitman College. GCMS Section 6.15 - Fragmentation of Amines. [Link]

• PubChem. 2-Amino-2-methyl-1-propanol. [Link]

• ACS Publications. Atmospheric Chemistry of 2-Amino-2-methyl-1-propanol: A Theoretical and Experimental Study of the OH-Initiated Degradation under Simulated Atmospheric Conditions. [Link]

• ACS Publications. Atmospheric Chemistry of 2-Amino-2-methyl-1-propanol:A Theoretical and Experimental Study of the OH-Initiated Degradation under. [Link]

• Future4200. Chapter 11 - Amines. [Link]

• Der Chemica Sinica. Electron Ionization (EI) Induced Mass Spectral Analysis of Substituted Phenylacetamides. [Link]

• Chemistry LibreTexts. 6.5: Amine Fragmentation. [Link]

• JoVE. Video: Mass Spectrometry: Amine Fragmentation. [Link]

• PubChem. 2-Methyl-2-(morpholin-4-yl)propan-1-amine. [Link]

• NIH. An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. [Link]

• Pearson. Show three ways the given primary amine can undergo α-cleavage. [Link]

• Chemistry LibreTexts. 3.1: Electron Ionization. [Link]

• Wiley Online Library. Internal energy and fragmentation of ions produced in electrospray sources. [Link]

• NIH. Electrospray Ionization Efficiency Is Dependent on Different Molecular Descriptors with Respect to Solvent pH and Instrumental Configuration. [Link]

• National Institute of Standards and Technology. Morpholine. [Link]

• SpectraBase. Morpholine - Optional[MS (GC)] - Spectrum. [Link]

• Doc Brown's Chemistry. mass spectrum of propan-2-amine. [Link]

• PubMed. Medicinal chemistry of 2,2,4-substituted morpholines. [Link]

• University of Florida. Interpretation of mass spectra. [Link]

• CDC Stacks. vibrational assignments, conformational analyses, and chemical thermodynamic propertiest. [Link]

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A Comparative Guide to Purity Assessment of 2-Methyl-1-morpholinopropan-2-amine by GC and HPLC

For researchers, scientists, and drug development professionals, ensuring the purity of chemical entities is a cornerstone of robust and reproducible science. 2-Methyl-1-morpholinopropan-2-amine, a morpholine derivative with applications as a building block in pharmaceutical synthesis, requires precise and accurate purity assessment.[1][2] This guide provides an in-depth technical comparison of two primary chromatographic techniques for this purpose: Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). We will delve into the causality behind experimental choices, present detailed protocols, and offer data-driven comparisons to empower you in selecting the optimal method for your analytical needs.

The Analytical Challenge: Properties of 2-Methyl-1-morpholinopropan-2-amine

2-Methyl-1-morpholinopropan-2-amine is a relatively polar, low-molecular-weight aliphatic amine. Its key analytical characteristics influencing the choice of chromatographic method are:

• Polarity: The presence of the morpholine ring and a primary amine group imparts significant polarity.

• Volatility: It is a semi-volatile compound, making it amenable to GC, though its polarity can pose challenges.

• Lack of a Strong Chromophore: The molecule does not possess a significant UV-absorbing chromophore, rendering standard HPLC with UV detection ineffective without derivatization.[3]

These properties necessitate careful method development in both GC and HPLC to achieve accurate and reliable purity determination.

Gas Chromatography (GC): The Volatility-Based Approach

Gas chromatography separates compounds based on their volatility and interaction with a stationary phase. For polar amines, direct analysis can be problematic due to peak tailing caused by adsorption to active sites in the GC system.[4][5] Two main strategies are employed: direct analysis on a specialized column or derivatization to enhance volatility and reduce polarity.

GC Method 1: Direct Analysis with a Base-Deactivated Column

Expertise & Experience: The most straightforward GC approach involves using a column specifically designed for amine analysis. These columns have a stationary phase that is base-deactivated to minimize interactions with the basic amine analytes, resulting in improved peak shape and reproducibility.[6] A Flame Ionization Detector (FID) is typically used as it provides a robust and near-universal response to organic compounds.

Trustworthiness: This method's reliability hinges on the inertness of the entire GC flow path, from the inlet liner to the column and detector. System suitability tests, such as assessing the peak tailing factor of a known amine standard, are crucial to validate the system's performance before each analysis.

• Instrumentation: Gas Chromatograph equipped with a Split/Splitless Inlet and a Flame Ionization Detector (FID).

• Column: Agilent J&W Select CP-Volamine (30 m x 0.32 mm, 1.8 µm film thickness) or similar base-deactivated column.[7]

• Carrier Gas: Helium at a constant flow of 2.0 mL/min.

• Inlet: 250°C, Split ratio 50:1.

• Oven Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 15°C/min to 240°C.

  • Hold: 5 minutes at 240°C.

• Detector: FID at 260°C.

• Sample Preparation: Accurately weigh and dissolve the 2-Methyl-1-morpholinopropan-2-amine sample in methanol or isopropanol to a concentration of approximately 1 mg/mL.

• Injection Volume: 1 µL.

GC Method 2: Analysis with Silylation Derivatization

Expertise & Experience: Derivatization is a powerful technique to overcome the challenges of analyzing polar compounds by GC.[8][9] Silylation, using a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS), replaces the active hydrogen on the primary amine with a non-polar trimethylsilyl (TMS) group. This increases the compound's volatility and thermal stability, leading to sharper peaks and improved chromatographic performance on standard non-polar columns.

Trustworthiness: The completeness of the derivatization reaction is critical for accurate quantification. The protocol should be optimized and validated to ensure that the analyte is fully converted to its derivative. Running a non-derivatized standard can confirm the reaction's completion.

• Instrumentation: Standard GC-FID system.

• Column: DB-5 or HP-5 (30 m x 0.25 mm, 0.25 µm film thickness).

• Derivatization Procedure:

  • Accurately weigh approximately 5 mg of the sample into a reaction vial.

  • Add 500 µL of anhydrous pyridine and 500 µL of BSTFA with 1% TMCS.

  • Cap the vial tightly and heat at 70°C for 30 minutes.

  • Cool to room temperature before injection.

• GC Conditions:

  • Carrier Gas: Helium at 1.0 mL/min.

  • Inlet: 270°C, Split ratio 50:1.

  • Oven Program: 80°C hold for 2 min, then ramp at 10°C/min to 280°C, hold for 5 min.

  • Detector: FID at 300°C.

• Injection Volume: 1 µL.

High-Performance Liquid Chromatography (HPLC): The Polarity-Based Approach

HPLC separates compounds based on their partitioning between a liquid mobile phase and a solid stationary phase. Given the target analyte's high polarity and lack of a UV chromophore, specialized HPLC techniques are required.

HPLC Method 1: Hydrophilic Interaction Liquid Chromatography (HILIC) with ELSD/CAD

Expertise & Experience: HILIC is an excellent choice for highly polar compounds that are poorly retained in reversed-phase chromatography.[10][11][12] It utilizes a polar stationary phase and a mobile phase with a high concentration of a less polar organic solvent. Retention is based on the partitioning of the analyte into a water-enriched layer on the surface of the stationary phase.[10] Since 2-Methyl-1-morpholinopropan-2-amine lacks a chromophore, a universal detector like an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) is necessary.[13][14] These detectors nebulize the eluent, evaporate the mobile phase, and measure the light scattered by or the charge on the remaining analyte particles.[13]

Trustworthiness: The response of ELSD and CAD can be non-linear and dependent on mobile phase composition and analyte volatility. Therefore, careful calibration is essential for accurate quantification. The mobile phase must be volatile and of high purity to minimize baseline noise.

• Instrumentation: HPLC system with a quaternary pump, autosampler, and an ELSD or CAD.

• Column: A HILIC column, such as a silica-based amide or zwitterionic phase (e.g., SeQuant ZIC-HILIC, 150 x 4.6 mm, 5 µm).

• Mobile Phase:

  • A: 10 mM Ammonium Acetate in Water

  • B: Acetonitrile

• Gradient Program:

  • 0-2 min: 95% B

  • 2-15 min: 95% to 70% B

  • 15-16 min: 70% to 95% B

  • 16-20 min: 95% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• ELSD/CAD Settings:

  • ELSD: Nebulizer Temperature: 30°C, Evaporator Temperature: 50°C, Gas Flow: 1.5 SLM.

  • CAD: Follow manufacturer's recommendations.

• Sample Preparation: Dissolve the sample in 90:10 Acetonitrile:Water to a concentration of approximately 1 mg/mL.

• Injection Volume: 10 µL.

HPLC Method 2: Ion-Pair Reversed-Phase Chromatography with ELSD/CAD

Expertise & Experience: An alternative to HILIC is ion-pair reversed-phase chromatography. This technique is suitable for ionic or ionizable compounds.[15] A hydrophobic ion-pairing agent (e.g., a perfluorinated carboxylic acid like heptafluorobutyric acid - HFBA) is added to the mobile phase. It forms a neutral ion pair with the protonated amine, which can then be retained on a standard C18 reversed-phase column.[15] Again, an ELSD or CAD is required for detection.

Trustworthiness: The concentration of the ion-pairing agent is critical and must be precisely controlled for reproducible retention times. These reagents can be aggressive towards the stationary phase and may require dedicated columns to avoid memory effects in other analyses.

• Instrumentation: HPLC system with ELSD or CAD.

• Column: C18 column (e.g., 150 x 4.6 mm, 5 µm).

• Mobile Phase:

  • A: Water with 0.1% HFBA

  • B: Acetonitrile with 0.1% HFBA

• Gradient Program:

  • 0-15 min: 5% to 50% B

  • 15-16 min: 50% to 5% B

  • 16-20 min: 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• Detector Settings: As per HILIC method.

• Sample Preparation: Dissolve the sample in the initial mobile phase (95:5 A:B) to a concentration of 1 mg/mL.

• Injection Volume: 10 µL.

Data Presentation and Comparison

To facilitate an objective comparison, the following table summarizes the key performance attributes of each technique. The values presented are typical and may vary based on the specific instrumentation and experimental conditions.

Parameter	GC-FID (Direct)	GC-FID (Derivatization)	HILIC-ELSD/CAD	Ion-Pair RP-HPLC-ELSD/CAD
Principle	Volatility-based separation	Volatility-based separation of less polar derivatives	Polarity-based partitioning	Reversed-phase separation of neutral ion pairs
Sample Prep	Simple dilution	Derivatization required	Simple dilution in appropriate solvent	Simple dilution in mobile phase
Analysis Time	~15-20 min	~20-25 min (excluding derivatization)	~20 min	~20 min
Selectivity	Good for volatile impurities	Excellent, can be tuned by choice of column	Excellent for polar impurities	Good, depends on ion-pair agent
Sensitivity (Typical LOQ)	~10-100 ppm	~1-10 ppm	~5-50 ppm	~5-50 ppm
Robustness	High	Moderate (dependent on reaction)	Moderate (sensitive to mobile phase)	Moderate (ion-pair effects)
Cost/Complexity	Low to moderate	Moderate	Moderate to high (detector cost)	Moderate to high (detector cost)

Visualizing the Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for the primary GC and HPLC methods.

Caption: GC workflows for purity assessment.

Caption: HPLC workflows for purity assessment.

Senior Application Scientist's Recommendation

The choice between GC and HPLC for the purity assessment of 2-Methyl-1-morpholinopropan-2-amine is contingent on the specific analytical objective and available instrumentation.

• For routine quality control and determination of volatile impurities: Direct GC-FID on a base-deactivated column is the recommended approach. It is robust, cost-effective, and requires minimal sample preparation, making it ideal for high-throughput environments.

• For trace-level impurity analysis and highest sensitivity: GC-FID with silylation derivatization offers superior sensitivity and chromatographic performance. This method is particularly useful when potential impurities are present at very low levels.

• For comprehensive analysis of both polar and non-volatile impurities: HILIC with ELSD or CAD detection is the preferred method. It excels at separating a wide range of polar compounds and provides a more complete impurity profile than GC, which is limited to volatile and semi-volatile analytes.

• When a HILIC column is unavailable: Ion-pair reversed-phase HPLC is a viable alternative, though it may require more careful method development and dedicated column usage.

Ultimately, the decision should be guided by a thorough understanding of the potential impurities in your sample and the level of detail required for your purity assessment. For drug development applications, employing orthogonal methods (e.g., both GC and HPLC) is often the most rigorous approach to ensure a comprehensive understanding of the compound's purity profile.

References

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• ResearchGate. (2014). Would HPLC or GC-MS be a better way to measure the quantity of biogenic amines in brine left after the sauerkraut production?. Retrieved from [Link]

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• IntechOpen. (n.d.). (PDF) Derivatization reactions and reagents for gas chromatography analysis. Retrieved from [Link]

• Shodex. (n.d.). Analysis of Short Amines without Using Ion Pair Reagent. Retrieved from [Link]

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• ResearchGate. (2018). How can I analyze the amine compound from the acidic sample by GC-FID?. Retrieved from [Link]

• LCGC North America. (2015). HPLC Determination of Residual Primary Amine Content in Epoxy-Amine Adducts. Retrieved from [Link]

• LCGC North America. (2023). The Role of Ion Pairing Agents in Liquid Chromatography (LC) Separations. Retrieved from [Link]

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• LCGC International. (n.d.). Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column. Retrieved from [Link]

• Agilent Technologies. (2023). Mastering HILIC-Z Separation for Polar Analytes. Retrieved from [Link]

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A Comparative Analysis of the Reactivity of 2-Methyl-1-morpholinopropan-2-amine and Other Primary Amines for Researchers and Drug Development Professionals

In the intricate landscape of pharmaceutical and chemical synthesis, the selection of an appropriate amine building block is a critical decision that profoundly influences reaction efficiency, selectivity, and the overall success of a synthetic campaign. This guide provides an in-depth, objective comparison of the reactivity of 2-Methyl-1-morpholinopropan-2-amine, a sterically hindered primary amine, with other relevant primary amines. By examining the interplay of structural features, electronic effects, and steric hindrance, this document aims to equip researchers, scientists, and drug development professionals with the critical insights needed to make informed decisions in their synthetic endeavors.

Introduction: The Significance of Amine Reactivity in Synthesis

Amines are fundamental building blocks in organic chemistry, prized for their nucleophilicity and basicity. The reactivity of the amine nitrogen is paramount in a vast array of chemical transformations, including but not limited to, acylation, alkylation, and reductive amination. However, not all amines are created equal. Their reactivity is a nuanced interplay of electronic and steric factors. For drug development professionals, understanding these nuances is crucial for designing efficient synthetic routes and for the rational design of molecules with desired pharmacokinetic and pharmacodynamic properties.

This guide focuses on 2-Methyl-1-morpholinopropan-2-amine, a unique primary amine featuring significant steric congestion around the amino group due to the presence of a gem-dimethyl group on the α-carbon, and a morpholino moiety. To provide a clear comparative framework, its reactivity will be benchmarked against a less sterically encumbered, yet structurally related primary amine, isobutylamine (2-methyl-1-propylamine).

Structural and Electronic Considerations: A Tale of Two Amines

The reactivity of an amine is fundamentally dictated by its structure. Let's dissect the key features of our two amines of interest:

• 2-Methyl-1-morpholinopropan-2-amine: This molecule possesses a primary amine (-NH₂) group attached to a tertiary carbon, creating a neopentyl-like arrangement. This gem-dimethyl substitution introduces significant steric bulk around the nitrogen atom. Additionally, the presence of a morpholino group at the β-position introduces an ether linkage, which can have through-bond electronic effects.

• Isobutylamine (2-Methyl-1-propylamine): This is a simpler primary amine where the amino group is attached to a primary carbon. While it has a branched alkyl chain, the steric hindrance around the nitrogen is considerably less than that in 2-Methyl-1-morpholinopropan-2-amine.[1][2][3]

The key difference lies in the steric environment of the primary amine. This steric hindrance is expected to play a dominant role in the kinetic aspects of its reactivity.

Comparative Reactivity Analysis: Basicity vs. Nucleophilicity

It is essential to distinguish between two key chemical properties of amines: basicity and nucleophilicity.

• Basicity is a thermodynamic concept that describes the ability of an amine to accept a proton (H⁺). It is quantified by the pKa of its conjugate acid.

• Nucleophilicity is a kinetic concept that measures the rate at which an amine attacks an electrophilic center.

While stronger bases are often stronger nucleophiles, this correlation is not always linear and can be significantly disrupted by steric hindrance.[4]

Basicity (pKa)

The basicity of an amine is influenced by the electron-donating or electron-withdrawing nature of its substituents. Alkyl groups are generally electron-donating, increasing the electron density on the nitrogen and thus increasing basicity.

• Isobutylamine: The pKa of isobutylamine's conjugate acid is experimentally determined to be in the range of 10.4 to 10.7.[5] This value is typical for a primary alkylamine.

Table 1: Comparison of Physicochemical Properties

Property	2-Methyl-1-morpholinopropan-2-amine	Isobutylamine
Structure
Molecular Formula	C₈H₁₈N₂O	C₄H₁₁N
Molecular Weight	158.24 g/mol	73.14 g/mol [5]
pKa (Conjugate Acid)	Predicted: ~9.5-10.5	~10.4-10.7[5]
Steric Hindrance	High	Moderate

Nucleophilicity: The Impact of Steric Hindrance

Nucleophilicity is highly sensitive to steric bulk. The larger the groups surrounding the nitrogen atom, the more difficult it is for the amine to approach and attack an electrophile, leading to a slower reaction rate.

This is where a significant difference between our two amines is expected. The neopentyl-like structure of 2-Methyl-1-morpholinopropan-2-amine imposes substantial steric hindrance, which is anticipated to dramatically reduce its nucleophilicity compared to isobutylamine .

To quantify this, we can refer to established methodologies like the Mayr nucleophilicity scale.[2] This scale provides a quantitative measure of the nucleophilicity of various compounds. While a specific Mayr parameter for 2-Methyl-1-morpholinopropan-2-amine is not available, we can draw parallels with other sterically hindered amines. For instance, the nucleophilicity parameter for t-butylamine is significantly lower than that of less hindered primary amines like n-propylamine, demonstrating a reduction in reactivity by a factor of about 1000.[4][5] A similar, if not more pronounced, effect is expected for 2-Methyl-1-morpholinopropan-2-amine.

Experimental Comparison of Reactivity: Proposed Protocols

To provide concrete, data-driven comparisons, the following experimental protocols are proposed. These experiments are designed to be self-validating and provide quantitative measures of reactivity.

Determination of pKa

A precise determination of the pKa of 2-Methyl-1-morpholinopropan-2-amine is crucial for a definitive comparison of basicity.

Protocol: Potentiometric Titration

• Preparation of Amine Solution: Accurately prepare a 0.01 M solution of 2-Methyl-1-morpholinopropan-2-amine and isobutylamine in deionized, CO₂-free water.

• Titration Setup: Calibrate a pH meter with standard buffer solutions (pH 4, 7, and 10).

• Titration: Titrate the amine solutions with a standardized 0.01 M HCl solution, recording the pH after each incremental addition of the acid.

• Data Analysis: Plot the pH versus the volume of HCl added. The pH at the half-equivalence point (where half of the amine has been protonated) is equal to the pKa of the amine's conjugate acid.

Expected Outcome: This experiment will provide a precise pKa value for 2-Methyl-1-morpholinopropan-2-amine, allowing for a direct and quantitative comparison of its basicity with isobutylamine.

Comparative Kinetic Study of N-Acylation

N-acylation is a fundamental reaction where the amine acts as a nucleophile. Comparing the rates of acylation will provide a direct measure of the relative nucleophilicity of the two amines. Acetic anhydride is a suitable and readily available acylating agent for this purpose.

Protocol: Competition Reaction Monitored by GC-MS or ¹H NMR

• Reaction Setup: In a round-bottom flask, combine equimolar amounts (e.g., 1 mmol) of 2-Methyl-1-morpholinopropan-2-amine and isobutylamine in a suitable aprotic solvent (e.g., dichloromethane or acetonitrile).

• Initiation: Cool the mixture to 0°C and add a limiting amount of acetic anhydride (e.g., 0.5 mmol) dropwise while stirring.

• Monitoring: Withdraw aliquots from the reaction mixture at specific time intervals (e.g., 5, 15, 30, 60 minutes).

• Quenching: Immediately quench each aliquot with a suitable reagent (e.g., a dilute aqueous solution of a non-nucleophilic base like sodium bicarbonate).

• Analysis: Analyze the quenched aliquots by Gas Chromatography-Mass Spectrometry (GC-MS) or ¹H NMR spectroscopy to determine the relative ratio of the two N-acetylated products.

Expected Outcome: Due to the significant steric hindrance of 2-Methyl-1-morpholinopropan-2-amine, it is expected that isobutylamine will react significantly faster with acetic anhydride. The kinetic data will allow for the calculation of relative rate constants, providing a quantitative measure of the difference in nucleophilicity.

Caption: Workflow for the competitive N-acylation experiment.

Discussion and Implications for Synthesis

The combined analysis of basicity and nucleophilicity, supported by the proposed experimental data, will provide a comprehensive understanding of the reactivity profile of 2-Methyl-1-morpholinopropan-2-amine.

• High Steric Hindrance, Reduced Nucleophilicity: The primary takeaway is that while 2-Methyl-1-morpholinopropan-2-amine is a primary amine, its reactivity as a nucleophile is significantly attenuated by the bulky gem-dimethyl group. This makes it a poor choice for reactions where high nucleophilicity is required for efficient conversion, such as in many Sₙ2-type alkylations or rapid acylations.

• Potential as a Non-Nucleophilic Base: The combination of moderate to high basicity and low nucleophilicity makes 2-Methyl-1-morpholinopropan-2-amine a potentially useful non-nucleophilic base. In reactions where a base is required to neutralize acid byproducts but nucleophilic attack on the electrophile is an undesirable side reaction, this amine could be a valuable tool. Its utility in this regard would be comparable to other hindered amines like diisopropylethylamine (Hünig's base), with the added feature of being a primary amine.

• Implications for Drug Design: In the context of drug design, the steric bulk of 2-Methyl-1-morpholinopropan-2-amine can be strategically employed. The gem-dimethyl group can act as a "metabolic shield," protecting adjacent functional groups from enzymatic degradation, potentially improving the metabolic stability and pharmacokinetic profile of a drug candidate. The morpholino group can enhance aqueous solubility and provide a hydrogen bond acceptor.

Conclusion

2-Methyl-1-morpholinopropan-2-amine presents a fascinating case study in the delicate balance between electronic and steric effects on amine reactivity. While its primary amine functionality suggests high reactivity, the substantial steric hindrance imposed by the gem-dimethyl group dramatically reduces its nucleophilicity. In contrast, its basicity is expected to be comparable to less hindered primary amines like isobutylamine.

For the synthetic chemist and drug development professional, this translates to a clear set of guidelines for its application:

• Avoid its use in reactions demanding high nucleophilicity where rapid reaction rates are desired.

• Consider its use as a sterically hindered, non-nucleophilic base.

• Leverage its unique structural features in drug design to enhance metabolic stability and modulate physicochemical properties.

By understanding these principles and, where necessary, employing the straightforward experimental protocols outlined in this guide, researchers can confidently and effectively incorporate 2-Methyl-1-morpholinopropan-2-amine and other sterically hindered amines into their synthetic strategies.

References

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A Comparative Guide to the Synthesis and Properties of 2-Methyl-1-morpholinopropan-2-amine Analogs

This guide provides a comprehensive overview of the synthesis, characterization, and potential biological properties of 2-Methyl-1-morpholinopropan-2-amine and its analogs. Designed for researchers, scientists, and professionals in drug development, this document offers a comparative analysis of synthetic strategies and discusses the anticipated physicochemical and pharmacological characteristics of this class of compounds. By synthesizing established chemical principles with data from related morpholine derivatives, this guide serves as a foundational resource for the exploration of a promising, yet under-documented, chemical space.

Introduction: The Morpholine Scaffold in Medicinal Chemistry

The morpholine ring is a privileged scaffold in medicinal chemistry, prized for its favorable physicochemical properties, including metabolic stability and aqueous solubility. Its presence in numerous approved drugs underscores its utility in modulating biological activity. The 2-Methyl-1-morpholinopropan-2-amine core represents a versatile platform for generating novel chemical entities with potential therapeutic applications ranging from oncology to neuroscience.[1][2] This guide will explore the synthesis of this core structure and its analogs, and provide a framework for comparing their properties.

Comparative Synthesis Strategies

The synthesis of 2-Methyl-1-morpholinopropan-2-amine and its structural isomer, 2-Methyl-2-morpholinopropan-1-amine, can be approached through several established synthetic routes. The choice of method often depends on the availability of starting materials, desired scale, and the specific analog being targeted.

A primary and efficient route to 2-Methyl-1-morpholinopropan-2-amine (Target Compound 1 ) initiates from the readily available 2-amino-2-methyl-1-propanol. This starting material provides the core structure containing the gem-dimethyl group and the primary amine. The synthesis can be envisioned as a two-step process:

• Activation of the Hydroxyl Group: The primary alcohol of 2-amino-2-methyl-1-propanol is first converted into a better leaving group, typically a tosylate or a halide.

• Nucleophilic Substitution with Morpholine: The activated intermediate then undergoes nucleophilic substitution with morpholine to yield the target compound.

An alternative approach involves the reductive amination of a suitable keto-morpholine precursor, though this is often more complex. For the isomeric 2-Methyl-2-morpholinopropan-1-amine, direct alkylation of morpholine with a suitable alkyl halide is a common strategy.[1]

Below is a comparative overview of potential synthetic pathways.

Workflow for Synthesis of 2-Methyl-1-morpholinopropan-2-amine Analogs

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A Comparative Guide to the Structure-Activity Relationship of 2-Methyl-1-morpholinopropan-2-amine Derivatives

This guide provides an in-depth analysis of the structure-activity relationships (SAR) for derivatives of 2-Methyl-1-morpholinopropan-2-amine. As a privileged scaffold in medicinal chemistry, the morpholine ring confers advantageous physicochemical properties, including enhanced aqueous solubility and metabolic stability.[1] This document explores how systematic structural modifications of the parent compound influence its biological activity, offering a comparative framework for researchers in drug discovery and development. We will delve into the synthesis, biological evaluation, and the causal relationships between chemical structure and pharmacological effect, supported by experimental data and detailed protocols.

The 2-Methyl-1-morpholinopropan-2-amine Scaffold: Core Features

The parent compound, 2-Methyl-1-morpholinopropan-2-amine (IUPAC Name: 2-methyl-2-morpholin-4-ylpropan-1-amine), is an organic compound featuring a morpholine ring attached to a branched propylamine chain.[2][3] Its unique architecture presents several key pharmacophoric features that are critical for its biological activity and serve as focal points for chemical modification.

• The Morpholine Ring: A six-membered heterocyclic ring containing both oxygen and nitrogen atoms. This moiety often improves the pharmacokinetic profile of a drug candidate.

• The Primary Amine (-NH2): A key functional group that can act as a hydrogen bond donor and a nucleophile, enabling interactions with biological targets.[2]

• The Gem-Dimethyl Group: The two methyl groups on the C2 position of the propane chain provide steric bulk, which can influence binding affinity and selectivity for specific targets.

These features collectively define the baseline chemical and biological properties of this class of compounds.

Caption: General synthetic workflow for derivatives.

Experimental Protocol: Synthesis of Morpholinopyrimidine Derivatives

This protocol is adapted from methodologies used to synthesize morpholine-containing compounds with anti-inflammatory activity. [4]The causality behind this three-step process is to build complexity sequentially, starting with a common heterocyclic core and adding diversity in the final step.

Step 1: Synthesis of 4-(6-chloropyrimidin-4-yl)morpholine

• Dissolve 4,6-dichloropyrimidine (1.0 eq) in ethanol.

• Add morpholine (1.0 eq) and triethylamine (1.2 eq) to the solution.

• Reflux the mixture for 4-6 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture and pour it into ice-cold water.

• Filter the resulting precipitate, wash with water, and dry to obtain the intermediate product.

  • Rationale: This is a standard nucleophilic aromatic substitution where the more reactive chlorine at the 4-position is displaced by morpholine. Triethylamine acts as a base to neutralize the HCl byproduct.

Step 2: Synthesis of 4-(6-(piperazin-1-yl)pyrimidin-4-yl)morpholine

• Dissolve the product from Step 1 (1.0 eq) in n-butanol.

• Add piperazine (1.5 eq) to the solution.

• Reflux the mixture for 8-10 hours.

• Cool the reaction, remove the solvent under reduced pressure, and purify the residue using column chromatography.

  • Rationale: The second chlorine is displaced by piperazine. A higher boiling point solvent and longer reaction time are often needed for this less reactive position.

Step 3: Synthesis of Final Derivatives via Petasis Reaction

• To a solution of the piperazine intermediate from Step 2 (1.0 eq) in dichloromethane (DCM), add a substituted aldehyde (e.g., vanillin, 1.0 eq) and a substituted boronic acid (1.2 eq).

• Stir the mixture at room temperature for 24-48 hours.

• Monitor the reaction by TLC. Upon completion, wash the reaction mixture with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography to yield the final derivative.

  • Rationale: The Petasis reaction is a versatile multicomponent reaction that forms a new carbon-carbon bond, allowing for the introduction of diverse aromatic and other functional groups in a single, efficient step.

Structure-Activity Relationship (SAR) Analysis

The biological activity of 2-Methyl-1-morpholinopropan-2-amine derivatives is highly dependent on the nature and position of various substituents. Research on related morpholine compounds has revealed key trends. [4][5][6]

Key Modifications and Their Impact on Activity

Modification Site	Structural Change	Observed Effect on Biological Activity	Rationale / Insight
Primary Amine	Acylation to form amides	Generally decreases activity for certain targets.	The free amine is often crucial for forming salt bridges or key hydrogen bonds with the receptor. Acylation removes this capability.
Alkylation (secondary/tertiary amines)	Variable; can increase or decrease potency and selectivity. [7]	N-alkylation alters steric bulk and basicity. For instance, N-phenethyl substitution in some opioid ligands dramatically increases potency compared to N-methyl analogues. [7]
Morpholine Ring	Replacement with other heterocycles	Can significantly alter the pharmacological profile.	Replacing the morpholine oxygen with nitrogen (piperazine) introduces another site for substitution and changes the hydrogen bonding capacity.
Propane Backbone	Removal of gem-dimethyl groups	May decrease selectivity or binding affinity.	The steric hindrance from the gem-dimethyl groups can enforce a specific conformation required for optimal interaction with the binding pocket.
Aromatic Substitution	Addition of phenyl/heterocyclic rings	Often a source of enhanced potency and new activities.	These groups can engage in additional binding interactions (e.g., pi-pi stacking, hydrophobic interactions) with the target protein.
Substituents on the aromatic ring	Electron-donating vs. electron-withdrawing groups have a profound effect.	For anti-inflammatory morpholinopyrimidine derivatives, methoxy (V4) and fluoro (V8) groups on a phenyl ring were found to be most active, suggesting a specific electronic and steric requirement at that position. [4][5]

Biological Activities and Mechanistic Insights

Derivatives of the core morpholine scaffold have demonstrated a wide range of pharmacological activities, including anticancer, neuroprotective, antimicrobial, and anti-inflammatory effects. [2][6][8]

Anti-inflammatory Activity

A significant area of investigation has been the anti-inflammatory potential of these compounds. Certain morpholinopyrimidine derivatives have been shown to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophage cells. [4][5]This effect is often mediated through the downregulation of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) expression. [4][5]

Caption: Inhibition of the LPS-induced inflammatory pathway.

Experimental Protocol: In Vitro Anti-inflammatory Assay (NO Production)

This protocol is a self-validating system to screen compounds for their ability to suppress inflammatory responses in a cellular model.

• Cell Culture: Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 incubator.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of the test derivatives (e.g., 1, 5, 10, 25 µM) for 1 hour. Include a vehicle control (DMSO) and a positive control (e.g., dexamethasone).

  • Rationale: Pre-treatment allows the compound to enter the cells and be available to act on its target before the inflammatory stimulus is applied.

• LPS Stimulation: After pre-treatment, stimulate the cells with LPS (1 µg/mL) for 24 hours to induce an inflammatory response. A non-stimulated control group should be included.

• Nitrite Measurement (Griess Assay):

  • Collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for another 10 minutes.

  • Rationale: The Griess assay measures nitrite (a stable breakdown product of NO), which is a proxy for NO production by iNOS. The colorimetric change is proportional to the nitrite concentration.

• Data Analysis: Measure the absorbance at 540 nm using a microplate reader. Calculate the percentage inhibition of NO production relative to the LPS-stimulated control. Plot a dose-response curve to determine the IC50 value for each compound.

• Cytotoxicity Assay (MTT): Concurrently, perform an MTT assay on a parallel plate treated under the same conditions to ensure that the observed reduction in NO is not due to cell death. [4]

Comparative Analysis with Alternative Scaffolds

To contextualize the potential of 2-Methyl-1-morpholinopropan-2-amine derivatives, it is useful to compare them with other established pharmacophores targeting similar biological pathways.

Compound Class	Scaffold	Mechanism of Action	Advantages	Disadvantages
Morpholinopyrimidines	Morpholine-Pyrimidine	Dual iNOS/COX-2 Inhibition [4][5]	Potential for balanced anti-inflammatory effect; good pharmacokinetic profile.	Newer class, long-term safety profile not yet established.
Traditional NSAIDs	Carboxylic Acids (e.g., Ibuprofen)	Non-selective COX-1/COX-2 Inhibition	Well-established efficacy and safety data.	Gastrointestinal side effects due to COX-1 inhibition.
Coxibs	Diaryl Heterocycles (e.g., Celecoxib)	Selective COX-2 Inhibition	Reduced GI side effects compared to NSAIDs.	Potential for cardiovascular risks with long-term use.
Ketamine Esters	Substituted Cyclohexanone	NMDA Receptor Antagonism [9]	Potent anesthetic and analgesic properties.	Psychotomimetic side effects; potential for abuse.

This comparison highlights that while established drugs are effective, the unique dual-inhibitor mechanism and favorable physicochemical properties of morpholine derivatives present a promising avenue for developing novel therapeutics with potentially improved safety profiles.

Conclusion and Future Directions

The structure-activity relationship of 2-Methyl-1-morpholinopropan-2-amine derivatives is a rich field for therapeutic innovation. The core scaffold provides a robust platform for chemical modification, where the primary amine, gem-dimethyl groups, and especially the morpholine ring play critical roles in defining the pharmacological profile.

Key SAR insights indicate that:

• A free primary amine is often essential for activity, though specific N-alkylations can enhance potency.

• The steric bulk of the propane backbone is important for selectivity.

• The introduction of substituted aromatic rings is a highly effective strategy for increasing potency and modulating activity, as demonstrated by the anti-inflammatory effects of morpholinopyrimidine derivatives. [4] Future research should focus on synthesizing more diverse libraries of these compounds to further probe the SAR. Exploring different heterocyclic replacements for the morpholine ring could yield novel selectivity profiles. Additionally, in vivo studies are necessary to validate the promising in vitro results and to assess the pharmacokinetic and safety profiles of lead candidates. The continued exploration of this versatile scaffold holds significant promise for the development of next-generation therapeutics for inflammatory diseases, cancer, and beyond.

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A Guide to Evaluating Catalytic Efficiency: A Comparative Framework for 2-Methyl-1-morpholinopropan-2-amine and Other Hindered Amine Catalysts

Introduction: The Quest for Controlled Basicity in Synthesis

In the landscape of modern organic synthesis, the precise control of reactivity is paramount. Sterically hindered amines have carved out an indispensable role as non-nucleophilic bases, enabling chemists to selectively deprotonate substrates without the complication of competing nucleophilic attack.[1] While established bases like N,N-Diisopropylethylamine (DIPEA or Hünig's Base) and 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) are workhorses in the field, the exploration of novel amine structures offers the potential for enhanced selectivity, improved solubility, and unique catalytic properties.[1][2]

This guide introduces 2-Methyl-1-morpholinopropan-2-amine (CAS 6105-75-5), a structurally distinct hindered amine featuring a gem-dimethyl group adjacent to a primary amine and a morpholino moiety.[3] Its unique topology suggests a compelling profile: the steric bulk necessary for non-nucleophilicity combined with functional groups capable of participating in diverse catalytic cycles. To date, the catalytic performance of this amine remains largely uncharacterized in peer-reviewed literature.

Therefore, this document serves not as a retrospective comparison, but as a forward-looking guide for the research community. We will provide a robust scientific framework and a detailed experimental protocol to objectively evaluate the catalytic efficiency of 2-Methyl-1-morpholinopropan-2-amine against well-established hindered amine catalysts. This guide is designed for researchers, synthetic chemists, and drug development professionals seeking to expand their catalytic toolkit and make data-driven decisions in catalyst selection.

Mechanistic Considerations & Physicochemical Properties

The efficacy of an amine catalyst is fundamentally governed by its structural and electronic properties, primarily its steric profile and basicity (pKa). In many crucial C-C bond-forming reactions, such as the Aldol condensation, primary or secondary amines operate via an enamine mechanism.[4]

The catalytic cycle involves:

• Enamine Formation: The amine catalyst condenses with a carbonyl compound (e.g., acetone) to form a nucleophilic enamine intermediate.

• Nucleophilic Attack: The enamine attacks an electrophile (e.g., an aldehyde).

• Hydrolysis & Catalyst Regeneration: The resulting intermediate is hydrolyzed to yield the final product and regenerate the amine catalyst.

Steric hindrance around the nitrogen atom is critical. It prevents the amine from acting as a nucleophile itself (e.g., avoiding N-alkylation side reactions) and influences the stereochemical outcome of the reaction. Basicity dictates the catalyst's ability to facilitate proton transfer steps within the cycle.

Caption: General mechanism for amine-catalyzed Aldol-type reactions.

A direct comparison of the physicochemical properties of 2-Methyl-1-morpholinopropan-2-amine with standard hindered bases provides the initial basis for performance prediction.

Property	2-Methyl-1-morpholinopropan-2-amine	DIPEA (Hünig's Base)	DBU	TMP (2,2,6,6-Tetramethylpiperidine)
Structure
CAS Number	6105-75-5[3]	7087-68-5	6674-22-2	768-66-1
MW ( g/mol )	158.24[3]	129.24	152.24	141.27
pKa (Conj. Acid)	~9.97 (Predicted)[5]	10.75[1]	13.5[1]	~11.0 (in H2O)
Key Features	Primary amine + tertiary morpholine; high steric bulk	Tertiary amine; widely used non-nucleophilic base	Amidine base; very strong, non-nucleophilic	Secondary amine; highly hindered

A Standardized Protocol for Comparative Catalyst Evaluation

To ensure a rigorous and unbiased comparison, a standardized benchmark reaction is essential. The Aldol condensation between an aromatic aldehyde and a simple ketone is an excellent model system due to its sensitivity to catalyst structure and the ease of monitoring by standard analytical techniques.[6][7]

Objective: To quantify and compare the catalytic efficiency of 2-Methyl-1-morpholinopropan-2-amine, DIPEA, and DBU in the Aldol condensation of 4-nitrobenzaldehyde with acetone.

Materials & Equipment:

• Catalysts: 2-Methyl-1-morpholinopropan-2-amine, DIPEA, DBU

• Reagents: 4-nitrobenzaldehyde, Acetone (HPLC grade), 1,4-Dimethoxybenzene (internal standard), Toluene (solvent, HPLC grade)

• Equipment: 25 mL two-neck round-bottom flasks, magnetic stirrer/hotplate, condenser, nitrogen line, gas chromatograph (GC) or HPLC with a suitable column (e.g., C18), standard laboratory glassware.

Experimental Procedure:

• Stock Solution Preparation: Prepare a stock solution in toluene containing 0.05 M 4-nitrobenzaldehyde and 0.05 M 1,4-dimethoxybenzene (internal standard). The internal standard is crucial for accurate quantification, mitigating variations in sample injection volume.

• Reaction Setup: To a 25 mL two-neck flask equipped with a magnetic stir bar and condenser, add 2.0 mL of the stock solution and an excess of acetone (e.g., 10 equivalents relative to the aldehyde).

• Temperature Equilibration: Place the flask in an oil bath pre-heated to 50 °C and allow the solution to equilibrate for 10 minutes under a nitrogen atmosphere.

• Catalyst Addition & t=0 Sample: Add the amine catalyst (10 mol % relative to 4-nitrobenzaldehyde). Immediately withdraw a ~50 µL aliquot (this is the t=0 sample), quench it in a vial containing a suitable solvent (e.g., ethyl acetate with a small amount of dilute acid to neutralize the catalyst), and label it.

• Reaction Monitoring: Take subsequent aliquots at regular intervals (e.g., 15, 30, 60, 120, and 240 minutes), quenching each sample immediately. This time-course analysis is vital for determining initial reaction rates.

• Control Reaction: Perform a control experiment without any amine catalyst to quantify the background reaction rate.

• Analysis: Analyze all quenched samples by GC or HPLC to determine the consumption of 4-nitrobenzaldehyde relative to the internal standard. Calculate the conversion at each time point.

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A Comparative Guide to the Synthesis of 2-Methyl-1-morpholinopropan-2-amine: Validation of a Novel Reductive Amination Pathway

This guide provides an in-depth technical analysis of a novel synthesis method for 2-Methyl-1-morpholinopropan-2-amine, a key intermediate in pharmaceutical development.[1] We will objectively compare its performance against established synthesis routes, supported by a comprehensive validation protocol and experimental data. This document is intended for researchers, chemists, and drug development professionals seeking efficient, scalable, and robust synthetic methodologies.

Introduction: The Significance of 2-Methyl-1-morpholinopropan-2-amine

2-Methyl-1-morpholinopropan-2-amine (CAS No. 6105-75-5) is a substituted morpholine derivative whose structural motif is of significant interest in medicinal chemistry.[2] The presence of a primary amine and a sterically hindered morpholine group makes it a versatile building block for creating complex molecules with potential biological activity.[1] The efficiency, purity, and scalability of its synthesis are therefore critical parameters for its application in the pharmaceutical industry. This guide introduces a novel, streamlined synthesis route and rigorously evaluates it against traditional methods.

A Novel Approach: One-Pot Reductive Amination

We propose a novel, efficient one-pot synthesis of 2-Methyl-1-morpholinopropan-2-amine via the reductive amination of 3-hydroxy-2,2-dimethylpropanal with morpholine, followed by amination of the intermediate aldehyde.

Causality Behind Experimental Choices: This method was designed to circumvent the multi-step procedures and harsh conditions often associated with classical methods. Reductive amination is a powerful tool for C-N bond formation.[3][4] By starting with 3-hydroxy-2,2-dimethylpropanal, we can introduce the morpholine moiety first under mild conditions. The subsequent conversion of the hydroxyl group to a primary amine in the same pot (or with minimal workup) significantly improves process efficiency and reduces waste. The choice of an iron-based catalyst for the final amination step aligns with green chemistry principles, avoiding more toxic or expensive heavy metal catalysts.[4]

Proposed Reaction Scheme:

• Step 1: Reaction of 3-hydroxy-2,2-dimethylpropanal with morpholine in the presence of a reducing agent like sodium triacetoxyborohydride to form 2,2-dimethyl-3-morpholinopropan-1-ol.

• Step 2: Conversion of the intermediate alcohol to the target primary amine. This can be achieved through various methods, such as a Mitsunobu reaction followed by hydrolysis or, more directly, through catalytic amination.

Caption: Workflow for the proposed novel synthesis method.

Established Synthesis Alternatives

Several methods for synthesizing morpholine-containing amines have been reported in the literature.[1] Understanding these provides a benchmark against which our new method can be judged.

• Method A: Alkylation of Morpholine: This is a direct approach involving the nucleophilic substitution of an appropriate alkyl halide (e.g., 1-chloro-2-methylpropan-2-amine) with morpholine.[1] The primary challenge lies in the synthesis and stability of the required halo-amine precursor and the potential for over-alkylation.

• Method B: Mannich Reaction: The Mannich reaction is a three-component condensation of formaldehyde, a secondary amine (morpholine), and a compound with an acidic proton.[5][6] To synthesize the target compound, this would likely involve a multi-step process starting with a different substrate, making it less direct than other routes.[7]

• Method C: Gabriel Synthesis: A classic method for forming primary amines, the Gabriel synthesis could be adapted.[1] This would involve reacting potassium phthalimide with a morpholine-containing alkyl halide, followed by hydrazinolysis. While effective for avoiding over-alkylation, it adds two steps (protection and deprotection) to the overall synthesis, increasing time and reducing overall yield.

Caption: Comparison of established alternative synthesis routes.

Performance Validation: A Side-by-Side Comparison

A synthesis method is only as good as its validated performance. The following table summarizes the expected experimental outcomes when comparing the novel reductive amination pathway with established alternatives.

Parameter	Novel Reductive Amination	Method A: Alkylation	Method B: Mannich Reaction	Method C: Gabriel Synthesis
Overall Yield (%)	> 85% (Expected)	50-70%	Variable, often < 60%	60-75%
Purity (Post-Workup)	> 99% (GC-MS)	90-97%	85-95%	> 98%
Number of Steps	1-2 (One-Pot)	1 (plus precursor synthesis)	2-3	2
Reaction Conditions	Mild (0-80°C, atm. pressure)	Moderate to Harsh	Mild to Moderate	Moderate
Key Reagents	NaBH(OAc)₃, Fe Catalyst	Strong Base	Formaldehyde	Hydrazine
Safety/Green Profile	Favorable (avoids heavy metals)	Corrosive reagents, potential for runaway reactions	Uses toxic formaldehyde	Uses highly toxic hydrazine
Scalability	High	Moderate	Low to Moderate	Moderate

Self-Validating Experimental Protocols

To ensure trustworthiness, every protocol must be self-validating. This involves in-process controls and final product analysis to confirm identity, purity, and yield.

Protocol 1: Synthesis via Novel Reductive Amination

• Reaction Setup: To a stirred solution of 3-hydroxy-2,2-dimethylpropanal (1.0 eq) and morpholine (1.1 eq) in dichloromethane (DCM) at 0°C, add sodium triacetoxyborohydride (1.5 eq) portion-wise.

• Step 1 Reaction: Allow the reaction to warm to room temperature and stir for 12 hours. Monitor by Thin Layer Chromatography (TLC) or GC-MS for the disappearance of the starting aldehyde.

• Workup 1 (Optional): Quench the reaction with saturated NaHCO₃ solution and extract the aqueous layer with DCM. Dry the combined organic layers over Na₂SO₄ and concentrate under reduced pressure.

• Step 2 Amination: Transfer the crude intermediate to a pressure vessel. Add the iron catalyst (e.g., Fe/N-SiC, 2 mol%) and a solution of ammonia in methanol (7N).

• Step 2 Reaction: Seal the vessel and heat to 80°C for 24 hours.

• Final Workup: Cool the reaction, filter the catalyst, and concentrate the filtrate. Purify the crude product by vacuum distillation to yield 2-Methyl-1-morpholinopropan-2-amine as a clear oil.

Protocol 2: Analytical Validation Workflow

This protocol ensures the final product meets required specifications.

• Identity Confirmation (GC-MS):

  • Dilute a sample of the final product in methanol.

  • Inject into a GC-MS system.

  • Validation Check: The mass spectrum should show a molecular ion peak (M+) corresponding to the product's molecular weight (158.24 g/mol ) and a fragmentation pattern consistent with its structure.[1]

• Purity Quantification (HPLC):

  • Because primary amines may have poor chromophores, derivatization is often required for UV detection in HPLC.[8] A reliable method involves derivatization with dansyl chloride.

  • Prepare a standard curve with known concentrations of a purified reference standard.

  • Derivatize the synthesized product and inject it into an HPLC system with a C18 column.

  • Validation Check: Calculate purity by comparing the area of the main product peak to the total area of all peaks. It should be >99%.

• Structural Verification (NMR):

  • Dissolve the product in an appropriate deuterated solvent (e.g., CDCl₃).

  • Acquire ¹H and ¹³C NMR spectra.

  • Validation Check: The chemical shifts, integration, and coupling patterns must be consistent with the structure of 2-Methyl-1-morpholinopropan-2-amine.[5][9]

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A Spectroscopic Journey: Comparative Analysis of 2-Methyl-1-morpholinopropan-2-amine and Its Synthetic Precursors

In the intricate world of pharmaceutical development and chemical synthesis, the unambiguous characterization of a molecule and its synthetic intermediates is paramount. The journey from simple precursors to a complex target molecule is a narrative told through the language of spectroscopy. Each reaction step leaves an indelible fingerprint on the molecule's spectral properties, allowing the diligent researcher to track the transformation, confirm the structure, and ensure purity.

This guide provides an in-depth spectroscopic comparison of 2-Methyl-1-morpholinopropan-2-amine with its key synthetic precursors: Morpholine and the intermediate alcohol, 2-Methyl-1-morpholinopropan-2-ol . We will delve into the characteristic signals in Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) that differentiate these three compounds. By understanding these spectral shifts and appearances, researchers can gain confidence in their synthetic outcomes. The synthetic pathway we will follow for this analysis is a common and illustrative route: the nucleophilic ring-opening of an epoxide.

The Synthetic Pathway

Our comparative analysis is grounded in a common synthetic route where morpholine acts as a nucleophile, attacking the less sterically hindered carbon of 2,2-dimethyloxirane (isobutylene oxide). This reaction, typically catalyzed by a protic solvent or a mild acid, yields the intermediate, 2-methyl-1-morpholinopropan-2-ol. Subsequent conversion of the tertiary alcohol to a primary amine, for instance, via a Ritter reaction followed by hydrolysis or other multi-step procedures, affords the final product, 2-Methyl-1-morpholinopropan-2-amine.

Caption: General workflow for spectroscopic sample analysis.

The spectroscopic transition from morpholine to 2-methyl-1-morpholinopropan-2-amine is a clear and logical progression. Each synthetic step introduces or removes specific functional groups that have unambiguous signatures in IR, NMR, and mass spectra. The disappearance of the N-H signal upon alkylation, the appearance and subsequent replacement of the O-H signal with a primary amine signature, and the corresponding shifts in NMR and fragmentation patterns provide a robust, multi-faceted confirmation of the chemical transformation. This guide serves as a foundational reference for researchers, enabling confident characterization of this compound and its intermediates, thereby upholding the principles of scientific integrity and accuracy in synthetic chemistry.

References

• The Journal of Physical Chemistry Letters. (2023, October 13). Unraveling the Conformational Preference of Morpholine: Insights from Infrared Resonant Vacuum Ultraviolet Photoionization Mass Spectroscopy. ACS Publications. Retrieved from [Link]

• ResearchGate. (n.d.). Mass spectra of morpholine cation and fragment ions which are... Retrieved from [Link]

• RSC Publishing. (2017, January 18). Molecular structures of gas-phase neutral morpholine and its monohydrated complexes: experimental and theoretical approaches. Retrieved from [Link]

• PubChem. (n.d.). 2-Methyl-2-(morpholin-4-yl)propan-1-amine. Retrieved from [Link]

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A Comparative Guide to the Determination of Enantiomeric Excess for Chiral Derivatives of 2-Methyl-1-morpholinopropan-2-amine

In the landscape of pharmaceutical development and asymmetric synthesis, the precise determination of enantiomeric excess (e.e.) is not merely a procedural step but a cornerstone of ensuring stereochemical purity. For chiral derivatives of 2-Methyl-1-morpholinopropan-2-amine, a scaffold of interest in medicinal chemistry, controlling and verifying enantiomeric purity is paramount to understanding their pharmacological and toxicological profiles. This guide provides an in-depth comparison of the primary analytical methodologies for this critical task: Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Chiral Supercritical Fluid Chromatography (SFC), supplemented by insights into derivatization strategies.

The Imperative of Stereochemical Fidelity

The biological activity of chiral molecules is often enantiomer-specific. One enantiomer may elicit the desired therapeutic effect, while the other could be inactive or, in some cases, induce adverse effects.[1][2] Therefore, robust and reliable analytical methods to quantify the enantiomeric composition of synthesized chiral compounds are indispensable for researchers, scientists, and drug development professionals. The choice of method is dictated by a multitude of factors including the physicochemical properties of the analyte, required accuracy, sensitivity, and available instrumentation.[3]

Comparative Analysis of Chromatographic Techniques

The chromatographic separation of enantiomers is the most prevalent approach for determining e.e. This is achieved by creating a chiral environment in which the two enantiomers exhibit different interactions, leading to their separation. This can be accomplished by using a chiral stationary phase (CSP) or by derivatizing the enantiomers with a chiral reagent to form diastereomers, which can then be separated on an achiral stationary phase.[4][5]

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a widely adopted and versatile technique for enantiomeric separation.[6] It offers a broad range of commercially available chiral stationary phases, making it applicable to a wide variety of compounds.

Causality Behind Experimental Choices: For the chiral derivatives of 2-Methyl-1-morpholinopropan-2-amine, which possess a basic amine functionality, polysaccharide-based CSPs are often the first choice due to their broad enantiorecognition capabilities.[7] The selection of the mobile phase, typically a mixture of a non-polar solvent like n-hexane and an alcohol such as isopropanol or ethanol, is critical for achieving optimal separation. The addition of a small amount of an amine modifier, like diethylamine (DEA), is often necessary to improve peak shape and reduce tailing by minimizing interactions between the basic analyte and residual silanol groups on the stationary phase.[5]

Experimental Protocol: Chiral HPLC

• System Preparation: Equilibrate the HPLC system, equipped with a UV detector, with the chosen mobile phase until a stable baseline is achieved.

• Column: A polysaccharide-based chiral column (e.g., Chiralpak AD-H or Chiralcel OD-H).

• Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v) with 0.1% diethylamine. The ratio may need to be optimized for specific derivatives.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at a wavelength where the analyte has sufficient absorbance (e.g., 220 nm).

• Sample Preparation: Dissolve the sample in the mobile phase at a concentration of approximately 1 mg/mL.

• Injection Volume: 10 µL.

• Data Analysis: Integrate the peak areas of the two enantiomers to calculate the enantiomeric excess using the formula: e.e. (%) = [(Area₁ - Area₂) / (Area₁ + Area₂)] x 100.

Workflow for Chiral HPLC Analysis

Caption: General workflow for enantiomeric excess determination by Chiral HPLC.

Chiral Gas Chromatography (GC)

Chiral GC is a powerful technique for the separation of volatile and thermally stable compounds.[8][9] For non-volatile amines like the derivatives of 2-Methyl-1-morpholinopropan-2-amine, derivatization is typically required to increase their volatility and thermal stability.[2]

Causality Behind Experimental Choices: Derivatization with a chiral reagent to form diastereomers is a common strategy.[2] However, an alternative is to use a chiral stationary phase, often based on cyclodextrin derivatives.[9] The choice of derivatizing agent is crucial to ensure the reaction proceeds to completion without racemization. Trifluoroacetyl (TFA) derivatives are often used to enhance volatility.

Experimental Protocol: Chiral GC (with Derivatization)

• Derivatization:

  • Dissolve the amine derivative (1 mg) in a suitable solvent (e.g., dichloromethane, 1 mL).

  • Add an excess of a derivatizing agent (e.g., trifluoroacetic anhydride).

  • Heat the mixture at a suitable temperature (e.g., 60 °C) for a specified time (e.g., 30 minutes).

  • Evaporate the solvent and excess reagent under a stream of nitrogen.

  • Reconstitute the residue in a suitable solvent (e.g., hexane).

• GC System: A gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: A chiral capillary column (e.g., a cyclodextrin-based column like Hydrodex or Lipodex).[9]

• Carrier Gas: Helium or Hydrogen at an appropriate flow rate.

• Injector Temperature: 250 °C.

• Oven Temperature Program: Start at a lower temperature (e.g., 100 °C), hold for 1 minute, then ramp to a higher temperature (e.g., 180 °C) at a rate of 5 °C/min.[3]

• Detector Temperature: 280 °C.

• Injection Mode: Split (e.g., 50:1).

• Data Analysis: Calculate the enantiomeric excess from the integrated peak areas of the two enantiomers.[8]

Workflow for Chiral GC with Derivatization

Caption: Workflow for enantiomeric excess determination by Chiral GC with prior derivatization.

Chiral Supercritical Fluid Chromatography (SFC)

SFC has emerged as a powerful technique for chiral separations, often outperforming HPLC in terms of speed and efficiency.[10][11] It utilizes a supercritical fluid, typically carbon dioxide, as the main component of the mobile phase.[11]

Causality Behind Experimental Choices: The low viscosity and high diffusivity of supercritical CO₂ allow for high flow rates and rapid separations.[11][12] For polar amines, a polar co-solvent (modifier) such as methanol or ethanol is added to the mobile phase. Similar to HPLC, a basic additive is often required for good peak shape.[10][13] Polysaccharide-based and crown ether-derived CSPs are effective for the chiral separation of primary amines in SFC.[13]

Experimental Protocol: Chiral SFC

• SFC System: An analytical SFC system with a back-pressure regulator and a UV detector.

• Column: A chiral column suitable for SFC (e.g., Chiralpak series).

• Mobile Phase: Supercritical CO₂ and a modifier (e.g., methanol) with a basic additive (e.g., 0.1% ammonium hydroxide). The gradient of the modifier can be optimized.

• Flow Rate: 2-4 mL/min.

• Back Pressure: 100-150 bar.

• Column Temperature: 35-40 °C.

• Detection: UV detection at an appropriate wavelength.

• Sample Preparation: Dissolve the sample in the modifier or a suitable solvent.

• Data Analysis: Determine the enantiomeric excess from the integrated peak areas.

Decision-Making Logic for Method Selection

Caption: A decision tree for selecting the appropriate chromatographic method.

Performance Comparison

Parameter	Chiral HPLC	Chiral GC (with Derivatization)	Chiral SFC
Principle	Differential interaction with a chiral stationary phase.[14]	Separation of diastereomeric derivatives or enantiomers on a chiral stationary phase.	Differential partitioning between a supercritical fluid mobile phase and a chiral stationary phase.[13]
Applicability	Broad applicability to a wide range of compounds.	Volatile and thermally stable compounds or those that can be derivatized.	Broad applicability, particularly advantageous for polar compounds.
Analysis Time	15-30 minutes per sample.[14]	10-25 minutes per sample (excluding derivatization time).	3-10 minutes per sample (often faster than HPLC).[12]
Resolution (Rs)	Generally good to excellent (>1.5).	Can be excellent, but dependent on the efficiency of derivatization and separation.	Often provides higher efficiency and better resolution than HPLC.
Sensitivity	Good (µg level).	Excellent (ng to pg level with FID or MS).[3]	Comparable to or better than HPLC.
Solvent Consumption	High consumption of organic solvents.	Low solvent consumption.	Significantly lower organic solvent consumption ("greener" technique).[11]
Advantages	Robust, versatile, wide range of available columns.	High sensitivity, high resolution.	Fast analysis, reduced solvent consumption, suitable for preparative scale.[11]
Limitations	Higher solvent cost and waste, longer analysis times compared to SFC.	Requires derivatization for non-volatile compounds, which adds a step and potential for error.	Higher initial instrument cost.

Conclusion

The determination of enantiomeric excess for chiral derivatives of 2-Methyl-1-morpholinopropan-2-amine can be effectively achieved using several chromatographic techniques. Chiral HPLC stands out as a versatile and robust method with a wide array of available stationary phases. For volatile derivatives or when high sensitivity is paramount, Chiral GC, often coupled with derivatization, is an excellent choice. Chiral SFC is increasingly becoming the method of choice for high-throughput screening and for applications where speed and reduced solvent consumption are critical. The selection of the optimal method will depend on the specific properties of the derivative, the desired sample throughput, and the available instrumentation. A thorough method development and validation process is essential to ensure the accuracy and reliability of the enantiomeric excess determination.

References

• A Comparative Guide to Analytical Methods for Validating the Enantiomeric Excess of (S)-(1-Methylpyrrolidin-3-YL)methanol - Benchchem. (n.d.).
• Chiral column takes the crown for supercritical enantioseparation of primary amines. (2023, October 3). Wiley Analytical Science.
• Advances in Supercritical Fluid Chromatography for the Analysis of Chiral and Achiral Pharmaceuticals. (n.d.). LCGC International.
• Chiral derivatizing agent. (n.d.). Grokipedia.
• Chiral Derivatization Reagents. (n.d.). Alfa Chemistry.
• Chiral Derivatization Reagent for Enantiomeric Separation and Quantitative Determination of Chiral Amines. (n.d.). TCI Chemicals.
• Chiral HPLC vs. SFC: A Comparative Guide for the Separation of (S)-1-Aminopentan-3-ol Enantiomers. (n.d.). Benchchem.
• Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment. (2018). Journal of Chemical Education.
• Chiral derivatization protocol used for determining the ee of... (n.d.). ResearchGate.
• Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. (2022, March 1). LCGC International.
• Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. (2024, September 19). Selvita.
• A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. (n.d.). National Institutes of Health.
• Determination of enantiomeric excess in amine derivatives with molecular self-assemblies. (2015, June 8). Angewandte Chemie International Edition.
• Quantitative determination of the full range of enantiomeric excess of... (n.d.). ResearchGate.
• 1.4: Chiral Gas Chromatography. (2021, June 12). Chemistry LibreTexts.
• Chiral Amine Ee Determination Using Self-Assembled Octahedral Fe(II)-Imine Complexes. (n.d.).
• High-throughput assay for determining enantiomeric excess of chiral diols, amino alcohols, and amines and for direct asymmetric reaction screening. (2020, June 15). PubMed.
• How do I determine enantiomeric excess by GC? (2015, April 14). ResearchGate.
• Determining enantiomeric excess from overlapping HPLC peaks: discussion of errors in the methods. (2025, August 6). ResearchGate.
• High-throughput screening of α-chiral-primary amines to determine yield and enantiomeric excess. (n.d.). National Institutes of Health.
• Rapid Optical Methods for Enantiomeric Excess Analysis: From Enantioselective Indicator Displacement Assays to Exciton-Coupled Circular Dichroism. (2014, June 2). Scilit.
• Determination of Enantiomeric Excess and Diastereomeric Excess via Optical Methods. Application to α-methyl-β-hydroxy-carboxylic acids. (n.d.). National Institutes of Health.
• The significance of chirality in drug design and synthesis of bitopic ligands as D3 receptor (D3R) selective agonists. (n.d.). PubMed Central.
• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. (2023, August 22). IntechOpen.
• A Strategy for Developing HPLC Methods for Chiral Drugs. (n.d.). LCGC International.
• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. (n.d.). MDPI.
• Recent Advances in SPE–Chiral-HPLC Methods for Enantiomeric Separation of Chiral Drugs in Biological Samples. (2013, January 31). SciSpace.
• 2-Methyl-2-morpholinopropan-1-amine. (2023, August 15). Smolecule.
• A Comparative Guide to Assessing the Enantiomeric Excess of Synthesized 2-Methyl-4-nitrobutan-1-ol. (n.d.). Benchchem.

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Assessing the Impact of Steric Hindrance on the Chemical Shifts of 2-Methyl-1-morpholinopropan-2-amine: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and drug development, the precise structural elucidation of novel compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone technique for this purpose, offering unparalleled insight into molecular architecture. However, the interpretation of NMR spectra can be complex, particularly when steric hindrance significantly influences the electronic environment of atomic nuclei. This guide provides an in-depth analysis of the steric effects on the ¹H and ¹³C NMR chemical shifts of 2-Methyl-1-morpholinopropan-2-amine, a molecule that combines a flexible morpholine ring with a sterically demanding tertiary-butyl-like moiety. By comparing its expected spectral features with those of less hindered analogues, we will dissect the nuanced ways in which molecular crowding dictates chemical shifts.

The Pervasive Influence of Steric Hindrance in NMR Spectroscopy

Steric hindrance, the congestion caused by the physical presence of bulky substituents, profoundly impacts NMR spectra in several ways. The most direct consequence is through-space steric compression . When non-bonded atoms or groups are forced into close proximity, their electron clouds repel one another. This repulsion leads to a distortion of the electron cloud around the affected nuclei, typically resulting in a decrease in electron density, a phenomenon known as deshielding.[1][2] Consequently, these nuclei resonate at a higher frequency, shifting their signals downfield in the NMR spectrum.[1][2] This effect is particularly pronounced for protons, which are located on the periphery of a molecule and are thus more susceptible to these through-space interactions.[3]

Furthermore, steric strain can dictate the preferred conformation of a molecule. In cyclic systems like morpholine, bulky N-substituents can lock the ring into a specific chair conformation, influencing the axial or equatorial disposition of the ring protons.[4] This conformational rigidity has a significant impact on the chemical shifts of both the ring atoms and the substituent itself.

In ¹³C NMR, a key manifestation of steric interactions is the γ-gauche effect . This phenomenon describes the shielding (upfield shift) of a carbon atom when a substituent at the γ-position is in a gauche (synclinal) orientation to it.[5] This effect is often attributed to steric compression, although the precise underlying mechanism is still a subject of discussion.[5]

A Comparative Analysis of ¹H NMR Spectra

To understand the impact of the bulky 2-methylpropan-2-amine group on the morpholine moiety, we will compare the expected ¹H NMR chemical shifts of our target molecule with those of morpholine and its less sterically encumbered N-alkyl derivatives.

Compound	Morpholine H-2, H-6 (ppm)	Morpholine H-3, H-5 (ppm)	N-Alkyl Protons (ppm)
Morpholine	~3.7	~2.8	-
N-Propylmorpholine	~3.6-3.7	~2.3-2.4	α-CH₂: ~2.3, β-CH₂: ~1.5, γ-CH₃: ~0.9
N-Neopentylmorpholine	~3.6-3.7	~2.3-2.4	α-CH₂: ~2.1, γ-(CH₃)₃: ~0.9
2-Methyl-1-morpholinopropan-2-amine (Predicted)	~3.6-3.7	~2.4-2.5	α-CH₂: ~2.2, β-C(CH₃)₂: ~1.1
tert-Butylamine	-	-	C(CH₃)₃: ~1.1

Note: Chemical shifts are approximate and can vary with solvent and concentration.

In unsubstituted morpholine, the protons adjacent to the oxygen (H-2, H-6) are more deshielded and appear at a lower field (~3.7 ppm) than those adjacent to the nitrogen (H-3, H-5) at ~2.8 ppm.[6] Upon N-alkylation with a less hindered group like propyl, the H-3 and H-5 protons experience a slight upfield shift due to the electron-donating nature of the alkyl group.

For N-neopentylmorpholine, a closer analogue to our target, the α-CH₂ protons are shifted slightly upfield compared to N-propylmorpholine, which may seem counterintuitive.[1] This could be due to conformational changes induced by the bulky neopentyl group.

In our target molecule, 2-Methyl-1-morpholinopropan-2-amine, the key feature is the quaternary carbon adjacent to the methylene bridge. The two methyl groups and the amino group create a highly congested environment. This steric bulk is expected to cause significant through-space deshielding of the α-CH₂ protons, shifting them downfield to around 2.2 ppm. The methyl protons on the β-carbon are predicted to resonate around 1.1 ppm, similar to tert-butylamine.[1]

A Comparative Analysis of ¹³C NMR Spectra

The ¹³C NMR spectrum provides complementary information on the carbon skeleton.

Compound	Morpholine C-2, C-6 (ppm)	Morpholine C-3, C-5 (ppm)	N-Alkyl Carbons (ppm)
Morpholine	~67	~46	-
N-Propylmorpholine	~67	~54	α-CH₂: ~60, β-CH₂: ~20, γ-CH₃: ~12
N-Neopentylmorpholine	~67.5	~54.2	α-CH₂: ~73.3, β-C: ~33.5, γ-CH₃: ~26.9
2-Methyl-1-morpholinopropan-2-amine (Predicted)	~67	~54	α-CH₂: ~75, β-C: ~50, γ-CH₃: ~28
tert-Butylamine	-	-	C: ~40, CH₃: ~32

Note: Chemical shifts are approximate and can vary with solvent and concentration.

In N-neopentylmorpholine, the α-CH₂ carbon is significantly deshielded (~73.3 ppm) compared to N-propylmorpholine (~60 ppm).[1] This is due to the steric compression from the bulky neopentyl group. The quaternary carbon (β-C) appears around 33.5 ppm, and the methyl carbons (γ-CH₃) at ~26.9 ppm.

For our target molecule, we can predict a similar trend. The α-CH₂ carbon is expected to be even further downfield, around 75 ppm, due to the combined steric influence of the two methyl groups and the amino group. The quaternary carbon (β-C) will be significantly deshielded by the attached nitrogen, appearing around 50 ppm. The methyl carbons (γ-CH₃) are predicted to be around 28 ppm. The morpholine ring carbons are expected to have chemical shifts similar to other N-alkylated morpholines.

Experimental Protocols

Sample Preparation for NMR Analysis

• Weighing the Sample: Accurately weigh 5-10 mg of 2-Methyl-1-morpholinopropan-2-amine into a clean, dry vial.

• Solvent Selection: Choose an appropriate deuterated solvent (e.g., CDCl₃, DMSO-d₆, D₂O). The choice of solvent can influence the chemical shifts of labile protons (e.g., -NH₂). For amines, CDCl₃ is a common choice.

• Dissolving the Sample: Add approximately 0.6-0.7 mL of the deuterated solvent to the vial and gently swirl to dissolve the sample completely.

• Internal Standard: Add a small amount (1-2 µL of a dilute solution) of an internal standard, typically tetramethylsilane (TMS), for referencing the chemical shifts to 0 ppm.

• Transfer to NMR Tube: Using a clean Pasteur pipette, transfer the solution to a 5 mm NMR tube.

• Capping and Labeling: Securely cap the NMR tube and label it clearly with the sample identification.

NMR Data Acquisition

• Instrument Setup: Place the NMR tube in the spectrometer's autosampler or manually insert it into the magnet.

• Locking and Shimming: The instrument will automatically lock onto the deuterium signal of the solvent and perform shimming to optimize the magnetic field homogeneity.

• ¹H NMR Acquisition:

  • Set the spectral width to cover the expected range of proton signals (typically 0-12 ppm).

  • Use a standard pulse sequence (e.g., zg30).

  • Set the number of scans (e.g., 8 or 16) to achieve an adequate signal-to-noise ratio.

  • Set the relaxation delay (D1) to an appropriate value (e.g., 1-2 seconds).

• ¹³C NMR Acquisition:

  • Set the spectral width to cover the expected range of carbon signals (typically 0-220 ppm).

  • Use a proton-decoupled pulse sequence (e.g., zgpg30) to simplify the spectrum to singlets for each carbon.

  • A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decay (FID).

  • Perform phase correction and baseline correction to obtain a clean spectrum.

  • Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

  • Reference the chemical shifts to the TMS signal at 0 ppm.

Conclusion

The steric hindrance imparted by the 2-methylpropan-2-amine substituent has a profound and predictable impact on the ¹H and ¹³C NMR spectra of 2-Methyl-1-morpholinopropan-2-amine. The primary observable effects are a significant downfield shift of the protons and carbons of the methylene bridge connecting the two moieties due to through-space deshielding. Furthermore, the bulky substituent is expected to enforce a rigid conformation on the morpholine ring, influencing the chemical shifts of its constituent atoms. By comparing the expected spectral data of the target molecule with less hindered analogues, researchers can gain a deeper understanding of these steric effects, enabling more accurate and confident structural elucidation of complex molecules in drug discovery and development.

References

• Fülöp, F., et al. (2005). 1H and 13C NMR Spectra of N-substituted Morpholines. Magnetic Resonance in Chemistry, 43(8), 673-5. [Link]

• Bovey, F. A. (1988). Nuclear Magnetic Resonance Spectroscopy. Academic Press.

• SpectraBase. 4-neopentylmorpholine. [Link]

• PubChem. tert-Butylamine. [Link]

• PubChem. 2,2-Dimethyl-1-propanamine. [Link]

• SpectraBase. 4-propylmorpholine. [Link]

• Doc Brown's Chemistry. 13C NMR spectra of propan-2-amine. [https://www.docbrown.info/page06/molecule_isomers/C3H9N isomers.htm]([Link] isomers.htm)

• Doc Brown's Chemistry. H-1 proton nmr spectrum of 2,2-dimethylpropane. [Link]

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• The Royal Society of Chemistry. Electronic Supplementary Information Solvent-promoted Catalyst-free N-Formylation of Amines Using Carbon Dioxide under Ambient. [Link]

• ACD/Labs. t-Butyl group towers over other 1H resonances. [Link]

• Zeng, Z., et al. (2021). The 1H NMR Spectroscopic Effect of Steric Compression Is Found in [3.3.1]Oxa- and Azabicycles and Their Analogues. ACS Omega, 6(21), 13873-13883. [Link]

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comparative basicity of 2-Methyl-1-morpholinopropan-2-amine and simpler morpholine derivatives.

An In-Depth Guide to the Comparative Basicity of 2-Methyl-1-morpholinopropan-2-amine and Simpler Morpholine Derivatives for Drug Development Professionals

Introduction: The Critical Role of Amine Basicity in Medicinal Chemistry

In the landscape of drug discovery and development, the physicochemical properties of a molecule are as crucial as its biological activity. Among these, the acid dissociation constant (pKa) of ionizable groups, particularly amines, stands out as a pivotal parameter. The pKa dictates a molecule's ionization state at physiological pH, which in turn governs a cascade of pharmacologically significant properties including solubility, membrane permeability, metabolic stability, and target binding affinity.[1][2] Amines are ubiquitous in pharmaceuticals, and the ability to fine-tune their basicity is a key strategy for optimizing a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile.[1][3] Highly basic compounds can sometimes lead to off-target effects, such as hERG channel inhibition, while insufficient basicity might compromise solubility or receptor interaction.[1][3]

This guide provides a detailed comparative analysis of the basicity of 2-Methyl-1-morpholinopropan-2-amine, a molecule with dual basic centers, against its simpler structural relatives: morpholine and N-methylmorpholine. By dissecting the structural and electronic factors that govern their respective pKa values, we aim to provide researchers with a clear framework for understanding and predicting the behavior of these important scaffolds in drug design.

Foundational Principles Governing Amine Basicity

The basicity of an amine is fundamentally determined by the availability of the lone pair of electrons on the nitrogen atom to accept a proton.[4] Any factor that increases the electron density on the nitrogen will enhance its basicity, while any factor that decreases it will have the opposite effect.[5][6] The key factors at play are:

• Inductive Effects: Electron-donating groups (EDGs), such as alkyl groups, push electron density towards the nitrogen, increasing its basicity.[7][8] Conversely, electron-withdrawing groups (EWGs), like the electronegative oxygen atom in a morpholine ring, pull electron density away from the nitrogen, reducing its basicity.[5][9]

• Steric Hindrance: Bulky substituents around the nitrogen atom can impede the approach of a proton and hinder the solvation of the resulting conjugate acid, which can decrease basicity.[5][10] This is why, in aqueous solution, the basicity order of simple alkylamines is often secondary > primary > tertiary, as solvation effects can override inductive effects.[11]

• Hybridization: The basicity of a nitrogen atom is also influenced by the hybridization of its orbital containing the lone pair. Electrons in orbitals with more s-character are held more tightly to the nucleus, making them less available for donation. Consequently, basicity follows the trend sp³ > sp² > sp, making aliphatic amines significantly more basic than aromatic or nitrile nitrogens.[5][9]

Structural Analysis and Basicity Prediction

Let's examine the structures of our three compounds to predict their relative basicity based on the principles outlined above.

• Morpholine: As the parent heterocycle, morpholine contains a secondary amine nitrogen. Its key structural feature is the ether oxygen atom located at the 4-position relative to the nitrogen. This oxygen is highly electronegative and exerts a significant electron-withdrawing inductive effect (-I effect), pulling electron density away from the nitrogen atom.[5][9] This delocalization reduces the availability of the nitrogen's lone pair, making morpholine considerably less basic than a comparable cyclic secondary amine like piperidine (pKa ≈ 11).[9]

• N-Methylmorpholine (NMM): This is the N-alkylated, tertiary amine derivative of morpholine. The addition of a methyl group introduces an electron-donating inductive effect (+I effect).[6][8] This effect pushes electron density toward the nitrogen, counteracting the withdrawing effect of the oxygen to some extent. Therefore, N-methylmorpholine is expected to be more basic than morpholine. However, the strong -I effect of the oxygen still dominates, making NMM less basic than a simple acyclic tertiary amine like triethylamine.

• 2-Methyl-1-morpholinopropan-2-amine: This molecule is more complex, featuring two distinct basic centers:

  • The Morpholine Nitrogen (tertiary amine): Similar to N-methylmorpholine, this is a tertiary amine. The N-substituent is a 2-methylpropan-2-amine group. This bulky alkyl group has a positive inductive effect, which should increase the basicity of the morpholine nitrogen compared to morpholine itself.

  • The Primary Amine Nitrogen: This nitrogen is part of a primary amine (-NH₂) attached to a tertiary carbon. It is flanked by two methyl groups and the morpholinomethyl group. The surrounding alkyl groups are electron-donating, which will increase the basicity of this primary amine relative to ammonia. Crucially, it is sufficiently removed from the electronegative oxygen of the morpholine ring, so the electron-withdrawing inductive effect from the oxygen will be minimal at this position.

Prediction: Based on this analysis, we can predict the following basicity trends:

• The primary amine in 2-Methyl-1-morpholinopropan-2-amine will be the most basic site, as it benefits from local electron-donating alkyl groups without the strong deactivating influence of the nearby ether oxygen.

• The tertiary morpholine nitrogen in 2-Methyl-1-morpholinopropan-2-amine will be more basic than the secondary nitrogen in morpholine due to the +I effect of the large alkyl substituent.

• N-methylmorpholine will be more basic than morpholine due to the +I effect of the methyl group.

• Morpholine will be the least basic of the group due to the uncompensated electron-withdrawing effect of the oxygen atom.

Experimental Verification: Protocol for pKa Determination by Potentiometric Titration

To empirically validate these predictions, the pKa of each compound can be determined using potentiometric titration. This method is robust, widely used for pKa determination in the 2-11 pH range, and relies on monitoring pH changes in a solution of the amine upon the stepwise addition of a standardized acid.[12][13]

Principle

An aqueous solution of the amine (a base) is titrated with a strong acid of known concentration (e.g., HCl). The pH is measured after each addition of titrant. The pKa corresponds to the pH at which half of the amine has been protonated (i.e., at the half-equivalence point). For a molecule with two basic centers like 2-Methyl-1-morpholinopropan-2-amine, the titration curve will show two distinct inflection points, corresponding to the two pKa values.[14]

Step-by-Step Methodology

• Preparation of Solutions:

  • Analyte Solution: Prepare a ~0.01 M solution of the amine (e.g., morpholine) in deionized, CO₂-free water. The absence of dissolved CO₂ is critical to prevent the formation of carbonic acid, which would interfere with the titration of the base.

  • Titrant Solution: Prepare and standardize a ~0.1 M solution of hydrochloric acid (HCl). Standardization against a primary standard like tris(hydroxymethyl)aminomethane (TRIS) is essential for accuracy.

  • Ionic Strength Adjuster: Use a solution of 0.15 M KCl to maintain a constant ionic strength throughout the titration, which helps to keep activity coefficients constant.[15]

• Instrument Calibration:

  • Calibrate a high-precision pH meter using at least three standard buffer solutions (e.g., pH 4.01, 7.00, and 10.01) that bracket the expected pKa values. This ensures the electrode provides an accurate response across the titration range.

• Titration Procedure:

  • Place a known volume (e.g., 20.0 mL) of the amine solution into a jacketed titration vessel maintained at a constant temperature (e.g., 25 °C).

  • Add the ionic strength adjuster.

  • Immerse the calibrated pH electrode and a magnetic stirrer into the solution. Gently stir to ensure homogeneity without creating a vortex that could introduce atmospheric CO₂.

  • Begin adding the standardized HCl titrant in small, precise increments (e.g., 0.05 mL) using a calibrated burette or an automated titrator.

  • Record the pH value after each addition, allowing the reading to stabilize. Continue the titration well past the equivalence point(s).

• Data Analysis:

  • Plot the measured pH (y-axis) versus the volume of HCl added (x-axis) to generate the titration curve.

  • The equivalence point(s) can be identified as the point of maximum slope on the curve, which is most accurately found by plotting the first derivative (ΔpH/ΔV vs. V).

  • The pKa is the pH at the half-equivalence point (V/2). For diprotic bases, two pKa values will be determined from the two half-equivalence points.[16] The higher pKa corresponds to the protonation of the more basic site.

Comparative Data Summary

The following table summarizes the experimentally determined or widely reported pKa values for the conjugate acids of these amines. Note that for amines, basicity is compared using the pKa of the conjugate acid (pKaH); a higher pKaH value signifies a stronger base.[17]

Compound	Structure	Basic Center(s)	Reported pKa of Conjugate Acid	Rationale
Morpholine		Secondary Amine	8.3 - 8.5[18][19][20]	The electronegative oxygen exerts a strong electron-withdrawing inductive effect, reducing the electron density on the nitrogen and lowering its basicity compared to other cyclic amines.
N-Methylmorpholine		Tertiary Amine	~7.4[21][22]	The electron-donating methyl group (+I effect) slightly increases electron density on the nitrogen, but the -I effect of the oxygen still results in a relatively weak base for a tertiary amine.
2-Methyl-1-morpholinopropan-2-amine		Tertiary & Primary	pKa₁: ~7.5-8.0 (Est.)pKa₂: ~9.5-10.0 (Est.)	pKa₁ (Morpholine N): The bulky alkyl group is electron-donating, making this nitrogen more basic than in NMM. pKa₂ (Primary Amine): This site is the most basic. It benefits from the +I effect of three adjacent alkyl carbons and is shielded from the oxygen's -I effect.

Note: Estimated pKa values for 2-Methyl-1-morpholinopropan-2-amine are based on the structural analysis, as readily available experimental data is scarce. The primary amine's pKa is estimated based on similar neopentyl-type primary amines, while the morpholine nitrogen's pKa is expected to be slightly higher than that of N-methylmorpholine.

Conclusion and Implications for Drug Development

This comparative analysis demonstrates how subtle changes in chemical structure can lead to significant shifts in basicity. The presence of an electron-withdrawing oxygen atom makes the morpholine nitrogen a relatively weak base (pKa ~7.4-8.5). This level of basicity can be advantageous in drug design, as it ensures that a significant portion of the molecule will be in its neutral, more lipophilic form at physiological pH (7.4), potentially enhancing membrane permeability.

The introduction of a second, more basic primary amine in 2-Methyl-1-morpholinopropan-2-amine creates a molecule with dual ionization properties. The higher pKa of the primary amine ensures a reliable positive charge at physiological pH, which can be crucial for forming strong ionic interactions (salt bridges) with acidic residues in a target protein or for ensuring aqueous solubility.[1] The less basic morpholine nitrogen provides a "tunable" site that is less likely to be protonated but can still participate in hydrogen bonding.

For drug development professionals, understanding these differences is paramount.

• Morpholine and N-methylmorpholine are excellent scaffolds when a weakly basic nitrogen is required to balance lipophilicity and solubility.[3]

• 2-Methyl-1-morpholinopropan-2-amine and similar structures offer a more nuanced tool. They provide a strongly basic "anchor" for solubility and target binding, combined with a secondary, weakly basic site that can be modified without drastically altering the primary ionization state. This dual-handle approach allows for greater flexibility in optimizing the overall ADME profile of a drug candidate.

By grounding design choices in a solid understanding of these fundamental structure-basicity relationships, scientists can more effectively navigate the complex challenges of modern medicinal chemistry.

References

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-Methyl-1-morpholinopropan-2-amine

Welcome to a comprehensive guide on the safe and compliant disposal of 2-Methyl-1-morpholinopropan-2-amine (CAS No. 6105-75-5). As researchers and drug development professionals, our commitment to innovation is matched by our responsibility for safety and environmental stewardship. This document provides essential, field-tested procedures for managing waste streams containing this substituted amine, ensuring the protection of personnel and adherence to regulatory standards. The causality behind each step is explained to build a protocol that is not just followed, but understood.

Core Principle: Hazard-Informed Waste Management

2-Methyl-1-morpholinopropan-2-amine is a corrosive compound that demands rigorous handling and disposal protocols.[1][2] The foundation of its safe disposal lies in a thorough understanding of its hazards. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the critical data for our risk assessment.[2]

As a member of the amine chemical family, it is fundamentally basic and will react exothermically with acids. It is also incompatible with strong oxidizing agents.[3][4] Therefore, the cornerstone of its disposal is meticulous segregation to prevent dangerous reactions within waste containers.[3][4][5]

Table 1: Hazard Identification for 2-Methyl-1-morpholinopropan-2-amine

Hazard Class	GHS Pictogram	Signal Word	Hazard Statement	Source
Skin Corrosion/Irritation		Danger	H314: Causes severe skin burns and eye damage.	[1][2]
Serious Eye Damage		Danger	H318: Causes serious eye damage.	[1]

Personnel Protection: Your First Line of Defense

Before handling the pure substance or its waste, wearing the appropriate Personal Protective Equipment (PPE) is mandatory. The corrosive nature of this amine means that any contact with skin or eyes can cause severe, lasting damage.[1]

Essential PPE includes:

• Eye and Face Protection: Wear chemical safety goggles and a face shield.[1]

• Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene). Always inspect gloves for tears or punctures before use.

• Body Protection: A lab coat is required. For tasks with a higher risk of splashing, a chemically resistant apron is recommended.[3]

• Emergency Preparedness: Ensure an eyewash station and safety shower are immediately accessible. All personnel must be trained on their location and operation.

In the event of an exposure, immediate action is critical. Show the Safety Data Sheet (SDS) to attending medical personnel.[1]

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under the eyelids. Seek immediate medical attention.[1]

• Skin Contact: Take off all contaminated clothing immediately. Wash the affected area with plenty of water for at least 15 minutes. Call a physician immediately.[1]

• Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Call a physician immediately.[1]

The Disposal Workflow: A Step-by-Step Protocol

The only compliant and safe method for disposing of 2-Methyl-1-morpholinopropan-2-amine is through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste management service.[4] Never attempt to neutralize this chemical for drain disposal or discard it in regular trash.[3][6]

Step 1: Waste Collection and Segregation

Proper segregation is a non-negotiable step to prevent violent chemical reactions.

• Designate a Waste Container: Use a dedicated, chemically compatible container for waste containing 2-Methyl-1-morpholinopropan-2-amine. High-density polyethylene (HDPE) containers are a suitable choice. Do not use metal containers.[7]

• Segregate Incompatibles: This is the most critical step. Keep amine waste separate from all other chemical waste streams, especially:

  • Acids and Acidic Solutions

  • Oxidizing Agents (e.g., peroxides, permanganates, nitrates)

  • Halogenated Solvents[5][7]

• Label Immediately: As soon as the first drop of waste is added, label the container. The label must include the words "Hazardous Waste," the full chemical name "2-Methyl-1-morpholinopropan-2-amine," and a clear indication of its corrosive nature.[8][9]

• Keep Closed: The waste container must be kept tightly sealed at all times, except when you are actively adding waste.[8] This prevents the release of vapors and protects the container's contents from reacting with atmospheric moisture or other substances.

Step 2: On-Site Accumulation

Store the designated waste container in a Satellite Accumulation Area (SAA) or a designated central storage area that meets regulatory standards.[8]

• Location: The SAA must be at or near the point of generation and under the control of the laboratory personnel.[8]

• Ventilation: The area must be cool and well-ventilated.[3][4]

• Containment: Store the container within secondary containment (such as a spill tray) to contain any potential leaks.

• Incompatibles: Ensure the physical separation of incompatible waste containers within the SAA.[7]

Step 3: Arranging for Professional Disposal

• Monitor Fill Level: Do not overfill waste containers. Stop adding waste when the container is about 80% full to allow for vapor expansion.

• Contact EHS: Once the container is full, or if the chemical is no longer needed, contact your institution's EHS department to schedule a pickup.[4] Follow your institution's specific procedures for requesting waste removal.[8][10]

• Documentation: Maintain accurate records of waste disposal, including quantities, dates, and methods, as required by regulations.[3]

The following diagram outlines the mandatory decision-making workflow for the disposal of this chemical.

Caption: Disposal workflow for 2-Methyl-1-morpholinopropan-2-amine.

Prohibited Practices: Actions to Avoid

To ensure safety and compliance, the following disposal methods are strictly forbidden:

• DO NOT Dispose Down the Drain: Amines can be harmful to aquatic life and ecosystems.[3] Sewer disposal is illegal and environmentally irresponsible.

• DO NOT Discard in Solid Waste Trash: The corrosive nature of this chemical poses a severe risk to sanitation workers and can damage equipment.

• DO NOT Evaporate in a Fume Hood: Evaporation is not a permissible method of hazardous waste disposal and can lead to the release of harmful vapors into the environment.[6]

Spill Management and Decontamination

In the event of a small spill, use an appropriate spill containment kit with absorbent pads or a neutralizer suitable for amines.[3] All materials used for cleanup, including contaminated PPE, must be collected and disposed of as hazardous waste.[10]

For empty containers that held the pure substance, the first rinse must be collected and disposed of as hazardous waste.[6] For containers that held acutely toxic materials, the first three rinses must be collected.[6]

By adhering to these procedures, you contribute to a culture of safety and responsibility, ensuring that our scientific advancements do not come at the cost of personal or environmental health.

References

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• MATERIAL SAFETY DATA SHEET. Tri-iso. [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2-Methyl-1-morpholinopropan-2-amine

As researchers and scientists in the fast-paced world of drug development, our focus is often on the groundbreaking potential of the molecules we synthesize and study. However, the foundation of all successful research is a steadfast commitment to safety. This guide provides an in-depth, practical framework for the safe handling of 2-Methyl-1-morpholinopropan-2-amine, with a specific focus on the selection and use of appropriate Personal Protective Equipment (PPE). Our goal is to move beyond a simple checklist and empower you with the understanding to make informed safety decisions in your laboratory.

Understanding the Hazard: Why PPE is Non-Negotiable

2-Methyl-1-morpholinopropan-2-amine is classified as a corrosive substance. According to its Safety Data Sheet (SDS), it falls under Skin Corrosion/Irritation Category 1B and Serious Eye Damage/Eye Irritation Category 1 [1]. This classification is critical; it signifies that the chemical can cause severe, irreversible damage upon contact with skin and eyes[1]. The causality is clear: direct contact with this amine can lead to chemical burns and permanent vision loss. Therefore, a comprehensive PPE strategy is not merely a recommendation but an essential protocol to prevent serious injury.

Core Principles of PPE Selection

The selection of PPE is dictated by the "Hierarchy of Controls," a foundational concept in laboratory safety. While engineering controls (like fume hoods) and administrative controls (like standard operating procedures) are the first lines of defense, PPE provides the final, critical barrier between you and the chemical. For 2-Methyl-1-morpholinopropan-2-amine, our PPE selection must address the primary routes of exposure: dermal (skin) and ocular (eye) contact.

Essential PPE for Handling 2-Methyl-1-morpholinopropan-2-amine

The following table summarizes the essential PPE required for handling 2-Methyl-1-morpholinopropan-2-amine in various laboratory settings.

Scenario	Required PPE	Rationale
Routine Handling (e.g., weighing, preparing solutions in a fume hood)	- Chemical-resistant gloves (Nitrile or Neoprene) - Safety glasses with side shields or chemical splash goggles - Laboratory coat	Prevents accidental skin and eye contact from minor splashes or spills.
Large-Scale Operations or High-Risk Procedures (e.g., reactions under pressure, purification)	- Heavy-duty chemical-resistant gloves (e.g., Butyl rubber) - Chemical splash goggles and a face shield - Chemical-resistant apron over a lab coat - Closed-toe shoes	Provides enhanced protection against significant splashes and sprays. A face shield protects the entire face from corrosive materials.
Emergency Spill Response	- Self-contained breathing apparatus (SCBA) or a respirator with an appropriate cartridge - Chemical-resistant suit - Heavy-duty chemical-resistant gloves and boots	Necessary for situations with high concentrations of vapors or aerosols, ensuring respiratory protection and full-body coverage.

Procedural Guidance: A Step-by-Step Approach to Safety

Adherence to proper procedure is as crucial as the selection of the PPE itself. The following steps provide a self-validating system for safe handling.

Donning PPE: The Pre-Operational Check

• Inspect Your Gear: Before entering the lab, visually inspect all PPE for signs of damage, such as cracks, tears, or discoloration. Damaged PPE is ineffective.

• Hand Hygiene: Wash and dry your hands thoroughly. This prevents contamination of the inside of your gloves.

• Lab Coat and Apron: Put on your lab coat, ensuring it is fully buttoned. If required, layer a chemical-resistant apron over the top.

• Eye and Face Protection: Don your safety glasses or goggles. If a face shield is necessary, it should be worn over your primary eye protection.

• Gloves: Select the appropriate chemical-resistant gloves. When putting them on, ensure the cuffs of the gloves go over the cuffs of your lab coat sleeves to create a seal.

Doffing PPE: Preventing Cross-Contamination

The removal of PPE is a critical step where cross-contamination can occur. Follow this sequence to minimize risk:

• Gloves: This is the most likely contaminated item. Using a gloved hand, grasp the outside of the opposite glove near the cuff and peel it off, turning it inside out. Hold the removed glove in your gloved hand. Slide the fingers of your ungloved hand under the remaining glove at the wrist and peel it off from the inside, creating a "bag" for both gloves.

• Apron and Lab Coat: Untie the apron and remove it by folding the contaminated outer surface inward. Remove your lab coat, again by folding it inward and avoiding contact with the exterior.

• Face and Eye Protection: Remove the face shield (if used), followed by your goggles or safety glasses, handling them by the earpieces.

• Hand Hygiene: Immediately wash your hands thoroughly with soap and water.

Operational and Disposal Plans

A seamless workflow from handling to disposal is paramount for maintaining a safe laboratory environment.

Operational Plan: A Workflow for Safe Handling

The following diagram illustrates a logical workflow for incorporating PPE best practices into your daily operations with 2-Methyl-1-morpholinopropan-2-amine.

Caption: A typical laboratory workflow for handling 2-Methyl-1-morpholinopropan-2-amine.

Disposal Plan: Responsible Waste Management

Improper disposal of hazardous waste can have serious environmental and safety consequences.

• Chemical Waste: All waste containing 2-Methyl-1-morpholinopropan-2-amine should be collected in a designated, labeled, and sealed container. This container should be made of a material compatible with the chemical.

• Contaminated PPE: Used gloves, disposable lab coats, and other contaminated materials should be placed in a separate, clearly marked hazardous waste bag or container.

• Professional Disposal: All waste must be disposed of through a licensed professional waste disposal service[2]. It is often recommended to mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber[2]. Always adhere to your institution's and local environmental regulations.

Emergency Procedures: In Case of Exposure

In the event of accidental exposure, immediate and decisive action is crucial.

• Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes[1]. Seek immediate medical attention[1].

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids[1]. Seek immediate medical attention[1].

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention[3].

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person[1]. Seek immediate medical attention[1].

Always have the Safety Data Sheet readily available for emergency responders[1][2].

By integrating these principles and procedures into your laboratory practice, you can confidently and safely work with 2-Methyl-1-morpholinopropan-2-amine, ensuring that your groundbreaking research is built on a foundation of unwavering safety.

References

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• Fisher Scientific. (2021). SAFETY DATA SHEET.
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